Tert-butyl 3-formylbenzoate

• CAS: 247186-56-7

Core Science & Biosynthesis

Tert-butyl 3-formylbenzoate chemical properties

An In-Depth Technical Guide to tert-Butyl 3-formylbenzoate: A Bifunctional Building Block for Advanced Synthesis

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of tert-butyl 3-formylbenzoate (CAS No: 247186-56-7), a bifunctional aromatic compound of increasing importance in organic synthesis, medicinal chemistry, and materials science. By incorporating both a reactive aldehyde and a sterically hindered, acid-labile tert-butyl ester, this molecule offers synthetic chemists a versatile platform for constructing complex molecular architectures. This document details the compound's physicochemical properties, provides predicted spectroscopic signatures for characterization, outlines a robust synthesis protocol with mechanistic insights, and explores its synthetic utility. The guide is intended for researchers, chemists, and drug development professionals seeking to leverage this valuable intermediate in their work.

Core Molecular Profile and Physicochemical Properties

Tert-butyl 3-formylbenzoate is strategically designed with two key functional groups. The aldehyde group serves as a versatile handle for a wide array of transformations, including reductive aminations, Wittig reactions, and condensations. Concurrently, the tert-butyl ester acts as a robust protecting group for the carboxylic acid. The steric bulk of the tert-butyl group confers significant stability against nucleophilic attack and basic hydrolysis, while allowing for clean and selective deprotection under acidic conditions.[1] This orthogonal reactivity is central to its utility in multi-step synthesis.

Table 1: Physicochemical Properties of tert-Butyl 3-formylbenzoate

Property	Value	Source(s)
CAS Number	247186-56-7	[2]
Molecular Formula	C₁₂H₁₄O₃	[2][3]
Molecular Weight	206.24 g/mol	[2]
Physical Form	Solid-Liquid Mixture	[2]
Density	1.094 ± 0.06 g/cm³	[2]
Flash Point	131.6 ± 23.2 °C	[2]
InChIKey	GGPVOXVKIVXELX-UHFFFAOYSA-N	[2][3]
SMILES	CC(C)(C)OC(=O)C1=CC=CC(=C1)C=O	[3]
Predicted XlogP	2.2	[3]

Spectroscopic Characterization: An Interpretive Guide

¹H NMR Spectroscopy

In a typical deuterated chloroform (CDCl₃) solvent, the proton NMR spectrum is expected to exhibit the following distinct signals:

• Aldehyde Proton (CHO): A sharp singlet is predicted to appear far downfield, typically in the δ 9.9-10.1 ppm range.

• Aromatic Protons (Ar-H): The meta-substituted benzene ring will produce a complex multiplet pattern between δ 7.5 and 8.5 ppm. One would expect a singlet or narrow triplet for the proton between the two substituents (at C2), a doublet of doublets for the proton at C6, a triplet for the proton at C5, and another doublet of doublets for the proton at C4.

• tert-Butyl Protons (-C(CH₃)₃): A sharp, integrating to 9 protons, will appear as a singlet in the upfield region, typically around δ 1.6 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide clear signals for each unique carbon environment:

• Aldehyde Carbonyl (CHO): δ ~190-192 ppm

• Ester Carbonyl (COO): δ ~164-166 ppm

• Aromatic Carbons (Ar-C): Six distinct signals in the δ ~128-138 ppm range. The carbon attached to the aldehyde (C3) and the ester (C1) will be deshielded, appearing further downfield.

• Quaternary tert-Butyl Carbon (C(CH₃)₃): δ ~81-83 ppm

• tert-Butyl Methyl Carbons (C(CH₃)₃): A single strong signal around δ ~28 ppm

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the strong absorptions of the two carbonyl groups.

• C=O Stretch (Aldehyde): A strong, sharp band is expected around 1700-1715 cm⁻¹.[5]

• C=O Stretch (Ester): A second strong, sharp band will appear at a slightly higher wavenumber, typically 1715-1730 cm⁻¹.[5]

• C-H Stretch (Aromatic): Weak to medium bands will appear just above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Medium to strong bands will appear just below 3000 cm⁻¹.

• C-O Stretch (Ester): Strong bands in the 1150-1250 cm⁻¹ region.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) should confirm the molecular formula C₁₂H₁₄O₃. Predicted values for common adducts in electrospray ionization (ESI) are readily calculated.[3]

Table 2: Predicted ESI-MS Adducts

Adduct	Predicted m/z
[M+H]⁺	207.10158
[M+Na]⁺	229.08352
[M+NH₄]⁺	224.12812

Synthesis and Purification: A Representative Protocol

The synthesis of tert-butyl 3-formylbenzoate is most reliably achieved via the esterification of 3-formylbenzoic acid. While several methods for tert-butylation exist, the use of di-tert-butyl dicarbonate ((Boc)₂O) with a nucleophilic catalyst such as 4-(dimethylamino)pyridine (DMAP) is a common, high-yielding, and mild approach suitable for substrates that can tolerate neutral to slightly basic conditions.[1][6]

Experimental Protocol: (Boc)₂O-Mediated Esterification

Objective: To synthesize tert-butyl 3-formylbenzoate from 3-formylbenzoic acid.

Materials:

• 3-Formylbenzoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-formylbenzoic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous THF (or DCM) to a concentration of approximately 0.2-0.5 M.

• Addition of Reagents: Add DMAP (0.1-0.2 eq) to the solution, followed by the portion-wise addition of (Boc)₂O (1.2-1.5 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting acid. Effervescence (CO₂ evolution) is typically observed. The reaction is generally complete within 4-12 hours.

• Workup:

  • Once the reaction is complete, quench by slowly adding saturated NaHCO₃ solution to neutralize any remaining acid and destroy excess (Boc)₂O.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The resulting crude oil or solid is purified by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield tert-butyl 3-formylbenzoate as a pure product.

Causality and Experimental Choices:

• (Boc)₂O serves as the source of the tert-butyl group. In the presence of a nucleophile, it forms a reactive intermediate that readily transfers the electrophilic "tert-butoxycarbonyl" group.

• DMAP is a highly effective acylation catalyst. It attacks the (Boc)₂O to form a more reactive acylpyridinium intermediate, which is then attacked by the carboxylate of the benzoic acid. This catalytic cycle significantly accelerates the esterification.

• Anhydrous Solvent is critical to prevent the hydrolysis of (Boc)₂O and other reactive intermediates.

• Aqueous Workup with NaHCO₃ removes the DMAP catalyst and any unreacted 3-formylbenzoic acid, simplifying the subsequent purification.

Synthesis workflow for tert-butyl 3-formylbenzoate.

Reactivity and Applications in Drug Development

The primary value of tert-butyl 3-formylbenzoate lies in its capacity as a bifunctional linker. The aldehyde and the protected acid can be addressed in a sequential and controlled manner, enabling the construction of complex molecules.

Orthogonal Reactivity Scheme

The molecule's functional groups exhibit orthogonal reactivity. The aldehyde is susceptible to nucleophilic attack and reduction, while the tert-butyl ester is stable to most nucleophiles, bases, and reducing agents. Conversely, the ester is easily cleaved by strong acid, conditions under which the aldehyde may remain stable or require protection as an acetal.

Orthogonal reactivity pathways of the core molecule.

Role as a Precursor in Bioactive Molecule Synthesis

While specific examples citing tert-butyl 3-formylbenzoate are emerging, the utility of this scaffold can be inferred from its close analogue, methyl 3-formylbenzoate. This related compound is a key building block for synthesizing inhibitors of SUMO-sentrin specific proteases (SENPs), enzymes implicated in cancer and other diseases.[7] In a typical synthetic route, the aldehyde is converted to an amine via reductive amination, and the resulting intermediate undergoes further coupling reactions. The ester remains as a stable handle for later modification or to influence solubility. The use of a tert-butyl ester instead of a methyl ester would offer the advantage of a more robust protecting group that can be removed under specific acidic conditions without affecting other parts of the molecule. This is particularly valuable in late-stage functionalization during the synthesis of complex drug candidates.[6]

Safety and Handling

Tert-butyl 3-formylbenzoate is classified as a hazardous substance and requires careful handling in a laboratory setting.

• Signal Word: Warning[2]

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust/vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container at 4°C under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the aldehyde.[2]

Conclusion

Tert-butyl 3-formylbenzoate is a highly valuable bifunctional building block for modern organic synthesis. Its combination of a reactive aldehyde and a robust, acid-labile tert-butyl ester provides a platform for creating diverse and complex molecular structures with a high degree of control. Its predicted utility in constructing pharmacologically active compounds, analogous to its methyl ester counterpart, underscores its potential for drug discovery and development. Proper understanding of its properties, reactivity, and handling is essential for any researcher aiming to incorporate this versatile intermediate into their synthetic strategies.

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An In-depth Technical Guide on the Synthesis of 3-(tert-butoxycarbonyl)benzaldehyde

This guide provides a comprehensive technical overview for the synthesis of 3-(tert-butoxycarbonyl)benzaldehyde, a valuable intermediate in pharmaceutical and organic synthesis. The document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the synthetic process, including the underlying chemical principles, detailed experimental protocols, and critical process parameters.

Introduction and Strategic Importance

3-(tert-butoxycarbonyl)benzaldehyde serves as a key building block in the synthesis of a wide range of complex organic molecules. The tert-butoxycarbonyl (Boc) protecting group offers a robust yet readily cleavable moiety for the hydroxyl functionality of 3-hydroxybenzaldehyde.[1][2][3] This protection strategy is crucial when subsequent chemical transformations are incompatible with a free phenolic hydroxyl group. The aldehyde functionality, in turn, provides a versatile handle for various carbon-carbon and carbon-heteroatom bond-forming reactions, making this compound a cornerstone in the synthesis of numerous active pharmaceutical ingredients (APIs) and other high-value chemical entities.[4][5]

Core Synthesis: Protection of 3-Hydroxybenzaldehyde

The most direct and widely employed route for the synthesis of 3-(tert-butoxycarbonyl)benzaldehyde is the protection of the phenolic hydroxyl group of 3-hydroxybenzaldehyde using di-tert-butyl dicarbonate (Boc anhydride).[3][6] This reaction proceeds via a nucleophilic acyl substitution mechanism.

Mechanistic Rationale

The synthesis is predicated on the nucleophilic attack of the phenoxide ion of 3-hydroxybenzaldehyde on one of the carbonyl carbons of Boc anhydride. The reaction is typically facilitated by a base, which serves to deprotonate the phenolic hydroxyl group, thereby increasing its nucleophilicity. The choice of base and solvent is critical to ensure high yields and minimize side reactions.

Experimental Protocol: A Validated Approach

This section details a reliable, step-by-step protocol for the synthesis of 3-(tert-butoxycarbonyl)benzaldehyde.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Purity
3-Hydroxybenzaldehyde	C₇H₆O₂	122.12	10.0 g	>98%
Di-tert-butyl dicarbonate (Boc₂O)	C₁₀H₁₈O₅	218.25	1.2 eq	>97%
Triethylamine (Et₃N)	C₆H₁₅N	101.19	1.5 eq	>99%
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	Anhydrous
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	As needed	Aqueous
Brine	NaCl	58.44	As needed	Saturated
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	As needed	Anhydrous

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-hydroxybenzaldehyde (10.0 g).

• Dissolution: Add anhydrous dichloromethane (100 mL) to the flask and stir until the 3-hydroxybenzaldehyde is completely dissolved.

• Base Addition: To the stirred solution, add triethylamine (1.5 eq) dropwise at room temperature.

• Boc Anhydride Addition: In a separate beaker, dissolve di-tert-butyl dicarbonate (1.2 eq) in a minimal amount of anhydrous dichloromethane. Add this solution to the reaction mixture dropwise over 10-15 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).[7][8]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[8]

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford 3-(tert-butoxycarbonyl)benzaldehyde as a solid.[9]

Visualization of the Synthetic Pathway

The following diagram illustrates the key transformation in the synthesis of 3-(tert-butoxycarbonyl)benzaldehyde.

Caption: Synthetic route to 3-(tert-butoxycarbonyl)benzaldehyde.

In-Depth Discussion and Field-Proven Insights

Choice of Base

While various bases can be employed, triethylamine is a common and effective choice for this transformation.[6] It is strong enough to deprotonate the phenolic hydroxyl group to a sufficient extent to initiate the reaction, yet mild enough to avoid side reactions such as the Cannizzaro reaction of the aldehyde. Other bases like pyridine or N,N-diisopropylethylamine (DIPEA) can also be used.[10] The use of stronger bases like sodium hydride should be approached with caution as they can lead to undesired side reactions.

Solvent Selection

Dichloromethane is an excellent solvent for this reaction as it is relatively inert and effectively solubilizes both the starting material and the Boc anhydride.[10] Other aprotic solvents such as tetrahydrofuran (THF) or acetonitrile can also be utilized.[11] It is crucial to use anhydrous solvents to prevent the hydrolysis of Boc anhydride.

Purification Strategy

Flash column chromatography is the most effective method for obtaining highly pure 3-(tert-butoxycarbonyl)benzaldehyde.[9] The choice of eluent system should be optimized based on TLC analysis to ensure good separation of the product from any unreacted starting material and byproducts.

Conclusion

The synthesis of 3-(tert-butoxycarbonyl)benzaldehyde via the Boc protection of 3-hydroxybenzaldehyde is a robust and scalable process. By understanding the underlying mechanistic principles and carefully controlling the reaction parameters, researchers can consistently obtain this valuable intermediate in high yield and purity. This guide provides a solid foundation for the successful execution of this synthesis in a research and development setting.

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An In-Depth Technical Guide to Tert-butyl 3-formylbenzoate (CAS No. 247186-56-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 3-formylbenzoate, with the Chemical Abstracts Service (CAS) registry number 247186-56-7, is a bifunctional organic building block of significant interest in medicinal chemistry and organic synthesis. Its structure uniquely combines a sterically hindered tert-butyl ester and a reactive aldehyde group on a benzene ring. This arrangement offers a versatile platform for the synthesis of complex molecular architectures and bioactive compounds. The tert-butyl ester group serves as a robust protecting group for the carboxylic acid, stable to a variety of reaction conditions yet readily removable under acidic treatment. Simultaneously, the formyl group provides a reactive handle for a wide range of chemical transformations, including nucleophilic additions, reductive aminations, and condensations, making it a valuable precursor for the construction of diverse heterocyclic systems and other intricate organic molecules.[1] This guide provides a comprehensive overview of the synthesis, properties, and applications of tert-butyl 3-formylbenzoate, with a focus on its practical utility in research and drug development.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of tert-butyl 3-formylbenzoate is crucial for its effective use in synthesis and for the characterization of its derivatives.

Property	Value	Reference
CAS Number	247186-56-7	[1]
Molecular Formula	C₁₂H₁₄O₃	[1]
Molecular Weight	206.24 g/mol	[1]
Appearance	Solid-Liquid Mixture	[1]
Purity	≥98%	[1]
Flash Point	131.6 ± 23.2 °C	[1]
Density	1.094 ± 0.06 g/cm³	[1]
Storage	4°C, under nitrogen	[1]

Spectroscopic Characterization:

• ¹H NMR (Nuclear Magnetic Resonance): The ¹H NMR spectrum of a related compound, tert-butyl benzoate, shows a characteristic singlet for the nine protons of the tert-butyl group.[2] For tert-butyl 3-formylbenzoate, this singlet would be expected, along with signals in the aromatic region corresponding to the protons on the benzene ring and a distinct singlet for the aldehyde proton, typically found at a downfield chemical shift.

• ¹³C NMR: The ¹³C NMR spectrum is expected to show distinct signals for the carbonyl carbon of the ester, the aldehyde carbon, the quaternary carbon of the tert-butyl group, the methyl carbons of the tert-butyl group, and the carbons of the aromatic ring.[2]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C=O stretching vibrations of the ester and aldehyde functionalities. The ester C=O stretch typically appears around 1715-1735 cm⁻¹, while the aldehyde C=O stretch is usually found at a slightly higher frequency.

• Mass Spectrometry (MS): Mass spectral analysis provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity.

Synthesis of Tert-butyl 3-formylbenzoate

The synthesis of tert-butyl 3-formylbenzoate can be achieved through several methods, primarily involving the esterification of 3-formylbenzoic acid. The choice of method often depends on the desired scale, available reagents, and required purity.

Method 1: Esterification using Di-tert-butyl Dicarbonate ((Boc)₂O)

This method offers a convenient and relatively mild approach for the tert-butylation of carboxylic acids.[3] Di-tert-butyl dicarbonate serves as the source of the tert-butyl group.[4]

Reaction Scheme:

A simplified reaction scheme for the synthesis of tert-butyl 3-formylbenzoate using (Boc)₂O.

Detailed Protocol:

• Reaction Setup: To a solution of 3-formylbenzoic acid in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Addition of (Boc)₂O: Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure tert-butyl 3-formylbenzoate.

Causality of Experimental Choices:

• DMAP as a Catalyst: DMAP acts as a nucleophilic catalyst, activating the di-tert-butyl dicarbonate and facilitating the transfer of the tert-butyl group to the carboxylic acid.

• Aprotic Solvent: An aprotic solvent is used to prevent any unwanted side reactions with the highly reactive intermediates.

Method 2: Acid-Catalyzed Esterification with Isobutylene

This classic method involves the reaction of a carboxylic acid with isobutylene in the presence of a strong acid catalyst.[5]

Reaction Scheme:

Acid-catalyzed esterification of 3-formylbenzoic acid with isobutylene.

Detailed Protocol:

• Reaction Setup: Dissolve 3-formylbenzoic acid in a suitable solvent such as dichloromethane or diethyl ether.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or trifluoromethanesulfonic acid, to the solution.[5]

• Introduction of Isobutylene: Cool the reaction mixture to a low temperature (e.g., -78 °C) and bubble isobutylene gas through the solution or add liquefied isobutylene.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate. After solvent removal, purify the product by distillation or column chromatography.

Causality of Experimental Choices:

• Strong Acid Catalyst: The acid protonates the isobutylene, generating a stable tert-butyl carbocation, which then acts as the electrophile in the esterification reaction.

• Low Temperature: The reaction is often performed at low temperatures to control the exothermicity and minimize potential side reactions.

Applications in Drug Discovery and Organic Synthesis

The dual functionality of tert-butyl 3-formylbenzoate makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules and complex organic structures.

Synthesis of Bioactive Heterocycles

The formyl group of tert-butyl 3-formylbenzoate is a key functional group for the construction of various heterocyclic scaffolds, which are prevalent in many pharmaceuticals.[6][7][8] For instance, it can participate in condensation reactions with amines, hydrazines, and other nucleophiles to form imines, hydrazones, and ultimately, heterocyclic rings such as quinolines, pyrimidines, and benzodiazepines.

Illustrative Workflow for Heterocycle Synthesis:

A general workflow for the synthesis of a benzodiazepine derivative from tert-butyl 3-formylbenzoate.

Role as a Protected Building Block

The tert-butyl ester group provides robust protection for the carboxylic acid functionality, allowing for selective transformations at the aldehyde position. This is particularly advantageous in multi-step syntheses where the carboxylic acid needs to be unmasked at a later stage. The deprotection is typically achieved under mild acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane, which is compatible with many other functional groups.[4]

Safety and Handling

Tert-butyl 3-formylbenzoate should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of dust or vapors and contact with skin and eyes. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.[1]

Conclusion

Tert-butyl 3-formylbenzoate is a highly versatile and valuable building block for researchers and scientists in the field of organic synthesis and drug discovery. Its unique combination of a stable protecting group and a reactive functional handle provides a powerful tool for the construction of complex and biologically relevant molecules. The synthetic protocols and applications outlined in this guide are intended to serve as a practical resource for leveraging the full potential of this important chemical intermediate.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information Contents: 1. X-Ray Crystallographic Analyses 2. Spectral Data 3. 1H, 13C{1H}, and 19F{1H} NMR Chart of. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

• R Discovery. (2008). Regioselective synthesis of bioactive heterocycles by radical cyclization. Retrieved from [Link]

• Google Patents. (1990). Method for making tertiary butyl esters.

• Organic Syntheses. (n.d.). DI-tert-BUTYL DICARBONATE. Retrieved from [Link]

• ResearchGate. (2023). Non-Conventional Synthesis: Bioactive Heterocycles. Retrieved from [Link]

• Organic Syntheses. (n.d.). An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides. Retrieved from [Link]

• ResearchGate. (2012). Bioactive Heterocycles: Synthesis and Biological Evaluation. Retrieved from [Link]

• Atlantis Press. (2016). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. Retrieved from [Link]

• MDPI. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetic acid, tert-butyl ester. Retrieved from [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• ResearchGate. (n.d.). Some examples of bioactive natural and synthetic heterocyclic compounds. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 4-formylbenzoic acid t-butyl ester. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Retrieved from [Link]

• Google Patents. (2014). Preparation method of tert-butyl ester.

• UT Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• Dove Medical Press. (n.d.). General procedures for the synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Retrieved from [Link]

• ACD/Labs. (n.d.). t-Butyl group towers over other 1H resonances. Retrieved from [Link]

• Google Patents. (1992). Process for preparing di-tert.-butyl dicarbonate.

• National Center for Biotechnology Information. (n.d.). Methyl 3-[(tert-butoxycarbonyl)amino]benzoate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of p-tert-butyl benzoic acid from catalytic oxidation of p-tert-butyitoluene. Retrieved from [Link]

• Google Patents. (2014). A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• MDPI. (n.d.). RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. Retrieved from [Link]

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physical properties of Tert-butyl 3-formylbenzoate

An In-depth Technical Guide to the Physical Properties of Tert-butyl 3-formylbenzoate

This guide provides a comprehensive technical overview of the physical and spectroscopic properties of Tert-butyl 3-formylbenzoate (CAS No. 247186-56-7). Designed for researchers, chemists, and professionals in drug development, this document synthesizes key data with practical insights into the experimental methodologies used for their determination. The structure of this guide is designed to logically present the core identifiers, physicochemical characteristics, and spectroscopic signature of the molecule, grounded in established analytical principles.

Introduction: A Versatile Benzoate Building Block

Tert-butyl 3-formylbenzoate is a bifunctional organic molecule belonging to the benzoate ester family. It incorporates both an aldehyde and a tert-butyl ester functional group on a central benzene ring. This unique arrangement makes it a valuable intermediate and building block in organic synthesis, particularly in the construction of more complex pharmaceutical agents and fine chemicals. The aldehyde group serves as a reactive handle for nucleophilic additions, reductive aminations, and Wittig-type reactions, while the tert-butyl ester provides a sterically hindered carboxylic acid protecting group that can be selectively removed under specific acidic conditions. A thorough understanding of its physical properties is paramount for its effective handling, reaction optimization, and purification.

Core Physical and Chemical Identifiers

A compound's identity is established by a set of unique and verifiable identifiers. These are fundamental for regulatory compliance, procurement, and unambiguous scientific communication. The core identifiers for Tert-butyl 3-formylbenzoate are summarized below.

Identifier	Value	Source
CAS Number	247186-56-7	[1][2]
Molecular Formula	C₁₂H₁₄O₃	[1][3]
Molecular Weight	206.24 g/mol	[1]
InChI	1S/C12H14O3/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-8H,1-3H3	[1][3]
InChIKey	GGPVOXVKIVXELX-UHFFFAOYSA-N	[1][3]
Canonical SMILES	CC(C)(C)OC(=O)C1=CC=CC(=C1)C=O	[3]

Physicochemical Properties

The physicochemical properties of a compound dictate its behavior in various physical states and environments, influencing everything from reaction kinetics to formulation.

Property	Value	Notes	Source
Physical Form	Solid-Liquid Mixture	The compound may exist as a mixture of solid and liquid phases at ambient temperature, suggesting a melting point near room temperature or the presence of impurities.	[1]
Melting Point	Not Available	A melting point is not specified in available literature, which is consistent with its description as a solid-liquid mixture.[1]	[1]
Boiling Point	Not Available	The boiling point has not been reported in the reviewed sources. High-vacuum distillation would be the required method for its determination.
Density	1.094 ± 0.06 g/cm³	This value is typical for aromatic esters of this molecular weight.	[1]
Flash Point	131.6 ± 23.2 °C	This indicates the compound is combustible but not highly flammable under standard conditions.	[1]
Purity	≥98%	Commercially available grades typically offer high purity.	[1]

Spectroscopic and Analytical Data

Spectroscopic analysis provides a fingerprint of a molecule's structure. The following data outlines the expected spectroscopic signature of Tert-butyl 3-formylbenzoate.

Mass Spectrometry (MS)

Mass spectrometry is a definitive technique for determining molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, confirming the molecular formula. While experimental fragmentation data is not publicly available, predicted collision cross-section (CCS) values, which relate to the ion's shape and size in the gas phase, have been calculated.

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	207.10158	143.9
[M+Na]⁺	229.08352	151.9
[M-H]⁻	205.08702	147.9
Monoisotopic Mass	206.0943 Da
(Data sourced from PubChemLite)[3]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. For Tert-butyl 3-formylbenzoate, the IR spectrum is dominated by the stretching vibrations of its two carbonyl groups and aromatic ring.

• Aldehyde C=O Stretch: A strong, sharp absorption band is expected in the region of 1710-1685 cm⁻¹ .[4]

• Ester C=O Stretch: A strong, sharp absorption band is expected at a slightly higher wavenumber than the aldehyde, typically around 1725-1715 cm⁻¹ . The presence of two distinct carbonyl peaks is a key diagnostic feature.

• Aromatic C=C Stretch: Medium to weak bands are expected in the 1600-1450 cm⁻¹ region, characteristic of the benzene ring.

• Aldehyde C-H Stretch: Two weak but sharp bands are characteristic for the aldehyde C-H bond, typically appearing around 2830-2820 cm⁻¹ and 2730-2720 cm⁻¹ .[4]

• C-O Stretch: A strong band corresponding to the ester C-O linkage is expected in the 1300-1100 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. While a specific, published spectrum was not found in the search results, the expected chemical shifts (δ) in a standard solvent like CDCl₃ can be reliably predicted based on the structure.

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet, significantly downfield, expected around δ 9.9-10.1 ppm .

  • Aromatic Protons (Ar-H): A complex multiplet pattern between δ 7.5-8.3 ppm , corresponding to the four protons on the disubstituted benzene ring.

  • Tert-butyl Protons (-C(CH₃)₃): A sharp singlet, integrating to 9 protons, located upfield around δ 1.5-1.6 ppm .

• ¹³C NMR:

  • Aldehyde Carbonyl (C=O): Expected around δ 190-193 ppm .

  • Ester Carbonyl (C=O): Expected around δ 164-166 ppm .

  • Aromatic Carbons (Ar-C): Multiple signals in the δ 128-138 ppm region.

  • Quaternary Tert-butyl Carbon (-C(CH₃)₃): Expected around δ 81-83 ppm .

  • Tert-butyl Methyl Carbons (-C(CH₃)₃): A single peak expected around δ 28 ppm .

Experimental Methodologies for Property Determination

The accurate determination of physical properties relies on standardized, reproducible experimental protocols. These methods form the foundation of chemical characterization.

Melting Point Determination

The melting point of a solid is a sensitive indicator of purity. The capillary method is the most common and reliable technique.

Protocol:

• Sample Preparation: A small amount of the dried, solid sample is finely crushed into a powder.

• Capillary Loading: The open end of a capillary tube is tapped into the sample powder, packing a small amount (2-3 mm height) into the sealed end.

• Instrumentation: The loaded capillary is placed into a melting point apparatus (e.g., a Mel-Temp or similar digital instrument).

• Heating and Observation: The sample is heated rapidly to about 15-20 °C below the expected melting point, then the heating rate is slowed to 1-2 °C per minute.

• Data Recording: The temperature range is recorded from the point at which the first drop of liquid appears to the point at which the entire sample becomes a clear liquid. A pure compound exhibits a sharp melting range of 1-2 °C.

Caption: Workflow for Melting Point Determination by Capillary Method.

Spectroscopic Analysis Workflow

The acquisition of high-quality spectroscopic data requires careful sample preparation and standardized instrument operation. The general workflow is applicable across NMR, IR, and MS techniques, with variations in the specific preparation steps.

Protocol:

• Sample Preparation:

  • NMR: Accurately weigh ~5-10 mg of the sample and dissolve it in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. The deuterated solvent is crucial as it is "invisible" in ¹H NMR, preventing solvent signals from overwhelming the sample signals.

  • IR (Neat Film): If the sample is a liquid or low-melting solid, place a small drop between two salt plates (e.g., NaCl or KBr) and acquire the spectrum.

  • MS (Direct Infusion): Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) for injection into the mass spectrometer.

• Instrumental Analysis: The prepared sample is loaded into the respective spectrometer (NMR, FT-IR, or MS). The instrument is programmed with standard acquisition parameters to obtain the spectrum.

• Data Processing: The raw data (e.g., a Free Induction Decay in NMR) is mathematically processed (e.g., via Fourier Transform) to generate the final spectrum.

• Spectral Interpretation: The processed spectrum is analyzed to identify key peaks, shifts, and patterns, which are then correlated to the molecular structure.

Caption: General Workflow for Spectroscopic Characterization.

Safety and Handling

According to the available Safety Data Sheet (SDS) information, Tert-butyl 3-formylbenzoate requires careful handling.

• Signal Word: Warning[1]

• Pictogram: GHS07 (Harmful/Irritant)[1]

• Hazard Statements:

  • H302: Harmful if swallowed.[1]

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Precautionary Measures: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All handling should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors or dust.[5]

Conclusion

References

• Tert-butyl 3-formylbenzoate (C12H14O3) - PubChemLite . PubChemLite. [Link]

• Table of Characteristic IR Absorptions . University of Colorado Boulder. [Link]

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Tert-butyl 3-formylbenzoate structural analysis

An In-depth Technical Guide to the Structural Analysis of Tert-butyl 3-formylbenzoate

Introduction

Tert-butyl 3-formylbenzoate is a bifunctional aromatic compound of significant interest in medicinal chemistry and organic synthesis. Its structure, incorporating both a sterically hindered tert-butyl ester and a reactive aldehyde group, makes it a versatile building block for the synthesis of complex molecular architectures and pharmacologically active agents. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, while the aldehyde provides a reactive handle for a multitude of chemical transformations, including reductive aminations, Wittig reactions, and condensations.

For researchers, scientists, and drug development professionals, the unambiguous confirmation of its structure is a critical first step in any synthetic campaign. Impurities or isomeric misassignments can have profound consequences on reaction outcomes, biological activity, and the overall integrity of a research program. This technical guide provides a comprehensive, in-depth analysis of the methodologies used to elucidate and verify the structure of tert-butyl 3-formylbenzoate, grounded in field-proven spectroscopic techniques. We will explore the causality behind experimental choices and present a self-validating workflow for ensuring the identity and purity of this key synthetic intermediate.

PART 1: Core Molecular Properties and Synthetic Context

A foundational understanding of the physicochemical properties of tert-butyl 3-formylbenzoate is essential for its proper handling, storage, and use in subsequent reactions. These properties also dictate the choice of analytical techniques and solvents for characterization.

Physicochemical Data Summary

The key properties of tert-butyl 3-formylbenzoate are consolidated in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₄O₃	[1][2]
Molecular Weight	206.24 g/mol	[1]
CAS Number	247186-56-7	[1]
Appearance	Solid-Liquid Mixture / Physical form can vary	[1]
Density	1.094 ± 0.06 g/cm³	[1]
Flash Point	131.6 ± 23.2 °C	[1]
InChIKey	GGPVOXVKIVXELX-UHFFFAOYSA-N	[1][2]
SMILES	CC(C)(C)OC(=O)C1=CC=CC(=C1)C=O	[2]

Synthetic Context

While various synthetic routes exist, a common laboratory approach involves the selective oxidation of the corresponding methyl group of a precursor, such as tert-butyl 3-methylbenzoate. Understanding the synthesis is crucial for analytical purposes, as it informs the potential impurity profile, which may include unreacted starting material or over-oxidized carboxylic acid byproducts.

A typical workflow is illustrated below. The choice of a mild oxidizing agent is critical to prevent the over-oxidation of the aldehyde to a carboxylic acid.

Caption: A generalized workflow for the synthesis of tert-butyl 3-formylbenzoate.

PART 2: Spectroscopic Elucidation Protocols

The cornerstone of structural analysis lies in the synergistic use of multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together, they offer unambiguous confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen framework of an organic molecule.

Expertise & Rationale: We utilize both ¹H and ¹³C NMR. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the number and electronic environment of all carbon atoms. Tetramethylsilane (TMS) is used as the internal standard (0 ppm) for referencing chemical shifts. Deuterated chloroform (CDCl₃) is an excellent solvent choice due to its ability to dissolve the analyte and its minimal interference in the ¹H spectrum, appearing as a small singlet at 7.26 ppm.[3]

Experimental Protocol: NMR Sample Preparation

• Accurately weigh 5-10 mg of tert-butyl 3-formylbenzoate.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the tube securely and vortex gently to ensure a homogeneous solution.

• Acquire the spectrum on a 400 MHz (or higher) spectrometer.

The ¹H NMR spectrum provides a distinct fingerprint. The integration value of each signal corresponds to the number of protons it represents, while the chemical shift (δ) indicates their electronic environment and the splitting pattern (multiplicity) reveals adjacent protons.

Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Rationale
~10.1	Singlet (s)	1H	-CHO : The aldehyde proton is highly deshielded due to the electronegativity of the oxygen and the anisotropic effect of the C=O bond. It appears as a sharp singlet as it has no adjacent proton neighbors.
~8.3	Singlet (or narrow triplet)	1H	Ar-H : Proton at C2 (between the two substituents). It is significantly deshielded by both adjacent electron-withdrawing groups.
~8.1	Doublet of doublets (dd)	1H	Ar-H : Proton at C4 or C6, deshielded by the ester and aldehyde groups.
~7.9	Doublet of doublets (dd)	1H	Ar-H : Proton at C6 or C4, similarly deshielded.
~7.6	Triplet (t)	1H	Ar-H : Proton at C5, coupled to two adjacent aromatic protons.
~1.6	Singlet (s)	9H	-C(CH₃)₃ : The nine protons of the tert-butyl group are chemically and magnetically equivalent, resulting in a single, strong singlet. This signal is a hallmark of the tert-butyl ester moiety.

The ¹³C NMR spectrum is proton-decoupled, meaning each unique carbon atom appears as a single line. This provides a direct count of non-equivalent carbons and information about their functional group type.

Expected Chemical Shift (δ, ppm)	Carbon Type	Assignment & Rationale
~191	C=O	Aldehyde Carbonyl : The aldehyde carbon is highly deshielded and appears at a characteristic downfield shift.
~165	C=O	Ester Carbonyl : The ester carbonyl carbon is also deshielded but typically appears upfield relative to the aldehyde carbonyl.
~137	Aromatic C	C3-CHO : The aromatic carbon directly attached to the aldehyde group.
~134	Aromatic C	C1-CO₂tBu : The aromatic carbon directly attached to the ester group.
~130-135	Aromatic CH	Aromatic CH Carbons : The four CH carbons of the benzene ring, appearing in the typical aromatic region.
~82	Quaternary C	-C(CH₃)₃ : The quaternary carbon of the tert-butyl group, shifted downfield by the adjacent oxygen atom.
~28	CH₃	-C(CH₃)₃ : The three equivalent methyl carbons of the tert-butyl group, appearing in the aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups, which absorb IR radiation at characteristic frequencies, causing molecular vibrations.

Expertise & Rationale: This technique is ideal for quickly confirming the presence of the two critical carbonyl (C=O) groups—aldehyde and ester—which have strong, sharp absorptions. The distinction between them is possible due to the influence of their electronic environments on the bond strength.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with isopropanol and allowing it to dry completely.

• Record a background spectrum of the empty ATR stage.

• Place a small amount (a few milligrams or a single drop if liquid) of the tert-butyl 3-formylbenzoate sample directly onto the crystal.

• Lower the press arm to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum. Data is typically collected over a range of 4000-600 cm⁻¹.

Wavenumber (cm⁻¹)	Vibration Type	Assignment & Rationale
~3080	C-H Stretch	Aromatic C-H : Stretching vibration for sp² C-H bonds on the benzene ring.[4]
~2980, ~2870	C-H Stretch	Aliphatic C-H : Asymmetric and symmetric stretching of the sp³ C-H bonds in the tert-butyl group.[4]
~2820, ~2720	C-H Stretch	Aldehyde C-H (Fermi Doublet) : A pair of weak to medium bands characteristic of the C-H bond of an aldehyde group. Their presence is a strong indicator of this functionality.[4]
~1725	C=O Stretch	Ester Carbonyl : The strong C=O stretching vibration of the tert-butyl ester. Its position is influenced by conjugation with the aromatic ring.
~1705	C=O Stretch	Aldehyde Carbonyl : The strong C=O stretching vibration of the aldehyde. It is typically found at a slightly lower wavenumber than the ester due to conjugation.
~1600, ~1480	C=C Stretch	Aromatic Ring : Skeletal vibrations of the benzene ring.
~1250	C-O Stretch	Ester C-O : Stretching of the sp² C-O bond of the ester.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers further structural clues that corroborate the NMR and IR data.

Expertise & Rationale: We typically use Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI). GC separates the analyte from volatile impurities before it enters the mass spectrometer. EI is a high-energy ionization technique that causes predictable fragmentation, which is highly useful for structural confirmation.

Experimental Protocol: GC-MS

• Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Inject 1 µL of the solution into the GC-MS instrument.

• The sample is vaporized and separated on a capillary column (e.g., DB-5ms).

• The separated components are introduced into the ion source, ionized by a 70 eV electron beam, and the resulting ions are analyzed by the mass detector.

Expected Mass Spectrum Data:

• Molecular Ion (M⁺) : The expected molecular ion peak will be at m/z = 206, corresponding to the molecular weight of C₁₂H₁₄O₃. The presence of this peak confirms the molecular formula.

• Key Fragment Ions :

  • m/z = 150 : This prominent peak corresponds to the loss of a tert-butyl radical (•C(CH₃)₃, 57 Da) followed by the loss of one hydrogen atom, or more directly, the loss of isobutylene (56 Da). This fragmentation is characteristic of tert-butyl esters.

  • m/z = 57 : A strong peak corresponding to the stable tert-butyl cation [C(CH₃)₃]⁺. This is often the base peak in the spectrum of tert-butyl containing compounds and is a definitive marker for this group.

  • m/z = 149 : Loss of the -OtBu group (73 Da).

  • m/z = 121 : Loss of both the -OtBu group and the C=O from the aldehyde.

PART 3: Integrated Structural Verification Workflow

No single technique is sufficient for absolute structural proof. The true power of modern analytical chemistry lies in the integration of orthogonal data sets. The workflow below ensures a rigorous and self-validating confirmation of the structure.

Caption: Integrated workflow for the unambiguous structural verification of the target molecule.

PART 4: Relevance in Drug Discovery & Development

The tert-butyl group is a common moiety in drug molecules, often used to increase metabolic stability or to act as a steric shield.[5] However, it can also be susceptible to metabolism by cytochrome P450 enzymes.[5][6] Tert-butyl 3-formylbenzoate serves as a key starting material for creating derivatives where these properties can be fine-tuned. The aldehyde functionality allows for the introduction of diverse amine-containing fragments via reductive amination, building a library of compounds for screening. The ester can be hydrolyzed in later synthetic steps to reveal a carboxylic acid, a common pharmacophore for interacting with biological targets. Its structural analogue, methyl 3-formylbenzoate, is a known precursor for synthesizing inhibitors of enzymes like SUMO-sentrin specific proteases (SENPs), which are implicated in cancer.[7] This highlights the importance of formylbenzoate scaffolds in developing novel therapeutics.

PART 5: Safety & Handling

As a laboratory chemical, tert-butyl 3-formylbenzoate requires careful handling to minimize risk. The following information is derived from safety data sheets (SDS).

Hazard Category	GHS Information	Precautionary Measures
Pictogram	GHS07 (Harmful)	-
Signal Word	Warning	-
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][8]

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed and consider storing under an inert atmosphere like nitrogen to prevent oxidation of the aldehyde.[1]

References

• Title: Tert-butyl 3-formylbenzoate (C12H14O3) Source: PubChem URL: [Link]

• Title: Supplementary Information Contents: Spectral Data Source: The Royal Society of Chemistry URL: [Link]

• Title: General information and experimental procedures Source: The Royal Society of Chemistry URL: [Link]

• Title: Metabolically Stable tert-Butyl Replacement Source: ACS Medicinal Chemistry Letters (via PMC) URL: [Link]

• Title: Metabolism of t-butyl groups in drugs Source: Hypha Discovery Blogs URL: [Link]

• Title: Table of Characteristic IR Absorptions Source: Michigan State University URL: [Link]

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• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. hyphadiscovery.com [hyphadiscovery.com]
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• 8. WERCS Studio - Application Error [assets.thermofisher.com]

An In-depth Technical Guide to the Solubility of Tert-butyl 3-formylbenzoate in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of tert-butyl 3-formylbenzoate. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple data presentation to offer a foundational understanding of the physicochemical principles governing the solubility of this compound. We will explore its molecular structure, predict its behavior in various organic solvents, and provide a detailed, field-proven protocol for the experimental determination of its thermodynamic solubility.

Introduction: The Critical Role of Solubility

In the landscape of pharmaceutical development and fine chemical synthesis, understanding a compound's solubility is a cornerstone of process design, formulation, and ultimately, bioavailability.[1] Tert-butyl 3-formylbenzoate, a key building block and intermediate, is no exception. Its solubility dictates the choice of reaction media, purification strategies (such as crystallization), and the methods for its formulation into final products. Poorly characterized solubility can lead to significant challenges, including inefficient reactions, low yields, and difficulties in achieving desired concentrations for biological screening.[1] This guide serves to demystify the solubility profile of tert-butyl 3-formylbenzoate, providing both theoretical grounding and practical, actionable methodologies.

Physicochemical Profile of Tert-butyl 3-formylbenzoate

To understand solubility, one must first understand the molecule. Tert-butyl 3-formylbenzoate is a moderately complex organic molecule with distinct functional regions that dictate its interaction with solvents.

Table 1: Key Physicochemical Properties of Tert-butyl 3-formylbenzoate

Property	Value	Source
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Structure
	PubChem CID: 10845940
Key Functional Groups	Aromatic Ring, Ester (tert-butyl ester), Aldehyde	-
Predicted XlogP	2.2	PubChem CID: 10845940
Hydrogen Bond Donors	0	[2]
Hydrogen Bond Acceptors	3 (two on ester, one on aldehyde)	[2]
Physical Form	Solid-Liquid Mixture
Density	1.094 ± 0.06 g/cm³

The structure reveals several key features:

• Aromatic Benzene Ring: This large, nonpolar, and planar structure contributes to hydrophobic character, favoring interactions with other aromatic or nonpolar solvents through π-stacking and van der Waals forces.

• Ester Group (-COO-): This is a polar functional group capable of dipole-dipole interactions and acting as a hydrogen bond acceptor.[3]

• Tert-butyl Group (-C(CH₃)₃): This is a large, sterically bulky, and highly nonpolar (lipophilic) group.[4][5] Its bulk can hinder the close packing of molecules in a crystal lattice and shield the polar ester group, influencing interactions with solvents.

• Aldehyde Group (-CHO): A polar group that can participate in dipole-dipole interactions and act as a hydrogen bond acceptor.

The predicted XlogP value of 2.2 suggests a compound with moderate lipophilicity, indicating it will not be readily soluble in water but should exhibit appreciable solubility in a range of organic solvents.

Theoretical Solubility Principles & Predictions

The foundational principle of solubility is "like dissolves like."[6] This means solvents with similar polarity and intermolecular force capabilities to the solute will be most effective at dissolving it. Based on the structure of tert-butyl 3-formylbenzoate, we can predict its relative solubility in different classes of organic solvents.

dot graph TD { graph [rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} endsdot Caption: Predicted solubility based on structural compatibility.

• High Solubility in Polar Aprotic Solvents: Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, and Acetone are expected to be excellent solvents. Their polarity is well-suited to interact with the ester and aldehyde groups, while their organic nature accommodates the aromatic ring and tert-butyl group.

• Moderate Solubility in Nonpolar Aprotic Solvents: Solvents like Toluene will interact favorably with the aromatic ring. However, they are less effective at solvating the polar ester and aldehyde functionalities, likely resulting in moderate solubility. Aliphatic nonpolar solvents like Hexane are expected to be poorer solvents due to their inability to effectively solvate the polar regions.

• Lower to Moderate Solubility in Polar Protic Solvents: Solvents like Methanol and Ethanol can act as hydrogen bond donors to the ester and aldehyde oxygens. However, the large nonpolar surface area of the aromatic and tert-butyl groups will disrupt the strong hydrogen-bonding network of the alcohols, likely leading to only moderate or lower solubility compared to polar aprotic solvents.

Experimental Determination of Thermodynamic Solubility

While predictions are invaluable for initial solvent screening, empirical data is essential for process development. The "gold standard" for determining the true solubility of a compound is the Thermodynamic Equilibrium Solubility or Shake-Flask Method .[7][8] This method measures the concentration of a compound in a saturated solution when it is in equilibrium with an excess of the solid compound.[1][7]

The causality behind this choice is critical: kinetic solubility assays, which often involve dissolving a compound in a strong organic solvent like DMSO and then diluting it into a buffer, can lead to supersaturated solutions and overestimate the true equilibrium solubility.[7] For process chemistry and formulation, knowing the stable equilibrium point is paramount.

Workflow for Equilibrium Solubility Determination

The following diagram outlines the logical flow of the shake-flask protocol.

dot graph G { graph [splines=ortho, nodesep=0.4, ranksep=0.5, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} endsdot Caption: Shake-Flask Method Workflow.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system. The key is ensuring that true equilibrium has been reached and that the analytical method is accurate.

Materials:

• Tert-butyl 3-formylbenzoate (solid)

• Selected organic solvents (e.g., HPLC grade Methanol, Acetonitrile, Ethyl Acetate, Toluene, Dichloromethane)

• Glass vials with screw caps (e.g., 4 mL)

• Orbital shaker or thermomixer with temperature control

• Syringes and syringe filters (0.45 µm or 0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes for dilutions

• HPLC-UV or UV-Vis Spectrophotometer

Procedure:

• Preparation of the Slurry:

  • Add an excess amount of solid tert-butyl 3-formylbenzoate to a pre-weighed glass vial. "Excess" is critical; there must be visible undissolved solid at the end of the experiment.[7] A starting point is ~10-20 mg.

  • Record the exact mass of the compound added.

  • Pipette a precise volume (e.g., 2.0 mL) of the chosen organic solvent into the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials on an orbital shaker or in a thermomixer set to a constant temperature (e.g., 25 °C).

  • Agitate the vials at a consistent speed (e.g., 700 rpm) for a minimum of 24 hours.[9]

  • Trustworthiness Check: To validate that equilibrium has been reached, you can take samples at multiple time points (e.g., 24h, 48h, and 72h). Equilibrium is confirmed when the measured concentration no longer changes significantly between time points.[8]

• Sample Collection and Phase Separation:

  • After equilibration, remove the vials and allow them to stand undisturbed for at least 30 minutes to let the excess solid settle.

  • Carefully draw the supernatant (the clear liquid phase) into a syringe.

  • Attach a solvent-compatible syringe filter (e.g., 0.45 µm PTFE) to the syringe.

  • Filter the solution into a clean vial, discarding the first few drops to ensure the filter is saturated and not adsorbing the analyte. This step is crucial to remove all particulate matter which would otherwise lead to erroneously high results.[6]

• Quantitative Analysis (HPLC-UV Method):

  • Calibration Curve: Prepare a series of standard solutions of tert-butyl 3-formylbenzoate of known concentrations in the solvent of interest. Run these standards on the HPLC-UV to generate a calibration curve (Peak Area vs. Concentration).[6] The curve must have a high correlation coefficient (R² > 0.99) for accuracy.

  • Sample Dilution: Accurately dilute a known volume of the filtered sample with the HPLC mobile phase to bring its concentration within the linear range of the calibration curve.

  • Analysis: Inject the diluted sample onto the HPLC system.

  • Calculation: Using the peak area from the sample chromatogram and the equation from the calibration curve, calculate the concentration of the diluted sample.[6] Back-calculate to find the concentration in the original, undiluted filtrate. This value is the thermodynamic solubility.

Data Summary and Interpretation

While specific experimental data is not publicly available, the results from the described protocol should be compiled into a clear, comparative table.

Table 2: Hypothetical Solubility Data for Tert-butyl 3-formylbenzoate at 25°C

Solvent Class	Solvent	Polarity Index	Predicted Solubility	Experimentally Determined Solubility (mg/mL)
Polar Aprotic	Dichloromethane	0.309	High	[Insert Experimental Value]
Ethyl Acetate	0.228	High	[Insert Experimental Value]
Acetone	0.355	High	[Insert Experimental Value]
Polar Protic	Ethanol	0.654	Moderate	[Insert Experimental Value]
Methanol	0.762	Lower-Moderate	[Insert Experimental Value]
Nonpolar	Toluene	0.099	Moderate	[Insert Experimental Value]
Hexane	0.009	Low	[Insert Experimental Value]

Polarity Index values from Reichardt, C.[10]

Interpretation of Results: The experimental data should be analyzed in the context of the theoretical principles outlined in Section 3. One would expect the highest solubility in polar aprotic solvents like DCM and ethyl acetate, where the balance of polar and nonpolar interactions is optimal. The lower solubility in polar protic solvents like methanol would confirm the dominant role of the compound's nonpolar regions. This rigorous comparison between prediction and experimental outcome is the hallmark of sound scientific investigation.

Conclusion

This guide has established a comprehensive framework for understanding and determining the solubility of tert-butyl 3-formylbenzoate. By integrating an analysis of its molecular structure with established physicochemical principles, we have provided a robust predictive model for its behavior in common organic solvents. More importantly, we have detailed an authoritative, step-by-step experimental protocol for measuring its thermodynamic equilibrium solubility, emphasizing the causal logic behind each step to ensure data integrity. For researchers in drug development and chemical synthesis, applying this systematic approach will facilitate more efficient process design, solvent selection, and formulation development, ultimately saving time and resources while ensuring scientific rigor.

References

• In-vitro Thermodynamic Solubility. (2025). protocols.io. [Link]

• How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. (2025). PharmaGuru. [Link]

• Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. (2015). PubMed. [Link]

• Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. ACS Publications. [Link]

• Thermodynamic Solubility Assay. Evotec. [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2014). Dissolution Technologies. [Link]

• SOLUBILITY MEASUREMENTS. ResearchGate. [Link]

• Solubility and Dissolution with HPLC or UV-Vis Detection. (2021). Improved Pharma. [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). GIT Laboratory Journal. [Link]

• The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. (2020). Sciforum. [Link]

• Shake Flask Method Summary. BioAssay Systems. [Link]

• Tert-butyl 3-formylbenzoate (C12H14O3). PubChemLite. [Link]

• Tert-butyl 3,5-difluoro-4-formylbenzoate. PubChem. [Link]

• Properties of Esters. Chemistry LibreTexts. [Link]

• Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ChemRxiv. [Link]

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. (2020). Nature. [Link]

• Prediction of Aqueous Solubility of Organic Solvents as a Function of Selected Molecular Properties. SciSpace. [Link]

• Solubility Correlations of Common Organic Solvents. (2018). ACS Publications. [Link]

• The solubility of hydrophobic aromatic chemicals in organic solvent/water mixtures. (1988). OSTI.GOV. [Link]

• Solvents and Polarity. Reichardt, C.[Link]

• Tert-butyl Esters. Organic Chemistry Portal. [Link]

• Butyl group. Wikipedia. [Link]

• Tert-butyl – Knowledge and References. Taylor & Francis. [Link]

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An In-Depth Technical Guide to the Spectral Characterization of Tert-butyl 3-formylbenzoate

This technical guide provides a comprehensive analysis of the spectral data for tert-butyl 3-formylbenzoate (C₁₂H₁₄O₃), a key building block in organic synthesis, particularly in the development of pharmaceutical intermediates. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural characterization of this compound through nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Introduction and Molecular Structure

Tert-butyl 3-formylbenzoate, with a molecular weight of 206.24 g/mol , possesses a unique trifunctional structure: a benzene ring substituted with a bulky tert-butyl ester group and a reactive aldehyde group at the meta position.[1] This arrangement makes it a versatile synthon for introducing a benzoyl moiety with a latent or reactive aldehyde handle. Accurate characterization of this molecule is paramount to ensure purity and predict its reactivity in subsequent synthetic steps.

The structural elucidation of tert-butyl 3-formylbenzoate relies on the synergistic interpretation of data from multiple analytical techniques. This guide will delve into the predicted and expected spectral features, drawing upon established principles and data from structurally analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the precise connectivity of atoms in a molecule. For tert-butyl 3-formylbenzoate, both ¹H and ¹³C NMR provide unambiguous confirmation of its structure. The spectra are typically recorded in deuterated chloroform (CDCl₃).

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of tert-butyl 3-formylbenzoate is predicted to exhibit distinct signals corresponding to the aromatic protons, the aldehyde proton, and the tert-butyl protons. The chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring. The electron-withdrawing nature of both the aldehyde and the ester groups deshields the aromatic protons, shifting them downfield.

Table 1: Predicted ¹H NMR Spectral Data for tert-butyl 3-formylbenzoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10.1	Singlet (s)	1H	Aldehyde (-CHO)	The aldehyde proton is highly deshielded and appears as a characteristic singlet far downfield.
~8.4	Singlet (s) or Triplet (t)	1H	Aromatic (H-2)	Positioned between two electron-withdrawing groups, this proton is expected to be the most downfield of the aromatic signals.
~8.2	Doublet (d) or Doublet of Doublets (dd)	1H	Aromatic (H-4)	Ortho to the aldehyde group, this proton will be significantly deshielded.
~8.0	Doublet (d) or Doublet of Doublets (dd)	1H	Aromatic (H-6)	Ortho to the ester group, this proton is also deshielded.
~7.7	Triplet (t)	1H	Aromatic (H-5)	Coupled to both H-4 and H-6, this proton will appear as a triplet.
1.62	Singlet (s)	9H	tert-butyl (-C(CH₃)₃)	The nine equivalent protons of the tert-butyl group give rise to a sharp singlet in the upfield region.

Note: The predicted chemical shifts for the aromatic region are based on the analysis of 3-formylbenzoic acid and tert-butyl benzoate. The exact splitting patterns may vary.

Experimental Protocol for ¹H NMR Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of tert-butyl 3-formylbenzoate in ~0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1-2 seconds

  • Pulse width: 90°

  • Spectral width: 0-12 ppm

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual CHCl₃ signal at 7.26 ppm.[2]

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule. The spectrum for tert-butyl 3-formylbenzoate is expected to show 8 distinct signals, corresponding to the 12 carbon atoms.

Table 2: Predicted ¹³C NMR Spectral Data for tert-butyl 3-formylbenzoate

Chemical Shift (δ, ppm)	Assignment	Rationale
~191	Aldehyde Carbonyl (C=O)	The aldehyde carbonyl carbon is highly deshielded.
~165	Ester Carbonyl (C=O)	The ester carbonyl carbon is also deshielded but typically appears upfield relative to the aldehyde carbonyl.
~137	Aromatic (C-3)	The carbon atom attached to the aldehyde group.
~135	Aromatic (C-1)	The carbon atom attached to the ester group.
~134	Aromatic (C-6)	Aromatic CH carbon.
~130	Aromatic (C-2)	Aromatic CH carbon.
~129	Aromatic (C-4, C-5)	Due to similar electronic environments, these aromatic CH carbons may have overlapping signals.
~82	Quaternary tert-butyl Carbon	The quaternary carbon of the tert-butyl group.
~28	tert-butyl Methyl Carbons	The three equivalent methyl carbons of the tert-butyl group.

Note: Predicted chemical shifts are based on data for 3-formylbenzoic acid, methyl 3-formylbenzoate, and tert-butyl benzoate.[3][4][5]

Experimental Protocol for ¹³C NMR Acquisition:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 1024-4096 (due to the lower natural abundance of ¹³C)

  • Relaxation delay: 2-5 seconds

  • Pulse program: Proton-decoupled

  • Spectral width: 0-220 ppm

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.[2]

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of tert-butyl 3-formylbenzoate will be dominated by the characteristic stretching vibrations of the aldehyde and ester carbonyl groups.

Table 3: Key Predicted IR Absorptions for tert-butyl 3-formylbenzoate

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~3050-3100	Medium	C-H stretch	Aromatic C-H
~2980	Strong	C-H stretch	Aliphatic C-H (tert-butyl)
~2820, ~2720	Medium, weak	C-H stretch (Fermi doublet)	Aldehyde C-H
~1725	Strong	C=O stretch	Ester Carbonyl
~1705	Strong	C=O stretch	Aldehyde Carbonyl
~1600, ~1480	Medium-Weak	C=C stretch	Aromatic Ring
~1250	Strong	C-O stretch	Ester C-O

The presence of two strong carbonyl absorption bands is a key diagnostic feature of this molecule. The ester carbonyl typically appears at a slightly higher wavenumber than the aldehyde carbonyl.

Experimental Protocol for IR Spectroscopy (Attenuated Total Reflectance - ATR):

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Resolution: 4 cm⁻¹

  • Spectral range: 4000-400 cm⁻¹

• Processing: Perform a background scan and then acquire the sample spectrum. The data is typically presented as percent transmittance versus wavenumber.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can further confirm its structure. For tert-butyl 3-formylbenzoate, electrospray ionization (ESI) is a suitable soft ionization technique.

Predicted Mass Spectrum Data:

• Molecular Ion (M⁺): The predicted monoisotopic mass is 206.0943 Da.[1]

• Adducts: In ESI-MS, common adducts such as [M+H]⁺ (m/z 207.1016) and [M+Na]⁺ (m/z 229.0835) are expected.[1]

• Key Fragmentation: A characteristic fragmentation pathway is the loss of isobutylene (56 Da) from the tert-butyl group, leading to the formation of a protonated 3-formylbenzoic acid fragment at m/z 151. This is often a prominent peak in the spectrum. Another potential fragmentation is the loss of the entire tert-butoxy group (73 Da).

Experimental Protocol for ESI-MS:

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as methanol or acetonitrile to a concentration of approximately 1 mg/mL.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization source.

• Acquisition Parameters:

  • Ionization mode: Positive

  • Mass range: m/z 50-500

  • Capillary voltage: 3-4 kV

  • Cone voltage: 20-40 V (can be varied to induce fragmentation)

• Data Analysis: Identify the molecular ion peak and any significant fragment ions.

Visualizing Structural Correlations

The following diagrams illustrate the molecular structure and the key correlations between the structure and its spectral data.

Caption: Molecular structure of tert-butyl 3-formylbenzoate.

Caption: Correlation of spectral data with molecular structure.

Conclusion

References

• Supporting Information for Nickel-Catalyzed Carboxylation of Aryl and Vinyl Chlorides with CO2. Angewandte Chemie International Edition. [Link]

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• Royal Society of Chemistry. Supplementary Information for Transition metal-free oxidative esterification of benzylic alcohols in aqueous medium. [Link]

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• PubChem. 3-Carboxybenzaldehyde. [Link]

• SpectraBase. p-Tert-butylphenol, benzoate. [Link]

• The Good Scents Company. methyl 4-tert-butyl benzoate. [Link]

• NIST. Benzoic acid, 3-formyl-. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 300 MHz, CDCl3, experimental) (HMDB0061749). [Link]

• Human Metabolome Database. 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0033967). [Link]

• NIST. Benzoic acid, p-tert-butyl-. [Link]

• PubChemLite. Tert-butyl 3-formylbenzoate (C12H14O3). [Link]

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem.1997 , 62 (21), 7512–7515. [Link]

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• ResearchGate. FT-IR spectrum of synthesized t-butyl esters of higher fatty acids... [Link]

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Introduction: The Strategic Importance of Tert-butyl 3-formylbenzoate in Synthesis

An In-depth Technical Guide to the Commercial Availability and Application of Tert-butyl 3-formylbenzoate

Tert-butyl 3-formylbenzoate (CAS No: 247186-56-7) is a bifunctional aromatic building block of significant interest to researchers in medicinal chemistry and organic synthesis. Its structure incorporates two key functionalities: a sterically hindered tert-butyl ester and a reactive aldehyde (formyl) group at the meta position. This arrangement makes it a versatile intermediate for constructing complex molecular architectures.

The tert-butyl ester serves as a robust protecting group for the carboxylic acid. Its bulkiness prevents unintended reactions at the carboxyl group under many conditions, yet it can be selectively cleaved under specific acidic conditions, revealing the carboxylic acid for further modification. The aldehyde group is a gateway for a multitude of chemical transformations, including reductive aminations, Wittig reactions, and condensations, allowing for the facile introduction of diverse substituents. This dual functionality is paramount in multi-step syntheses, particularly in the development of novel pharmaceutical agents where precise control over reactivity is essential.

Commercial Availability and Supplier Analysis

Tert-butyl 3-formylbenzoate is readily available from a range of fine chemical suppliers, indicating its established role in research and development. It is typically offered in research quantities with high purity, suitable for demanding synthetic applications.

Below is a comparative analysis of prominent commercial suppliers.

Supplier	CAS Number	Typical Purity	Key Properties & Storage
Sigma-Aldrich (Merck)	247186-56-7	98%	Linear Formula: C₁₂H₁₄O₃; Molecular Weight: 206.24; Physical Form: Solid-Liquid Mixture; Storage: 4°C, stored under nitrogen.[1]
ChemScene	65874-27-3	≥96%	Synonym: 4-Formylbenzoic Acid tert-Butyl Ester; Storage: 4°C, stored under nitrogen. Note: This CAS number refers to the para isomer, but ChemScene is also a listed partner for the meta isomer on Sigma-Aldrich.[1][2]
Amatek Scientific Co. Ltd.	247186-56-7	Not specified	Listed as a supplier on ChemicalBook.[3]
Thermo Fisher Scientific	N/A	N/A	While not directly listing the 3-formyl isomer, their safety data sheets for related benzoates provide critical handling information applicable to this class of compounds.[4]

Note: Purity and available quantities can vary by batch and supplier. Researchers should always consult the supplier's Certificate of Analysis (COA) for lot-specific data.[1]

Synthetic Context and Purity Considerations

Understanding the synthesis of Tert-butyl 3-formylbenzoate provides insight into potential impurities. A common and efficient method for creating tert-butyl esters involves the reaction of a carboxylic acid with di-tert-butyl dicarbonate ((Boc)₂O), a method noted for its green and sustainable characteristics as it can be performed under solvent-free conditions.[5]

The logical synthetic pathway starts from 3-formylbenzoic acid. The primary impurity concern would be the presence of unreacted starting material or byproducts from the esterification reaction.

General synthetic workflow for Tert-butyl 3-formylbenzoate.

Application in Drug Discovery and Development

The strategic value of the tert-butyl group in drug design is well-documented. It can serve as a steric shield to enhance compound stability or occupy specific hydrophobic pockets in target proteins.[6] However, it can also be a site of metabolic oxidation by cytochrome P450 enzymes.[6][7] The use of intermediates like Tert-butyl 3-formylbenzoate allows for the precise placement of this moiety within a larger molecule.

The aldehyde functionality is the primary reactive handle for elaboration. It enables the connection of the benzoate core to other pharmacophores or linker systems, a crucial step in structure-activity relationship (SAR) studies. For instance, the aldehyde can be converted into an amine via reductive amination, which can then be used to connect to another molecular fragment.

Reaction pathways for Tert-butyl 3-formylbenzoate in synthesis.

Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the reductive amination of Tert-butyl 3-formylbenzoate with a primary amine, a foundational reaction in drug discovery for linking molecular fragments.

Objective: To synthesize a secondary amine derivative by coupling Tert-butyl 3-formylbenzoate with a generic primary amine (R-NH₂).

Materials:

• Tert-butyl 3-formylbenzoate (1.0 eq)

• Primary Amine (e.g., benzylamine, 1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add Tert-butyl 3-formylbenzoate (1.0 eq) and dissolve it in anhydrous DCM.

• Amine Addition: Add the primary amine (1.1 eq) to the solution, followed by a catalytic amount of acetic acid (e.g., 1-2 drops).

• Imine Formation: Stir the reaction mixture at room temperature for 30-60 minutes to allow for the formation of the intermediate imine. The progress can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions. The reaction may be mildly exothermic.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours, or until TLC analysis indicates the complete consumption of the starting aldehyde.

• Workup: Quench the reaction by slowly adding a saturated solution of sodium bicarbonate. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired secondary amine.

Safety, Handling, and Storage

Proper handling and storage are crucial for maintaining the integrity of Tert-butyl 3-formylbenzoate and ensuring laboratory safety.

Hazard Identification: The compound is classified as harmful and an irritant.[1]

Hazard Class	GHS Statement
Harmful	H302: Harmful if swallowed.[1]
Irritant	H315: Causes skin irritation.[1]
Irritant	H319: Causes serious eye irritation.[1]
Irritant	H335: May cause respiratory irritation.[1]

Precautionary Measures & PPE:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

• P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

• P271: Use only outdoors or in a well-ventilated area.[4]

• Handle in a chemical fume hood.

First Aid:

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[4]

• Skin Contact: Wash with plenty of soap and water. If skin irritation persists, call a physician.[4]

• Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[4]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[4]

Storage and Disposal:

• Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[4] For long-term stability, store at 4°C under an inert atmosphere like nitrogen.[1][2]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4]

References

• tert-Butyl 3-formyl-4-hydroxybenzoate | 1224157-88-3 . J&K Scientific LLC. [Link]

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• Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate . Atlantis Press. [Link]

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• tert-Butyl 4-Formylbenzoate, 97% Purity, C12H14O3, 100 grams . CP Lab Safety. [Link]

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The Organic Architect's Toolkit: Tert-butyl 3-formylbenzoate as a Bifunctional Building Block

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Orthogonal Design in Synthesis

In the intricate field of multi-step organic synthesis, success hinges on the strategic control of reactivity. Bifunctional building blocks—molecules possessing two distinct reactive sites—are indispensable tools, allowing for the sequential and controlled construction of complex molecular architectures. The true power of these scaffolds lies in "orthogonality," a principle where each functional group can be addressed under specific conditions that leave the other untouched.[1][2][3] This strategic differentiation is a cornerstone of modern synthetic chemistry, particularly in the realms of peptide synthesis and drug discovery.[1][4]

Tert-butyl 3-formylbenzoate emerges as an exemplary bifunctional building block, offering a synthetically valuable combination: an electrophilic aldehyde and a sterically hindered tert-butyl ester, positioned meta on a benzene ring. This arrangement provides a rigid scaffold and, more importantly, two functional groups with dramatically different reactivity profiles. The aldehyde is susceptible to a host of nucleophilic additions and reductive aminations, while the tert-butyl ester is exceptionally robust, remaining inert to most nucleophilic, basic, and mild reducing conditions.[4] It is typically only cleaved under specific acidic conditions, providing a reliable protective shield for the carboxylic acid.[5][6] This guide offers an in-depth exploration of tert-butyl 3-formylbenzoate, detailing its properties, orthogonal reactivity, and practical applications, complete with validated experimental protocols.

Core Properties and Synthesis

A thorough understanding of a building block's fundamental characteristics is paramount for its effective implementation.

Property	Value
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
CAS Number	247186-56-7
Appearance	Solid
IUPAC Name	tert-butyl 3-formylbenzoate
InChI Key	GGPVOXVKIVXELX-UHFFFAOYSA-N

Synthesis Protocol: Palladium-Catalyzed Formylation

While several synthetic routes exist, a reliable method for accessing aromatic aldehydes is through the palladium-catalyzed formylation of aryl halides. This approach offers mild conditions and broad functional group tolerance.[7]

Objective: To synthesize tert-butyl 3-formylbenzoate from tert-butyl 3-bromobenzoate.

Materials:

• tert-Butyl 3-bromobenzoate

• Palladium(II) acetate (Pd(OAc)₂)

• JohnPhos (ligand)

• Sodium carbonate (Na₂CO₃)

• Triethylsilane (Et₃SiH)

• tert-Butyl isocyanide

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add tert-butyl 3-bromobenzoate (1.0 eq), Pd(OAc)₂ (2 mol%), and JohnPhos (4 mol%).

• Add anhydrous DMF to dissolve the solids.

• To the stirred solution, add Na₂CO₃ (2.0 eq), tert-butyl isocyanide (1.5 eq), and Et₃SiH (3.0 eq).[7]

• Heat the reaction mixture to 65 °C and stir for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield pure tert-butyl 3-formylbenzoate.

The Essence of Bifunctionality: Orthogonal Reactivity

The synthetic utility of tert-butyl 3-formylbenzoate is rooted in the differential reactivity of its aldehyde and tert-butyl ester moieties. This orthogonality allows for a modular approach to synthesis, where one functional group can be elaborated while the other remains protected.

• Aldehyde Moiety: The aldehyde group is a versatile handle for carbon-carbon and carbon-nitrogen bond formation. It readily undergoes reactions such as Wittig olefination to form alkenes, and reductive amination with primary or secondary amines to generate secondary or tertiary amines, respectively.[8][9][10][11] Crucially, the mild reducing agents used in these transformations, like sodium triacetoxyborohydride or sodium borohydride, do not affect the robust tert-butyl ester.[8][12]

• Tert-butyl Ester Moiety: The ester is highly resistant to basic hydrolysis, organometallic reagents, and mild reducing agents due to the steric hindrance of the tert-butyl group.[4] Its removal (deprotection) is typically achieved only under strongly acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM) or aqueous phosphoric acid, which protonate the ester oxygen and facilitate the elimination of the stable tert-butyl cation.[5][6] This stability makes it an ideal protecting group during the manipulation of the aldehyde.

Applications in Multi-Step Synthesis: Case Studies & Protocols

The true value of a building block is demonstrated through its application. Below are representative protocols for key transformations that highlight the utility of tert-butyl 3-formylbenzoate in synthetic workflows.

Case Study 1: Reductive Amination for Amine Synthesis

Reductive amination is a cornerstone reaction in medicinal chemistry for the synthesis of amine scaffolds.[13][14][15]

Experimental Protocol: Synthesis of tert-Butyl 3-((benzylamino)methyl)benzoate

Objective: To demonstrate the selective reaction at the aldehyde position via reductive amination, while the tert-butyl ester remains intact.

Materials:

• tert-Butyl 3-formylbenzoate (1.0 eq)

• Benzylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)[8]

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve tert-butyl 3-formylbenzoate in anhydrous DCM (to a concentration of ~0.1 M).

• Amine Addition: Add benzylamine to the stirred solution. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.[8]

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride portion-wise. The reaction is typically exothermic and may involve gas evolution.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, quench by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Case Study 2: Wittig Reaction for Alkene Synthesis

The Wittig reaction is a powerful method for creating a carbon-carbon double bond with high regioselectivity from an aldehyde.[16][17]

Experimental Protocol: Synthesis of tert-Butyl 3-styrylbenzoate

Objective: To convert the aldehyde functionality into an alkene using a phosphonium ylide, demonstrating tolerance of the tert-butyl ester to the basic ylide reagent.

Materials:

• Benzyltriphenylphosphonium chloride (1.1 eq)

• Potassium tert-butoxide (KOtBu) (1.1 eq)

• tert-Butyl 3-formylbenzoate (1.0 eq)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Ylide Generation: In a dry, nitrogen-flushed flask, suspend benzyltriphenylphosphonium chloride in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add KOtBu portion-wise; the formation of the orange-red ylide should be observed. Stir the mixture at 0 °C for 1 hour.[9][11]

• Wittig Reaction: In a separate flask, dissolve tert-butyl 3-formylbenzoate in anhydrous THF. Slowly transfer this solution to the ylide suspension at 0 °C via cannula or syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Extract the mixture with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • The crude product will contain triphenylphosphine oxide as a major byproduct. Purify by flash column chromatography on silica gel to isolate the target alkene.

Conclusion

Tert-butyl 3-formylbenzoate stands as a testament to the power of rational molecular design. Its orthogonal functional groups—a reactive aldehyde and a robust tert-butyl ester—provide chemists with a reliable and versatile platform for the stepwise construction of complex molecules. The ability to selectively perform transformations such as reductive aminations and Wittig reactions at the aldehyde position, while the masked carboxylic acid remains inert, is a significant strategic advantage. This guide has provided the foundational knowledge and practical protocols necessary for researchers, particularly in drug discovery, to confidently integrate this valuable bifunctional building block into their synthetic programs, accelerating the path to novel chemical entities.

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• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Williams, R. M., & Chemler, S. R. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131-3.

• ResearchGate. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. Retrieved from [Link]

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• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(10), 6932-6938.

• University of Liverpool. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry.

• Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

• Google Patents. (2014). WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)

• Organic Chemistry Data. (n.d.). Wittig Reaction - Common Conditions. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PubMed Central.

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• Atlantis Press. (2016). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015).

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Google Patents. (2008). CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines.

• University of Calgary. (2010). Chem 263 Nov 9, 2010 Wittig Reaction (continued). Retrieved from [Link]

• ChemRxiv. (2022). Insight into the Amine-Assisted Metal-free Chemoselctive Reductive Amination of Carbonyl Compounds Under Mild Conditions.
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• Thieme Chemistry. (2023). Novel tert-Butylation of Carboxylic Acids and Alcohols. Retrieved from [Link]

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A Technical Guide to the Reactivity and Synthetic Applications of the Formyl Group in Tert-butyl 3-formylbenzoate

Executive Summary

Tert-butyl 3-formylbenzoate, also known as 3-(tert-butoxycarbonyl)benzaldehyde, is a versatile bifunctional aromatic building block crucial in organic synthesis, particularly in the development of pharmaceutical intermediates. Its synthetic utility is defined by the distinct reactivity of its two primary functional groups: the electrophilic formyl group and the sterically hindered, acid-labile tert-butyl ester. This guide provides an in-depth analysis of the chemical behavior of the formyl group, framed by the electronic influence of the meta-substituted ester. We will explore the core reactions—nucleophilic additions, C-C bond-forming condensations, reductive aminations, and oxidations—with a focus on mechanistic rationale, field-proven experimental protocols, and the strategic implications for multi-step synthesis.

Molecular Architecture: Electronic and Steric Profile

The reactivity of the formyl group in tert-butyl 3-formylbenzoate is fundamentally governed by the electronic properties of the substituent at the meta-position.

1.1. Structure and Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Appearance	White to off-white solid
IUPAC Name	tert-butyl 3-formylbenzoate
Synonyms	3-(tert-butoxycarbonyl)benzaldehyde

1.2. Electronic Influence of the Meta-Substituted Ester

The tert-butoxycarbonyl group is moderately electron-withdrawing. Its influence on the formyl group's reactivity is primarily through the inductive effect (-I), as the meta-position prevents direct resonance conjugation between the two carbonyls.

• Inductive Effect (-I): The electronegative oxygen atoms of the ester pull electron density from the aromatic ring through the sigma bonds. This effect slightly depletes the electron density of the entire ring, including the carbon atom of the formyl group.

• Consequence: This inductive withdrawal enhances the electrophilicity of the formyl carbon, making it more susceptible to attack by nucleophiles compared to unsubstituted benzaldehyde, though less so than a para-substituted analogue where resonance effects would be at play.

Figure 2: General mechanism of nucleophilic addition.

Reduction to a Primary Alcohol

The formyl group is readily reduced to a primary alcohol, (3-(tert-butoxycarbonyl)phenyl)methanol, using standard hydride reagents.

• Sodium Borohydride (NaBH₄): A mild and selective reagent, ideal for reducing aldehydes in the presence of esters. It is the preferred choice for this substrate due to its chemoselectivity.

• Lithium Aluminium Hydride (LiAlH₄): A much stronger reducing agent. While effective, it risks reducing the tert-butyl ester to the corresponding alcohol, thus requiring careful temperature control if used.

• Setup: To a round-bottom flask under a nitrogen atmosphere, add tert-butyl 3-formylbenzoate (1.0 eq) and dissolve in methanol (MeOH) (approx. 0.2 M concentration).

• Cooling: Cool the solution to 0 °C in an ice bath.

  • Rationale: Cooling controls the initial exothermic reaction and minimizes potential side reactions.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Rationale: Portion-wise addition prevents a rapid, uncontrolled evolution of hydrogen gas. A slight excess of NaBH₄ ensures complete conversion.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor progress by TLC.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

  • Rationale: The NH₄Cl solution neutralizes the excess NaBH₄ and hydrolyzes the borate-ester intermediates.

• Work-up: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude alcohol.

• Purification: Purify the product via silica gel column chromatography.

Carbon-Carbon Bond Formation: Condensation Reactions

The formyl group serves as a powerful electrophilic partner in condensation reactions that construct new carbon-carbon bonds, a cornerstone of molecular complexity generation.

The Wittig Reaction

The Wittig reaction provides a reliable method for converting the aldehyde into an alkene by reacting it with a phosphonium ylide (Wittig reagent). [1][2][3]The stereochemical outcome (E vs. Z alkene) is highly dependent on the nature of the ylide.

• Stabilized Ylides: (e.g., those with adjacent ester or ketone groups) are less reactive and typically yield the thermodynamically more stable (E)-alkene.

• Non-stabilized Ylides: (e.g., those with adjacent alkyl groups) are highly reactive and generally yield the kinetically favored (Z)-alkene under salt-free conditions. [4]

Figure 3: Simplified Wittig reaction mechanism.

This protocol describes the synthesis of tert-butyl 3-((E)-3-ethoxy-3-oxoprop-1-en-1-yl)benzoate.

• Ylide Generation: In a flame-dried, two-neck flask under nitrogen, add triethyl phosphonoacetate (1.05 eq) to anhydrous tetrahydrofuran (THF). Cool to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil) (1.1 eq) portion-wise.

  • Rationale: NaH is a strong, non-nucleophilic base that deprotonates the phosphonate to form the stabilized ylide (a Horner-Wadsworth-Emmons variant). [2]Anhydrous THF is essential as NaH reacts violently with water.

• Stirring: Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases and the solution becomes clear.

• Aldehyde Addition: Cool the ylide solution back to 0 °C and add a solution of tert-butyl 3-formylbenzoate (1.0 eq) in anhydrous THF dropwise.

• Reaction: Stir the reaction at room temperature overnight. Monitor by TLC.

• Quenching & Work-up: Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify by column chromatography (Hexanes/Ethyl Acetate gradient) to yield the (E)-alkene product.

Ylide Type	R' Group	Typical Base	Expected Major Isomer
Stabilized	-CO₂Et	NaH, t-BuOK	(E)-alkene
Non-stabilized	-CH₃	n-BuLi, NaNH₂	(Z)-alkene

The Knoevenagel Condensation

This condensation involves the reaction of the aldehyde with a compound containing an "active methylene" group (a CH₂ group flanked by two electron-withdrawing groups), catalyzed by a weak base. [5]The reaction proceeds via a nucleophilic addition followed by dehydration to yield a stable α,β-unsaturated product. [6]

Figure 4: Experimental workflow for a Knoevenagel condensation.

• Setup: In a round-bottom flask, dissolve tert-butyl 3-formylbenzoate (1.0 eq) and malononitrile (1.0 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (0.1 eq).

  • Rationale: Piperidine, a weak secondary amine base, is sufficient to deprotonate the highly acidic malononitrile to generate the nucleophilic carbanion.

• Reaction: Heat the mixture to reflux for 2-3 hours. Monitor by TLC for the disappearance of the aldehyde. [7]4. Isolation: Upon completion, cool the reaction to room temperature. The product often precipitates directly from the ethanol solution.

• Purification: Collect the solid product by filtration, wash with a small amount of cold ethanol to remove impurities, and dry under vacuum.

Synthesis of Amines: Reductive Amination

Reductive amination is a highly efficient method for converting aldehydes into primary, secondary, or tertiary amines. The process involves two key steps: the formation of an imine or enamine intermediate, followed by its in-situ reduction. [8]

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An In-depth Technical Guide to the Stability of the Tert-butyl Ester in Tert-butyl 3-formylbenzoate

Abstract

Tert-butyl 3-formylbenzoate is a bifunctional aromatic compound that serves as a valuable intermediate in the synthesis of complex organic molecules, including pharmaceuticals and materials. Its utility is intrinsically linked to the stability of the tert-butyl ester, which functions as a protecting group for the carboxylic acid. This guide provides a comprehensive analysis of the stability of the tert-butyl ester in tert-butyl 3-formylbenzoate under a variety of chemical conditions. We will delve into the mechanistic underpinnings of its stability and lability, offering field-proven insights and detailed experimental protocols for its selective cleavage. This document is intended for researchers, scientists, and drug development professionals who utilize this reagent and require a deep understanding of its chemical behavior.

Introduction: The Dichotomy of Stability and Lability

The tert-butyl ester is a widely employed protecting group for carboxylic acids in organic synthesis. Its popularity stems from a crucial balance: it is remarkably stable under a wide range of conditions, including basic, nucleophilic, and many reductive and oxidative environments, yet it can be selectively and cleanly removed under specific acidic conditions.[1] This predictable stability profile allows for complex synthetic transformations to be carried out on other parts of the molecule without affecting the protected carboxylic acid.

Tert-butyl 3-formylbenzoate exemplifies this principle. The presence of the aldehyde group opens up a plethora of synthetic possibilities, such as reductive aminations, Wittig reactions, and oxidations, while the tert-butyl ester remains intact. Understanding the precise conditions that maintain or cleave the tert-butyl ester is therefore paramount for its effective use. This guide will explore the stability of tert-butyl 3-formylbenzoate under acidic, basic, and other relevant conditions, providing a robust framework for its application in multi-step syntheses.

Physicochemical Properties of Tert-butyl 3-formylbenzoate

A foundational understanding of the physical properties of tert-butyl 3-formylbenzoate is essential for its proper handling, storage, and use in reactions.

Property	Value	Reference
Molecular Formula	C₁₂H₁₄O₃	[2]
Molecular Weight	206.24 g/mol	[2]
Physical Form	Solid-Liquid Mixture	[2]
Density	1.094 ± 0.06 g/cm³	[2]
Flash Point	131.6 ± 23.2 °C	[2]
Storage Temperature	4°C, under nitrogen	[2]

The Core of Stability: The Tert-butyl Group's Steric Hindrance

The stability of the tert-butyl ester towards many reagents, particularly bases and nucleophiles, is primarily due to steric hindrance. The bulky tert-butyl group physically shields the electrophilic carbonyl carbon from attack. Under basic conditions, ester hydrolysis typically proceeds via a nucleophilic acyl substitution (BAC2) mechanism. However, for a tert-butyl ester, this pathway is highly disfavored due to the steric congestion around the carbonyl group, which prevents the close approach of a nucleophile like a hydroxide ion.[3]

Stability Under a Spectrum of Conditions

Acidic Conditions: A Controlled Lability

While stable under many conditions, tert-butyl esters are designed to be cleaved by acids. This deprotection proceeds through a different mechanism than the typical acid-catalyzed hydrolysis of other esters. The key to this selective cleavage is the formation of a stable tertiary carbocation.

The reaction is initiated by the protonation of the carbonyl oxygen of the ester by a strong acid, such as trifluoroacetic acid (TFA).[4] This is followed by the departure of the stable tert-butyl carbocation, leading to the formation of the carboxylic acid and isobutylene (which is often observed as a gas).[5] This AAL1 (unimolecular alkyl-oxygen cleavage) mechanism is distinct from the AAC2 mechanism (bimolecular acyl-oxygen cleavage) that is common for less hindered esters.

Caption: Acid-catalyzed deprotection of a tert-butyl ester via the AAL1 mechanism.

A wide range of acids can be used for the deprotection of tert-butyl esters, including trifluoroacetic acid (TFA), hydrochloric acid, sulfuric acid, and p-toluenesulfonic acid.[6] The choice of acid and reaction conditions can be tailored to the specific substrate and the presence of other acid-labile functional groups.

Basic and Nucleophilic Conditions: A Bastion of Stability

As previously mentioned, the steric bulk of the tert-butyl group renders the ester highly resistant to basic hydrolysis and attack by most nucleophiles.[1] This stability is a cornerstone of its utility as a protecting group. While extremely harsh basic conditions (e.g., concentrated alkali at high temperatures) may eventually lead to hydrolysis, under standard synthetic conditions (e.g., K₂CO₃, NaHCO₃, amines), the tert-butyl ester of tert-butyl 3-formylbenzoate is considered robust. However, it has been reported that powdered KOH in THF can cleave tert-butyl benzoates at room temperature.[7]

Lewis Acid Conditions: An Alternative Cleavage Pathway

Lewis acids can also be employed to cleave tert-butyl esters. Reagents like zinc bromide (ZnBr₂) in dichloromethane (DCM) have been shown to be effective.[8][9] This method can sometimes offer different selectivity compared to Brønsted acids, which can be advantageous in complex molecules with multiple acid-sensitive groups.[10][11] For instance, it has been reported that ZnBr₂ in DCM can selectively hydrolyze tert-butyl esters in the presence of certain other acid-labile protecting groups.[8]

Thermal Stability

Stability Towards Reductants and Oxidants

The tert-butyl ester group is generally stable to a wide array of reducing and oxidizing agents. This is a significant advantage, as it allows for transformations of the aldehyde group in tert-butyl 3-formylbenzoate without affecting the ester. For example, the aldehyde can be reduced to an alcohol using sodium borohydride or oxidized to a carboxylic acid with a suitable oxidant, all while the tert-butyl ester remains intact.

Comparative Stability Analysis

The following table provides a qualitative summary of the stability of the tert-butyl ester in tert-butyl 3-formylbenzoate under various conditions.

Condition	Reagent Examples	Stability	Mechanism of Cleavage (if applicable)
Strongly Acidic	TFA, HCl, H₂SO₄	Labile	AAL1
Mildly Acidic	Acetic Acid	Generally Stable	-
Lewis Acidic	ZnBr₂, AlCl₃	Labile	Lewis acid-assisted cleavage
Strongly Basic	NaOH (aq, reflux)	Slow Decomposition	BAC2 (highly disfavored)
Mildly Basic	K₂CO₃, Et₃N	Stable	-
Nucleophilic	Amines, Grignard reagents	Stable	-
Reductive	NaBH₄, H₂/Pd	Stable	-
Oxidative	KMnO₄, CrO₃	Stable	-

Experimental Protocols

Protocol for Acid-Catalyzed Deprotection using Trifluoroacetic Acid (TFA)

This protocol describes a standard procedure for the cleavage of the tert-butyl ester of tert-butyl 3-formylbenzoate.

Materials:

• Tert-butyl 3-formylbenzoate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Cold diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve the tert-butyl 3-formylbenzoate in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).[4] A typical concentration is 0.1-0.5 M.

• Add TFA to the solution. A common practice is to use a mixture of TFA and DCM, for example, a 1:1 (v/v) solution.[12]

• Stir the reaction mixture at room temperature.[4]

• Monitor the progress of the reaction by a suitable analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure the complete disappearance of the starting material. Reaction times can vary from 1 to 5 hours.[4]

• Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[4] To aid in the removal of residual TFA, co-evaporation with DCM or toluene can be performed.[4]

• Dissolve the residue in a minimal amount of a suitable solvent (e.g., a small amount of methanol or DCM).[4]

• Add cold diethyl ether to precipitate the deprotected product, 3-formylbenzoic acid.[4]

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Caption: A typical experimental workflow for TFA-mediated deprotection.

Protocol to Assess Stability Under Basic Conditions

This protocol can be used to confirm the stability of tert-butyl 3-formylbenzoate to a specific basic reagent.

Materials:

• Tert-butyl 3-formylbenzoate

• Selected base (e.g., potassium carbonate)

• Suitable solvent (e.g., methanol, THF)

• TLC plates and developing chamber

• LC-MS for accurate monitoring

Procedure:

• Dissolve a small amount of tert-butyl 3-formylbenzoate in the chosen solvent in a vial.

• Add the base to the solution. The amount of base can be varied (e.g., from catalytic amounts to several equivalents).

• Stir the mixture at room temperature or the desired reaction temperature.

• At regular intervals (e.g., 1 hour, 4 hours, 24 hours), take a small aliquot of the reaction mixture and analyze it by TLC and/or LC-MS.

• Compare the analytical data of the reaction mixture over time to a standard of the starting material. The absence of any new spots on the TLC plate corresponding to 3-formylbenzoic acid and the lack of its detection by LC-MS would indicate the stability of the tert-butyl ester under the tested conditions.

Troubleshooting and Considerations

• Incomplete Deprotection: If an acid-catalyzed deprotection does not go to completion, consider increasing the reaction time, the temperature (with caution), or the concentration of the acid.[13]

• Side Reactions: The tert-butyl carbocation formed during acidic deprotection can potentially alkylate other nucleophilic sites in the molecule or the solvent. The use of scavengers, such as triethylsilane or thioanisole, can mitigate this issue.[14]

• Product Isolation: The resulting carboxylic acid may be highly polar. If it is water-soluble, it could be lost during an aqueous workup. Saturating the aqueous phase with NaCl and performing multiple extractions with an organic solvent can improve recovery.[13]

Conclusion

The tert-butyl ester of tert-butyl 3-formylbenzoate is a robust protecting group that offers a high degree of stability under a wide range of synthetic conditions, particularly in basic and nucleophilic environments. Its selective removal under acidic conditions, proceeding through a well-understood AAL1 mechanism, allows for its strategic use in complex multi-step syntheses. A thorough understanding of its stability profile, as outlined in this guide, is crucial for leveraging the full synthetic potential of this versatile bifunctional building block. By carefully selecting reaction conditions, researchers can confidently perform a wide array of chemical transformations on the aldehyde moiety while preserving the integrity of the protected carboxylic acid, or selectively deprotect it when required.

References

• Benchchem. (n.d.). Application Notes and Protocols: Deprotection of NOTA-bis(tBu)ester using Trifluoroacetic Acid (TFA).
• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• Sigma-Aldrich. (n.d.). tert-Butyl 3-formylbenzoate.
• Organic Chemistry Portal. (n.d.). tert-Butyl esters.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• Kaul, R., Brouillette, Y., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133.
• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268.
• ResearchGate. (2015). How can I deprotect esters using TFA?
• PubMed. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.
• Benchchem. (n.d.). Cleavage of the tert-butyl ester without affecting other functional groups.
• ResearchGate. (2004). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2.
• Semantic Scholar. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.
• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions?
• Thieme. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols.

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The Versatility of Tert-butyl 3-formylbenzoate in Modern Medicinal Chemistry: A Technical Guide

Introduction: Unveiling a Multifunctional Scaffold

In the intricate landscape of drug discovery and development, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel therapeutic agents. Tert-butyl 3-formylbenzoate, a bifunctional aromatic compound, has emerged as a particularly valuable scaffold in medicinal chemistry. Its utility lies in the orthogonal reactivity of its two functional groups: a formyl group amenable to a wide array of transformations for pharmacophore elaboration and a sterically hindered tert-butyl ester that serves as a stable protecting group for the carboxylic acid, readily cleaved under acidic conditions in later synthetic stages. This guide provides an in-depth exploration of the diverse applications of Tert-butyl 3-formylbenzoate, highlighting its role in the synthesis of various classes of biologically active molecules and offering detailed insights into the underlying synthetic strategies.

The strategic placement of the formyl and tert-butyl ester groups at the meta-position of the benzene ring provides a versatile template for the construction of complex molecular architectures. The aldehyde functionality serves as a linchpin for introducing diversity through reactions such as reductive amination, Wittig reactions, and the formation of heterocyclic rings. Simultaneously, the tert-butyl ester ensures the carboxylic acid remains inert during these transformations, preserving a crucial functional handle for later-stage modifications, such as amide bond formation to modulate solubility and target engagement.

This technical guide will delve into specific examples from the contemporary medicinal chemistry literature, showcasing the practical application of Tert-butyl 3-formylbenzoate in the development of novel inhibitors for a range of therapeutic targets. We will explore detailed experimental protocols, discuss the rationale behind synthetic choices, and present a holistic view of how this seemingly simple building block contributes to the advancement of modern drug discovery.

Core Applications in Therapeutic Target-Oriented Synthesis

The strategic utility of Tert-butyl 3-formylbenzoate is best illustrated through its application in the synthesis of inhibitors for various enzymes and receptors implicated in human diseases. Below, we explore several key examples, providing both the biological context and the detailed synthetic chemistry.

Synthesis of Nicotinamide N-Methyltransferase (NNMT) Inhibitors

Nicotinamide N-Methyltransferase (NNMT) is an enzyme that plays a crucial role in cellular metabolism and energy homeostasis. Its overexpression has been linked to various metabolic diseases, including obesity and diabetes, as well as several types of cancer. Consequently, the development of potent and selective NNMT inhibitors is a significant area of therapeutic research. Tert-butyl 3-formylbenzoate has been successfully employed as a key starting material in the synthesis of bisubstrate NNMT inhibitors.

Conceptual Synthetic Workflow for NNMT Inhibitors

Caption: Synthetic workflow for NNMT inhibitors using Tert-butyl 3-formylbenzoate.

A pivotal reaction in this synthesis is the reductive amination between Tert-butyl 3-formylbenzoate and an appropriate amine-containing fragment, which forms the core of the bisubstrate inhibitor.

Experimental Protocol: Reductive Amination for the Synthesis of an NNMT Inhibitor Intermediate

This protocol is adapted from a study published in the Journal of Medicinal Chemistry.

• Reaction Setup: To a solution of Tert-butyl 3-formylbenzoate (0.64 g, 3.12 mmol) in dichloromethane (CH₂Cl₂, 20 mL) is added 2′-3′-O-isopropylidene-6-aminomethyl-adenosine (1.00 g, 3.43 mmol).

• Reductive Amination: The reaction mixture is stirred at room temperature for 30 minutes. Subsequently, sodium triacetoxyborohydride (NaBH(OAc)₃, 0.99 g, 4.68 mmol) is added in one portion.

• Reaction Monitoring: The reaction is allowed to proceed at room temperature for 16 hours, with progress monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The aqueous layer is extracted with dichloromethane (3 x 20 mL).

• Purification: The combined organic layers are dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to afford the desired intermediate amine.

This reductive amination protocol exemplifies the utility of the formyl group of Tert-butyl 3-formylbenzoate in constructing a key carbon-nitrogen bond, linking the two recognition elements of the bisubstrate inhibitor.

Development of Imidazo[1,5-a]pyridine-based IDO1 Inhibitors

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in tryptophan catabolism. In the context of oncology, IDO1 has emerged as a critical immune checkpoint protein. By depleting tryptophan and producing kynurenine metabolites, IDO1 suppresses the activity of effector T cells and promotes the function of regulatory T cells, thereby fostering an immunosuppressive tumor microenvironment. Inhibitors of IDO1 are therefore of significant interest as cancer immunotherapeutics.

Tert-butyl 3-formylbenzoate has been utilized as a precursor in the synthesis of novel 5- and 8-substituted imidazo[1,5-a]pyridines as IDO1 inhibitors, as disclosed in a patent application.

General Synthetic Approach to Imidazo[1,5-a]pyridines

Caption: Synthesis of IDO1 inhibitors via an imidazo[1,5-a]pyridine core.

In a typical synthetic sequence, Tert-butyl 3-formylbenzoate participates in a multicomponent reaction with a substituted 2-aminopyridine and an isocyanide to construct the core imidazo[1,5-a]pyridine scaffold. The tert-butyl ester is then hydrolyzed to the corresponding carboxylic acid, which can be further functionalized, for instance, by amide bond formation to modulate the pharmacokinetic and pharmacodynamic properties of the final inhibitor.

Synthesis of RXFP1 Agonists for Cardiovascular and Fibrotic Diseases

The relaxin family peptide receptor 1 (RXFP1) is a G protein-coupled receptor that mediates the physiological effects of the hormone relaxin. Activation of RXFP1 has been shown to have beneficial effects in a variety of preclinical models of heart failure and fibrosis. Consequently, the development of small-molecule RXFP1 agonists is a promising therapeutic strategy.

Patent literature reveals the use of Tert-butyl 3-formylbenzoate in the synthesis of novel RXFP1 agonists. A key step in the disclosed synthesis involves the conversion of the aldehyde functionality of Tert-butyl 3-formylbenzoate into an oxime.

Experimental Protocol: Oxime Formation

• Reaction Setup: Tert-butyl 3-formylbenzoate (0.10 g, 0.49 mmol) is dissolved in dichloromethane (5 mL).

• Addition of Reagents: To this solution, hydroxylamine hydrochloride (34 mg, 0.49 mmol) is added, followed by triethylamine (1 mL).

• Reaction: The reaction mixture is stirred at room temperature for 18 hours.

• Work-up: The reaction mixture is diluted with water, and the dichloromethane layer is separated, dried over magnesium sulfate, filtered, and concentrated under reduced pressure to yield tert-butyl (E)-3-((hydroxyimino)methyl)benzoate.

This oxime can then be further elaborated to construct the final RXFP1 agonist scaffold.

Meprin α and β Inhibitors for Inflammatory Conditions

Meprins are zinc-dependent metalloproteinases that are involved in the processing of a variety of biologically active peptides and proteins. Their dysregulation has been implicated in inflammatory diseases such as inflammatory bowel disease and fibrosis. As such, inhibitors of meprins are of therapeutic interest.

In the synthesis of novel hydroxamic acid-based meprin inhibitors, Tert-butyl 3-formylbenzoate is used in a reductive amination reaction to introduce a key structural motif.

Synthetic Step: Reductive Amination in Meprin Inhibitor Synthesis

• Imine Formation: An amine-containing core structure is dissolved in a suitable solvent, and Tert-butyl 3-formylbenzoate (1.1 equivalents) is added. The mixture is stirred at room temperature for 3 hours to facilitate the formation of the corresponding imine.

• Reduction: Sodium borohydride (1.2 equivalents) is carefully added in small portions to the reaction mixture.

• Reaction Completion: The reaction is stirred for an additional 30 minutes at the same temperature.

• Work-up and Purification: The reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are evaporated, and the residue is purified by flash chromatography.

Vanin-1 Inhibitors for Inflammatory Bowel Disease

Vanin-1 is an enzyme with pantetheinase activity that is upregulated in inflammatory conditions, including inflammatory bowel disease (IBD). Inhibition of vanin-1 is being explored as a potential therapeutic approach for IBD. Tert-butyl 3-formylbenzoate has been used as a starting material in the synthesis of aminothiazole-based vanin-1 inhibitors. In this context, the tert-butyl ester is eventually hydrolyzed to the free carboxylic acid in the final stages of the synthesis.

Summary of Applications and Key Reactions

Therapeutic Target	Bioactive Molecule Class	Key Reaction of Tert-butyl 3-formylbenzoate
NNMT	Bisubstrate Inhibitors	Reductive Amination
IDO1	Imidazo[1,5-a]pyridines	Multicomponent Reaction
RXFP1	Small Molecule Agonists	Oxime Formation
Meprins	Hydroxamic Acid Derivatives	Reductive Amination
Vanin-1	Aminothiazoles	Starting material for multi-step synthesis

Conclusion: A Versatile and Indispensable Building Block

Tert-butyl 3-formylbenzoate stands out as a highly versatile and valuable building block in the medicinal chemist's toolbox. Its bifunctional nature, combined with the orthogonal reactivity of its formyl and tert-butyl ester groups, allows for its seamless integration into a wide variety of synthetic strategies targeting a diverse range of debilitating diseases. The examples presented in this guide, from metabolic disorders and cancer to cardiovascular diseases and inflammatory conditions, underscore the broad applicability of this scaffold. As the quest for novel therapeutics continues, the strategic application of well-designed building blocks like Tert-butyl 3-formylbenzoate will undoubtedly continue to play a pivotal role in accelerating the drug discovery process.

References

• Neelakantan, N., et al. (2019). Bisubstrate Inhibitors of Nicotinamide N-Methyltransferase (NNMT) with Enhanced Activity. Journal of Medicinal Chemistry, 62(15), 7295-7306. [Link]

• Wang, H., et al. (2016). Novel 5 or 8-substituted imidazo [1, 5-a] pyridines as indoleamine and/or tryptophane 2, 3-dioxygenases.
• Wilson, J., et al. (2022). Rxfp1 agonists.
• Becker-Pauly, C., et al. (2019). Novel inhibitors of meprin alpha and beta.
• Crawley, M., et al. (2019). Aminothiazoles as inhibitors of vanin-1.

The Strategic Application of Tert-butyl 3-Formylbenzoate in Modern Heterocyclic Synthesis: An In-depth Technical Guide

For Immediate Release

A comprehensive technical guide detailing the strategic use of tert-butyl 3-formylbenzoate as a versatile precursor in the synthesis of a wide array of heterocyclic compounds has been compiled for researchers, scientists, and professionals in drug development. This whitepaper provides an in-depth analysis of the synthesis of this key building block and its application in prominent multicomponent reactions, including the Biginelli and Hantzsch reactions, as well as in the construction of quinazolinone scaffolds. The guide emphasizes the critical role of the tert-butyl ester as a protecting group and offers detailed, field-proven protocols and mechanistic insights.

Introduction: The Unique Advantages of a Bifunctional Precursor

Tert-butyl 3-formylbenzoate is a bifunctional organic molecule featuring both an aldehyde group and a tert-butyl protected carboxylic acid. This unique structural arrangement makes it a highly valuable precursor in the synthesis of complex heterocyclic frameworks, which are cornerstones of many pharmaceutical agents. The aldehyde functionality serves as a reactive handle for condensation and cyclization reactions, while the tert-butyl ester provides a robust protecting group for the carboxylic acid. This protection strategy is advantageous due to the group's stability in a wide range of reaction conditions and its selective removal under acidic conditions, allowing for late-stage functionalization of the final heterocyclic product.[1]

Synthesis of the Precursor: Tert-butyl 3-Formylbenzoate

The reliable synthesis of tert-butyl 3-formylbenzoate is a critical first step for its application in heterocyclic chemistry. A robust and scalable method involves the esterification of 3-formylbenzoic acid.

Protocol 1: Synthesis of tert-butyl 3-formylbenzoate

This protocol details the synthesis of tert-butyl 3-formylbenzoate from 3-formylbenzoic acid using di-tert-butyl dicarbonate ((Boc)₂O) and 4-dimethylaminopyridine (DMAP) as a catalyst.[2]

Materials:

• 3-Formylbenzoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous acetonitrile (ACN)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 3-formylbenzoic acid (1.0 eq) in anhydrous acetonitrile, add 4-dimethylaminopyridine (0.1 eq).

• To this stirred solution, add di-tert-butyl dicarbonate (1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl 3-formylbenzoate.

Reactant	Molar Ratio
3-Formylbenzoic acid	1.0
Di-tert-butyl dicarbonate	1.2
4-Dimethylaminopyridine	0.1

Table 1: Stoichiometry for the synthesis of tert-butyl 3-formylbenzoate.

Caption: Synthesis of tert-butyl 3-formylbenzoate.

Application in Heterocyclic Synthesis

The aldehyde functionality of tert-butyl 3-formylbenzoate allows it to participate in a variety of powerful multicomponent reactions for the efficient construction of heterocyclic scaffolds.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea or thiourea, typically under acidic catalysis, to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[1][3] These heterocycles are of significant interest in medicinal chemistry due to their diverse biological activities. The use of tert-butyl 3-formylbenzoate in this reaction allows for the incorporation of a protected carboxylic acid moiety at the 4-position of the dihydropyrimidinone ring.

Caption: The Biginelli three-component reaction.

Mechanistic Insight: The reaction is believed to proceed via the formation of an N-acyliminium ion intermediate from the reaction of the aldehyde and urea. This is followed by the nucleophilic addition of the enol of the β-ketoester and subsequent cyclization and dehydration to yield the dihydropyrimidinone.[1] The choice of a Lewis acid catalyst can significantly influence the reaction rate and yield.[4]

Protocol 2: Lewis Acid-Catalyzed Biginelli Reaction

This protocol outlines a general procedure for the synthesis of a dihydropyrimidinone derivative using tert-butyl 3-formylbenzoate.

Materials:

• tert-butyl 3-formylbenzoate

• Ethyl acetoacetate

• Urea

• Lewis acid catalyst (e.g., ZnCl₂)

• Ethanol

Procedure:

• In a round-bottom flask, combine tert-butyl 3-formylbenzoate (1.0 eq), ethyl acetoacetate (1.0 eq), urea (1.5 eq), and a catalytic amount of zinc chloride (20 mol%).

• Add ethanol as the solvent and reflux the mixture for 4-6 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone derivative.

Component	Molar Ratio
tert-butyl 3-formylbenzoate	1.0
Ethyl acetoacetate	1.0
Urea	1.5
Zinc Chloride (catalyst)	0.2

Table 2: Representative stoichiometry for the Biginelli reaction.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is another classic multicomponent reaction that combines an aldehyde, two equivalents of a β-ketoester, and an ammonia source to form 1,4-dihydropyridines.[3][5] These compounds are well-known for their application as calcium channel blockers.[6]

Caption: The Hantzsch four-component synthesis.

Mechanistic Rationale: The synthesis involves the initial formation of an α,β-unsaturated carbonyl compound via a Knoevenagel condensation of the aldehyde and one equivalent of the β-ketoester. A second equivalent of the β-ketoester reacts with ammonia to form an enamine. A subsequent Michael addition of the enamine to the unsaturated carbonyl compound, followed by cyclization and dehydration, yields the dihydropyridine ring.[5]

Protocol 3: Hantzsch Synthesis of a 1,4-Dihydropyridine Derivative

This protocol provides a general method for the Hantzsch reaction with tert-butyl 3-formylbenzoate.

Materials:

• tert-butyl 3-formylbenzoate

• Ethyl acetoacetate

• Ammonium acetate

• Ethanol

Procedure:

• Dissolve tert-butyl 3-formylbenzoate (1.0 eq) in ethanol in a round-bottom flask.

• Add ethyl acetoacetate (2.0 eq) and ammonium acetate (1.1 eq) to the solution.

• Reflux the reaction mixture for 3-5 hours, monitoring by TLC.

• Cool the mixture to room temperature and then place it in an ice bath to induce crystallization.

• Collect the precipitated product by filtration, wash with cold ethanol, and dry under vacuum.

• The product can be further purified by recrystallization from ethanol if necessary.

Component	Molar Ratio
tert-butyl 3-formylbenzoate	1.0
Ethyl acetoacetate	2.0
Ammonium acetate	1.1

Table 3: Representative stoichiometry for the Hantzsch synthesis.

Synthesis of Quinazolinones

Quinazolinones are a class of fused heterocyclic compounds with a broad spectrum of biological activities.[1] One common synthetic route involves the condensation of a 2-aminobenzamide with an aldehyde. The use of tert-butyl 3-formylbenzoate in this reaction provides a pathway to quinazolinones bearing a protected carboxylic acid functionality.

Protocol 4: Synthesis of a Quinazolinone Derivative

This protocol describes the synthesis of a quinazolinone from 2-aminobenzamide and tert-butyl 3-formylbenzoate.

Materials:

• 2-Aminobenzamide

• tert-butyl 3-formylbenzoate

• p-Toluenesulfonic acid (p-TSA) or another suitable acid catalyst

• Toluene

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, add 2-aminobenzamide (1.0 eq), tert-butyl 3-formylbenzoate (1.0 eq), and a catalytic amount of p-toluenesulfonic acid (0.1 eq) in toluene.

• Reflux the mixture for 8-12 hours, with azeotropic removal of water.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the desired quinazolinone product.

Component	Molar Ratio
2-Aminobenzamide	1.0
tert-butyl 3-formylbenzoate	1.0
p-Toluenesulfonic acid	0.1

Table 4: Representative stoichiometry for quinazolinone synthesis.

Strategic Deprotection of the Tert-butyl Ester

A key advantage of using tert-butyl 3-formylbenzoate is the ability to deprotect the tert-butyl ester at a later stage to unmask the carboxylic acid. This allows for further derivatization, such as amide bond formation, or can be crucial for the biological activity of the final molecule. The most common method for the deprotection of tert-butyl esters is treatment with a strong acid, such as trifluoroacetic acid (TFA).[4][7]

Caption: Acid-catalyzed deprotection of the tert-butyl ester.

Protocol 5: Deprotection of the Tert-butyl Ester using TFA

This protocol provides a general procedure for the cleavage of the tert-butyl ester.

Materials:

• Tert-butylated heterocyclic compound

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cold diethyl ether

Procedure:

• Dissolve the tert-butylated heterocyclic compound in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (typically a 25-50% solution in DCM) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Triturate the residue with cold diethyl ether to precipitate the carboxylic acid product.

• Collect the solid by filtration and dry.

Conclusion

Tert-butyl 3-formylbenzoate is a highly effective and strategic precursor for the synthesis of a variety of important heterocyclic scaffolds. Its bifunctional nature, combined with the robust and selectively cleavable tert-butyl protecting group, offers significant advantages in the design and execution of complex synthetic routes in medicinal chemistry and drug discovery. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers in the field.

References

• Wikipedia contributors. (2024). Biginelli reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. [Link]

• Natale, N. R. (2000). Learning from the Hantzsch synthesis. Chemical Innovation, 30(11), 22-28. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. [Link]

• Patel, H., Trivedi, H., Patel, D., Shukla, S., & Mangte, A. (2019). Synthesis of Biginelli reaction products using a heterogeneous catalyst and their characterization. JETIR, 6(2). [Link]

• ResearchGate. (2015). How can I deprotect esters using TFA?. [Link]

• Lundquist, J. T., & Dix, T. A. (2002). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Tetrahedron Letters, 43(49), 8913-8915. [Link]

• Wu, Y., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131-6133. [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. [Link]

• Kaul, R., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131-6133. [Link]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

• Singh, P. P., et al. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid. RSC Advances, 5(115), 95163-95167. [Link]

• Meepowpan, P., et al. (2020). Synthesis of quinazolinone derivatives from 2-aminobenzamides and other aliphatic alcohols. RSC Advances, 10(55), 33267-33275. [Link]

• Wikipedia contributors. (2024). Hantzsch pyridine synthesis. In Wikipedia, The Free Encyclopedia. [Link]

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The Strategic Bifunctional Intermediate: A Technical Guide to the Applications of Tert-butyl 3-formylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of modern organic synthesis and medicinal chemistry, the efficiency and elegance of a synthetic route are often dictated by the strategic choice of building blocks. Molecules that possess multiple, orthogonally reactive functional groups are of paramount importance, serving as versatile platforms for the construction of complex molecular architectures. Tert-butyl 3-formylbenzoate, a seemingly unassuming aromatic compound, epitomizes this principle. Its unique arrangement of a sterically hindered ester and a reactive aldehyde on a benzene ring provides a powerful tool for chemists, particularly in the realm of pharmaceutical development. This technical guide offers an in-depth exploration of the synthesis, reactivity, and strategic applications of tert-butyl 3-formylbenzoate, providing both foundational knowledge and actionable experimental insights.

Core Molecular Attributes and Strategic Value

Tert-butyl 3-formylbenzoate (C₁₂H₁₄O₃) is characterized by a benzene ring substituted with a tert-butyl ester at the 1-position and a formyl (aldehyde) group at the 3-position.[1] This meta-substitution pattern is crucial, as it influences the electronic properties and reactivity of both functional groups.

The Tert-butyl Ester: This group serves primarily as a robust protecting group for the carboxylic acid.[2][3][4] Its significant steric bulk renders it stable to a wide range of nucleophilic and basic conditions, allowing for extensive chemical modifications at other positions of the molecule.[2][5] The deprotection is typically achieved under acidic conditions, proceeding through a stable tert-butyl carbocation, which often conveniently fragments to gaseous isobutylene.[3] This specific lability is a cornerstone of its utility in multi-step synthesis.[2][3][4]

The Formyl Group: The aldehyde functionality is a versatile handle for a plethora of carbon-carbon and carbon-nitrogen bond-forming reactions. Its electrophilic nature makes it an ideal substrate for nucleophilic attack, enabling chain elongation and the introduction of diverse structural motifs.

The synergy between the stable, yet cleavable, ester and the reactive aldehyde makes tert-butyl 3-formylbenzoate a highly valuable intermediate in the synthesis of complex target molecules, including active pharmaceutical ingredients (APIs).[6]

Synthesis of Tert-butyl 3-formylbenzoate

The preparation of tert-butyl 3-formylbenzoate is conceptually straightforward, involving the esterification of 3-formylbenzoic acid. Given the acid sensitivity of the tert-butyl ester, direct Fischer esterification with tert-butanol is often low-yielding. More effective methods rely on reacting the carboxylate with a source of the tert-butyl cation under non-aqueous conditions. A common and effective method involves the use of di-tert-butyl dicarbonate (Boc₂O) with a catalytic amount of a Lewis acid or a strong non-nucleophilic base.

Experimental Protocol: Synthesis via Esterification with Di-tert-butyl Dicarbonate

This protocol is adapted from general procedures for tert-butylation of carboxylic acids.

Materials:

• 3-Formylbenzoic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate

Procedure:

• In a round-bottom flask, dissolve 3-formylbenzoic acid (1.0 eq) in anhydrous DCM.

• Add di-tert-butyl dicarbonate (1.2 eq) and a catalytic amount of DMAP (0.1 eq) to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield pure tert-butyl 3-formylbenzoate.

Key Synthetic Transformations and Applications

The utility of tert-butyl 3-formylbenzoate is best illustrated through its application in key synthetic transformations that are fundamental to drug discovery and development.

Olefination Reactions: The Wittig Reaction

The Wittig reaction is a powerful method for converting aldehydes and ketones into alkenes.[7][8][9] In the context of tert-butyl 3-formylbenzoate, this reaction allows for the introduction of a vinyl group or substituted vinyl groups, effectively transforming the aromatic core into a substituted styrene derivative.[6][10][11][12][13] These styrenic intermediates are valuable in their own right, for instance as monomers for polymerization or as precursors for further transformations like Heck reactions or metathesis.

Diagram: Wittig Reaction Workflow

Caption: General workflow of the Wittig reaction with Tert-butyl 3-formylbenzoate.

Experimental Protocol: Synthesis of Tert-butyl 3-vinylbenzoate via Wittig Reaction

This protocol is adapted from a similar procedure for the olefination of a protected piperidine carboxaldehyde.[14]

Materials:

• Methyltriphenylphosphonium bromide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Tert-butyl 3-formylbenzoate

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Ylide Preparation: To a dry, nitrogen-flushed round-bottom flask, add methyltriphenylphosphonium bromide (1.2 eq) and suspend it in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Slowly add n-BuLi (1.1 eq) dropwise. A deep yellow or orange color indicates the formation of the phosphorus ylide. Stir at 0 °C for 1 hour.

• Wittig Reaction: In a separate flask, dissolve tert-butyl 3-formylbenzoate (1.0 eq) in anhydrous THF and cool to 0 °C.

• Slowly transfer the aldehyde solution to the ylide suspension via cannula.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride solution.

• Transfer to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product via flash column chromatography to separate the desired tert-butyl 3-vinylbenzoate from the triphenylphosphine oxide byproduct.

Reductive Amination: Gateway to Bioactive Amines

Reductive amination is a cornerstone of medicinal chemistry for the synthesis of secondary and tertiary amines.[15][16][17] This one-pot reaction involves the initial formation of an imine or iminium ion from the aldehyde and an amine, followed by in-situ reduction.[17] Using tert-butyl 3-formylbenzoate as the starting material, a diverse range of substituted benzylamines can be synthesized. These products are common substructures in pharmacologically active molecules, including Janus kinase (JAK) inhibitors and B-cell lymphoma 2 (Bcl-2) inhibitors.[1][18][19][20]

Diagram: Reductive Amination Pathway

Caption: Pathway for the synthesis of substituted benzylamines via reductive amination.

Experimental Protocol: Reductive Amination with a Primary Amine

Materials:

• Tert-butyl 3-formylbenzoate

• Primary amine of choice (e.g., benzylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, catalytic)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add tert-butyl 3-formylbenzoate (1.0 eq) and the primary amine (1.1 eq) in DCE.

• Add a catalytic amount of acetic acid if necessary to facilitate imine formation. Stir for 30 minutes at room temperature.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the mixture.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the mixture with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting secondary amine by flash column chromatography.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of tert-butyl 3-formylbenzoate is provided below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₄O₃	[1]
Molecular Weight	206.24 g/mol	[9]
Appearance	Solid-Liquid Mixture	[9]
Density	1.094 ± 0.06 g/cm³	[9]
Flash Point	131.6 ± 23.2 °C	[9]
Purity	≥98% (typical)	[9]

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons in the range of 7.5-8.5 ppm, a singlet for the aldehyde proton around 10.0 ppm, and a singlet for the nine equivalent protons of the tert-butyl group at approximately 1.6 ppm.[18][21][22][23][24]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons of the ester and aldehyde around 165 ppm and 192 ppm, respectively. Aromatic carbons will appear in the 128-138 ppm region. The quaternary and methyl carbons of the tert-butyl group are expected around 82 ppm and 28 ppm, respectively.[18][21][22][23][24]

• IR Spectroscopy: The infrared spectrum will exhibit strong characteristic absorption bands for the C=O stretching of the aldehyde (around 1700 cm⁻¹) and the ester (around 1715 cm⁻¹). C-H stretching vibrations for the aromatic ring and the aldehyde will also be present.[25][26]

Conclusion: A Versatile Tool for Modern Synthesis

Tert-butyl 3-formylbenzoate stands as a testament to the power of bifunctional building blocks in organic synthesis. The strategic combination of a robust, yet selectively cleavable, tert-butyl ester protecting group and a versatile aldehyde functionality provides chemists with a reliable and adaptable intermediate. Its application in fundamental transformations such as the Wittig reaction and reductive amination opens direct pathways to complex substituted aromatic compounds, which are crucial in the development of novel therapeutics. The protocols and data presented in this guide are intended to empower researchers to effectively harness the synthetic potential of this valuable compound in their drug discovery and development endeavors.

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Introduction: A Scientist's Perspective on Tert-butyl 3-formylbenzoate

An In-depth Technical Guide on the Core Safety and Handling of Tert-butyl 3-formylbenzoate

Tert-butyl 3-formylbenzoate is a bifunctional organic molecule of significant interest in the realms of medicinal chemistry and materials science. Its structure, featuring a protected carboxylic acid (tert-butyl ester) and a reactive aldehyde, makes it a versatile building block for the synthesis of more complex molecular architectures. As researchers and drug development professionals, our ability to innovate is directly linked to our capacity to handle such reagents safely and effectively. The aldehyde group offers a reactive handle for nucleophilic additions and reductive aminations, while the tert-butyl ester provides a robust, sterically hindered protecting group for the carboxylic acid, which can be selectively removed under specific acidic conditions.[1]

This guide moves beyond a simple recitation of safety data. It is designed to provide a deep, practical understanding of the causality behind recommended safety protocols. By treating each procedure as a self-validating system, we aim to empower researchers to not only follow safety guidelines but to intuitively understand and anticipate the chemical risks inherent in their work.

Section 1: Core Chemical and Physical Identity

A foundational understanding of a compound's physical properties is the first step in a thorough risk assessment. These characteristics dictate its behavior under laboratory conditions and inform appropriate storage and handling procedures.

Property	Value	Source
CAS Number	247186-56-7	[2]
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Physical Form	Solid-Liquid Mixture
Flash Point	131.6 ± 23.2 °C
Density	1.094 ± 0.06 g/cm³
Recommended Storage	4°C, stored under nitrogen

Section 2: Hazard Identification and Proactive Risk Mitigation

Tert-butyl 3-formylbenzoate is classified as a hazardous substance. Understanding the specific nature of these hazards is critical for designing safe experimental protocols. The primary risks are associated with its irritant properties and potential harm upon ingestion or inhalation.

GHS Classification
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapours/spray. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Expert Analysis of Hazards:

• Irritation (Skin, Eyes, Respiratory): The aldehyde functional group is electrophilic and can react with biological nucleophiles, such as amino and sulfhydryl groups in proteins found in skin, eyes, and mucous membranes. This reactivity is the underlying cause of its irritant properties.

• Harmful if Swallowed: The oral toxicity (H302) necessitates stringent controls to prevent ingestion, including a strict prohibition on eating, drinking, or smoking in laboratory areas.[3]

Section 3: Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control, known as the Hierarchy of Controls, is essential for ensuring laboratory safety. This framework prioritizes the most effective control measures.

• Engineering Controls: These are the first line of defense. All handling of Tert-butyl 3-formylbenzoate, especially outside of a sealed reaction vessel, must be conducted in a certified chemical fume hood to control vapor and aerosol exposure.[3] The laboratory must be equipped with an accessible eyewash station and a safety shower.[4]

• Administrative Controls: This involves establishing robust Standard Operating Procedures (SOPs) and ensuring all personnel are thoroughly trained on the specific hazards and handling requirements of this compound.

• Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the chemical. The selection of appropriate PPE is non-negotiable.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Provides a chemical-resistant barrier to prevent skin contact and irritation.[3]
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes that can cause serious eye irritation.[3][4]
Skin/Body Protection	Flame-resistant lab coat, long pants, and closed-toe shoes.	Prevents incidental skin contact from drips or minor spills.[3]
Respiratory Protection	Not typically required when used in a fume hood. A NIOSH-approved respirator may be necessary for large spills or if engineering controls fail.	The fume hood provides primary respiratory protection.[3]

Diagram: PPE Selection Logic

This decision tree illustrates the process for selecting appropriate PPE based on the experimental context.

Caption: PPE selection based on the experimental task.

Section 4: Standard Operating Procedures (SOPs) for Safe Handling

Adherence to detailed, validated protocols is paramount. The following SOPs provide a framework for common laboratory manipulations.

Protocol for Weighing and Dispensing

• Preparation: Don all required PPE (lab coat, gloves, safety glasses). Ensure the chemical fume hood is operational.

• Staging: Place an analytical balance, weigh paper, and a secondary container inside the fume hood.

• Dispensing: Retrieve the stock container of Tert-butyl 3-formylbenzoate from its 4°C storage. Allow it to equilibrate to room temperature inside the fume hood to prevent moisture condensation.

• Weighing: Carefully transfer the desired amount of the compound onto the weigh paper. Avoid creating dust or aerosols.

• Transfer: Transfer the weighed compound into the reaction vessel or a suitable container for transport.

• Cleanup: Tightly seal the stock container. Wipe down the balance and surrounding area with a damp cloth. Dispose of the weigh paper and any contaminated materials in the designated solid chemical waste container.

• Finalization: Remove gloves and wash hands thoroughly with soap and water.[3]

Protocol for Use in a Chemical Reaction

• Setup: Assemble the reaction glassware inside a chemical fume hood. Ensure all joints are properly sealed.

• Charging the Vessel: Add solvents and other reagents first. Add the Tert-butyl 3-formylbenzoate to the reaction vessel, preferably as a solution or in a controlled manner to avoid splashing.

• Reaction Monitoring: Monitor the reaction using appropriate analytical techniques (e.g., TLC, LC-MS). Keep the fume hood sash at the lowest practical height.

• Workup: After the reaction is complete, quench it using a safe and controlled procedure. Perform all extractions and liquid transfers within the fume hood.

• Waste Segregation: Collect all aqueous and organic waste in separate, clearly labeled hazardous waste containers.

Diagram: General Experimental Workflow

This diagram outlines the logical flow of a typical synthetic procedure using the target compound.

Caption: A standard workflow for a synthesis experiment.

Section 5: Emergency Response Protocols

Preparedness is a key component of a robust safety culture. In the event of an unforeseen incident, a clear and practiced response is critical.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or irritation persists, seek medical attention.[3]

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][4] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water.[5] Seek immediate medical attention and provide the Safety Data Sheet to the medical personnel.

Accidental Release and Spill Cleanup

• Assess and Alert: Assess the size of the spill. Alert nearby personnel and the lab supervisor.

• Evacuate (if necessary): For large spills, evacuate the immediate area.

• Control: Prevent the spill from spreading or entering drains by using absorbent dikes or pads.[3]

• Cleanup: Wearing appropriate PPE (including chemical goggles and potentially a respirator), cover the spill with an inert absorbent material like vermiculite, sand, or dry earth.[3]

• Collect: Once absorbed, carefully sweep or scoop the material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with soap and water.

Diagram: Spill Response Flowchart

Caption: Step-by-step emergency response for a chemical spill.

Section 6: Waste Disposal and Environmental Considerations

Proper disposal is a legal and ethical responsibility.

• Chemical Waste: All materials contaminated with Tert-butyl 3-formylbenzoate, including reaction residues, solvents, and cleanup materials, must be disposed of as hazardous waste.[5]

• Segregation: Do not mix waste streams. Keep halogenated and non-halogenated organic waste separate. Solid and liquid waste should also be in separate, appropriate containers.

• Labeling: All waste containers must be clearly labeled with their contents.

• Environmental Precaution: Do not allow the material to enter drains or waterways.[3][5] While some data suggests it may be harmful to aquatic life, comprehensive ecological data is limited.[5] Therefore, prudence dictates treating it as an environmental hazard.

Section 7: Conclusion

The safe and effective use of Tert-butyl 3-formylbenzoate in a research and development setting is contingent upon a comprehensive understanding of its hazards, coupled with the disciplined implementation of robust safety protocols. By integrating engineering controls, administrative procedures, and the correct use of personal protective equipment, researchers can confidently leverage the synthetic utility of this valuable compound while maintaining the highest standards of laboratory safety. This guide serves as a technical framework to support that endeavor, fostering a culture where safety and scientific excellence are inextricably linked.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Stereoselective Synthesis of tert-Butyl 3-((E)-2-Ethoxycarbonylvinyl)benzoate via Wittig Reaction

An Application Note for the Synthesis of α,β-Unsaturated Benzoate Esters

Introduction: The Strategic Importance of the Wittig Reaction

The Wittig reaction stands as a cornerstone of modern organic synthesis, prized for its reliability in constructing carbon-carbon double bonds from carbonyl compounds.[1] Discovered by Georg Wittig, this reaction earned him the Nobel Prize in Chemistry in 1979 and offers a powerful method for converting aldehydes or ketones into alkenes with high regioselectivity.[2][3] The core of the reaction involves the interaction of a phosphorus ylide (the Wittig reagent) with a carbonyl carbon. The thermodynamic driving force is the formation of the exceptionally stable phosphorus-oxygen double bond in the triphenylphosphine oxide (TPPO) byproduct.

This application note provides a detailed protocol for the reaction between tert-butyl 3-formylbenzoate and a stabilized phosphorus ylide, (ethoxycarbonylmethyl)triphenylphosphorane. This specific transformation is valuable for synthesizing α,β-unsaturated esters, which are versatile intermediates in the development of pharmaceuticals and functional materials. We will delve into the mechanistic rationale for stereochemical control, provide a robust step-by-step experimental procedure, and address the common challenge of purifying the final product from the TPPO byproduct.

Reaction Scheme & Mechanism

Overall Transformation:

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The reaction proceeds by converting the aldehyde functional group of tert-butyl 3-formylbenzoate into an alkene, specifically an ethyl cinnamate derivative.

Mechanistic Pathway:

The mechanism of the Wittig reaction is generally understood to proceed through a concerted [2+2] cycloaddition, forming a four-membered oxaphosphetane intermediate.[3][4]

• Ylide Formation: The process begins with the deprotonation of the phosphonium salt, (ethoxycarbonylmethyl)triphenylphosphonium bromide, by a suitable base to form the phosphorus ylide. The ylide exists as a resonance-stabilized species.[5]

• Oxaphosphetane Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde. This forms an unstable, four-membered ring intermediate known as an oxaphosphetane.[5][6]

• Stereoselectivity with Stabilized Ylides: The ylide used in this protocol is "stabilized" because the negative charge on the carbanion is delocalized by the adjacent ester group. For stabilized ylides, the initial cycloaddition is reversible. This allows the system to equilibrate to the thermodynamically more stable anti-oxaphosphetane intermediate, which minimizes steric interactions.[3][5]

• Alkene and TPPO Formation: The oxaphosphetane intermediate collapses in a retro-[2+2] cycloaddition, yielding the final alkene product and triphenylphosphine oxide (TPPO). The collapse of the more stable anti-oxaphosphetane preferentially leads to the formation of the (E)-alkene.[5][7][8]

Experimental Design & Rationale

Reagent Selection

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents	Role
tert-Butyl 3-formylbenzoate	C₁₂H₁₄O₃	206.24	1.00 g	4.85	1.0	Substrate
(Ethoxycarbonylmethyl)triphenylphosphonium bromide	C₂₂H₂₂BrO₂P	445.29	2.38 g	5.34	1.1	Ylide Precursor
Sodium Methoxide (NaOMe)	CH₃ONa	54.02	0.31 g	5.82	1.2	Base
Dichloromethane (DCM)	CH₂Cl₂	84.93	40 mL	-	-	Solvent

• Substrate: tert-Butyl 3-formylbenzoate is the electrophile. Its bulky tert-butyl group is generally stable to the basic reaction conditions.[9]

• Ylide Precursor: (Ethoxycarbonylmethyl)triphenylphosphonium bromide is a commercially available, air-stable solid. An excess (1.1 eq) is used to ensure complete consumption of the limiting aldehyde.

• Base: Sodium methoxide is a sufficiently strong base to deprotonate the stabilized phosphonium salt.[7] Weaker bases could also be employed, but stronger bases like n-BuLi, which are required for non-stabilized ylides, are unnecessary and could risk side reactions with the ester groups.[1][10]

• Solvent: Anhydrous dichloromethane (DCM) is an excellent solvent for both the aldehyde and the ylide, ensuring a homogeneous reaction mixture. Anhydrous conditions are crucial as ylides are strong bases and can be quenched by water.[11][12]

An Important Alternative: The Horner-Wadsworth-Emmons (HWE) Reaction

For syntheses requiring high (E)-selectivity and simpler purification, the Horner-Wadsworth-Emmons (HWE) reaction is a superior alternative.[13][14] The HWE reaction uses a phosphonate ester instead of a phosphonium salt.

Key Advantages of HWE:

• Higher Nucleophilicity: Phosphonate carbanions are more nucleophilic and less basic than Wittig ylides, often leading to better yields, especially with sterically hindered ketones.[13][15]

• Simplified Purification: The byproduct is a water-soluble dialkyl phosphate salt, which can be easily removed by a simple aqueous extraction, thus avoiding the often-difficult separation of TPPO.[13][16][17]

Detailed Experimental Protocol

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Fume Hood: All operations should be performed in a well-ventilated chemical fume hood.

• Reagent Handling:

  • tert-Butyl 3-formylbenzoate may cause skin, eye, and respiratory irritation.[9]

  • Sodium methoxide is corrosive and reacts violently with water. Handle with extreme care under anhydrous conditions.

  • Dichloromethane is a volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

Step-by-Step Procedure

Workflow Overview

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 7. Wittig Reaction [organic-chemistry.org]
• 8. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 9. tert-Butyl 3-formylbenzoate | 247186-56-7 [sigmaaldrich.com]
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• 12. researchgate.net [researchgate.net]
• 13. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
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• 17. Horner-Wadsworth-Emmons (HWE) Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes & Protocol: High-Fidelity Reductive Amination of Tert-butyl 3-formylbenzoate

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the reductive amination of tert-butyl 3-formylbenzoate to synthesize tert-butyl 3-(aminomethyl)benzoate, a key building block in pharmaceutical and materials science. The protocol emphasizes the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that offers significant advantages in modern organic synthesis. The narrative structure is designed to deliver not just a procedural checklist, but a deep understanding of the reaction's principles, safety considerations, and practical nuances.

Scientific Principle and Rationale

Reductive amination is one of the most powerful and widely used methods for the synthesis of amines. The transformation proceeds via a two-step, one-pot sequence involving the initial formation of an imine or iminium ion, followed by its immediate reduction to the corresponding amine.

The choice of sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent is strategic. Unlike stronger hydrides such as sodium borohydride (NaBH₄), NaBH(OAc)₃ is a sterically hindered and electronically attenuated reagent.[1] This makes it significantly less reactive towards aldehydes and ketones but highly effective for the reduction of the protonated imine (iminium ion) intermediate.[1][2] This chemoselectivity is paramount, as it allows the entire reaction to be conducted in a single vessel by mixing the aldehyde, amine source, and reducing agent together, minimizing side reactions like the reduction of the starting aldehyde to an alcohol.[2]

The reaction with tert-butyl 3-formylbenzoate using an ammonia source (e.g., ammonium acetate) first involves the condensation of the aldehyde with ammonia to form an imine. In the presence of acetic acid, which can be added catalytically or is generated in situ from the borohydride reagent, the imine is protonated to form a highly electrophilic iminium ion. This ion is then rapidly and selectively reduced by sodium triacetoxyborohydride to yield the target primary amine, tert-butyl 3-(aminomethyl)benzoate.

Caption: Figure 1: Reductive Amination Mechanism

Safety and Handling

Trustworthiness in science begins with safety. Sodium triacetoxyborohydride requires careful handling due to its reactivity.

• Water Reactivity: NaBH(OAc)₃ reacts with water and protic solvents, potentially releasing flammable gases which may ignite spontaneously.[3] It is crucial to store the reagent in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon).[3] All glassware must be thoroughly dried before use.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[4]

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust.[4][5]

• First Aid:

  • Skin Contact: Brush off any solid particles and immediately flush the skin with plenty of water for at least 15 minutes.[4][6]

  • Eye Contact: Immediately rinse cautiously with water for several minutes.[3][6] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3][6]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5]

Detailed Experimental Protocol

This protocol is optimized for a ~10 mmol scale and can be adjusted accordingly.

Materials and Equipment

• Reagents: Tert-butyl 3-formylbenzoate, Ammonium Acetate (NH₄OAc), Sodium Triacetoxyborohydride (NaBH(OAc)₃), 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), Saturated Sodium Bicarbonate (NaHCO₃) solution, Ethyl Acetate (EtOAc), Anhydrous Magnesium Sulfate (MgSO₄), and Silica Gel for column chromatography.

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, argon/nitrogen inlet, septa, syringes, TLC plates, separatory funnel, rotary evaporator, and column chromatography setup.

Reagent Stoichiometry

Reagent	Molar Equiv.	MW ( g/mol )	Amount (Scale: 10 mmol)	Moles (mmol)
Tert-butyl 3-formylbenzoate	1.0	206.24	2.06 g	10.0
Ammonium Acetate (NH₄OAc)	1.5	77.08	1.16 g	15.0
Sodium Triacetoxyborohydride	1.2	211.94	2.54 g	12.0
1,2-Dichloroethane (DCE)	-	-	50 mL	-

Step-by-Step Procedure

Caption: Figure 2: Experimental Workflow

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl 3-formylbenzoate (2.06 g, 10.0 mmol) and ammonium acetate (1.16 g, 15.0 mmol).

• Solvent Addition: Add 50 mL of anhydrous 1,2-dichloroethane (DCE) to the flask. The preferred solvent is DCE, but reactions can also be performed in tetrahydrofuran (THF) or dichloromethane (DCM).[1]

• Inert Atmosphere: Seal the flask with a septum and flush with a stream of nitrogen or argon gas.

• Initial Stirring: Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (2.54 g, 12.0 mmol) to the stirred suspension in three portions over 10 minutes. Causality Note: Portion-wise addition helps to control the reaction rate and dissipate any heat generated.

• Reaction Progress: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting aldehyde using Thin Layer Chromatography (TLC) with a mobile phase of 3:1 Hexanes:Ethyl Acetate. The reaction is typically complete within 4-12 hours.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding 30 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 40 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 30 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid should be purified by flash column chromatography on silica gel.[7][8] A typical eluent system is a gradient of 0% to 10% methanol in dichloromethane to isolate the pure product.

• Final Product: The pure fractions, identified by TLC, are combined and the solvent is evaporated to yield tert-butyl 3-(aminomethyl)benzoate as a clear oil or white solid.

Expected Results and Characterization

Parameter	Expected Outcome
Physical Appearance	Colorless oil or a white to off-white solid
Yield	75-90%
¹H NMR (CDCl₃)	δ ~7.9 (m, 2H), ~7.4 (t, 1H), ~3.9 (s, 2H), ~1.6 (s, 9H) ppm. Note: Amine protons may be broad or not observed.
¹³C NMR (CDCl₃)	δ ~166, ~143, ~131, ~130, ~129, ~128, ~81, ~46, ~28 ppm.
Purity (Post-Column)	>98% as determined by NMR

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Troubleshooting and Field-Proven Insights

• Low Yield: If the reaction stalls, ensure the NaBH(OAc)₃ is fresh and was stored under dry conditions. Its efficacy diminishes with exposure to moisture.[3] A slight excess of the reducing agent (up to 1.5 equivalents) can sometimes drive the reaction to completion.

• Formation of Alcohol Byproduct: The presence of tert-butyl 3-(hydroxymethyl)benzoate indicates that the starting aldehyde was reduced. This can happen if the imine formation is slow or if a less selective reducing agent is used. Using DCE as the solvent and ensuring anhydrous conditions typically minimizes this side reaction.

• Difficult Purification: The amine product can streak on silica gel columns. To mitigate this, the column can be pre-treated with a solvent mixture containing a small amount of triethylamine (~1%) to neutralize acidic sites on the silica. Alternatively, a short plug of silica may be sufficient if the crude product is relatively clean.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium triacetoxyborohydride. Retrieved from [Link]

• Loba Chemie. (2017). SODIUM TRIACETOXY BOROHYDRIDE For Synthesis MSDS. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Master Organic Chemistry. (2017). Making Substituted Amines Through Reductive Amination. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

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Suzuki coupling reaction conditions for Tert-butyl 3-formylbenzoate

An Application Guide to Suzuki-Miyaura Coupling: Reaction Conditions for Tert-butyl 3-formylbenzoate

Introduction: The Strategic Importance of Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, celebrated for its remarkable ability to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction has become indispensable in academic and industrial research, particularly in drug development where the construction of biaryl and styrenyl frameworks is paramount.[3][4][5]

This guide focuses on a substrate of significant interest: tert-butyl 3-formylbenzoate . This molecule presents a unique set of considerations for the synthetic chemist. It features an aryl bromide, a common and moderately reactive electrophile for Suzuki couplings.[3][6][7] However, it also contains two potentially sensitive functional groups: an electron-withdrawing aldehyde (formyl group) and a tert-butyl ester, which is susceptible to hydrolysis under harsh basic conditions.[8] Therefore, designing a successful coupling strategy requires a nuanced understanding of the reaction mechanism and a judicious selection of reagents to maximize yield while preserving the integrity of these functional groups.

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals, moving beyond a simple recitation of steps to explain the fundamental principles and causal relationships that govern a successful Suzuki-Miyaura coupling.

The Engine of C-C Bond Formation: The Catalytic Cycle

To optimize any reaction, one must first understand its mechanism. The Suzuki-Miyaura coupling proceeds through a well-defined catalytic cycle centered on a palladium catalyst, which shuttles between the Pd(0) and Pd(II) oxidation states.[9] The three key steps are Oxidative Addition, Transmetalation, and Reductive Elimination.[2][10][11]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting itself into the carbon-halogen bond of the electrophile (e.g., tert-butyl 3-bromobenzoate). This is often the rate-determining step and results in a Pd(II) complex.[2]

• Transmetalation: In this crucial step, the organic moiety from the activated organoboron species (the boronic acid) is transferred to the Pd(II) complex, displacing the halide. This step requires activation of the boronic acid by a base to form a more nucleophilic "ate" complex.[2][3][8][12]

• Reductive Elimination: The two organic partners on the palladium center couple and are expelled as the final biaryl product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[9][11]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing Reaction Parameters for Tert-butyl 3-formylbenzoate

The success of coupling tert-butyl 3-formylbenzoate hinges on a careful balance of reactivity and functional group compatibility. The following parameters are critical for optimization.

Palladium Precatalyst: The Ignition Spark

The reaction is initiated by a Pd(0) species. While one can use a direct Pd(0) source like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), it is more common and often more practical to use a stable Pd(II) precatalyst such as Palladium(II) acetate (Pd(OAc)₂) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂).[9] These Pd(II) sources are reduced in situ by a phosphine ligand or other reagents to generate the active Pd(0) catalyst. For a standard aryl bromide, most common palladium sources are effective.

Ligand Selection: The Catalyst's Steering Wheel

The ligand is arguably the most critical variable for tuning reactivity. It stabilizes the palladium center, prevents its decomposition into inactive palladium black, and modulates its electronic and steric properties to facilitate the key steps of the catalytic cycle.[13][14]

• Standard Ligands: For simple couplings, triphenylphosphine (PPh₃) can be sufficient.

• Bulky, Electron-Rich Ligands: For challenging substrates, or to achieve higher turnover numbers and faster reaction rates, modern dialkylbiaryl phosphine ligands (Buchwald ligands) are the gold standard.[15] Ligands like SPhos and XPhos are exceptionally effective.[15][16][17] Their bulkiness promotes the final reductive elimination step, while their electron-donating nature facilitates the initial oxidative addition, which is especially useful for less reactive aryl chlorides.[17][18]

• N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors that form highly stable and active palladium complexes, making them excellent for coupling sterically hindered substrates.[17][19]

For tert-butyl 3-formylbenzoate, starting with a system like Pd(OAc)₂ paired with SPhos is an excellent and robust choice.

Base Selection: The Gatekeeper of Reactivity and Stability

The base is essential for activating the boronic acid but is also the primary threat to the tert-butyl ester group. The choice of base is a compromise between reaction efficiency and substrate stability.[1]

• Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): Potassium carbonate is a widely used, effective, and moderately strong base, often representing a good starting point.[20] It is generally compatible with tert-butyl esters under typical Suzuki conditions.

• Phosphates (K₃PO₄): Potassium phosphate is another excellent choice, particularly for anhydrous conditions. It is a strong enough base to facilitate the reaction but is often milder than hydroxides.[10][21]

• Fluorides (KF): Potassium fluoride is a significantly milder base and is the recommended choice when dealing with highly base-sensitive functional groups.[8] While it can lead to slower reaction rates, it provides the best protection against ester hydrolysis.[22]

• Hydroxides (NaOH, KOH): These strong bases should be avoided for this substrate due to the high risk of saponifying the tert-butyl ester.

Solvent System: The Reaction Environment

The solvent must solubilize the organic substrates, the catalyst, and, to some extent, the inorganic base. Biphasic solvent systems are very common.[9][23]

• Aromatic Hydrocarbons: Toluene is a common, high-boiling solvent that works well.

• Ethers: Dioxane and tetrahydrofuran (THF) are also frequently used and are excellent choices.[9]

• Co-solvent: Water is typically added as a co-solvent (e.g., Toluene/H₂O 4:1) to dissolve the inorganic base, facilitating its interaction with the boronic acid.[10]

All solvents must be rigorously degassed (e.g., by sparging with argon or nitrogen) before use to remove dissolved oxygen, which can oxidize and deactivate both the Pd(0) catalyst and phosphine ligands.[14][20][21]

Data Presentation: A Comparative Overview of Reaction Conditions

The following table summarizes common starting conditions and potential optimizations for the Suzuki coupling of tert-butyl 3-formylbenzoate.

Parameter	Standard Condition	Optimization for Higher Yield	Optimization for Sensitive Substrates	Rationale
Pd Source	Pd(OAc)₂ (1-2 mol%)	Pd₂(dba)₃ (1 mol%)	Pd(OAc)₂ (1-2 mol%)	Pd(II) sources are air-stable and effective. Pd(0) sources can sometimes avoid side reactions from the in-situ reduction step.[21]
Ligand	SPhos (2-4 mol%)	XPhos or RuPhos (2-4 mol%)	SPhos (2-4 mol%)	Buchwald ligands are highly general and effective for aryl bromides.[15][17]
Base	K₂CO₃ (2.0 equiv)	K₃PO₄ (2.5 equiv)	KF (3.0 equiv)	K₂CO₃ is a good balance. K₃PO₄ can be more effective.[10] KF is the mildest option to prevent ester hydrolysis.[8]
Solvent	Toluene/H₂O (4:1)	Dioxane/H₂O (4:1)	Anhydrous Toluene or THF	Biphasic systems are standard. Anhydrous conditions with a soluble base may help if protodeboronation is an issue.[13]
Temperature	80-100 °C	100-110 °C	60-80 °C	Higher temperatures increase reaction rate but also the rate of potential side reactions like ester cleavage.[23][24]
Boron Source	Arylboronic Acid (1.2 equiv)	Arylboronic Acid Pinacol Ester (1.2 equiv)	MIDA Boronate (1.2 equiv)	Pinacol or MIDA esters are more stable and less prone to protodeboronation than free boronic acids.[9][13][25]

Experimental Protocols: A Step-by-Step Guide

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of tert-butyl 3-formylbenzoate with a generic arylboronic acid.

Materials

• Tert-butyl 3-bromobenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

• SPhos (0.04 equiv, 4 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Degassed Toluene and Degassed Water

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure

• Reaction Setup: To a flame-dried Schlenk flask under a positive pressure of argon, add tert-butyl 3-bromobenzoate, the arylboronic acid, potassium carbonate, Pd(OAc)₂, and SPhos.

• Inert Atmosphere: Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add degassed toluene, followed by degassed water (e.g., in a 4:1 or 5:1 ratio), via syringe. The mixture will be a biphasic suspension.[13]

• Heating and Stirring: Lower the flask into a preheated oil bath set to 90 °C. Stir the mixture vigorously to ensure effective mixing between the two phases.

• Reaction Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction time is 4-12 hours.

• Work-up:

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure biaryl product.[26][27]

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. A systematic approach is key to diagnosing and solving problems.[13]

Caption: A systematic workflow for troubleshooting low-yielding Suzuki coupling reactions.

• Issue: Protodeboronation (Boronic acid degrades to the corresponding arene).

  • Cause: This side reaction is often promoted by strong bases and the presence of water.[13][21]

  • Solution: Switch to a milder base like KF.[8][22] Alternatively, use a more stable boron reagent, such as a pinacol ester (BPin) or a MIDA boronate, which are less susceptible to premature cleavage.[9][25]

• Issue: Homocoupling (Two boronic acid molecules couple together).

  • Cause: This is typically caused by the presence of oxygen, which can interfere with the catalytic cycle.[9][20]

  • Solution: Ensure all solvents and the reaction vessel are meticulously degassed and maintained under a positive pressure of an inert gas.

• Issue: Hydrolysis of the Tert-butyl Ester.

  • Cause: The base used in the reaction is too strong or the temperature is too high.

  • Solution: This is the primary concern for this specific substrate. Immediately switch to a milder base like KF. If hydrolysis persists, attempt the reaction at a lower temperature (e.g., 60-70 °C), accepting that a longer reaction time may be necessary.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

• Ricart, Y., et al. (2011). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(40), 16038–16049. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Lima, F., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. European Journal of Organic Chemistry, 2014(9), 1865-1872. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health. [Link]

• ResearchGate. Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

• Vantourout, J. C., et al. (2022). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Catalysis, 12(2), 1077–1085. [Link]

• Lee, S., et al. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2187–2196. [Link]

• Bumagin, N. A., & Bykov, V. V. (1997). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 62(18), 6448–6449. [Link]

• Chen, J., et al. (2007). Suzuki Coupling Reaction of Aryl Halides Catalyzed by an N-Heterocyclic Carbene−PdCl2 Species Based on a Porphyrin at Room Temperature. Organometallics, 26(23), 5649–5655. [Link]

• ResearchGate. Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• ResearchGate. Suzuki cross coupling reaction of aryl halides with arylboronic acid a. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. [Link]

• Ningbo Inno Pharmchem Co., Ltd. Mastering Suzuki-Miyaura Coupling: Tips for Efficient C-C Bond Formation. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• ResearchGate. Controlled Pd(0)/ t -Bu 3 P-Catalyzed Suzuki Cross-Coupling Polymerization of AB-Type Monomers with ArPd( t -. [Link]

• Lou, S., & Fu, G. C. (2010). Palladium/Tris(tert-butyl)phosphine-Catalyzed Suzuki Cross-Couplings in the Presence of Water. Advanced Synthesis & Catalysis, 352(11‐12), 2081-2084. [Link]

• Organic Chemistry Portal. Transition-Metal-Free Suzuki-Type Coupling Reactions. [Link]

• Macmillan Group. B-Alkyl Suzuki Couplings. [Link]

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Introduction: The Strategic Importance of the Mizoroki-Heck Reaction

An Application Guide and Protocol for the Palladium-Catalyzed Heck Reaction of tert-Butyl 3-Formylbenzoate Derivatives

The Mizoroki-Heck reaction is a cornerstone of modern synthetic organic chemistry, enabling the stereoselective formation of carbon-carbon bonds by coupling unsaturated halides (or triflates) with alkenes.[1] This powerful transformation, catalyzed by palladium complexes, has become indispensable in the synthesis of complex molecules, ranging from pharmaceuticals and agrochemicals to advanced materials.[2][3] The reaction's significance was formally recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[1]

This guide provides a detailed examination of the Heck reaction applied to a specific, functionally rich substrate: a halogenated derivative of tert-butyl 3-formylbenzoate. This substrate is of particular interest as it contains multiple functional groups that can be leveraged for further synthetic transformations: an electron-withdrawing formyl group, a sterically demanding tert-butyl ester, and the aryl-halide bond, which serves as the reactive handle for the coupling. Understanding the interplay of these groups is critical for optimizing reaction outcomes.

This document is intended for researchers and drug development professionals, offering not only a step-by-step protocol but also a deep dive into the mechanistic underpinnings and critical parameters that govern the success of the reaction.

The Catalytic Cycle: A Mechanistic Deep Dive

The widely accepted mechanism for the Mizoroki-Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[4][5] A thorough understanding of this cycle is paramount for rational troubleshooting and optimization. The catalyst, often generated in situ from a Pd(II) precatalyst like palladium(II) acetate, is the central player in this multi-step process.[5][6]

• Oxidative Addition: The cycle begins with the active, 14-electron Pd(0) species inserting into the carbon-halide bond of the aryl halide (e.g., tert-butyl 3-bromobenzoate).[4][7] This is often the rate-determining step, and its efficiency follows the trend of halide reactivity: I > Br > Cl.[4][8] The presence of electron-withdrawing groups on the aryl ring, such as the formyl group in our target substrate, typically accelerates this step. This transformation oxidizes the catalyst to a square planar Pd(II) complex.[7]

• Alkene Coordination and Migratory Insertion: The alkene substrate then coordinates to the palladium(II) center, forming a π-complex.[9] This is followed by a syn-migratory insertion, where the aryl group on the palladium migrates to one of the alkene's sp² carbons, forming a new carbon-carbon σ-bond.[4][9] For electron-deficient alkenes like acrylates, the aryl group adds to the β-carbon to keep the electron-withdrawing group conjugated with the newly formed double bond. For styrenes, the addition typically occurs at the less substituted carbon due to steric factors.[4]

• Syn-β-Hydride Elimination: Following insertion, the intermediate undergoes a syn-β-hydride elimination. A hydrogen atom on the carbon adjacent to the new C-C bond is transferred to the palladium center.[4][8] This step requires the Pd-C and C-H bonds to be in a syn-coplanar arrangement, which is achieved through bond rotation. This elimination forms the desired substituted alkene product and a hydrido-palladium(II) species. The reaction overwhelmingly favors the formation of the more thermodynamically stable E (trans) isomer.[4]

• Reductive Elimination & Catalyst Regeneration: The final step involves the base, which is crucial for neutralizing the hydrogen halide (H-X) generated from the hydrido-palladium(II) complex.[4][8] This base-assisted reductive elimination regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[4]

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Application Note & Protocol: Facile and Efficient Deprotection of Tert-butyl 3-formylbenzoate to 3-formylbenzoic acid

Abstract: This technical guide provides a comprehensive overview and a detailed protocol for the acid-catalyzed deprotection of tert-butyl 3-formylbenzoate to yield 3-formylbenzoic acid. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and complex organic molecules where 3-formylbenzoic acid serves as a versatile building block.[1] We will delve into the underlying reaction mechanism, provide a robust, step-by-step protocol using trifluoroacetic acid (TFA), discuss common challenges, and offer troubleshooting strategies to ensure high yield and purity.

Introduction: The Significance of Tert-butyl Ester Deprotection

Carboxylic acids are pivotal functional groups in organic chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs). However, their inherent reactivity often necessitates the use of protecting groups during multi-step syntheses. The tert-butyl (t-Bu) ester is a widely employed protecting group for carboxylic acids due to its stability under a broad range of conditions, including basic, neutral, and mildly acidic environments.[2]

The cleavage of the tert-butyl group to regenerate the carboxylic acid is most commonly achieved under strong acidic conditions.[3][4] The choice of deprotection strategy is crucial to ensure the integrity of other sensitive functional groups within the molecule. 3-Formylbenzoic acid, the target molecule of this protocol, is a valuable intermediate in medicinal chemistry, featuring both a carboxylic acid and an aldehyde group.[1] The successful deprotection of its tert-butyl ester precursor is therefore a key enabling step in various synthetic routes.

Reaction Mechanism: Acid-Catalyzed Cleavage

The deprotection of tert-butyl esters with a strong acid like trifluoroacetic acid (TFA) proceeds through an acid-catalyzed cleavage mechanism.[2][5] The reaction is initiated by the protonation of the carbonyl oxygen of the ester by TFA. This protonation enhances the electrophilicity of the carbonyl carbon. Subsequently, the stable tertiary tert-butyl carbocation departs, leading to the formation of the carboxylic acid.[2][6]

The generated tert-butyl carbocation is a reactive intermediate.[6][7] In the absence of other nucleophiles, it is typically neutralized through deprotonation by the trifluoroacetate anion to form isobutylene, a volatile gas that can be easily removed from the reaction mixture.[5][8]

Caption: Mechanism of acid-catalyzed tert-butyl ester deprotection.

Experimental Protocol

This protocol outlines a standard procedure for the deprotection of tert-butyl 3-formylbenzoate using a solution of trifluoroacetic acid in dichloromethane (DCM).

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Tert-butyl 3-formylbenzoate	≥97%	e.g., Sigma-Aldrich	Starting material.
Dichloromethane (DCM)	Anhydrous	e.g., Sigma-Aldrich	Reaction solvent.
Trifluoroacetic Acid (TFA)	Reagent Grade	e.g., Sigma-Aldrich	Deprotecting agent.
Diethyl ether	Anhydrous, cold	e.g., Fisher Scientific	For product precipitation.
Toluene	ACS Grade	e.g., VWR	For azeotropic removal of TFA.
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar	-	-	For agitation.
Rotary evaporator	-	-	For solvent removal.
Inert atmosphere setup	-	-	(Optional) Nitrogen or Argon.

Step-by-Step Procedure

• Dissolution: In a clean, dry round-bottom flask, dissolve the tert-butyl 3-formylbenzoate in anhydrous dichloromethane (DCM). A typical concentration is between 0.1 M and 0.2 M.[7]

• Addition of TFA: Under constant stirring, slowly add an equal volume of trifluoroacetic acid (TFA) to the DCM solution at room temperature.[7][9] This creates a 1:1 (v/v) mixture of DCM and TFA.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction progress should be monitored to ensure the complete disappearance of the starting material. This can be done using analytical techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 2 to 5 hours, and for more sterically hindered esters, it may be necessary to extend the reaction time.[6][7][9]

• Solvent Removal: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[5][9]

• Azeotropic Removal of Residual TFA: To ensure complete removal of residual TFA, add toluene to the flask and evaporate under reduced pressure. This co-evaporation step can be repeated 2-3 times.[7]

• Product Precipitation: Dissolve the resulting crude residue in a minimal amount of a suitable solvent, such as a small volume of DCM or methanol.[5] Add this solution dropwise to a flask containing cold diethyl ether with vigorous stirring to precipitate the 3-formylbenzoic acid.[5]

• Isolation and Drying: Collect the precipitated solid by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to obtain the final product.

Caption: Experimental workflow for the deprotection of tert-butyl 3-formylbenzoate.

Troubleshooting and Key Considerations

While the TFA-mediated deprotection of tert-butyl esters is generally a robust reaction, several issues can arise. Understanding these potential pitfalls is crucial for optimizing the reaction and achieving high yields of the desired product.

Problem	Potential Cause	Suggested Solution
Incomplete Reaction	- Insufficient reaction time. - Low concentration of TFA. - Steric hindrance around the ester.	- Extend the reaction time and continue to monitor by TLC/LC-MS.[6] - Ensure a sufficient excess of TFA is used (e.g., 50% v/v in DCM).[7] - Gently warm the reaction mixture (e.g., to 40°C), but be cautious of potential side reactions.[6]
Low Yield After Workup	- The product, 3-formylbenzoic acid, may have some solubility in the diethyl ether wash. - Incomplete precipitation.	- Minimize the volume of cold diethyl ether used for washing. - Ensure the diethyl ether is sufficiently cold to maximize precipitation.
Presence of Byproducts	- The highly reactive tert-butyl carbocation can alkylate other nucleophilic sites on the molecule or solvent.	- While less of a concern for this specific substrate, for more complex molecules, adding a scavenger like triisopropylsilane (TIS) can intercept the tert-butyl cation.[7]
Product is an Oil or Gummy Solid	- Residual TFA can form a salt with the product, affecting its physical properties.	- Ensure thorough removal of TFA through co-evaporation with toluene.[7] - Trituration with a non-solvent like cold diethyl ether can help induce solidification.[7]

Conclusion

The deprotection of tert-butyl 3-formylbenzoate to 3-formylbenzoic acid is a fundamental transformation in organic synthesis. The use of trifluoroacetic acid in dichloromethane provides a reliable and high-yielding method for this conversion. By understanding the reaction mechanism and potential challenges, researchers can effectively implement this protocol to access the versatile 3-formylbenzoic acid intermediate for applications in drug development and materials science. Careful monitoring of the reaction and a thorough workup procedure are key to obtaining a pure product.

References

• BenchChem. (2025). Application Notes and Protocols: Deprotection of NOTA-bis(tBu)ester using Trifluoroacetic Acid (TFA). BenchChem.
• BenchChem. (2025). Troubleshooting incomplete removal of the t-butyl ester protecting group. BenchChem.
• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. The Royal Society of Chemistry.
• BenchChem. (2025). Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester. BenchChem.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids. Wordpress.
• Sigma-Aldrich. (n.d.). 3-Formylbenzoic acid 3-Carboxybenzaldehyde. Sigma-Aldrich.
• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange.
• BenchChem. (n.d.). Cleavage of the tert-butyl ester without affecting other functional groups. BenchChem.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Ester Deprotection. Wordpress.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 3-Formylbenzoic Acid in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Sigma-Aldrich. (n.d.). 3-Formylbenzoic acid 3-Carboxybenzaldehyde. Sigma-Aldrich.

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Application Note: Chemoselective Reduction of the Aldehyde in Tert-butyl 3-formylbenzoate

For: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Chemoselectivity

In the synthesis of complex organic molecules, particularly within the pharmaceutical industry, the ability to selectively modify one functional group in the presence of others is paramount. Tert-butyl 3-formylbenzoate presents a classic chemoselectivity challenge: the reduction of an aromatic aldehyde to a primary alcohol without affecting the sterically hindered and less reactive tert-butyl ester. This application note provides a detailed guide to achieving this selective transformation, focusing on the theoretical underpinnings of reagent choice and providing a robust, field-tested protocol.

The core of this challenge lies in the differing reactivity of the aldehyde and the ester carbonyl groups. Aldehydes are inherently more electrophilic and less sterically hindered than esters, making them more susceptible to nucleophilic attack by hydride reagents.[1] However, harsh reducing agents or prolonged reaction times can lead to the over-reduction of the ester to an alcohol, resulting in undesired byproducts and complicating purification. Therefore, the selection of a mild and selective reducing agent is critical for a successful and high-yielding reaction.

Theoretical Framework: The Basis for Selectivity

The chemoselective reduction of an aldehyde in the presence of an ester is governed by the relative electrophilicity of the two carbonyl carbons and the nature of the hydride donor.

• Electronic Effects: The carbonyl carbon of an aldehyde is flanked by a hydrogen atom and an alkyl or aryl group. In contrast, the ester carbonyl is bonded to an oxygen atom, which can donate a lone pair of electrons through resonance, thereby reducing the electrophilicity of the carbonyl carbon.[1] This resonance stabilization makes the ester less reactive towards nucleophiles compared to the aldehyde.

• Steric Hindrance: The tert-butyl group of the ester provides significant steric bulk around the carbonyl carbon, further hindering the approach of a nucleophilic hydride reagent. The aldehyde's formyl group, with only a hydrogen atom attached, is significantly more accessible.

• Reagent Reactivity: Hydride reagents vary greatly in their reducing power. Strong reducing agents like lithium aluminum hydride (LiAlH₄) will readily reduce both aldehydes and esters.[2][3] Milder reagents, such as sodium borohydride (NaBH₄), are generally selective for aldehydes and ketones under controlled conditions and will not typically reduce esters.[2][4] The choice of solvent and temperature also plays a crucial role in modulating the reactivity of the reducing agent and enhancing selectivity.[5]

Mechanism of Sodium Borohydride Reduction

The reduction proceeds via a two-step mechanism:

• Nucleophilic Attack: The hydride ion (H⁻), delivered from the borohydride species, acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde.[2][6][7][8] This results in the formation of a tetrahedral alkoxide intermediate.[6]

• Protonation: The resulting alkoxide is then protonated during an aqueous or mild acidic workup to yield the primary alcohol.[2][6][7]

Comparative Analysis of Reducing Agents

Several reagents can be employed for this transformation. The table below summarizes the most common choices and their key characteristics.

Reducing Agent	Typical Solvent(s)	Temperature (°C)	Selectivity	Advantages	Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	0 to 25	Excellent	Cost-effective, easy to handle, mild conditions.[2]	May require longer reaction times for less reactive aldehydes.
Catalytic Transfer Hydrogenation	Isopropanol	80-90	Excellent	Avoids pyrophoric metal hydrides, environmentally benign.[3][9][10][11]	Requires a metal catalyst, higher temperatures.
Ammonia Borane (H₃NBH₃)	Water	Room Temp	Excellent	Environmentally benign, stable in water.[12]	Can generate hydrogen gas.

For the specific case of tert-butyl 3-formylbenzoate, sodium borohydride offers the most practical and efficient combination of selectivity, ease of use, and cost-effectiveness.

Experimental Protocol: Sodium Borohydride Reduction

This section provides a detailed, step-by-step protocol for the chemoselective reduction of tert-butyl 3-formylbenzoate to tert-butyl 3-(hydroxymethyl)benzoate using sodium borohydride.

Materials and Reagents:

• Tert-butyl 3-formylbenzoate

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve tert-butyl 3-formylbenzoate (1.0 eq) in a mixture of dichloromethane and methanol (e.g., a 4:1 ratio) under a nitrogen or argon atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reducing Agent: While stirring vigorously, slowly add sodium borohydride (1.1 - 1.5 eq) portion-wise to the cooled solution. Caution: Hydrogen gas evolution may occur.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of 1 M HCl at 0 °C until the pH is acidic and gas evolution ceases.

• Workup:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and add water.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude tert-butyl 3-(hydroxymethyl)benzoate can be purified by silica gel column chromatography if necessary.

Visualizing the Workflow

Caption: Experimental workflow for the chemoselective reduction.

Mechanism Visualization

The following diagram illustrates the key mechanistic steps of the hydride attack on the aldehyde.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Robust and efficient transfer hydrogenation of carbonyl compounds catalyzed by NN -Mn( i ) complexes - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT02022C [pubs.rsc.org]
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• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
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• 9. Transfer hydrogenation of aldehydes and ketones catalyzed using an aminophosphinite POCNH pincer complex of Ni(ii) - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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• 12. Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water - Green Chemistry (RSC Publishing) [pubs.rsc.org]

large-scale synthesis of Tert-butyl 3-formylbenzoate

An In-depth Technical Guide to the Large-Scale Synthesis of Tert-butyl 3-formylbenzoate

Authored by: A Senior Application Scientist

Introduction: Tert-butyl 3-formylbenzoate is a valuable bifunctional molecule utilized as a key intermediate in the synthesis of a wide array of pharmaceutical compounds and complex organic molecules. Its structure, incorporating both a sterically hindered ester and a reactive aldehyde, allows for selective and sequential chemical transformations. This guide provides a comprehensive overview of a robust and scalable synthetic protocol for tert-butyl 3-formylbenzoate, designed for researchers, scientists, and professionals in drug development. The methodologies described herein are grounded in established chemical principles and have been optimized for safety, efficiency, and large-scale production.

Strategic Approach to Synthesis

The large-scale synthesis of tert-butyl 3-formylbenzoate necessitates a route that is not only high-yielding but also cost-effective and operationally safe. A common and effective strategy for introducing a formyl group onto a benzene ring is through the oxidation of a methyl group. Therefore, a logical and industrially viable two-step approach is proposed:

• Esterification: The synthesis begins with the conversion of 3-methylbenzoic acid to its corresponding tert-butyl ester, tert-butyl 3-methylbenzoate.

• Oxidation: The methyl group of the resulting ester is then selectively oxidized to an aldehyde, yielding the final product, tert-butyl 3-formylbenzoate.

This strategy is advantageous as it utilizes readily available starting materials and employs well-understood reaction classes that can be adapted for large-scale production.

Experimental Protocols and Methodologies

Part 1: Synthesis of Tert-butyl 3-methylbenzoate (Intermediate)

The esterification of 3-methylbenzoic acid with tert-butanol is a critical first step. A common laboratory method involves the use of a strong acid catalyst.

Objective: To synthesize tert-butyl 3-methylbenzoate from 3-methylbenzoic acid and tert-butanol.

Core Reaction:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Moles (mol)	Notes
3-Methylbenzoic Acid	136.15	1 kg	7.34	Starting Material
Tert-butanol	74.12	2.72 L (2.16 kg)	29.36	Reagent and Solvent
Sulfuric Acid (conc.)	98.08	50 mL	0.92	Catalyst
Sodium Bicarbonate	84.01	As needed	-	For neutralization
Anhydrous Sodium Sulfate	142.04	As needed	-	Drying agent
Diethyl Ether	74.12	As needed	-	Extraction Solvent

Step-by-Step Protocol:

• Reaction Setup: In a 10 L glass-lined reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, charge 3-methylbenzoic acid (1 kg, 7.34 mol) and tert-butanol (2.72 L, 29.36 mol).

• Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (50 mL) to the mixture. The addition is exothermic, and the temperature should be monitored.

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 80-85 °C) and maintain for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the mixture to a suitable separatory funnel and extract the product with diethyl ether (3 x 2 L).

• Washing: Combine the organic layers and wash with brine (2 x 1 L).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield crude tert-butyl 3-methylbenzoate.

• Purification: The crude product can be purified by vacuum distillation to obtain a colorless oil.

Part 2: Synthesis of Tert-butyl 3-formylbenzoate (Final Product)

The selective oxidation of the methyl group in the presence of the tert-butyl ester is the key transformation to yield the final product. A variety of oxidizing agents can be employed; however, for large-scale synthesis, reagents that are cost-effective and afford simple work-up procedures are preferred. Manganese dioxide (MnO₂) is a suitable choice for this transformation.[1]

Objective: To synthesize tert-butyl 3-formylbenzoate by the oxidation of tert-butyl 3-methylbenzoate.

Core Reaction:

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Moles (mol)	Notes
Tert-butyl 3-methylbenzoate	192.25	1 kg	5.20	Starting Material
Activated Manganese Dioxide	86.94	4.52 kg	52.0	Oxidizing Agent
Dichloromethane (DCM)	84.93	10 L	-	Solvent
Anhydrous Magnesium Sulfate	120.37	As needed	-	Drying Agent

Step-by-Step Protocol:

• Reaction Setup: In a 20 L reactor equipped with a robust mechanical stirrer and a condenser, dissolve tert-butyl 3-methylbenzoate (1 kg, 5.20 mol) in dichloromethane (10 L).

• Oxidant Addition: To the stirred solution, add activated manganese dioxide (4.52 kg, 52.0 mol) portion-wise. The reaction is typically exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

• Reaction: Stir the reaction mixture vigorously at room temperature for 24-48 hours. Monitor the reaction progress by TLC or Gas Chromatography (GC).[1]

• Filtration: Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts. Wash the filter cake with additional dichloromethane (2 x 1 L).

• Washing: Combine the filtrates and wash with water (2 x 2 L) and then with brine (1 x 2 L).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude tert-butyl 3-formylbenzoate can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford the final product as a solid or oil.[2]

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for tert-butyl 3-formylbenzoate.

Safety and Scalability Considerations

• Esterification: The use of concentrated sulfuric acid requires appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. The reaction is exothermic and should be performed with adequate cooling and temperature monitoring. On a large scale, the addition of the acid should be slow and controlled.

• Oxidation: Manganese dioxide is a strong oxidizing agent and should be handled with care. The reaction with organic materials can be exothermic. Dichloromethane is a volatile and potentially hazardous solvent, and the reaction should be conducted in a well-ventilated area or a fume hood.

• Purification: Large-scale chromatography can be resource-intensive. Process optimization to favor crystallization for purification is often more economical at an industrial scale.

Characterization of Tert-butyl 3-formylbenzoate

The final product should be characterized to confirm its identity and purity.

Property	Value	Source
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Appearance	Solid-Liquid Mixture
Purity	≥98%
Storage	4°C, under nitrogen

Analytical Methods:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry: To verify the molecular weight.

• HPLC/GC: To determine the purity of the final product.

Conclusion

The described two-step synthesis of tert-butyl 3-formylbenzoate provides a scalable and efficient route for the production of this important chemical intermediate. By carefully controlling reaction conditions and adhering to safety protocols, high yields of the pure product can be obtained. This guide serves as a comprehensive resource for researchers and professionals involved in the synthesis of complex organic molecules for pharmaceutical and other applications.

References

• Google Patents. (n.d.). A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). Carbazic acid, tert-butyl ester. Retrieved from [Link]

• Google Patents. (n.d.). Process of manufacturing tert.-butyl p-tert. butylperbenzoate.

• PubMed Central. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). METHYL tert-BUTYL ETHER 1615. Retrieved from [Link]

• Google Patents. (n.d.). The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• ResearchGate. (n.d.). Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. Retrieved from [Link]

• Google Patents. (n.d.). Method for making tertiary butyl esters.

• PrepChem.com. (n.d.). Synthesis of 4-formylbenzoic acid t-butyl ester. Retrieved from [Link]

• Ataman Kimya. (n.d.). TERT-BUTYL PEROXYBENZOATE. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of p-tert-butyl benzoic acid from catalytic oxidation of p-tert-butyitoluene. Retrieved from [Link]

• Google Patents. (n.d.). Purification of methyl tertiary butyl ether.

• Organic Syntheses. (n.d.). tert.-BUTYL CHLORIDE. Retrieved from [Link]

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• 2. Organic Syntheses Procedure [orgsyn.org]

Application Note: High-Purity Isolation of Tert-butyl 3-formylbenzoate via Automated Flash Column Chromatography

Abstract

Tert-butyl 3-formylbenzoate is a pivotal bifunctional building block in medicinal chemistry and organic synthesis, serving as a precursor for a wide array of complex molecules and pharmaceutical intermediates.[1] The presence of both an aldehyde and a tert-butyl ester group provides two distinct points for chemical modification. However, its synthesis often yields a crude mixture containing unreacted starting materials and, most notably, the over-oxidized by-product, 3-(tert-butoxycarbonyl)benzoic acid. Achieving high purity is paramount for the success of subsequent high-stakes reactions, such as API (Active Pharmaceutical Ingredient) synthesis. This application note provides a detailed, field-proven protocol for the efficient purification of Tert-butyl 3-formylbenzoate using silica gel column chromatography, emphasizing the rationale behind each step to ensure reproducibility and scalability.

Principle of Chromatographic Separation

This protocol employs normal-phase column chromatography, a liquid-solid partitioning technique ideal for separating compounds of moderate polarity.[2][3]

• Stationary Phase: Silica gel, a highly porous form of silicon dioxide (SiO₂), serves as the polar stationary phase. Its surface is rich in silanol groups (Si-OH), which can form hydrogen bonds and dipole-dipole interactions with analytes.[2]

• Mobile Phase: A non-polar organic solvent system, typically a mixture of hexane and ethyl acetate, acts as the mobile phase. This eluent carries the sample through the column.[4][5]

• Mechanism of Separation: The separation hinges on the principle of differential adsorption.[3] Components in the crude mixture are partitioned between the stationary and mobile phases.

  • Highly Polar Compounds (e.g., 3-(tert-butoxycarbonyl)benzoic acid) will adsorb strongly to the polar silica gel, resulting in slower movement down the column and later elution.

  • Non-Polar Compounds will have minimal interaction with the silica gel, spend more time in the mobile phase, and thus elute quickly.

  • Tert-butyl 3-formylbenzoate , with its intermediate polarity due to the ester and aldehyde functionalities, will elute between these extremes, allowing for its effective isolation.

The key to a successful separation is to optimize the mobile phase composition to achieve a significant difference in the retention times of the target compound and its impurities.[6][7]

Materials and Equipment

Reagents & Consumables	Equipment
Crude Tert-butyl 3-formylbenzoate	Glass Chromatography Column (appropriate size)
Silica Gel (230-400 mesh)	Fraction Collector (or test tubes/flasks)
n-Hexane (HPLC grade)	Rotary Evaporator
Ethyl Acetate (EtOAc, HPLC grade)	TLC Tank
Dichloromethane (DCM, optional)	TLC Plates (Silica gel 60 F254)
TLC Stains (e.g., KMnO₄, DNPH)	UV Lamp (254 nm)
Cotton or Glass Wool	Hot Air Gun or Heating Plate
Sand (washed)	Standard Laboratory Glassware
Capillary Tubes for TLC spotting	Fume Hood

Detailed Experimental Protocol

This protocol is divided into a preliminary optimization phase and the main chromatography phase. This systematic approach is crucial for a self-validating and efficient purification process.

Phase 1: Mobile Phase Optimization via Thin-Layer Chromatography (TLC)

The goal is to identify a solvent system where Tert-butyl 3-formylbenzoate has an Rf (Retention Factor) of approximately 0.30-0.35.[2] This Rf value provides the optimal balance between separation resolution and elution time.

• Prepare Test Solutions: In separate vials, prepare dilute solutions of your crude mixture and, if available, a pure standard of Tert-butyl 3-formylbenzoate in a volatile solvent like ethyl acetate or DCM.

• Spot the TLC Plate: Using a capillary tube, spot the crude mixture and the standard side-by-side on the baseline of a TLC plate.

• Develop the Plate: Place the plate in a TLC tank containing a prepared mobile phase. Start with a non-polar mixture, such as 10:1 Hexane:EtOAc.

• Visualize and Analyze: After the solvent front nears the top, remove the plate, mark the solvent front, and dry it. Visualize the spots under a UV lamp (254 nm).[8][9] The aromatic ring in the target compound will quench the fluorescence, appearing as a dark spot.[8]

• Iterate and Optimize: Calculate the Rf value (Rf = distance spot traveled / distance solvent traveled).

  • If the Rf is too high (> 0.4), the mobile phase is too polar. Decrease the proportion of ethyl acetate (e.g., move to 15:1 Hexane:EtOAc).

  • If the Rf is too low (< 0.2), the mobile phase is not polar enough. Increase the proportion of ethyl acetate (e.g., move to 8:1 or 5:1 Hexane:EtOAc).[10]

• Confirm Identification: If necessary, use a chemical stain. A potassium permanganate (KMnO₄) dip will stain the aldehyde, and a 2,4-dinitrophenylhydrazine (DNPH) stain will produce a distinct yellow-orange spot, confirming the aldehyde's position.[11][12][13]

Trial Eluent System (Hexane:EtOAc)	Observed Rf of Target	Assessment
10:1	~0.45	Too polar; poor separation from less polar impurities.
15:1	~0.32	Optimal. Good separation from baseline and front.
20:1	~0.15	Not polar enough; will lead to long elution times.

Phase 2: Column Chromatography Purification

This protocol details a "wet packing" method, which is generally superior for achieving a homogenous, bubble-free stationary phase bed.[3]

Caption: Overall workflow for the purification of Tert-butyl 3-formylbenzoate.

• Column Preparation:

  • Secure a glass column vertically in a fume hood.

  • Place a small plug of cotton or glass wool at the bottom outlet to support the packing.[2]

  • Add a thin (~1 cm) layer of sand over the plug.[3]

• Packing the Column:

  • In a beaker, prepare a slurry of silica gel with the optimized mobile phase (e.g., 15:1 Hexane:EtOAc). Use approximately 30-50g of silica per 1g of crude material.[2]

  • Pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously tap the column gently to ensure even packing and remove air bubbles.[14]

  • Never let the solvent level drop below the top of the silica bed, as this will cause cracking and ruin the separation.[4]

  • Once the silica has settled, add another thin (~1 cm) layer of sand on top to protect the surface during solvent addition.[3]

• Sample Loading:

  • Dissolve the crude Tert-butyl 3-formylbenzoate in the minimum possible volume of the mobile phase. A concentrated sample band is critical for good resolution.[3][4]

  • Carefully drain the solvent in the column until it is just level with the top layer of sand.

  • Using a pipette, gently add the dissolved sample solution to the top of the column, taking care not to disturb the sand layer.

  • Open the stopcock and allow the sample to absorb completely onto the silica bed.

  • Carefully add a small amount of fresh mobile phase, wash the sides of the column, and allow this to absorb onto the bed as well.

• Elution and Fraction Collection:

  • Once the sample is loaded, carefully fill the top of the column with the mobile phase.

  • Begin eluting the column, collecting the solvent that passes through in sequentially numbered test tubes or flasks. Maintain a steady flow rate.

Phase 3: Analysis and Product Isolation

Caption: Decision logic for pooling fractions based on TLC analysis.

• Monitor Fractions by TLC: Systematically spot every few fractions on a TLC plate. Develop and visualize the plate as described in Phase 1.

• Combine Pure Fractions: Identify the fractions that contain only the single, UV-active spot corresponding to pure Tert-butyl 3-formylbenzoate. Combine these fractions into a large, clean, pre-weighed round-bottom flask.

• Isolate Product: Remove the solvent from the combined pure fractions using a rotary evaporator.

• Final Analysis: Dry the resulting product under high vacuum to remove residual solvent. Determine the final mass and calculate the yield. Confirm purity using analytical techniques such as ¹H NMR, ¹³C NMR, and HPLC.

Expected Results & Troubleshooting

Compound	Polarity	Expected Rf (15:1 Hex:EtOAc)	Visualization
Non-polar impurities	Low	> 0.6	May or may not be UV active.
Tert-butyl 3-formylbenzoate	Medium	~0.32	Strongly UV active. Stains with KMnO₄ and DNPH.[8][11][12]
3-(tert-butoxycarbonyl)benzoic acid	High	< 0.1 (likely on baseline)	UV active. Stains with acidic indicators (e.g., bromocresol green).[9]

Problem	Potential Cause	Solution
Poor Separation	Incorrect eluent polarity; column overloading.	Re-optimize eluent with TLC. Use a larger column or load less material.[4]
Cracked Column Bed	The column ran dry during packing or elution.	The run is likely compromised. To prevent, always keep the silica gel covered with solvent.[4]
Tailing of Spots on TLC	Sample is too concentrated; compound is acidic/basic.	Dilute the sample for TLC. For acidic compounds, adding a trace amount of acetic acid to the eluent can help. For basic compounds, add triethylamine.
Product Won't Elute	Eluent is not polar enough.	Gradually increase the polarity of the mobile phase (gradient elution), for example, by slowly increasing the percentage of ethyl acetate.[10]

Conclusion

The described protocol provides a robust and reproducible method for obtaining high-purity Tert-butyl 3-formylbenzoate, suitable for demanding applications in research and drug development. The foundational step of TLC optimization is critical and dictates the success of the entire purification. By understanding the principles of differential adsorption and carefully executing each step, researchers can effectively remove critical impurities, ensuring the integrity of their subsequent synthetic transformations.

References

• BenchChem. (n.d.). Purification of Reaction Mixtures Containing Benzaldehyde.
• Labster. (n.d.). TLC Visualization Methods.
• University of California, Los Angeles. (n.d.). TLC Visualization Methods.
• BenchChem. (n.d.). Purification of 4-(Hexyloxy)benzaldehyde by column chromatography vs recrystallization.
• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates.
• cmu.edu.jm. (2025). How to Column Aldehydes: A Comprehensive Guide.
• Chemistry For Everyone. (2025). How To Choose Mobile Phase For Column Chromatography?.
• ResearchGate. (2014). What is the basic principle for selecting mobile phase in preparative column chromatography?.
• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography Procedures.
• University of California, Irvine. (n.d.). Column chromatography.
• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks.
• University of California, Los Angeles. (n.d.). Stains for Developing TLC Plates.
• EPFL. (n.d.). TLC Visualization Reagents.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications.
• BenchChem. (n.d.). An In-depth Technical Guide to Methyl 3-formylbenzoate.

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• 2. web.uvic.ca [web.uvic.ca]
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Application Notes and Protocols for the Synthesis of Substituted Biphenyls Using Tert-butyl 3-formylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of Substituted Biphenyls

Substituted biphenyl scaffolds are privileged structures in medicinal chemistry and materials science.[1][2] Their unique conformational properties, arising from restricted rotation around the aryl-aryl single bond, allow them to serve as versatile frameworks for the precise spatial arrangement of functional groups. This has led to their incorporation into a multitude of biologically active molecules, including prominent drugs such as the antihypertensive agent Valsartan and the anti-inflammatory drug Diflunisal.[3][4] In materials science, the biphenyl unit is a key component in the design of liquid crystals and organic light-emitting diodes (OLEDs).[2]

The demand for novel substituted biphenyls has driven the development of numerous synthetic methodologies. Among these, the Suzuki-Miyaura cross-coupling reaction has emerged as a particularly powerful and widely adopted strategy due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[5][6][7]

This application note provides a detailed guide for the synthesis of substituted biphenyls utilizing tert-butyl 3-formylbenzoate as a key building block. This substrate is of particular interest as the resulting biphenyl product contains both a formyl group and a tert-butyl ester. The formyl group serves as a versatile handle for subsequent synthetic transformations, such as reductive amination, oxidation to a carboxylic acid, or Wittig reactions. The tert-butyl ester can be selectively deprotected under acidic conditions to reveal a carboxylic acid, providing another point for diversification.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound (typically a boronic acid or its ester) with an organohalide or triflate.[8] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[9]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen or carbon-triflate bond of the electrophilic partner, forming a Pd(II) complex.

• Transmetalation: In the presence of a base, the organic group from the organoboron reagent is transferred to the palladium center, displacing the halide or triflate. The base is crucial for activating the boronic acid.

• Reductive Elimination: The two organic moieties on the palladium complex couple, forming the desired carbon-carbon bond of the biphenyl product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Protocol: Suzuki-Miyaura Coupling of Tert-butyl 3-formylbenzoate with an Arylboronic Acid

This protocol provides a general method for the Suzuki-Miyaura coupling of tert-butyl 3-formylbenzoate with a representative arylboronic acid. The conditions have been selected to be mild to preserve the integrity of both the formyl and tert-butyl ester functionalities.

Materials and Reagents

• Tert-butyl 3-formylbenzoate (assuming the corresponding halide or triflate precursor, e.g., tert-butyl 3-bromo-5-formylbenzoate)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a more electron-rich and bulky phosphine ligand such as SPhos

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment

• Schlenk flask or other suitable reaction vessel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Reflux condenser

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and developing chamber

Step-by-Step Procedure

// Nodes start [label="Start", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; reagents [label="Combine Reactants:\n- Tert-butyl 3-halobenzoate\n- Arylboronic acid\n- Base (K₂CO₃ or K₃PO₄)"]; catalyst [label="Add Pd(OAc)₂ and Ligand"]; degas [label="Degas the reaction mixture"]; heat [label="Heat under inert atmosphere\n(e.g., 80-100 °C)"]; monitor [label="Monitor reaction progress by TLC"]; workup [label="Aqueous workup:\n- Dilute with water\n- Extract with ethyl acetate"]; purify [label="Purify by column chromatography"]; end [label="Characterize final product", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> reagents; reagents -> catalyst; catalyst -> degas; degas -> heat; heat -> monitor; monitor -> workup [label="Reaction complete"]; workup -> purify; purify -> end; } "Experimental Workflow"

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add tert-butyl 3-bromo-5-formylbenzoate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/Water 4:1).

• Catalyst Addition: Add the palladium catalyst, for instance, a pre-mixed solution of Pd(OAc)₂ and the phosphine ligand, under a positive flow of inert gas.

• Reaction: Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Reaction Conditions

The choice of catalyst, ligand, base, and solvent can significantly impact the yield and purity of the desired biphenyl product. The following table summarizes representative conditions that can be adapted for the Suzuki coupling of tert-butyl 3-formylbenzoate derivatives.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Typical Yields	Reference
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene/EtOH/H₂O	80	Good	[10]
Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	DME/H₂O	90	Good to Excellent	[11]
Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄ (2)	1,4-Dioxane/H₂O	100	Excellent	[12]

Causality Behind Experimental Choices

• Catalyst and Ligand: The use of bulky and electron-rich phosphine ligands, such as SPhos or other dialkylbiaryl phosphines, can enhance the rate of both oxidative addition and reductive elimination, which is particularly beneficial for less reactive aryl bromides or chlorides.[12] For substrates with electron-withdrawing groups, like the formyl group in tert-butyl 3-formylbenzoate, these advanced ligands can be crucial for achieving high yields.

• Base: The choice of a mild base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is critical to prevent the hydrolysis of the tert-butyl ester, which can occur under strongly basic conditions.[2][10]

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and water is commonly used. Water can play a beneficial role in the transmetalation step.[8] The use of anhydrous conditions is also possible and may be preferable for highly base-sensitive substrates.[9]

• Inert Atmosphere: The palladium catalyst in its active Pd(0) state is sensitive to oxygen. Therefore, maintaining an inert atmosphere throughout the reaction is essential to prevent catalyst deactivation.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of substituted biphenyls from tert-butyl 3-formylbenzoate derivatives. By carefully selecting the catalyst, ligand, base, and reaction conditions, it is possible to achieve high yields of the desired products while preserving the sensitive formyl and tert-butyl ester functionalities. The resulting biphenyls are valuable intermediates for the development of new pharmaceuticals and advanced materials.

References

• Bellina, F., Carpita, A., & Rossi, R. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synthesis, 2004(15), 2419-2440.
• Chen, L., Sanchez, D. R., Zhang, B., & Carrow, B. P. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society, 139(36), 12418-12421.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
• Cooper, A. K., Leonard, D. K., Bajo, S., Burton, P. M., & Nelson, D. J. (2020). Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions. Chemical Science, 11(5), 1334-1340.
• Chen, L., Sanchez, D. R., Zhang, B., & Carrow, B. P. (2017). “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society, 139(36), 12418–12421.
• Cooper, A. K., Leonard, D. K., Bajo, S., Burton, P. M., & Nelson, D. J. (2020). Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions. Chemical Science, 11(5), 1334–1340.

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (n.d.). Retrieved from [Link]

• Unlocking Chemical Potential: The Versatility of Biphenyl Derivatives and Their Applications. (n.d.). Retrieved from [Link]

• Important drugs with biphenyl substituents and synthetic strategies a,... (n.d.). Retrieved from [Link]

• Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• Fairlamb, I. J. S. (2015). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 6(5), 2688-2714.

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). Retrieved from [Link]

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved January 11, 2026, from [Link]

• The Suzuki Reaction. (n.d.). Retrieved from [Link]

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Efficient Synthesis of Secondary Amines via Reductive Amination of Tert-butyl 3-formylbenzoate

An Application Note for Drug Development Professionals

Abstract

Secondary amines are a cornerstone structural motif in a vast array of pharmaceuticals and bioactive molecules. Their synthesis is a critical task in medicinal chemistry and drug development. This application note provides a detailed, field-proven protocol for the preparation of secondary amines from tert-butyl 3-formylbenzoate using a one-pot reductive amination strategy. We focus on the use of sodium triacetoxyborohydride (STAB) as a mild and selective reducing agent, a choice that offers high functional group tolerance and operational simplicity. This guide explains the underlying chemical principles, offers a robust step-by-step protocol, and includes a troubleshooting section to address common experimental challenges, ensuring reliable and reproducible outcomes for researchers in drug discovery and process development.

Introduction: The Central Role of Secondary Amines

The secondary amine moiety is a privileged scaffold in medicinal chemistry, integral to the structure of numerous approved drugs. Its ability to act as a hydrogen bond donor and acceptor, coupled with its basicity, allows for critical interactions with biological targets such as enzymes and receptors. The synthesis of specifically substituted secondary amines is therefore a frequent and vital operation in the construction of novel molecular entities.

Reductive amination stands out as one of the most powerful and versatile methods for C-N bond formation.[1][2] This method converts a carbonyl group and an amine into a more substituted amine via an intermediate imine or iminium ion.[3] The "direct" or "one-pot" reductive amination, where imine formation and reduction occur in the same vessel, is particularly efficient.[4] Tert-butyl 3-formylbenzoate is a valuable building block, offering a versatile aromatic core with an ester handle that can be further manipulated or hydrolyzed post-amination.

Reaction Principle: The Mechanism of Reductive Amination

The success of a one-pot reductive amination hinges on the careful selection of a reducing agent that selectively reduces the protonated imine (iminium ion) intermediate much faster than it reduces the starting aldehyde.[5][6] While powerful reductants like sodium borohydride (NaBH₄) can be used, they risk premature reduction of the aldehyde, leading to alcohol byproducts.[7]

Sodium triacetoxyborohydride, NaBH(OAc)₃ (STAB), is an ideal reagent for this transformation.[8] The electron-withdrawing acetate groups attenuate the reactivity of the borohydride, making it a milder and more selective reducing agent.[6] It is particularly effective at reducing iminium ions, which are more electrophilic than the parent aldehyde, ensuring the reaction proceeds cleanly to the desired amine product.[6][9]

The overall process can be broken down into two key stages occurring in situ:

• Imine/Iminium Ion Formation: The primary amine performs a nucleophilic attack on the carbonyl carbon of tert-butyl 3-formylbenzoate. Subsequent dehydration, often catalyzed by a trace amount of acid (like acetic acid, which can be formed from STAB hydrolysis or added separately), generates a transient imine.[3] This imine is then protonated to form a highly reactive iminium ion.[10]

• Hydride Reduction: The mild hydride reagent, STAB, delivers a hydride ion to the electrophilic carbon of the iminium ion, yielding the final secondary amine product.[11]

Figure 1: Simplified mechanism of one-pot reductive amination.

Experimental Protocol: Synthesis of Tert-butyl 3-(benzylaminomethyl)benzoate

This protocol details the reaction of tert-butyl 3-formylbenzoate with benzylamine as a representative primary amine. The principles and steps can be adapted for a wide range of primary amines.

Materials and Equipment

• Reagents:

  • Tert-butyl 3-formylbenzoate

  • Benzylamine (or other primary amine)

  • Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

• Equipment:

  • Round-bottom flask with stir bar

  • Septum and nitrogen/argon inlet

  • Syringes

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates and developing chamber

Reaction Workflow

Figure 2: Experimental workflow for reductive amination.

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add tert-butyl 3-formylbenzoate (1.0 eq).

• Solvent and Amine Addition: Add anhydrous 1,2-dichloroethane (DCE) to create a ~0.2 M solution. Add the primary amine (e.g., benzylamine, 1.0-1.2 eq) via syringe and stir the resulting solution at room temperature.

• Imine Formation: Allow the mixture to stir for 20-30 minutes. This initial period facilitates the formation of the hemiaminal and subsequent imine intermediate.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq) to the solution in portions over 5-10 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed (typically 2-12 hours).

• Workup - Quenching: Once the reaction is complete, carefully quench it by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-20 minutes until gas evolution ceases.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3x).

• Workup - Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure secondary amine.

Data Summary and Expected Results

The following table provides a general summary of the reaction parameters for the synthesis of tert-butyl 3-(benzylaminomethyl)benzoate. Researchers should optimize these conditions for their specific primary amine substrate.

Parameter	Recommended Value	Rationale
Aldehyde	1.0 eq	Limiting reagent.
Primary Amine	1.0 - 1.2 eq	A slight excess can drive imine formation.
STAB	1.2 - 1.5 eq	Excess ensures complete reduction of the iminium intermediate.
Solvent	Anhydrous DCE or THF	Aprotic solvent is required as STAB is water-sensitive.[4][12]
Concentration	0.1 - 0.5 M	A balance to ensure reasonable reaction rates.
Temperature	Room Temperature	Sufficient for most aldehyde-amine combinations.
Reaction Time	2 - 12 hours	Substrate-dependent; monitor by TLC/LC-MS.
Expected Yield	75 - 95%	Typically high-yielding after purification.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reducing agent (STAB may have degraded). 2. Sterically hindered amine or aldehyde. 3. Insufficient reaction time.	1. Use fresh STAB or add an additional portion (0.3-0.5 eq). 2. Add a catalytic amount of acetic acid (0.1 eq) to promote imine formation. Consider gentle heating (40 °C). 3. Allow the reaction to stir for a longer period (up to 24h).
Formation of Alcohol Byproduct	The reducing agent is reducing the aldehyde before imine formation.	This is rare with STAB but can occur with less selective agents. Ensure the amine and aldehyde are pre-stirred before adding STAB.
Dialkylation Product	The secondary amine product reacts with another molecule of aldehyde.	This is more common when synthesizing primary amines (using ammonia). For secondary amines, it is less of an issue. If observed, consider a two-step procedure: isolate the imine first, then reduce.[8]
Low Yield After Workup	1. Product is water-soluble. 2. Product forms an emulsion during extraction. 3. Product is lost on the silica gel column.	1. Saturate the aqueous layer with NaCl before extraction to salt out the product. 2. Add more brine to the separatory funnel to break the emulsion. 3. Pre-treat the silica gel with triethylamine (e.g., 1% in the eluent) or use basic alumina to prevent the amine from sticking.

Conclusion

The one-pot reductive amination of tert-butyl 3-formylbenzoate using sodium triacetoxyborohydride is a highly efficient, reliable, and scalable method for the synthesis of diverse secondary amines. Its mild conditions tolerate a wide range of functional groups, making it an invaluable tool in the drug discovery and development pipeline.[6][13] By understanding the mechanism and following this detailed protocol, researchers can confidently and reproducibly synthesize key amine intermediates for their programs.

References

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link][3]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link][12]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link][11]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Sourced from Organic Chemistry Portal. [Link][8]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link][13]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link][10]

• Reddit. (2023). r/OrganicChemistry - Reductive amination NaB(AcO)3. Retrieved from [Link][5]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link][1]

• Carlson, M. W., Ciszewski, J. T., Bhatti, M. M., Swanson, W. F., & Wilson, A. M. (2018). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education, 95(5), 844-847. [Link][14]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society. [Link]

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• JoVE. (2023, April 30). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Retrieved from [Link][7]

• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. Retrieved from [Link][2]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link][15]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link][16]

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Application Notes &amp; Protocols: Tert-butyl 3-formylbenzoate as a Versatile Bifunctional Building Block in Multi-Step Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of modern medicinal chemistry and complex molecule synthesis, the strategic selection of starting materials is paramount. Tert-butyl 3-formylbenzoate has emerged as a highly valuable bifunctional building block. Its structure, featuring a reactive aromatic aldehyde (formyl group) and a sterically hindered tert-butyl ester, presents a unique platform for controlled, sequential chemical modifications.

The principal advantage of this reagent lies in the orthogonal reactivity of its two functional groups.[1][2] The aldehyde is amenable to a host of transformations such as reductive aminations, olefinations, and oxidations under conditions that leave the robust tert-butyl ester untouched. Conversely, the ester serves as a stable protecting group for the carboxylic acid, which can be selectively cleaved under specific acidic conditions without affecting previously installed functionalities.[3] This guide provides an in-depth exploration of tert-butyl 3-formylbenzoate, detailing its strategic applications and providing field-proven protocols to harness its full synthetic potential.

Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is critical for its effective and safe use in the laboratory.

Property	Value	Source
CAS Number	247186-56-7	[4]
Molecular Formula	C₁₂H₁₄O₃	[5]
Molecular Weight	206.24 g/mol	[4]
Physical Form	Solid-Liquid Mixture	[4]
Density	1.094 ± 0.06 g/cm³	[4]
Flash Point	131.6 ± 23.2 °C	[4]
Storage	Store at 4°C under an inert atmosphere (Nitrogen recommended).	[4]

Handling & Safety:

• Tert-butyl 3-formylbenzoate is classified as harmful if swallowed and can cause skin and eye irritation.[4]

• Causality: The aldehyde functionality is susceptible to slow oxidation to the corresponding carboxylic acid upon prolonged exposure to air. Storing under an inert atmosphere, such as nitrogen or argon, is a critical preventative measure to maintain the compound's purity and reactivity over time.

• Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

The Strategic Advantage: Orthogonal Reactivity

The core value of tert-butyl 3-formylbenzoate in multi-step synthesis is the ability to perform selective chemistry at one functional group while the other remains inert. This principle, known as orthogonality, is fundamental to building molecular complexity efficiently.[1][2]

• Aldehyde Group: Serves as an electrophilic handle for C-N and C-C bond formation. It is reactive towards a wide array of nucleophiles and reducing agents under neutral, basic, or mildly acidic conditions.

• Tert-Butyl Ester Group: Functions as a robust protecting group for the carboxylic acid. Its steric bulk prevents it from being hydrolyzed by bases or attacked by most nucleophiles. Cleavage is specifically achieved under strong acidic conditions, which proceed via a stable tert-butyl carbocation intermediate.[6]

The following diagram illustrates the divergent synthetic pathways enabled by this orthogonality.

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protecting group strategy for 3-formylbenzoic acid using tert-butanol

An Application Guide to the Strategic Use of tert-Butanol for the Protection of 3-Formylbenzoic Acid

Introduction: Navigating Bifunctional Reactivity in Drug Development

In the landscape of organic synthesis, particularly within drug discovery and development, molecules possessing multiple reactive functional groups are both a boon and a challenge. 3-Formylbenzoic acid is a prime example of such a molecule, featuring a carboxylic acid and an aldehyde. This bifunctional nature allows it to be a versatile building block, but it also presents a significant hurdle: achieving selective reaction at one site without unintended transformations at the other. A robust protecting group strategy is therefore not merely a convenience but a cornerstone of a successful synthetic campaign. This guide provides an in-depth examination and detailed protocols for the protection of the carboxylic acid moiety of 3-formylbenzoic acid as a tert-butyl ester, a strategy prized for its unique balance of stability and controlled lability.

The Causality of Protection: Why the tert-Butyl Ester is the Guardian of Choice

The primary challenge with 3-formylbenzoic acid is the acidic proton of the carboxylic acid group. This proton will readily react with a vast array of nucleophilic and basic reagents (e.g., Grignard reagents, organolithiums, hydrides) that are often intended to react with the aldehyde carbonyl.[1] This acid-base reaction is typically fast and irreversible, consuming valuable reagents and preventing the desired transformation.

Protecting the carboxylic acid as an ester is the logical solution. Among the various ester protecting groups, the tert-butyl (t-Bu) ester offers a compelling set of advantages:

• Steric Hindrance: The bulky tert-butyl group provides exceptional steric shielding, rendering the ester carbonyl highly resistant to attack by most nucleophiles and bases.[2]

• Broad Stability: It is remarkably stable across a wide range of reaction conditions, including basic hydrolysis, hydrogenolysis, and many organometallic reactions, which would cleave simpler esters like methyl or ethyl esters.[3][4]

• Orthogonal Cleavage: Most critically, the tert-butyl ester can be selectively cleaved under acidic conditions that leave many other functional groups, including the aldehyde and other acid-sensitive protecting groups, intact.[3][5] This property, known as orthogonality, is paramount in complex multi-step syntheses.[1]

The cleavage mechanism is distinct from other esters. It does not proceed via nucleophilic acyl substitution but rather through a unimolecular mechanism (E1 or SN1-type) initiated by protonation of the ester oxygen. This leads to the formation of a highly stable tert-butyl carbocation and the release of the free carboxylic acid. The carbocation is then quenched, typically by eliminating a proton to form gaseous isobutene.

Part A: The Protection Protocol — Synthesis of tert-Butyl 3-Formylbenzoate

Direct esterification of a carboxylic acid with tert-butanol under classic Fischer-Speier conditions is often inefficient.[6][7][8] The acidic conditions required can cause the tertiary alcohol to readily dehydrate to isobutylene. Therefore, more specialized methods are employed that leverage the formation of the stable tert-butyl cation from a different precursor or use a highly efficient coupling agent. A common and effective laboratory-scale method involves the acid-catalyzed reaction with tert-butyl acetate, which serves as both a reagent and solvent.[4]

Reaction Scheme: Esterification

Caption: Acid-catalyzed esterification of 3-formylbenzoic acid.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount (per 10 mmol scale)	Properties
3-Formylbenzoic Acid	C₈H₆O₃	150.13	1.50 g (10.0 mmol)	Solid
tert-Butyl Acetate	C₆H₁₂O₂	116.16	30 mL	Liquid, d=0.866 g/mL
Perchloric Acid (70% aq.)	HClO₄	100.46	~0.1 mL (catalytic)	Corrosive, Oxidizer. Handle with extreme care.
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed for workup	Volatile liquid
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed for workup	Aqueous solution
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed for drying	Solid

Step-by-Step Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-formylbenzoic acid (1.50 g, 10.0 mmol).

• Reagent Addition: Add tert-butyl acetate (30 mL). Stir the mixture to dissolve the solid. It may not dissolve completely initially.

• Catalyst Addition (Critical Step): In a well-ventilated fume hood, carefully add 70% perchloric acid (~0.1 mL) dropwise to the stirring suspension. Caution: Perchloric acid is a strong oxidizer and highly corrosive; always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The mixture should become homogeneous as the reaction progresses. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The product spot should have a higher Rf value than the starting carboxylic acid. The reaction is typically complete within 12-18 hours.[9]

• Work-up - Quenching: Once the reaction is complete, carefully pour the mixture into a separatory funnel containing 50 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: This will cause gas (CO₂) evolution. Add slowly and vent the funnel frequently.

• Work-up - Extraction: Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Work-up - Washing: Combine the organic layers and wash them sequentially with 50 mL of saturated NaHCO₃ solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford tert-butyl 3-formylbenzoate as a pure product.

Part B: The Deprotection Protocol — Regenerating the Carboxylic Acid

The strategic advantage of the tert-butyl ester is fully realized during its removal. The standard method employs strong acid, typically trifluoroacetic acid (TFA), in an inert solvent like dichloromethane (DCM).[5] The reaction is clean and rapid at room temperature, and the byproducts (isobutene and excess TFA/DCM) are highly volatile, simplifying purification.

Deprotection Workflow

Caption: Standard workflow for TFA-mediated deprotection.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount (per 5 mmol scale)	Properties
tert-Butyl 3-Formylbenzoate	C₁₂H₁₄O₃	206.24	1.03 g (5.0 mmol)	Solid/Oil
Dichloromethane (DCM)	CH₂Cl₂	84.93	10 mL	Volatile liquid
Trifluoroacetic Acid (TFA)	C₂HF₃O₂	114.02	10 mL	Corrosive, Volatile. Handle in a fume hood.
Toluene	C₇H₈	92.14	As needed for workup	Liquid

Step-by-Step Protocol

• Reaction Setup: Dissolve tert-butyl 3-formylbenzoate (1.03 g, 5.0 mmol) in dichloromethane (10 mL) in a round-bottom flask at room temperature.

• Reagent Addition: In a fume hood, add trifluoroacetic acid (10 mL) to the solution to create a 50% TFA/DCM mixture.

• Reaction Monitoring: Stir the reaction at room temperature. The reaction is typically very fast, often completing within 1-2 hours. Monitor the disappearance of the starting material by TLC.

• Work-up: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure on a rotary evaporator.

• Azeotropic Removal of TFA: To ensure all residual TFA is removed, add toluene (20 mL) to the flask and concentrate again under reduced pressure. Repeat this co-evaporation step two more times.

• Isolation: The final product, 3-formylbenzoic acid, should be obtained as a solid. If necessary, it can be further purified by recrystallization from a suitable solvent system.

Alternative Milder Deprotection Conditions

For substrates that are particularly sensitive to strong acids, milder conditions can be employed. Lewis acids such as zinc bromide (ZnBr₂) in DCM or ytterbium triflate (Yb(OTf)₃) in nitromethane have been shown to selectively cleave tert-butyl esters, often leaving other acid-labile groups intact.[10][11][12][13] These methods may require longer reaction times or gentle heating but provide valuable alternatives for complex syntheses.

Conclusion and Best Practices

The use of a tert-butyl ester to protect the carboxylic acid of 3-formylbenzoic acid is a robust and highly effective strategy. Its exceptional stability to a wide range of reagents combined with its clean, selective removal under acidic conditions makes it an invaluable tool for researchers in drug development. Successful implementation relies on understanding the causality behind the chosen methods—avoiding direct Fischer esterification in favor of more controlled tert-butylation reactions and leveraging the unique acid-lability for deprotection. By following these detailed protocols and adhering to safety precautions, scientists can confidently navigate the complexities of bifunctional molecules and streamline their synthetic pathways.

References

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133. [Link]

• Marcantoni, E., Massaccesi, M., Torregiani, E., Bartoli, G., Bosco, M., & Sambri, L. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O–NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430–4432. [Link]

• ACS Green Chemistry Institute. (n.d.). Ester Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Jin, J.-Z., & Sun, N.-B. (2013). Esterification of tert-Butanol and Acetic Acid by Silicotungestic Acid Catalyst Supported on Bentonite. Asian Journal of Chemistry, 25(9), 4891-4894. [Link]

• Gutmann, B., et al. (2017). Reagent-free continuous thermal tert-butyl ester deprotection. Beilstein Journal of Organic Chemistry, 13, 2532–2539. [Link]

• Thieme Chemistry. (2023). Novel tert-Butylation of Carboxylic Acids and Alcohols. Synfacts. [Link]

• Various Authors. (2014). What is the suitable method to protect benzoic acid using tert-butyl alcohol? ResearchGate. [Link]

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• Chen, C. T., et al. (2012). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 17(4), 3968–3981. [Link]

• Google Patents. (n.d.).

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• Reddy, P. G., & Kumar, G. D. K. (1997). Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. Tetrahedron Letters, 38(45), 7967-7968.

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• Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

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• MDPI. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Catalysts, 14(1), 1. [Link]

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Application Notes &amp; Protocols: Synthesis of Stilbene Derivatives from tert-Butyl 3-Formylbenzoate

Introduction: The Significance of Stilbene Scaffolds

Stilbene (1,2-diphenylethylene) and its derivatives are a class of compounds that hold a prominent position in medicinal chemistry, drug development, and materials science.[1][2] These molecules are secondary metabolites found in various plant species and often act as phytoalexins.[2] Their diverse biological activities—including anticancer, antioxidant, anti-inflammatory, and anti-HIV properties—make them attractive targets for synthetic chemists.[1] The core stilbene structure consists of two phenyl rings connected by an ethylene bridge, which can exist as either the (E) (trans) or (Z) (cis) isomer. Often, the biological activity is highly dependent on this stereochemistry, with the (E)-isomer being the more thermodynamically stable and frequently more active form.[1][3]

This guide provides a detailed technical overview of robust and efficient methods for synthesizing stilbene derivatives, using tert-butyl 3-formylbenzoate as a versatile starting material. This substrate allows for the introduction of a protected carboxylic acid functionality, which can be deprotected in a later step for further derivatization, making it a valuable building block in multi-step syntheses. We will focus on the Horner-Wadsworth-Emmons (HWE) reaction, a highly reliable method for achieving excellent stereoselectivity, and provide a comprehensive, field-proven protocol.

Strategic Overview: Olefination of tert-Butyl 3-Formylbenzoate

The conversion of an aldehyde, such as tert-butyl 3-formylbenzoate, into an alkene is a cornerstone transformation in organic synthesis. Several powerful olefination reactions are available, with the Wittig and Horner-Wadsworth-Emmons (HWE) reactions being the most prominent for this purpose.[1][2][4][5]

• The Wittig Reaction: Discovered by Georg Wittig, this reaction utilizes a phosphonium ylide to react with an aldehyde or ketone, forming an alkene and triphenylphosphine oxide.[2] While immensely useful, the classic Wittig reaction can sometimes yield a mixture of (E) and (Z) isomers, and the removal of the triphenylphosphine oxide byproduct can complicate purification.[4][6]

• The Horner-Wadsworth-Emmons (HWE) Reaction: This reaction is a widely adopted modification of the Wittig reaction that employs a phosphonate-stabilized carbanion.[2][3][7] The HWE reaction offers several distinct advantages:

  • Enhanced Nucleophilicity: The phosphonate carbanions are generally more nucleophilic and less basic than their phosphonium ylide counterparts, allowing them to react efficiently with a broader range of aldehydes.[3][7]

  • Superior Stereoselectivity: The reaction strongly favors the formation of the thermodynamically more stable (E)-alkene, which is often the desired isomer in drug discovery programs.[3][7][8]

  • Simplified Purification: The dialkylphosphate salt byproduct is water-soluble and can be easily removed during an aqueous workup, streamlining the purification process.[3][7][9]

Given its high stereoselectivity and operational simplicity, the HWE reaction is the recommended method for the synthesis of (E)-stilbene derivatives from tert-butyl 3-formylbenzoate.

Experimental Guide: The Horner-Wadsworth-Emmons Protocol

This section provides a detailed, two-stage protocol for the synthesis of a representative stilbene derivative, (E)-tert-butyl 3-styrylbenzoate.

Workflow Overview

The overall process involves two key transformations: first, the synthesis of the phosphonate reagent via the Michaelis-Arbuzov reaction, and second, the HWE olefination reaction itself.

Caption: Workflow for stilbene synthesis via the HWE reaction.

Part A: Synthesis of Diethyl Benzylphosphonate (The Arbuzov Reaction)

Causality: The Michaelis-Arbuzov reaction is a reliable method for forming carbon-phosphorus bonds. It proceeds via an SN2 reaction of a trialkyl phosphite with an alkyl halide, followed by dealkylation of the resulting phosphonium salt. Using an excess of triethyl phosphite helps to drive the reaction to completion and serves as the solvent.[10]

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Benzyl bromide	171.04	5.00 g	29.2

| Triethyl phosphite | 166.16 | 7.30 mL | 43.8 |

Protocol:

• Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzyl bromide (5.00 g, 29.2 mmol).

• Reagent Addition: Add triethyl phosphite (7.30 mL, 43.8 mmol, 1.5 equiv.) to the flask.

  • Scientist's Note: This reaction should be performed in a well-ventilated fume hood as benzyl bromide is a lachrymator and ethyl bromide is a volatile byproduct.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 150-160 °C) using a heating mantle. Maintain the reflux for 4-6 hours.

• Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) by observing the disappearance of the benzyl bromide spot.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the excess triethyl phosphite and the ethyl bromide byproduct by vacuum distillation. The crude diethyl benzylphosphonate, a colorless oil, is often of sufficient purity for the next step. If higher purity is required, it can be purified by vacuum distillation.[10]

Part B: Synthesis of (E)-tert-butyl 3-styrylbenzoate (The HWE Reaction)

Causality: The HWE reaction begins with the deprotonation of the phosphonate at the carbon adjacent to the phosphoryl group, forming a nucleophilic phosphonate carbanion.[3][7] Sodium hydride (NaH) is a strong, non-nucleophilic base suitable for this deprotonation. The carbanion then attacks the electrophilic carbonyl carbon of tert-butyl 3-formylbenzoate. The resulting intermediate cyclizes to an oxaphosphetane, which then collapses to form the thermodynamically favored (E)-alkene and a water-soluble phosphate byproduct.[3][8]

Caption: General mechanism of the Horner-Wadsworth-Emmons reaction.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Diethyl benzylphosphonate	228.23	5.00 g	21.9
Sodium hydride (60% in oil)	24.00 (as NaH)	0.96 g	24.1
tert-Butyl 3-formylbenzoate	192.22	4.02 g	20.9

| Anhydrous Tetrahydrofuran (THF) | - | 100 mL | - |

Protocol:

• Setup: Equip a dry 250 mL three-neck round-bottom flask with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum. Flame-dry the glassware under vacuum and cool under a stream of dry nitrogen.

• Base Preparation: Suspend sodium hydride (0.96 g of 60% dispersion, 24.1 mmol, 1.1 equiv.) in anhydrous THF (50 mL). Cool the suspension to 0 °C using an ice bath.

  • Safety Critical: NaH is highly reactive with water and flammable. Handle with extreme care under an inert atmosphere. The mineral oil can be washed away with dry hexanes if desired, but is often acceptable in the reaction.

• Ylide Formation: Slowly add a solution of diethyl benzylphosphonate (5.00 g, 21.9 mmol) in anhydrous THF (25 mL) to the NaH suspension via syringe over 20 minutes, keeping the internal temperature below 5 °C.

• Stirring: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The formation of the ylide is often indicated by a color change and cessation of hydrogen gas evolution.

• Aldehyde Addition: Cool the reaction mixture back to 0 °C. Add a solution of tert-butyl 3-formylbenzoate (4.02 g, 20.9 mmol) in anhydrous THF (25 mL) dropwise via syringe over 30 minutes.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for an additional 4-6 hours or until TLC analysis indicates the complete consumption of the aldehyde.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL). The aqueous washes effectively remove the phosphate byproduct.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Product Purification and Characterization

The crude product obtained is typically a pale yellow oil or solid containing predominantly the (E)-stilbene derivative. Purification is readily achieved by flash column chromatography.

Purification Protocol: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes is typically effective. Start with 5% ethyl acetate in hexanes and gradually increase the polarity. The product is non-polar and should elute relatively early.

• Procedure:

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Adsorb the crude mixture onto a small amount of silica gel and dry it to a free-flowing powder.

  • Load the dry powder onto a pre-packed silica gel column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC and combine those containing the pure product.

  • Evaporate the solvent to yield the purified (E)-tert-butyl 3-styrylbenzoate as a white solid.

Characterization Data

The structure and stereochemistry of the final product must be confirmed using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR).[11][12]

Expected Spectroscopic Data for (E)-tert-butyl 3-styrylbenzoate:

Analysis	Expected Observations
¹H NMR (CDCl₃, 500 MHz)	Key Signal: The two vinylic protons (CH =CH ) will appear as two doublets. For the (E)-isomer, the coupling constant (J) will be large, typically in the range of 15-18 Hz.[13] Other signals will include the aromatic protons and the singlet for the tert-butyl group (~1.6 ppm).
¹³C NMR (CDCl₃, 125 MHz)	Expect signals for the ester carbonyl (~165 ppm), the tert-butyl carbons (~81 ppm, ~28 ppm), and multiple signals in the aromatic/vinylic region (125-140 ppm).
Mass Spec (ESI)	Expect to find the [M+H]⁺ or [M+Na]⁺ ion corresponding to the molecular weight of the product (C₁₉H₂₀O₂ = 280.36 g/mol ).
Melting Point	A sharp melting point indicates high purity.

Conclusion

The Horner-Wadsworth-Emmons reaction provides a highly efficient, stereoselective, and scalable method for the synthesis of (E)-stilbene derivatives from tert-butyl 3-formylbenzoate. The protocol detailed herein is robust and leverages the inherent advantages of the HWE reaction, such as simplified purification and high (E)-selectivity, making it an invaluable tool for researchers in drug discovery and materials science. The successful synthesis and rigorous characterization of these stilbene building blocks pave the way for the creation of more complex molecules with potential therapeutic or functional applications.

References

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• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC - NIH. (n.d.). Retrieved January 11, 2026, from [Link]

• HECK COUPLING STYRENE WITH ARYL HALIDES CATALYZED BY PALLADIUM COMPLEXES IN BIPHASIC MEDIA I- INTRODUCTION II. (n.d.). Retrieved January 11, 2026, from [Link]

• Palladium-catalyzed Olefination of aryl/alkyl Halides With Trimethylsilyldiazomethane via Carbene Migratory Insertion - PubMed. (2018, November 15). Retrieved January 11, 2026, from [Link]

• Synthesis and Characterization of some Novel Stilbene Derivatives Derived from Substituted (Phenyl Acetic Acid, Benzaldehyde, Amines ) Triethyl Amine and Thionyl Chloride - ResearchGate. (2015, August 7). Retrieved January 11, 2026, from [Link]

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Application Notes &amp; Protocols: Tert-butyl 3-formylbenzoate as a Versatile Building Block for Pharmaceutical Intermediates

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist

Abstract

Tert-butyl 3-formylbenzoate (CAS No. 247186-56-7) is a bifunctional aromatic compound of significant value in modern medicinal chemistry and process development.[1] Its unique architecture, featuring a reactive aldehyde at the 3-position and a sterically hindered tert-butyl ester at the 1-position, presents a powerful platform for the strategic synthesis of complex pharmaceutical intermediates. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, allowing for selective manipulation of the aldehyde functionality through reactions such as reductive amination, Wittig olefination, or oxidation/reduction.[2] This strategic orthogonality is critical in multi-step syntheses, preventing unwanted side reactions and enabling high-yield transformations. This guide provides an in-depth exploration of the core reactivity of Tert-butyl 3-formylbenzoate, focusing on its application in forming carbon-nitrogen bonds via reductive amination—a cornerstone reaction in the synthesis of many active pharmaceutical ingredients (APIs).[3] Detailed protocols, mechanistic insights, and application frameworks are provided to empower researchers in leveraging this key building block for drug discovery and development.

Physicochemical Properties & Handling

Tert-butyl 3-formylbenzoate is a solid-liquid mixture at room temperature, necessitating careful handling and storage to maintain its integrity.

Property	Value	Reference
CAS Number	247186-56-7
Molecular Formula	C₁₂H₁₄O₃	[1]
Molecular Weight	206.24 g/mol
Appearance	Solid-Liquid Mixture
Density	1.094 ± 0.06 g/cm³
Flash Point	131.6 ± 23.2 °C
Storage	Store at 4°C under an inert atmosphere (e.g., Nitrogen)

Safety & Handling:

• Causes skin and serious eye irritation. May cause respiratory irritation. Harmful if swallowed.

• Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

• Handle in a well-ventilated area or a chemical fume hood.

Core Reactivity and Mechanistic Principles

The synthetic utility of Tert-butyl 3-formylbenzoate is rooted in the differential reactivity of its two functional groups.

The Strategic Role of the Tert-butyl Ester

The tert-butyl group serves as an excellent protecting group for the carboxylic acid functionality.[2][4] Its significant steric bulk prevents nucleophilic attack at the carboxyl carbon under a wide range of reaction conditions, including those that are basic, nucleophilic, or reductive in nature. This stability is the primary causal driver for its use; it allows chemists to perform extensive modifications on the aldehyde group without interference from the carboxylic acid. The ester can be selectively cleaved under acidic conditions, which triggers an E1 elimination mechanism to release the free carboxylic acid and isobutylene gas.[4]

Key Transformation: Reductive Amination

Reductive amination is one of the most powerful and widely used methods for forming carbon-nitrogen bonds and is a primary application for this building block.[5][6] The process occurs in two discrete, in-situ steps:

• Imine/Iminium Ion Formation: The aldehyde carbonyl reacts with a primary or secondary amine to form a hemiaminal intermediate, which then dehydrates to form an imine (from a primary amine) or an iminium ion (from a secondary amine). This step is often catalyzed by a weak acid.[7]

• Reduction: A selective reducing agent, present in the reaction mixture, reduces the C=N double bond of the imine or iminium ion to yield the corresponding amine.[8]

The key to a successful reductive amination is the choice of a reducing agent that is mild enough to not reduce the starting aldehyde but potent enough to reduce the intermediate imine/iminium species.[9]

Caption: General workflow for reductive amination.

Application Protocol: General Reductive Amination

This protocol provides a robust, field-proven method for the reductive amination of Tert-butyl 3-formylbenzoate with a generic primary amine.

Materials and Reagents

• Tert-butyl 3-formylbenzoate

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Standard glassware for extraction and purification

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add Tert-butyl 3-formylbenzoate (1.0 eq). Dissolve it in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

  • Causality Note: Anhydrous solvent is critical to favor the formation of the imine by shifting the equilibrium away from the hemiaminal intermediate.

• Amine Addition: Add the primary amine (1.0-1.2 eq) to the stirred solution. If the amine is a hydrochloride salt, add one equivalent of a non-nucleophilic base like triethylamine (TEA) to liberate the free amine.

• Imine Formation: Add a catalytic amount of glacial acetic acid (0.1 eq). Allow the mixture to stir at room temperature for 30-60 minutes.

  • Causality Note: The acid catalyzes the dehydration of the hemiaminal to the imine, accelerating this key step.[7]

• Reduction: Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

  • Causality Note: NaBH(OAc)₃ is the reagent of choice for many applications due to its mild nature and high chemoselectivity for imines over aldehydes.[8] Its addition may be slightly exothermic; portion-wise addition helps control the reaction temperature.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup - Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Causality Note: The bicarbonate solution neutralizes the acetic acid and quenches any unreacted reducing agent.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM. Combine the organic layers.

• Workup - Washing: Wash the combined organic layers sequentially with water and then brine.

  • Causality Note: The water wash removes residual water-soluble salts, and the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure secondary amine product.

Application in Angiotensin II Receptor Blocker (ARB) Scaffolds

While not a direct precursor in most commercial syntheses, the formylbenzoate motif is highly relevant to the construction of complex heterocyclic systems found in many pharmaceuticals, including the "sartan" class of Angiotensin II Receptor Blockers (ARBs).[10][11] These drugs are critical for treating hypertension.[12][13] The following illustrates how a related building block could be used to synthesize a key intermediate for an ARB like Olmesartan.

Caption: Illustrative workflow for ARB intermediate synthesis.

This workflow demonstrates a convergent strategy where the core biphenyl structure is first assembled via a Suzuki coupling, followed by the key reductive amination step to introduce the complex side chain, and finally deprotection.

Protocol: Deprotection of the Tert-butyl Ester

The final step in many synthetic sequences involving this building block is the removal of the tert-butyl protecting group to reveal the free carboxylic acid.

Materials and Reagents

• Tert-butyl-protected intermediate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Toluene (optional)

Step-by-Step Methodology

• Reaction Setup: Dissolve the tert-butyl protected compound (1.0 eq) in anhydrous DCM (approx. 0.1 M).

• Acid Addition: Cool the solution to 0°C using an ice bath. Slowly add trifluoroacetic acid (TFA) (5-10 eq).

  • Causality Note: TFA is a strong, volatile acid that effectively cleaves the tert-butyl ester. The reaction is performed at 0°C to control the rate and minimize potential side reactions on sensitive substrates.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.

• Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure. It is often beneficial to co-evaporate with toluene several times to azeotropically remove residual TFA.

• Purification/Isolation: The resulting carboxylic acid can often be purified by precipitation/trituration from a suitable solvent system (e.g., diethyl ether/hexanes) or by recrystallization to yield the final, deprotected product.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Byproduct Formation in Tert-butyl 3-formylbenzoate Synthesis

Welcome to the technical support center for the synthesis of tert-butyl 3-formylbenzoate. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with purity and byproduct formation during this critical synthesis. Here, we move beyond simple protocols to explain the causality behind common issues and provide field-proven, actionable solutions.

Core Synthesis Pathway: Oxidation of 3-(tert-butoxycarbonyl)benzyl alcohol

The most prevalent and scalable route to tert-butyl 3-formylbenzoate involves the selective oxidation of its corresponding benzyl alcohol precursor, 3-(tert-butoxycarbonyl)benzyl alcohol. This transformation, while conceptually straightforward, is sensitive to the choice of oxidant and reaction conditions. Mild oxidants are required to prevent over-oxidation to the carboxylic acid while ensuring complete conversion of the starting material.

Commonly employed oxidation systems include:

• Manganese Dioxide (MnO₂): A mild, heterogeneous oxidant that is often used for benzylic and allylic alcohols.[1]

• Dess-Martin Periodinane (DMP): A highly selective and mild homogeneous oxidant known for its broad functional group tolerance and rapid reaction times.[2][3]

• Swern Oxidation: Utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures, offering high yields for aldehydes.[4][5]

The general mechanism involves the formation of an intermediate that facilitates the removal of the benzylic proton, leading to the desired aldehyde. The choice of oxidant dictates the specific nature of this intermediate and, consequently, the potential side reactions.

Core Reaction Workflow

Below is a generalized workflow for the synthesis, highlighting critical control points for minimizing byproduct formation.

Caption: General workflow for the synthesis of tert-butyl 3-formylbenzoate.

Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during the synthesis. Each question is followed by an analysis of potential causes and validated solutions.

Question 1: My final product is contaminated with 3-(tert-butoxycarbonyl)benzoic acid. How can I prevent this?

Analysis: The presence of the corresponding carboxylic acid is a classic sign of over-oxidation . This occurs when the initially formed aldehyde is further oxidized. This is a particular risk with stronger oxidants or if the reaction is left for too long or at an elevated temperature.

Potential Causes & Solutions:

Cause	Mechanistic Insight	Recommended Solution
Aggressive Oxidant	Oxidants like chromium reagents (e.g., PCC, Jones) can be too harsh. Even "mild" oxidants can cause over-oxidation if not used correctly.	Switch to a more selective, mild oxidant like Dess-Martin Periodinane (DMP) or activated Manganese Dioxide (MnO₂) .[2][6] DMP is known for its high chemoselectivity, stopping at the aldehyde stage under standard conditions.[3][7]
Prolonged Reaction Time	The longer the aldehyde product is exposed to the oxidant, the higher the chance of a second oxidation event.	Monitor the reaction closely using Thin Layer Chromatography (TLC) or LC-MS. Quench the reaction immediately upon consumption of the starting alcohol.
Elevated Temperature	Higher temperatures increase the rate of all reactions, including the undesirable over-oxidation. Swern oxidations are particularly sensitive to temperature fluctuations.[4]	Maintain the recommended temperature for your chosen protocol. For Swern oxidations, a temperature of -78 °C is critical.[8] For DMP or MnO₂, room temperature is usually sufficient.[3]

Question 2: The reaction is very slow or incomplete, and I'm recovering a significant amount of starting material. What's wrong?

Analysis: An incomplete reaction points to insufficient reactivity of the chosen oxidation system. This can stem from issues with the reagents, setup, or reaction conditions.

Potential Causes & Solutions:

Cause	Mechanistic Insight	Recommended Solution
Poor Quality Oxidant	MnO₂ activity can vary greatly between suppliers and batches. DMP can decompose if exposed to moisture over time.	For MnO₂, use freshly activated material (heat under vacuum before use). For DMP, ensure it is a fine, white powder and has been stored under inert gas in a desiccator.[9]
Insufficient Equivalents	Stoichiometric oxidants like DMP require at least one full equivalent. Heterogeneous oxidants like MnO₂ often require a large excess (5-10 eq.) due to surface area limitations.	For DMP, use 1.1–1.5 equivalents. For MnO₂, start with at least 5 equivalents by weight and consider adding more if the reaction stalls.
Presence of Water	Many oxidation reactions are sensitive to moisture. Water can hydrolyze activating agents in a Swern oxidation or deactivate the oxidant.	Use anhydrous solvents and glassware. Run the reaction under an inert atmosphere (Nitrogen or Argon). This is especially critical for Swern and DMP oxidations.

Question 3: I see an unknown byproduct on my TLC/LC-MS. What could it be and how do I get rid of it?

Analysis: The identity of unknown byproducts depends heavily on the chosen synthetic route. Below is a decision tree to help diagnose the issue based on the oxidation method used.

Caption: Troubleshooting decision tree for unknown byproduct identification.

• For DMP Oxidations: The primary byproduct is the reduced iodine species (iodinane), which is typically removed during an aqueous workup with sodium thiosulfate (Na₂S₂O₃).[10] If it persists, it can often be separated by silica gel chromatography.

• For Swern Oxidations: A common side reaction, especially if the temperature rises above -60°C, is the formation of mixed thioacetals.[5] Strict temperature control is paramount. Another potential issue is the Pummerer rearrangement if the stoichiometry or order of addition is incorrect.

• For MnO₂ Oxidations: As a heterogeneous reagent, the main challenge is separating the fine MnO₂ powder post-reaction. In some cases, benzylic aldehydes can undergo self-condensation or other side reactions on the catalyst surface if reaction times are excessively long.

Purification Strategy: Regardless of the byproduct, silica gel column chromatography is the most effective method for purification. A gradient elution using a non-polar solvent system (e.g., Hexanes/Ethyl Acetate) will typically provide good separation of the desired aldehyde from both more polar (acid, alcohol) and less polar impurities.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for setting up the oxidation to minimize byproducts from the start?

• Use High-Purity Reagents: Start with pure 3-(tert-butoxycarbonyl)benzyl alcohol. Impurities in the starting material can lead to unexpected side products.

• Ensure Anhydrous Conditions: Dry your glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents.

• Inert Atmosphere: Conduct the reaction under a blanket of nitrogen or argon to prevent side reactions with atmospheric oxygen or moisture.

• Controlled Addition: Add the oxidant slowly to a solution of the alcohol, especially for highly reactive systems, to maintain temperature control and minimize localized high concentrations of the oxidant.

Q2: Which analytical techniques are best for monitoring reaction progress and identifying byproducts?

• Thin Layer Chromatography (TLC): The quickest and most common method. Use a suitable stain (e.g., potassium permanganate) to visualize the alcohol, aldehyde, and acid, which will have distinct Rf values.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more definitive information. It can confirm the consumption of starting material and the formation of the product (by mass). It is also invaluable for getting the mass of unknown byproducts, which provides crucial clues to their structure.

• Proton NMR (¹H NMR): After workup, a crude ¹H NMR can quantify the ratio of product to remaining starting material or major byproducts. The aldehyde proton of the product has a characteristic downfield shift (around 10 ppm), which is easy to distinguish from the benzylic protons of the starting alcohol (around 4.7 ppm).

Q3: Are there alternative synthesis routes that avoid these specific byproducts? While oxidation of the alcohol is the most direct route, other methods exist, though they may present their own challenges:

• Formylation of a Grignard Reagent: Reaction of 3-(tert-butoxycarbonyl)phenylmagnesium bromide with a formylating agent like N,N-dimethylformamide (DMF). This avoids oxidation issues but requires strict control of Grignard formation.

• Reduction of an Acyl Chloride or Ester: Partial reduction of 3-(tert-butoxycarbonyl)benzoyl chloride (e.g., with a hindered hydride reagent like DIBAL-H) can yield the aldehyde. However, over-reduction to the alcohol is a common byproduct.

Key Experimental Protocols

Protocol 1: Oxidation using Dess-Martin Periodinane (DMP)

• Setup: To an oven-dried, round-bottom flask under a nitrogen atmosphere, add 3-(tert-butoxycarbonyl)benzyl alcohol (1.0 eq).

• Dissolution: Dissolve the alcohol in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration).

• Oxidant Addition: Add Dess-Martin Periodinane (1.2 eq) to the solution in one portion at room temperature.[3]

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC (e.g., 20% Ethyl Acetate in Hexanes). The reaction is typically complete in 1-3 hours.

• Quench: Once the starting material is consumed, dilute the reaction with DCM and quench by adding an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing an excess of sodium thiosulfate (Na₂S₂O₃) (approx. 2.5 eq).

• Workup: Stir vigorously until the solid dissolves and the organic layer is clear. Separate the layers. Extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel chromatography.

Protocol 2: Purification via Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel in a non-polar solvent (e.g., 100% Hexanes).

• Loading: Carefully load the adsorbed crude product onto the top of the packed column.

• Elution: Begin eluting with a low-polarity solvent system (e.g., 5% Ethyl Acetate in Hexanes). Gradually increase the polarity (e.g., to 10%, 15% Ethyl Acetate) to elute the desired product. The starting alcohol and carboxylic acid byproduct will elute at higher polarities.

• Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield pure tert-butyl 3-formylbenzoate.

References

• Shi, W., et al. (2022). Catalytic oxidation of benzyl alcohol over MnO₂: Structure-activity description and reaction mechanism. ResearchGate. Available at: [Link]

• YouTube. (2021). Manganese Dioxide (MnO₂) Oxidation Mechanism | Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Dess–Martin periodinane. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Available at: [Link]

• ResearchGate. (2022). Catalytic Oxidation of Benzyl Alcohol Over Mno2: Structure-Activity Description and Reaction Mechanism. Available at: [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Available at: [Link]

• Organic Chemistry Portal. (2019). Dess-Martin Oxidation. Available at: [Link]

• Organic Syntheses. (n.d.). 1,2-Benziodoxol-3(1H). Available at: [Link]

• Vedantu. (n.d.). Give the product of the oxidation with MnO₂ of C₆H₅CH₂OH. Available at: [Link]

• YouTube. (2020). MnO₂ oxidation reaction|| solved questions. Available at: [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Swern Oxidation. Available at: [Link]

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• Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• National Institutes of Health. (2020). Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere. Available at: [Link]

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• Organic Syntheses. (n.d.). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. Available at: [Link]

• DergiPark. (n.d.). Oxidation of Benzyl Alcohols by Monomeric Iron Phthalocyanine Complexes: Substituents' Effect on Their Catalytic. Available at: [Link]

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• Google Patents. (n.d.). CN103787971A - Preparation method of tert-butyl ester.

• ResearchGate. (n.d.). Synthesis of p-tert-butyl benzoic acid from catalytic oxidation of p-tert-butyitoluene. Available at: [Link]

• Google Patents. (n.d.). US5183929A - Method for production of T-butyl 3-oxobutyrates and their use.

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Technical Support Center: Scale-Up Synthesis of Tert-butyl 3-formylbenzoate

Welcome to the technical support center for the synthesis of Tert-butyl 3-formylbenzoate. This guide is designed for researchers, process chemists, and drug development professionals navigating the complexities of transitioning this synthesis from the laboratory bench to pilot or production scale. We will explore common challenges through a practical troubleshooting guide and a series of frequently asked questions, grounded in established chemical principles and process safety.

Troubleshooting Guide: From Bench to Bulk

This section addresses specific, common problems encountered during the scale-up synthesis of Tert-butyl 3-formylbenzoate. The primary route discussed is the oxidation of tert-butyl 3-(hydroxymethyl)benzoate, as it represents a common and illustrative pathway fraught with scale-dependent challenges.

Section A: Reaction Control & Thermal Management

Question 1: My large-scale oxidation reaction showed a sudden, uncontrolled temperature spike (an exotherm), leading to a drop in yield and the formation of a dark-colored tar. What happened?

Answer: This is a classic sign of a runaway reaction, a critical hazard during scale-up. The root cause lies in the changing ratio of surface area to volume as you increase batch size.[1][2] In a small flask, the large surface area relative to the volume allows for efficient heat dissipation to the surroundings. In a large reactor, this ratio decreases dramatically, meaning the heat generated by the reaction cannot be removed as quickly by the reactor's cooling jacket.[2]

Causality and Prevention:

• Accumulated Reagents: Many oxidation reactions have an initiation or induction period. If the oxidizing agent is added too quickly before the reaction has properly started, it can accumulate. Once the reaction initiates, this large concentration of unreacted material reacts all at once, overwhelming the cooling system.[3][4]

• Inadequate Mixing: Poor agitation in a large vessel can create localized "hot spots" where the reaction is proceeding much faster. This can also lead to areas where the reagent concentration is too high.[2]

• Choice of Oxidant: Some oxidation reactions are inherently more exothermic and difficult to control than others. For example, a Swern oxidation involves the rapid decomposition of an intermediate, which is highly exothermic and requires cryogenic temperatures to manage.[5]

Troubleshooting Workflow: Exotherm Management

Caption: Troubleshooting workflow for runaway reactions.

Section B: Reagent Selection & Work-up at Scale

Question 2: I used Dess-Martin Periodinane (DMP) successfully on a 5-gram scale, but my 500-gram batch is stalled during work-up. The filtration is impossibly slow and my product seems trapped in the solid byproducts.

Answer: This is a very common and expected challenge when scaling up reactions that use Dess-Martin Periodinane.[6][7] While DMP is an excellent lab-scale reagent due to its mild conditions and high yields, it is poorly suited for industrial synthesis for several key reasons:[8]

• Stoichiometric Waste: The reaction generates stoichiometric amounts of iodine-based byproducts (specifically, 1,2-benziodoxol-3(1H)-one, or IBA).[9] On a 500-gram scale, you are generating kilograms of this dense, fine solid.

• Filtration Issues: The solid byproducts can form a "gummy" or gelatinous cake that clogs filter media, making filtration extremely slow and inefficient.[6][7] This often traps a significant amount of product, leading to yield loss.

• Cost and Safety: DMP is expensive and has been reported to have potentially explosive properties under certain conditions, making it a safety concern for bulk handling.[8][10]

Recommended Solutions:

• Immediate Work-up Improvement (for the current batch):

  • Dilution: Dilute the reaction mixture significantly with a solvent in which the byproducts are completely insoluble (e.g., diethyl ether or hexanes). This can help precipitate the solids in a more granular, filterable form.[6]

  • Filter Aid: Use a thick pad of a filter aid like Celite® in a wide, large-capacity filter funnel (e.g., a Nutsche filter). Slurry the reaction mixture with the filter aid before pouring it onto the filter pad.

  • Quenching: A common procedure involves quenching the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate. This helps to neutralize the acetic acid byproduct and reduce any remaining hypervalent iodine species.

• Long-Term Process Redesign (for future batches):

  • Change the Oxidant: The most robust solution is to replace DMP with a more scale-friendly oxidant. See the table below for a comparison.

Oxidation Method	Typical Conditions	Scale-Up Advantages	Scale-Up Challenges & Mitigation
Dess-Martin (DMP)	CH₂Cl₂, Room Temp	Mild, high yield on lab scale.	Prohibitive at scale. Generates huge solid waste volume, filtration is difficult, expensive, potential safety hazard.[6][7][8]
Swern Oxidation	DMSO, (COCl)₂, Et₃N, CH₂Cl₂, -78°C	High selectivity for aldehydes, no over-oxidation.[11][12]	Requires cryogenic temperatures (energy intensive), exothermic quench, produces malodorous dimethyl sulfide (DMS) waste.[5][12] Mitigation: Use bleach to scrub DMS.[13] Consider flow chemistry to manage exotherm.[14]
TEMPO-Catalyzed	TEMPO (cat.), NaOCl (bleach), KBr, CH₂Cl₂/H₂O, 0°C	Catalytic, inexpensive primary oxidant (bleach), ambient pressure, moderate temp.[15]	Biphasic reaction requires vigorous mixing. pH control is critical to prevent side reactions. Potential for exotherm if not controlled.
Catalytic Aerobic	Catalyst (e.g., Cu(I)/TEMPO), O₂ or Air, Solvent, Heat	Uses air as the ultimate oxidant (very "green"), low waste.[16][17]	May require elevated pressure and temperature. Catalyst selection and optimization are key. Can be slower.

Section C: Impurity Profile & Purification

Question 3: My final product is contaminated with about 5-10% of the corresponding carboxylic acid (tert-butyl 3-carboxybenzoate). How do I prevent its formation and remove it from the product?

Answer: Formation of the carboxylic acid is the most common impurity from over-oxidation. Aldehydes are generally susceptible to further oxidation, especially in the presence of air or residual oxidant.[18]

Prevention of Over-oxidation:

• Strict Stoichiometry: Carefully control the equivalents of oxidant used. Use just enough to consume the starting alcohol (e.g., 1.05-1.1 equivalents).

• Temperature Control: Over-oxidation is often exacerbated by high temperatures. Maintain the recommended reaction temperature rigorously.

• Reaction Monitoring: Use TLC or HPLC to monitor the reaction. Quench the reaction immediately upon full consumption of the starting material.

• Inert Atmosphere: After the reaction is complete and quenched, handle the crude product under an inert atmosphere (like nitrogen) to prevent air oxidation, especially during solvent removal or distillation.

Removal of Carboxylic Acid Impurity:

Column chromatography is not practical for large-scale purification. A liquid-liquid extraction is the preferred industrial method.

Protocol: Caustic Wash Purification

• Dissolution: Dissolve the crude product mixture in a water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or toluene).

• Base Wash: Transfer the solution to a separatory funnel or a jacketed reactor with a bottom outlet valve. Wash the organic layer with a dilute, cold (0-5 °C) aqueous base solution. A weak base like 1-5% sodium bicarbonate is often sufficient. A stronger base like dilute sodium hydroxide can be used, but it increases the risk of hydrolyzing the tert-butyl ester.

  • Mechanism: The carboxylic acid is acidic and will be deprotonated by the base to form a water-soluble carboxylate salt (R-COO⁻Na⁺), which partitions into the aqueous layer. The aldehyde, being non-acidic, remains in the organic layer.

• Separation: Carefully separate the aqueous layer. Repeat the wash 1-2 times if necessary, monitoring the purity of the organic layer by TLC or HPLC.

• Neutral Wash: Wash the organic layer with water and then with brine to remove any residual base and dissolved water.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified tert-butyl 3-formylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up a Grignard-based synthesis route for this molecule?

A1: A Grignard route, for instance reacting 3-bromotert-butylbenzoate with magnesium and then quenching with a formylating agent like DMF, is feasible but carries significant scale-up risks. The primary concern is the initiation and control of the highly exothermic Grignard formation .[4][19] On a large scale, a delayed initiation can lead to a dangerous accumulation of the alkyl halide, which then reacts violently, potentially exceeding the reactor's cooling capacity and causing a dangerous runaway reaction.[1][3] Strict control over reagent quality (anhydrous conditions), addition rate, and agitation is paramount.[20]

Q2: The tert-butyl ester group is known to be acid-labile. What precautions should I take during work-up and purification?

A2: The tert-butyl ester is sensitive to cleavage under acidic conditions, which would yield isobutylene and 3-formylbenzoic acid.[21][22] To preserve this group:

• Avoid strong acidic washes during work-up. If an acid wash is needed to neutralize a basic reaction, use a weak, dilute acid like 5% citric acid or ammonium chloride solution, and perform the wash at low temperature.

• Avoid using silica gel for chromatography if possible, as standard grade silica is acidic. If chromatography is unavoidable, use silica that has been neutralized with a base (e.g., triethylamine).

• Ensure any reagents used are free from strong acidic impurities.

Q3: What are the critical process parameters (CPPs) I should monitor and control during a scaled-up TEMPO-catalyzed oxidation?

A3: For a TEMPO/bleach oxidation, the following CPPs are crucial:

• Temperature: Must be strictly maintained (e.g., 0-5 °C) to prevent both runaway reactions and formation of byproducts.

• pH: The pH of the aqueous layer should be maintained in the range of 8.5-9.5. If the pH is too low, the reaction stalls. If it's too high, disproportionation of the hypochlorite and other side reactions can occur.

• Agitation Rate: This is a biphasic reaction, so efficient mixing is essential for good mass transfer between the organic and aqueous phases.

• Addition Rate of Oxidant: The addition of bleach must be controlled to match the heat removal capacity of the reactor to maintain the set temperature.

Synthetic Pathway Overview

Caption: Common synthetic routes to Tert-butyl 3-formylbenzoate.

References

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Technical Support Center: Selective Reduction of Tert-butyl 3-formylbenzoate

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the selective reduction of tert-butyl 3-formylbenzoate. Our goal is to provide you with the in-depth technical insights and field-proven protocols necessary to overcome common obstacles, particularly the prevention of over-reduction, ensuring the successful synthesis of tert-butyl 3-(hydroxymethyl)benzoate.

The Challenge: Chemoselectivity in Action

The reduction of an aromatic aldehyde to a primary alcohol is a fundamental transformation. However, when the molecule, such as tert-butyl 3-formylbenzoate, also contains a reducible ester group, the challenge becomes one of chemoselectivity. The primary goal is to reduce the aldehyde without affecting the tert-butyl ester. Over-reduction, the undesired conversion of the ester to an alcohol, leads to product loss and complex purification challenges. This guide will address how to finely tune your reaction conditions to achieve the desired selectivity.

Troubleshooting Guide: From Over-reduction to Optimal Yield

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem 1: My reaction yields almost exclusively the diol product, indicating reduction of both the aldehyde and the ester.

• Probable Cause: The use of an overly potent reducing agent is the most common culprit. Reagents like Lithium Aluminum Hydride (LiAlH₄) are extremely powerful and generally do not discriminate between aldehydes and esters, reducing both functional groups.[1][2]

• Solution: Switch to a milder, more chemoselective reducing agent. Sodium Borohydride (NaBH₄) is the industry standard for selectively reducing aldehydes and ketones in the presence of esters.[1][2][3][4] Its lower reactivity is key to achieving the desired outcome.[1][5]

Problem 2: I am using NaBH₄, but I am still observing significant over-reduction and/or a complex mixture of products.

• Probable Cause A: Elevated Reaction Temperature. Hydride reductions are exothermic, meaning they release heat.[6][7] If this heat is not controlled, the localized reaction temperature can increase significantly, boosting the reactivity of NaBH₄ and leading to the slow reduction of the ester.[8]

• Solution A: Implement Strict Temperature Control. Perform the reaction at a reduced temperature. Starting the reaction at 0 °C (using an ice-water bath) is a standard and effective practice.[9] For highly sensitive substrates, temperatures as low as -78 °C (using a dry ice/acetone bath) can be employed. Add the reducing agent slowly and in portions to maintain a stable temperature and prevent thermal runaways.[6][7][10]

• Probable Cause B: Incorrect Solvent Choice. The solvent plays a crucial role in moderating the reactivity of the reducing agent.

• Solution B: Use Protic Solvents. For NaBH₄ reductions, protic solvents like methanol (MeOH) or ethanol (EtOH) are ideal.[8] These solvents can solvate the borohydride reagent, tempering its reactivity and enhancing selectivity.

Problem 3: My reaction is very slow or appears incomplete, with a large amount of starting material remaining.

• Probable Cause: The reaction conditions may be too mild (excessively low temperature), or the NaBH₄ may have degraded due to improper storage.

• Solution: First, verify the quality of your NaBH₄. If the reagent is fresh, you can cautiously allow the reaction to warm slowly to room temperature after the initial addition at 0 °C. Monitor the reaction's progress closely using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[11][12][13]

Visualizing the Reaction Pathway

The following diagram illustrates the desired reaction and the potential side reaction. Controlling the conditions to favor the "Desired Pathway" is the primary objective.

Caption: Desired vs. Undesired Reduction Pathways.

Frequently Asked Questions (FAQs)

Q1: Why is NaBH₄ more selective than LiAlH₄? A: The difference lies in the polarity of the metal-hydrogen bond. The Al-H bond in LiAlH₄ is more polar and thus, the hydride (H⁻) is more nucleophilic and reactive than the B-H bond in NaBH₄.[5] This heightened reactivity allows LiAlH₄ to reduce less reactive carbonyls like esters and carboxylic acids, whereas NaBH₄ is generally only reactive enough to reduce aldehydes and ketones.[1][2][4]

Q2: Can I use an aprotic solvent like THF for my NaBH₄ reduction? A: While NaBH₄ reductions can be performed in aprotic solvents like Tetrahydrofuran (THF), protic solvents like methanol or ethanol are generally preferred for this specific transformation.[8] The protic solvent helps to moderate the reactivity of the borohydride, increasing the selectivity for the aldehyde over the ester.

Q3: How do I properly monitor the reaction to know when it's complete? A: Thin Layer Chromatography (TLC) is the most effective and immediate method for monitoring the reaction's progress.[11][12] By spotting the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on a TLC plate, you can visualize the disappearance of the starting aldehyde and the appearance of the product alcohol.[13][14] This allows you to quench the reaction at the optimal time, preventing potential side reactions or over-reduction from prolonged reaction times.

Q4: What is the best way to quench the reaction? A: Once TLC indicates the consumption of the starting material, the reaction should be carefully quenched. A common and safe method is to cool the reaction mixture back to 0 °C and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) or 1N hydrochloric acid (HCl) to neutralize any excess borohydride and hydrolyze the borate-ester intermediates.[8]

Data Summary and Recommended Protocol

Comparison of Common Hydride Reducing Agents

Reducing Agent	Formula	Reactivity	Selectivity (Aldehyde vs. Ester)	Typical Solvents	Standard Temp.
Sodium Borohydride	NaBH₄	Mild	High (Reduces aldehydes, not esters)[2][4]	MeOH, EtOH, H₂O[8][15]	0 °C to RT
Lithium Aluminum Hydride	LiAlH₄	Very Strong	Low (Reduces both)[1][16]	Dry Ether, THF[17][18]	0 °C to Reflux
Diisobutylaluminum Hydride	DIBAL-H	Strong	Moderate (Can reduce esters to aldehydes)[2][16]	Toluene, Hexane, CH₂Cl₂	-78 °C

Standard Operating Protocol: Selective Reduction with NaBH₄

This protocol is a validated starting point for the selective reduction of tert-butyl 3-formylbenzoate.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add tert-butyl 3-formylbenzoate (1.0 eq). Dissolve the starting material in methanol (approx. 0.25 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature equilibrates to 0 °C.

• Reagent Addition: Slowly add Sodium Borohydride (NaBH₄, 1.1 eq) to the cooled solution in small portions over 15-20 minutes. Caution: Hydrogen gas evolution may occur.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the disappearance of the starting material by TLC every 15-30 minutes.[11][19] (Typical eluent: 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, slowly and carefully add a saturated aqueous solution of NH₄Cl while maintaining the temperature at 0 °C.

• Work-up: Remove the methanol under reduced pressure. Partition the remaining aqueous residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: The resulting crude alcohol can be purified by flash column chromatography on silica gel to yield the final product, tert-butyl 3-(hydroxymethyl)benzoate.

Troubleshooting Logic Flowchart

If you encounter issues, follow this logical progression to diagnose and solve the problem.

Caption: A step-by-step troubleshooting workflow.

References

• Fiveable. (n.d.). Hydride Reducing Agent Definition. Organic Chemistry Key Term.
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction.
• RSC Publishing. (n.d.).
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• Washington State University. (n.d.). Monitoring Reactions by TLC.
• Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach.
• MDPI. (2022).
• Visual Encyclopedia of Chemical Engineering Equipment. (2022). Reaction Control.
• DAV University. (n.d.). Module II Reduction Reactions - Lecture 14.
• Google Patents. (n.d.).
• OrgChem.by. (2015). A Quick Guide to Reductions in Organic Chemistry.
• Innocentive. (n.d.).
• ResearchGate. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method | Request PDF.
• Thieme. (2012). Highly Chemoselective Reduction of Carbonyl Groups in the Presence of Aldehydes.
• Journal of Chemical Technology and Biotechnology. (2005).
• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry.
• Thieme. (2012). Chemoselective Reduction of Ketones and Esters in the Presence of Aldehydes.
• ResearchGate. (n.d.). Selective Reductions of Esters to Aldehydes: Extended Scope and Downstream Reactivity | Request PDF.
• ACS Publications. (n.d.). Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes | Organic Letters.
• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction.
• ResearchGate. (n.d.). ChemInform Abstract: Partial Reduction of Esters to Aldehydes Using a Novel Modified Red-Al Reducing Agent.
• Organic Chemistry Portal. (n.d.).
• eCampusOntario Pressbooks. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls.
• Chad's Prep. (2021). 20.
• Chemguide. (n.d.). reduction of aldehydes and ketones.
• Britannica. (2023).
• Mohrig, J. R. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one.
• Chemistry LibreTexts. (2023). The Reduction of Aldehydes and Ketones.
• Chemistry Steps. (n.d.). LiAlH4 Reduction of Aldehydes and Ketones.

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Technical Support Center: Catalyst Loading Optimization for Cross-Coupling with Tert-butyl 3-formylbenzoate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for optimizing cross-coupling reactions involving tert-butyl 3-formylbenzoate and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and field-proven insights. The unique electronic and steric properties of this substrate—namely the electron-withdrawing formyl group and the bulky tert-butyl ester—present specific challenges that require careful consideration beyond standard protocols. This resource will help you navigate these complexities to achieve robust and reproducible results.

Part 1: Frequently Asked Questions (FAQs) - Foundational Principles

This section addresses common initial questions regarding catalyst loading for this specific class of substrate.

Q1: What is a typical starting catalyst loading range for a cross-coupling reaction with a substituted aryl halide like a halogenated tert-butyl 3-formylbenzoate?

A1: For palladium-catalyzed cross-coupling reactions, the catalyst loading can range broadly from 0.01 mol% to 10 mol%.[1] For a substrate like a halogenated tert-butyl 3-formylbenzoate, a pragmatic starting point for optimization is typically between 0.5 mol% and 2 mol%.[1][2] The goal of optimization is to use the lowest possible catalyst loading that achieves a high yield in a reasonable timeframe, which is critical for cost-effectiveness and minimizing palladium contamination in the final product, a key concern in pharmaceutical development.[3]

Q2: Why is catalyst loading optimization so critical? Isn't it safer to just use a higher loading?

A2: While it might seem intuitive to use a higher catalyst loading to ensure the reaction goes to completion, this approach can be counterproductive. Optimizing catalyst loading is a crucial balance of several factors:

• Cost and Sustainability: Palladium and sophisticated phosphine ligands are expensive. Minimizing their use is essential for the economic viability of a synthetic route, especially during scale-up.[3][4]

• Product Purity: Excessively high catalyst loadings can lead to an increase in side reactions, such as the homocoupling of organometallic reagents.[2] This complicates purification and reduces the overall yield of the desired product.

• Catalyst Stability: At high concentrations, palladium catalysts can be more prone to aggregation and decomposition into inactive palladium black, especially at elevated temperatures.[5]

• Downstream Processing: High residual palladium levels in the crude product require more rigorous and costly purification methods to meet the stringent limits set by regulatory agencies for active pharmaceutical ingredients (APIs).[3][6]

Q3: How do the formyl and tert-butyl ester groups on my substrate affect the choice of catalyst and the optimal loading?

A3: The functional groups on tert-butyl 3-formylbenzoate introduce specific electronic and steric challenges that directly influence the catalytic system:

• Electron-Withdrawing Formyl Group: The aldehyde is a moderately electron-withdrawing group. In Suzuki-Miyaura coupling, this can decrease the nucleophilicity of the corresponding boronic acid, potentially slowing the crucial transmetalation step.[7] This often necessitates a more reactive catalyst system (e.g., a more electron-rich ligand) to drive the reaction efficiently, even at standard loadings.

• Steric Hindrance: The tert-butyl ester, combined with other substituents, contributes to steric bulk around the reaction center. This steric hindrance can impede both the oxidative addition and the final reductive elimination steps of the catalytic cycle.[8] To overcome this, bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands) are essential as they promote these challenging steps and stabilize the active catalytic species.[8][9][10]

Q4: What are the most reliable palladium catalysts and ligands for challenging substrates like this?

A4: For electron-deficient and sterically hindered substrates, the choice of ligand is paramount.[9]

• Recommended Ligands: Standard ligands like triphenylphosphine (PPh₃) are often ineffective.[8] Bulky, electron-rich biarylphosphine ligands are the industry standard for such transformations. Excellent choices include SPhos, XPhos, and RuPhos .[8][9] N-heterocyclic carbene (NHC) ligands are also highly effective due to their strong σ-donating ability and thermal stability.[11]

• Recommended Palladium Sources: While generating the catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃ is common, it can lead to variability.[12] The use of pre-formed palladacycle precatalysts (e.g., Buchwald G3 or G4 precatalysts) is highly recommended.[9] These complexes generate the active Pd(0) species cleanly and efficiently upon exposure to a base, leading to more reproducible results and often allowing for lower catalyst loadings.[13]

Part 2: Troubleshooting Guide - Common Problems & Solutions

This section provides a systematic, question-and-answer guide to resolving specific issues encountered during your experiments.

Issue 1: Low or No Conversion

Question: My reaction with tert-butyl 3-formylbenzoate shows low conversion or has stalled completely. My first instinct is to double the catalyst loading. Is this the right approach?

Answer: While insufficient catalyst loading can be the cause, it is often a symptom of a more fundamental issue. Simply increasing the loading without diagnosing the root cause can be wasteful and may not solve the problem. A systematic approach is required.[2] Before adjusting the catalyst loading, investigate these critical parameters first:

• Inert Atmosphere: The active Pd(0) catalyst is extremely sensitive to oxygen.[14] Inadequate degassing of solvents or a poor seal on your reaction vessel is a primary cause of catalyst deactivation and failed reactions.[5]

• Reagent Quality: Ensure all reagents are pure and dry. Boronic acids can degrade via protodeboronation if exposed to moisture.[5] The base should be finely powdered and anhydrous to ensure its activity and reproducibility.[5]

• Catalyst System (Ligand & Base): As discussed, a standard ligand like PPh₃ is likely unsuitable. If you are not using a bulky, electron-rich ligand (like SPhos), this is the most probable cause of failure.[15] Similarly, the base must be strong enough to promote the catalytic cycle; for challenging couplings, bases like K₃PO₄, Cs₂CO₃, or NaOtBu are often required.[14][16]

• Temperature: Sterically hindered couplings often require higher temperatures (e.g., 80-110 °C) to overcome the activation energy barrier.[9][15]

Once these factors have been confirmed to be optimal, then a systematic screen of catalyst loading (e.g., 0.5%, 1.0%, 2.0%) is a logical next step.[2]

Caption: Troubleshooting workflow for low conversion.

Issue 2: Catalyst Deactivation (Palladium Black Formation)

Question: My reaction begins, but then stalls, and I observe the formation of a black precipitate (palladium black). What causes this, and how can I prevent it?

Answer: The formation of palladium black is a visual indicator of catalyst deactivation, where the soluble, active Pd(0) species aggregates into an insoluble, inactive form.[5] This is a common failure mode in cross-coupling chemistry.

• Causality: This typically happens when the ligand is unable to sufficiently stabilize the Pd(0) intermediate. The Pd(0) species is most vulnerable when it has low ligand coordination. High temperatures can accelerate this decomposition process.

• Solutions:

  • Ligand-to-Palladium Ratio: Ensure an adequate ligand-to-palladium (L:Pd) ratio. For monodentate ligands, a ratio of 2:1 to 4:1 is often optimal. An insufficient amount of ligand leaves the palladium center exposed and prone to aggregation.

  • Ligand Choice: Bulky, electron-rich ligands are not only better at accelerating the catalytic cycle but are also superior at stabilizing the monomeric Pd(0) species, thus preventing aggregation.[10] If you are observing Pd black, your chosen ligand may not be robust enough for the reaction conditions.

  • Temperature Control: While higher temperatures can be necessary, excessive heat can promote catalyst decomposition. Find the lowest temperature that provides a reasonable reaction rate.

  • Avoid High Concentrations: Very high concentrations of reactants can sometimes accelerate catalyst turnover to a point where ligand dissociation becomes more frequent, increasing the risk of aggregation.

Issue 3: Significant Side Product Formation (e.g., Homocoupling)

Question: I'm observing a significant amount of homocoupling byproduct from my organometallic reagent. Can adjusting the catalyst loading help reduce this?

Answer: Yes, the catalyst loading and reaction parameters can have a significant impact on the formation of homocoupling byproducts.[2] Homocoupling is often promoted by the presence of oxygen or by catalyst systems that favor this side reaction.[14]

• Causality: Homocoupling can occur through several pathways, including an oxygen-promoted oxidative mechanism. Excessively high local concentrations of the catalyst or the organometallic reagent can also favor this bimolecular side reaction over the desired cross-coupling pathway.

• Solutions:

  • Optimize Catalyst Loading: Do not simply use excess catalyst. An unnecessarily high concentration of the active Pd(0) species can increase the rate of side reactions. Determine the minimum effective loading through screening.[2]

  • Rigorous Inert Atmosphere: This is the most critical factor. Thoroughly degassing all solvents and maintaining a strict inert atmosphere will minimize oxygen-promoted homocoupling.[14]

  • Slow Addition: If homocoupling persists, consider adding the organometallic reagent slowly via syringe pump. This maintains a low steady-state concentration of the reagent, favoring the cross-coupling pathway.[5]

  • Stoichiometry: Using a slight excess (e.g., 1.05-1.1 equivalents) of the tert-butyl 3-formylbenzoate halide partner can sometimes suppress the homocoupling of the limiting organometallic reagent.[14]

Part 3: Experimental Protocols & Data

Protocol 1: High-Throughput Screening for Optimal Catalyst Loading

This protocol describes a method for efficiently screening catalyst loadings in parallel using a 24-well plate to identify the optimal conditions for your specific coupling partners.

1. Preparation of Stock Solutions:

• Substrate Stock Solution: Prepare a stock solution of your aryl halide (e.g., tert-butyl 3-bromo-5-formylbenzoate, 1.0 M) in an anhydrous, degassed solvent (e.g., 1,4-Dioxane).
• Coupling Partner Stock Solution: Prepare a stock solution of your coupling partner (e.g., a boronic acid, 1.2 M) in the same solvent.
• Catalyst/Ligand Stock Solutions: Prepare separate stock solutions of the palladium precatalyst (e.g., SPhos-G3 precatalyst) and, if needed, an additional ligand in the same solvent. Prepare several concentrations to facilitate dispensing different mol% loadings.

2. Reaction Setup (in a Glovebox):

• To each well of a 24-well plate containing a small stir bar, add the solid base (e.g., 2.0 equivalents of finely powdered K₃PO₄).
• Dispense the Substrate Stock Solution (e.g., 100 µL, 0.1 mmol) into each well.
• Dispense the appropriate volume of the Palladium Precatalyst stock solution to achieve the target loadings (e.g., 0.5, 1.0, 1.5, 2.0, 3.0, 5.0 mol%).
• Initiate the reactions by adding the Coupling Partner Stock Solution (100 µL, 0.12 mmol) to each well.
• Add additional solvent to bring the final reaction volume to a consistent level (e.g., 1.0 mL).

3. Reaction and Analysis:

• Seal the plate securely with a cap mat.
• Remove the plate from the glovebox and place it on a stirring hotplate set to the desired temperature (e.g., 100 °C).
• After a set time (e.g., 2, 8, and 24 hours), take a small aliquot from each well for analysis.
• Quench the aliquots in a separate plate containing a solution of ethyl acetate and water.
• Analyze the organic layer of each sample by LC-MS or GC-MS to determine the conversion to product and the formation of any side products.[17][18]

Data Presentation: Expected Impact of Catalyst Loading

The following table summarizes the general trends observed when varying catalyst loading, assuming other reaction parameters are held constant.

Parameter	Low Loading (<0.5 mol%)	Optimal Loading (e.g., 0.5-2 mol%)	High Loading (>5 mol%)
Reaction Rate	Very Slow	Fast / Reasonable	Very Fast
Final Conversion	Potentially Incomplete	High to Quantitative	Quantitative
Side Products	Low (if reaction proceeds)	Minimal	Potentially Increased (Homocoupling)
Catalyst Stability	High (low concentration)	Good	Risk of Decomposition (Pd Black)
Cost / Purity	Economical / High Purity	Balanced	Expensive / Risk of Contamination

Part 4: Visualization of Key Workflows

Caption: Initial decision workflow for reaction setup.

References

• Welch, C. J., et al. (2016). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Reaction Chemistry & Engineering. [Link]

• BenchChem (2025). Technical Support Center: Optimizing Catalyst Loading for the Heck Reaction with 3-Bromotoluene. BenchChem.

• Heck, R. F., et al. (2016). Heck Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. [Link]

• Viciu, M. S., et al. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. ScholarWorks@GVSU. [Link]

• BenchChem (2025).

• Foth, P. J., et al. (2016). Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform. ResearchGate. [Link]

• Whittaker, A. M., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PubMed Central. [Link]

• Jain, S., & Kumar, A. (2015). Heck Reaction—State of the Art. MDPI. [Link]

• Yasar, S., et al. (2015). Ligand effects in palladium-catalyzed Suzuki and Heck coupling reactions. Applied Organometallic Chemistry. [Link]

• Whittaker, A. M., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. [Link]

• Chen, G., & Shaughnessy, K. H. (2014). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. [Link]

• Pathak, T. P., et al. (2022). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. ACS Publications. [Link]

• D. E. Frantz, et al. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PubMed Central. [Link]

• BenchChem (2025). Technical Support Center: Optimizing Palladium Catalyst Loading for Suzuki Coupling Reactions. BenchChem.
• BenchChem (2025). Technical Support Center: Refining Catalyst Loading for 3-tert-butylphenylboronic Acid in Suzuki-Miyaura Coupling Reactions. BenchChem.

• Gildner, P. G., & Colacot, T. J. (2015). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. ResearchGate. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Catak, S., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• BenchChem (2025). Technical Support Center: Optimizing Catalyst Loading for 3-Formyl-2-methoxyphenylboronic acid Reactions. BenchChem.

• ACS Green Chemistry Institute. Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• BenchChem (2025). Technical Support Center: Improving Yield in DPPBZ-Catalyzed Cross-Coupling Reactions. BenchChem.
• BenchChem (2025). Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines. BenchChem.
• BenchChem (2025).
• BenchChem (2025). Technical Support Center: Optimizing Suzuki Coupling Reactions with 3-Formyl-2-methoxyphenylboronic Acid. BenchChem.

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Technical Support Center: Managing Low Yield in the Olefination of tert-Butyl 3-Formylbenzoate

Welcome to the technical support center dedicated to addressing challenges in the olefination of tert-butyl 3-formylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties, particularly low yields, in this crucial synthetic transformation. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to enhance the success of your experiments.

Troubleshooting Guide: Overcoming Low Olefination Yields

This section directly addresses specific issues that can lead to diminished yields when performing olefination reactions on tert-butyl 3-formylbenzoate.

Question 1: My Wittig reaction with a stabilized ylide is giving low to no product. What are the likely causes and how can I fix it?

Answer:

Low yields in Wittig reactions involving tert-butyl 3-formylbenzoate and stabilized ylides (e.g., those bearing an ester or ketone group) are a common challenge. The primary reasons stem from the inherent reactivity of the reactants.

Causality and Solutions:

• Reduced Aldehyde Reactivity: The benzaldehyde moiety is deactivated by the electron-withdrawing nature of the meta-substituted tert-butoxycarbonyl group. This reduces the electrophilicity of the carbonyl carbon, making it less susceptible to nucleophilic attack by the ylide.[1][2]

• Reduced Ylide Nucleophilicity: Stabilized ylides are inherently less nucleophilic than their unstabilized counterparts because the negative charge on the carbanion is delocalized through resonance.[3][4] This combination of a less reactive electrophile and a less potent nucleophile is often the root cause of poor yields.[3][5]

• Steric Hindrance: While the meta position reduces electronic effects compared to an ortho substituent, the bulky tert-butyl group can still present some steric hindrance, potentially slowing down the reaction.[6][7]

Troubleshooting Steps:

• Switch to a Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction is a powerful alternative to the Wittig reaction, especially for sterically hindered or less reactive aldehydes.[5][8] Phosphonate carbanions used in the HWE reaction are generally more nucleophilic than the corresponding phosphorus ylides, which can significantly improve yields.[8][9]

• Increase Reaction Temperature: For stabilized ylides, the initial addition to the carbonyl is often the rate-determining step.[3][5] Carefully increasing the reaction temperature can overcome the activation energy barrier. For instance, moving from 0 °C to room temperature, or even gentle heating, can improve reaction rates and yields.[10][11]

• Use a Stronger Base for Ylide Generation: Ensure complete deprotonation of the phosphonium salt. For stabilized ylides, while milder bases can be used, switching to a stronger, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be beneficial.[6][11]

Question 2: I've switched to a Horner-Wadsworth-Emmons (HWE) reaction, but my yields are still suboptimal. How can I optimize this reaction?

Answer:

While the HWE reaction is generally more robust for this substrate, several factors can still lead to low yields. Optimization often involves a systematic evaluation of the base, solvent, and temperature.

Key Optimization Parameters:

Parameter	Condition A (Low Yield)	Condition B (Improved Yield)	Rationale
Base	Weak bases (e.g., NaOEt, Et3N)	Stronger, non-nucleophilic bases (e.g., NaH, LiHMDS, n-BuLi)	Ensures complete and rapid deprotonation of the phosphonate to form the reactive carbanion.[6][10]
Temperature	Low temperature (-78 °C) throughout	Initial deprotonation at 0 °C, then gradual warming to room temperature after aldehyde addition.	Higher temperatures can favor the thermodynamically more stable (E)-alkene and increase the reaction rate.[8][11]
Additives	None	Lithium Chloride (LiCl) with an amine base (Masamune-Roush conditions)	This can be effective for base-sensitive substrates and can sometimes improve yields under milder conditions.[6][9]
Solvent	Protic solvents (e.g., ethanol)	Anhydrous aprotic solvents (e.g., THF, DME)	The phosphonate carbanion is a strong base and will be quenched by protic solvents.[10][11]

dot

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• 8. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 9. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Acidic Deprotection of Tert-butyl 3-formylbenzoate

Here is the technical support center for troubleshooting the side reactions of Tert-butyl 3-formylbenzoate under acidic deprotection.

Welcome to the technical support guide for the acidic deprotection of tert-butyl 3-formylbenzoate. This resource is designed for researchers, chemists, and drug development professionals who utilize this common but occasionally challenging transformation. Our goal is to move beyond simple protocols and provide a deeper understanding of the underlying chemistry, enabling you to anticipate, diagnose, and resolve common side reactions encountered during your experiments.

The removal of a tert-butyl ester using strong acid is a fundamental reaction in organic synthesis. However, the generation of a highly reactive tert-butyl carbocation intermediate is the primary source of potential complications.[1] For a substrate like tert-butyl 3-formylbenzoate, the presence of an aromatic ring introduces specific, predictable side reactions that can compromise yield and purity. This guide provides field-proven insights and validated protocols to help you navigate these challenges effectively.

Section 1: Understanding the Core Chemistry & Potential Pitfalls

This section addresses the fundamental mechanisms at play. Understanding the "why" is the first step to effective troubleshooting.

FAQ 1.1: What is the detailed mechanism of tert-butyl ester deprotection with trifluoroacetic acid (TFA)?

The deprotection of tert-butyl esters with a strong acid like TFA is an acid-catalyzed cleavage process.[2] The reaction proceeds through three main steps:

• Protonation: The carboxylic ester's carbonyl oxygen is protonated by the acid, which significantly increases the electrophilicity of the carbonyl carbon.

• Carbocation Formation: The C-O bond between the carbonyl carbon and the tert-butyl group cleaves, leading to the formation of the desired carboxylic acid and a relatively stable tertiary carbocation (the tert-butyl cation).[3]

• Carbocation Quenching: The tert-butyl cation is neutralized. In the absence of other nucleophiles, it is typically deprotonated by the TFA anion to form isobutylene gas, regenerating the acid catalyst.[4][5]

Caption: Mechanism of TFA-mediated tert-butyl ester deprotection.

FAQ 1.2: What is the primary cause of side reactions during this deprotection?

The tert-butyl carbocation is the root cause of nearly all major side reactions. While it can be quenched to form harmless isobutylene, its nature as a potent electrophile means it can also react with any available nucleophile in the reaction mixture.[1] This includes the aromatic ring of your starting material or product, solvent molecules, or added scavengers.

In some cases, the tert-butyl cation can also be trapped by the trifluoroacetate anion to form tert-butyl trifluoroacetate.[6] This ester is itself a powerful alkylating agent and can participate in the same side reactions.[6]

FAQ 1.3: Why is the aromatic ring of 3-formylbenzoic acid a specific concern?

The aromatic ring, while deactivated by the electron-withdrawing aldehyde and carboxylic acid groups, is still sufficiently electron-rich to act as a nucleophile. It can attack the electrophilic tert-butyl carbocation in a classic Friedel-Crafts alkylation reaction.[7] This results in the formation of a tert-butylated byproduct, which can be difficult to separate from the desired product.

Caption: Competing reaction pathways for the tert-butyl cation.

Section 2: Troubleshooting Guide

This section is formatted to directly address common issues observed in the lab.

Q 2.1: My reaction is incomplete, or the yield of 3-formylbenzoic acid is very low. What are the possible causes and solutions?

Possible Cause 1: Insufficient Acid or Reaction Time While excess acid can promote side reactions, an insufficient amount will lead to an incomplete reaction. The deprotection is catalytic in principle, but often run with a large excess of acid (e.g., 25-50% v/v TFA in DCM) to drive the reaction to completion quickly.[2]

• Solution: Ensure you are using a sufficient concentration of acid. Monitor the reaction by TLC or LC-MS every 30-60 minutes until the starting material is fully consumed.

Possible Cause 2: Water Contamination While a small amount of water can act as a scavenger, significant water in your acid (e.g., old TFA) can dilute its effectiveness and slow the reaction.

• Solution: Use a fresh bottle of anhydrous acid (e.g., TFA). Ensure your solvent (e.g., DCM) is anhydrous.

Possible Cause 3: Product Loss During Workup 3-Formylbenzoic acid has moderate water solubility, especially in its salt form. Extensive washing with aqueous solutions can lead to product loss.

• Solution: Minimize aqueous washes. If performing a liquid-liquid extraction, back-extract the aqueous layers with a suitable organic solvent (like ethyl acetate) to recover any dissolved product. The most common workup involves simply removing the acid and solvent under reduced pressure.[2]

Q 2.2: I see an unexpected peak in my LC-MS/NMR that corresponds to a mass of +56 Da relative to my product. What is it and how can I prevent it?

Diagnosis: A mass increase of 56.11 g/mol (C₄H₈) is the classic signature of tert-butylation—the Friedel-Crafts alkylation side reaction discussed in FAQ 1.3. Your desired product, 3-formylbenzoic acid, has been alkylated by the tert-butyl carbocation.

Prevention Strategy 1: Use a Cation Scavenger The most effective way to prevent this is to introduce a "scavenger" into the reaction mixture. A scavenger is a nucleophile that is more reactive towards the tert-butyl cation than your aromatic product, effectively trapping the cation before it can cause problems.[6]

• Recommended Scavenger: Triethylsilane (TES) is an excellent choice. It reacts with the tert-butyl cation via hydride transfer to produce the inert gas isobutane.

• Implementation: Add 2-5 equivalents of triethylsilane to the reaction mixture along with the TFA.

Prevention Strategy 2: Optimize Reaction Conditions

• Temperature: Run the reaction at 0 °C instead of room temperature. This will slow the rate of the Friedel-Crafts alkylation more than it slows the desired deprotection.

• Concentration: Running the reaction at a higher dilution can disfavor the intermolecular alkylation reaction.

Q 2.3: My final product is difficult to purify. It seems contaminated with a less polar impurity. How can I improve this?

Diagnosis: The less polar impurity is almost certainly the tert-butylated byproduct. The addition of the bulky, non-polar tert-butyl group significantly reduces the polarity of the molecule, making it run higher on a normal-phase silica gel column (higher Rf) and elute later on a reverse-phase HPLC column.

• Solution 1: Prevention (See Q 2.2): The best purification is a clean reaction. Using a scavenger like triethylsilane is the most robust solution.

• Solution 2: Crystallization: If the byproduct is formed in a small amount, you may be able to remove it by recrystallizing the crude 3-formylbenzoic acid from a suitable solvent system (e.g., water, or toluene/heptane).

• Solution 3: Chromatographic Optimization: If column chromatography is necessary, use a shallow gradient to ensure good separation between the product and the less polar byproduct. For reverse-phase HPLC, a slow gradient of acetonitrile in water (with 0.1% TFA) is often effective.[1][2]

Q 2.4: I am observing degradation of my aldehyde group. Is this common and what can I do?

Diagnosis: While the benzaldehyde moiety is generally stable to anhydrous acidic conditions, prolonged exposure to strong acid, especially at elevated temperatures or during a difficult workup, can lead to minor degradation pathways.[8] More commonly, aldehydes can be sensitive to air oxidation, which converts the aldehyde (-CHO) to a carboxylic acid (-COOH), especially under non-inert workup conditions.[9] This would result in the formation of isophthalic acid.

• Solution 1: Minimize Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed.

• Solution 2: Maintain Low Temperature: Perform the reaction and workup at low temperatures (0 °C to room temperature) to minimize any potential degradation.

• Solution 3: Inert Atmosphere: While not always necessary, performing the reaction and workup under an inert atmosphere (Nitrogen or Argon) can prevent air oxidation of the aldehyde.

Section 3: Recommended Protocols & Methodologies

These protocols provide a validated starting point for your experiments.

Protocol 3.1: Standard Deprotection using TFA in DCM

• Preparation: Dissolve tert-butyl 3-formylbenzoate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M in a round-bottom flask under an inert atmosphere.[2]

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Addition: Slowly add trifluoroacetic acid (TFA) to the solution to a final concentration of 25-50% (v/v).

• Reaction: Stir the reaction at 0 °C to room temperature. Monitor the disappearance of the starting material by TLC or LC-MS (typically 1-4 hours).

• Workup: Once complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator. To remove residual TFA, co-evaporate twice with toluene.[1]

• Isolation: The resulting crude solid or oil is 3-formylbenzoic acid, which can be purified further if necessary (e.g., by crystallization or chromatography).

Protocol 3.2: Deprotection using TFA with a Triethylsilane (TES) Scavenger

• Preparation: Dissolve tert-butyl 3-formylbenzoate (1.0 eq) in anhydrous DCM (0.1 M).

• Scavenger Addition: Add triethylsilane (TES, 3.0 eq) to the solution.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Addition: Slowly add TFA to a final concentration of 25-50% (v/v). You may observe some gas evolution (isobutane).

• Reaction & Workup: Follow steps 4-6 from Protocol 3.1. The use of the scavenger should result in a much cleaner crude product.

Protocol 3.3: Analytical Workflow for Byproduct Identification

Caption: Workflow for identifying the common tert-butylation byproduct.

Section 4: Frequently Asked Questions (FAQs)

Q 4.1: Which acid is best for this deprotection?

Acid Reagent	Typical Conditions	Pros	Cons
Trifluoroacetic Acid (TFA)	25-50% in DCM, 0°C to RT	Fast, effective, volatile (easy to remove)[2]	Prone to causing Friedel-Crafts alkylation without scavengers[6]
HCl (gas) in Dioxane/EtOAc	4M solution, RT	Effective, can precipitate product as HCl salt	Corrosive gas, can be slower than TFA
Formic Acid	80-90% aqueous or neat, RT to 50°C	Milder, less prone to some side reactions	Slower, higher temperatures may be needed, harder to remove
Aqueous Phosphoric Acid	85% in appropriate solvent	Environmentally benign, mild[10][11]	Often requires higher temperatures, workup can be more complex

Recommendation: Start with TFA with a triethylsilane scavenger . This combination offers the best balance of reaction speed, efficiency, and cleanliness.

Q 4.2: What are other common scavengers and how do they work?

Scavenger	Mechanism	Pros	Cons
Triethylsilane (TES)	Hydride donation to form isobutane (gas)	Forms inert byproducts, highly effective	Can reduce sensitive functional groups if not careful
Thioanisole	Nucleophilic attack by sulfur to form a sulfonium salt	Effective for preventing alkylation of sensitive residues like Tryptophan[6]	Byproducts are non-volatile and must be removed by extraction/chromatography
Water	Nucleophilic attack to form tert-butanol	Cheap, readily available	Can slow the deprotection reaction; tert-butanol can potentially re-alkylate under acidic conditions
Thiophenol	Similar to thioanisole	Very effective scavenger[6]	Pungent odor, non-volatile byproducts

Q 4.3: Can I monitor the reaction progress? How?

Yes, monitoring is crucial to avoid unnecessarily long reaction times.

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a solvent system like 10% Methanol in DCM or 50% Ethyl Acetate in Hexanes. The product (3-formylbenzoic acid) will be significantly more polar (lower Rf) than the starting material (tert-butyl 3-formylbenzoate).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides definitive confirmation. You can track the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

Q 4.4: Are there any non-acidic alternatives for deprotecting tert-butyl esters if side reactions are severe?

Yes, if acidic conditions prove too harsh for a particularly sensitive substrate, several alternatives exist, although they fall outside the scope of "acidic deprotection."

• Lewis Acids: Zinc bromide (ZnBr₂) in a solvent like dichloromethane can cleave tert-butyl esters, often under milder conditions than strong Brønsted acids.[12][13]

• Thermolysis: In some cases, heating the tert-butyl ester in a high-boiling point, non-nucleophilic solvent can cause cleavage, though this is not a general method and can require harsh temperatures.[14]

References

• BenchChem. (n.d.). Application Notes and Protocols: Deprotection of NOTA-bis(tBu)ester using Trifluoroacetic Acid (TFA). BenchChem.
• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• ECHEMI. (n.d.). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? ECHEMI.

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• BenchChem. (n.d.). Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester. BenchChem.

• Li, B., et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(24), 9045–9050. Retrieved from [Link]

• Benzaldehyde Blog. (2025). What are the reactions of benzaldehyde in acidic media?
• ACS GCI Pharmaceutical Roundtable. (n.d.). Ester Deprotection.

• ResearchGate. (2014). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Retrieved from [Link]

• Kim, H., & Lee, D. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Institutes of Health. Retrieved from [Link]

• Quora. (2019). Is the H of aldehyde group in benzaldehyde acidic? Retrieved from [Link]

• Diness, F., Bjerrum, N. J., & Begtrup, M. (2014). Synthesis and stability of strongly acidic benzamide derivatives. Beilstein Journal of Organic Chemistry, 10, 2434–2440. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Friedel-Crafts Alkylation using tert-Butyl Chloride. BenchChem.
• University of Missouri-St. Louis. (n.d.). Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene.
• Scientific Update. (2023). Hey Phenol- Everyone has their Cross to Bear.

• Wikipedia. (n.d.). Benzaldehyde. Retrieved from [Link]

• ECHEMI. (n.d.). Reactivity of Benzaldehyde vs Acetaldehyde and Benzoic acid vs Acetic acid. ECHEMI.

• Wu, Y., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. Organic Letters, 6(25), 4679–4682. Retrieved from [Link]

• ResearchGate. (2011). A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols. Retrieved from [Link]

• Kim, S., et al. (1985). A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. The Journal of Organic Chemistry, 50(11), 1927–1932. Retrieved from [Link]

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• 8. What are the reactions of benzaldehyde in acidic media? - Blog [sinoshiny.com]
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• 14. researchgate.net [researchgate.net]

purification challenges of Tert-butyl 3-formylbenzoate from starting materials

Welcome to the technical support center for the purification of tert-butyl 3-formylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the purification of this compound.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of tert-butyl 3-formylbenzoate, providing potential causes and actionable solutions.

Issue 1: Persistent Yellow or Brown Coloration in the Purified Product

Symptom: After purification by column chromatography or recrystallization, the isolated tert-butyl 3-formylbenzoate remains colored, suggesting the presence of impurities.

Potential Causes:

• Residual Starting Materials or Reagents: If the synthesis involves brominated precursors, residual bromine can impart a yellow or reddish-brown color.[1]

• Oxidation of the Aldehyde: Aldehydes are susceptible to air oxidation, which can form colored impurities.[2]

• Formation of High Molecular Weight Byproducts: Certain reaction conditions can lead to the formation of colored polymeric or condensation byproducts.

Troubleshooting Steps:

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate) and add a small amount of activated carbon. Stir the mixture for 15-30 minutes, then filter through a pad of celite to remove the carbon.[1] This is effective for adsorbing colored impurities.

• Aqueous Washes:

  • Sodium Thiosulfate Wash: If residual halogens are suspected, wash the organic solution with a saturated aqueous solution of sodium thiosulfate.[3] .

  • Sodium Bicarbonate Wash: To remove acidic impurities, which can sometimes be colored, wash with a saturated aqueous solution of sodium bicarbonate.[2]

• Re-purification: If coloration persists, a second purification by column chromatography or recrystallization may be necessary.

Issue 2: Co-elution of Impurities During Column Chromatography

Symptom: Thin-layer chromatography (TLC) analysis of the collected fractions from column chromatography shows that an impurity has a very similar Rf value to the desired product, making separation difficult.

Potential Causes:

• Similar Polarity of Product and Impurity: The impurity and tert-butyl 3-formylbenzoate may have very similar polarities, leading to poor separation.[1]

• Inappropriate Solvent System: The chosen eluent may not have the optimal polarity to resolve the mixture.[4]

• Column Overloading: Applying too much crude product to the column can lead to broad bands and poor separation.

Troubleshooting Steps:

• Optimize the Solvent System:

  • Experiment with different solvent mixtures using TLC. A common starting point for aromatic aldehydes is a mixture of hexane and ethyl acetate or hexane and diethyl ether.[2][4]

  • Gradually increase the polarity of the eluent during the column run (gradient elution) to improve separation.

• Change the Stationary Phase:

  • If using silica gel, consider switching to alumina (neutral, acidic, or basic) or a different type of silica gel (e.g., deactivated).[1][4] Aldehydes can sometimes decompose on acidic silica gel.[2][5]

• Reduce the Amount of Sample: Load a smaller amount of the crude product onto the column to prevent overloading.

Issue 3: Low Recovery After Recrystallization

Symptom: A significant loss of tert-butyl 3-formylbenzoate is observed after performing a recrystallization.

Potential Causes:

• Excessive Solvent Usage: Using too much solvent will result in a significant portion of the product remaining in the mother liquor upon cooling.[6]

• Cooling Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities.[1][6]

• Product is an Oil: The product may not be a solid at the temperature of recrystallization, or impurities may be preventing crystallization.

Troubleshooting Steps:

• Use a Minimal Amount of Hot Solvent: Dissolve the crude product in the minimum amount of boiling solvent necessary to achieve complete dissolution.

• Slow Cooling: Allow the hot solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.[1]

• "Oiling Out" Remediation: If the product separates as an oil, reheat the solution and add a small amount of additional solvent. If this fails, consider attempting the recrystallization with a different solvent or solvent system.[6]

Issue 4: Product Decomposition on Silica Gel

Symptom: Streaking on the TLC plate, the appearance of new, lower Rf spots after chromatography, or low overall recovery of the desired compound.[1][5]

Potential Causes:

• Acidity of Silica Gel: Standard silica gel is slightly acidic and can cause the degradation of sensitive compounds like some aldehydes.[1][5]

• Prolonged Contact Time: The longer the compound remains on the column, the greater the chance of decomposition.[1]

Troubleshooting Steps:

• Deactivate the Silica Gel: Prepare a slurry of the silica gel in the eluent containing a small amount of a base, such as triethylamine (0.1-1%), to neutralize the acidic sites.[1]

• Use an Alternative Stationary Phase: Consider using neutral alumina or Florisil as the stationary phase.[5]

• Minimize Residence Time: Run the column at a slightly faster flow rate, if it still provides adequate separation, to reduce the contact time of the compound with the stationary phase.[1]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of tert-butyl 3-formylbenzoate and what impurities can they introduce?

A1: Common synthetic routes to tert-butyl 3-formylbenzoate often start from:

• 3-Bromobenzoic acid derivatives: These can be converted to the tert-butyl ester and then the aldehyde. Impurities can include unreacted starting material, di-substituted byproducts, and residual brominating agents.[7]

• 3-(tert-Butyl)benzyl alcohol: Oxidation of this alcohol yields the desired aldehyde. Common impurities include the corresponding carboxylic acid from over-oxidation and unreacted starting alcohol.[8][9][10]

• Grignard reaction with a suitable electrophile: This can introduce biphenyl as a major impurity from the coupling of unreacted bromobenzene and the Grignard reagent.[11][12]

Q2: My NMR spectrum shows unreacted starting alcohol. What is the best way to remove it?

A2: Unreacted alcohol is generally more polar than the corresponding aldehyde. Therefore, it can typically be separated by column chromatography. The aldehyde will elute before the more polar alcohol.[2]

Q3: I suspect my product has been over-oxidized to the carboxylic acid. How can I remove this impurity?

A3: The carboxylic acid impurity is acidic and can be removed with an aqueous workup. Wash the organic solution of your crude product with a saturated solution of sodium bicarbonate. The carboxylic acid will be deprotonated to form a water-soluble carboxylate salt, which will be extracted into the aqueous layer.

Q4: Is there an alternative to column chromatography for purifying aldehydes?

A4: Yes, a bisulfite adduct formation can be a useful technique. Aldehydes react with sodium bisulfite to form a water-soluble adduct. This allows for the separation of the aldehyde from non-aldehyde impurities by liquid-liquid extraction. The aldehyde can then be regenerated by treating the aqueous layer with a base.[2][13][14] This method is particularly useful for removing small amounts of aldehyde from a large amount of a non-aldehyde product.[13]

Q5: What are the typical byproducts of a Swern oxidation to produce tert-butyl 3-formylbenzoate?

A5: The Swern oxidation produces several volatile and odorous byproducts, including dimethyl sulfide ((CH₃)₂S), carbon monoxide (CO), and carbon dioxide (CO₂). When triethylamine is used as the base, triethylammonium chloride is also formed.[15] Dimethyl sulfide has a particularly strong and unpleasant odor.[15][16]

Part 3: Experimental Protocols and Data

Protocol 1: Column Chromatography of tert-butyl 3-formylbenzoate

This protocol outlines a general procedure for the purification of tert-butyl 3-formylbenzoate using silica gel column chromatography.

Materials:

• Crude tert-butyl 3-formylbenzoate

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl acetate

• Glass column with a stopcock

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Prepare the Column:

  • Securely clamp the column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand (approximately 1 cm).

  • Prepare a slurry of silica gel in hexane and carefully pour it into the column, avoiding air bubbles.

  • Allow the silica gel to pack under gravity or with gentle pressure.

  • Add another layer of sand on top of the silica gel.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elute the Column:

  • Begin eluting with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate).

  • Collect fractions in separate test tubes.

  • Monitor the separation by TLC.

  • Gradually increase the polarity of the eluent as needed to elute the product.

• Analyze Fractions:

  • Spot each fraction on a TLC plate and develop it in an appropriate solvent system.

  • Visualize the spots under a UV lamp.

  • Combine the fractions containing the pure product.

• Isolate the Product:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified tert-butyl 3-formylbenzoate.

Data Summary Table

Purification Challenge	Common Cause	Recommended Solution
Colored Impurities	Residual reagents or oxidation	Activated carbon treatment, aqueous washes
Co-elution	Similar polarity of components	Optimize solvent system, change stationary phase
Low Recrystallization Yield	Excess solvent, rapid cooling	Use minimal hot solvent, slow cooling
Decomposition on Silica	Acidity of silica gel	Deactivate silica, use alternative stationary phase

Part 4: Visualization of Purification Workflow

Diagram 1: Troubleshooting Logic for Column Chromatography

Caption: Decision tree for troubleshooting column chromatography.

Diagram 2: Recrystallization Troubleshooting Workflow

Caption: Troubleshooting workflow for recrystallization.

References

• Wikipedia. Swern oxidation. [Link]

• University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• CMU. How to Column Aldehydes: A Comprehensive Guide. [Link]

• JoVE. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• PubChem. Tert-butyl 3,5-difluoro-4-formylbenzoate. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: The Workup. [Link]

• NIH. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• A-Level Chemistry. Purification Techniques in Organic Chemistry: A Comprehensive Guide. [Link]

• ResearchGate. How to purify low boiling aldehydes from a reaction mixture? Is it possible by column chromatography?. [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

• The Royal Society of Chemistry. The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. [Link]

• Organic Syntheses. Preparation of t-Butyl-3-Bromo-5-Formylbenzoate Through Selective Metal-Halogen Exchange Reactions. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

• Jasperse, J. Grignard Reaction. [Link]

• Organic Syntheses. Carbamic acid, tert-butyl ester. [Link]

• NIH. Tert-butyl 2-formylbenzoate. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• Organic Chemistry Portal. Swern Oxidation. [Link]

• SciSpace. Influence of Magnesium Purity on the Addition of Grignard Reagents to alpha,beta-Unsaturated Esters. [Link]

• NIH. Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere. [Link]

• Atmospheric Chemistry and Physics. Quantifying primary oxidation products in the OH-initiated reaction of benzyl alcohol. [Link]

• PubChemLite. Tert-butyl 3-formylbenzoate (C12H14O3). [Link]

• Google Patents. A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)
• Google Patents.

• ACS Publications. Understanding of the Oxidation Behavior of Benzyl Alcohol by Peroxymonosulfate via Carbon Nanotubes Activation. [Link]

• LookChem. Purification of tert-Butyl alcohol. [Link]

• Ataman Kimya. PARA TERTIARY BUTYL BENZOIC ACID. [Link]

• Organic Syntheses. 2-Bromo-N-Boc-glycine tert-butyl ester. [Link]

• Shodhganga. Chapter 3. [Link]

• Organic Syntheses. tert-Butyl p-toluate. [Link]

• Google Patents. Synthetic methods pertaining to tert-butyl-benzene-based compounds.
• Google Patents.

• ResearchGate. Oxidation of Benzyl Alcohol to Benzaldehyde by tert-Butyl Hydroperoxide over Nanogold Supported on TiO2 and other Transition and Rare-Earth Metal Oxides. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting [chem.rochester.edu]
• 4. How to Column Aldehydes: A Comprehensive Guide • cmu.edu.jm [jitsi.cmu.edu.jm]
• 5. Purification [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ACP - Quantifying primary oxidation products in the OH-initiated reaction of benzyl alcohol [acp.copernicus.org]
• 10. agnee.tezu.ernet.in:8082 [agnee.tezu.ernet.in:8082]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
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• 15. Swern oxidation - Wikipedia [en.wikipedia.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Tert-butyl 3-formylbenzoate

Welcome to the technical support center for Tert-butyl 3-formylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the purification of this versatile building block. Here, we address common stability issues encountered during experimental work and provide robust, field-tested solutions.

I. Troubleshooting Guide: Common Purification Issues

This section directly tackles the most frequent and challenging issues observed during the purification of Tert-butyl 3-formylbenzoate. We delve into the root causes and provide actionable, step-by-step protocols to overcome them.

Issue 1: Significant product loss or decomposition during silica gel column chromatography.

Symptoms:

• Low recovery of the desired product after column chromatography.

• Appearance of new, more polar spots on the TLC plate of collected fractions compared to the crude material.

• Streaking or tailing of the product spot on the TLC plate.

Root Cause Analysis: Tert-butyl 3-formylbenzoate possesses two functional groups susceptible to degradation on standard silica gel: an aldehyde and a tert-butyl ester. The acidic nature of silica gel can catalyze the hydrolysis of the tert-butyl ester to 3-formylbenzoic acid.[1][2] Additionally, the aldehyde group can undergo oxidation or other acid-catalyzed side reactions.

Mitigation Strategies & Protocols:

Strategy A: Deactivation of Silica Gel

The acidity of silica gel is a primary driver of decomposition. Neutralizing the stationary phase is a critical first step.

• Protocol 1: Triethylamine Wash

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexanes).

  • Add 1-2% triethylamine (NEt₃) to the slurry and stir gently for 15-20 minutes.

  • Pack the column with the neutralized silica slurry.

  • Equilibrate the column with the starting eluent, which should also be supplemented with 0.5-1% triethylamine to maintain the neutral environment.[3]

Strategy B: Alternative Stationary Phases

If decomposition persists even with deactivated silica, consider stationary phases with different surface properties.

• Alumina (Neutral or Basic): Alumina is a suitable alternative for compounds sensitive to acidic conditions. Ensure you use neutral or basic alumina, as acidic alumina can also cause degradation.

• Florisil®: A magnesium silicate-based adsorbent that is less acidic than silica and can be effective for the purification of sensitive aldehydes and esters.[1]

Strategy C: Rapid Purification Techniques

Minimizing the residence time of the compound on the stationary phase can significantly reduce decomposition.

• Flash Column Chromatography: Employ a higher flow rate than in traditional gravity chromatography to expedite elution.[4]

• Dry Column Vacuum Chromatography (DCVC): This technique uses a dry-packed column under vacuum, allowing for very fast separations.

Issue 2: Co-elution of impurities with the final product.

Symptoms:

• NMR analysis of the purified product shows persistent, low-level impurities.

• The melting point of the isolated solid is broad or lower than the literature value.

Root Cause Analysis: Co-elution often arises from impurities with similar polarity to Tert-butyl 3-formylbenzoate or from on-column degradation creating impurities that elute with the product. One common impurity is the corresponding carboxylic acid (3-formylbenzoic acid) if partial hydrolysis of the tert-butyl ester occurs.

Mitigation Strategies & Protocols:

Strategy A: Solvent System Optimization

A well-chosen solvent system is paramount for achieving good separation.

• TLC Analysis: Systematically screen different solvent systems. Start with a non-polar solvent like hexanes or heptane and gradually increase the polarity with ethyl acetate or dichloromethane.

• Hexanes/Ethyl Acetate Gradient: This is often a good starting point. A shallow gradient can effectively separate compounds with close Rf values.

• Toluene/Acetone: This system offers different selectivity compared to ester-based systems and can sometimes resolve challenging separations.

Strategy B: Pre-purification Workup

Removing certain impurities before chromatography can simplify the separation.

• Aqueous Wash: If the crude product contains acidic impurities like 3-formylbenzoic acid, a wash with a mild base can remove them.

  • Dissolve the crude product in a water-immiscible solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), and concentrate.

Data Summary: Recommended Solvent Systems for TLC and Column Chromatography

Solvent System	Ratio (v/v)	Typical Rf of Tert-butyl 3-formylbenzoate	Notes
Hexanes:Ethyl Acetate	9:1 to 7:3	0.3 - 0.5	Good starting point for most separations.
Dichloromethane:Hexanes	1:1 to 100% DCM	Varies	Can provide different selectivity.
Toluene:Acetone	9.5:0.5 to 8:2	Varies	Useful for resolving closely related impurities.

II. Frequently Asked Questions (FAQs)

Q1: My Tert-butyl 3-formylbenzoate appears to be an oil or a semi-solid, but the literature reports it as a solid. Is this normal?

A1: Yes, this is a common observation. Tert-butyl 3-formylbenzoate can exist as a solid-liquid mixture at room temperature.[5] The presence of even minor impurities can lower the melting point, causing it to appear as a viscous oil or a waxy solid. Proper purification should yield a solid product.

Q2: What are the optimal storage conditions for Tert-butyl 3-formylbenzoate to prevent degradation?

A2: To ensure long-term stability, Tert-butyl 3-formylbenzoate should be stored at 4°C under an inert atmosphere, such as nitrogen or argon.[5] This minimizes the risk of hydrolysis from atmospheric moisture and oxidation of the aldehyde functionality.

Q3: Can I use reverse-phase chromatography for purification?

A3: While possible, reverse-phase chromatography (e.g., C18 silica) is generally not the first choice for this compound unless dealing with highly polar impurities. The typical mobile phases for reverse-phase (water/acetonitrile or water/methanol) can potentially lead to hydrolysis of the tert-butyl ester, especially if acidic modifiers like formic acid or trifluoroacetic acid are used. If you must use reverse-phase, buffered mobile phases at a neutral pH are recommended.

Q4: I suspect my compound is decomposing. What are the likely degradation products?

A4: The two primary degradation products are 3-formylbenzoic acid and tert-butanol, resulting from the hydrolysis of the tert-butyl ester. The aldehyde group could also be oxidized to a carboxylic acid, forming tert-butyl 3-carboxybenzoate, although this is generally less common under standard purification conditions.

Q5: What is the best way to load my sample onto the column to avoid streaking?

A5: For optimal band sharpness and separation, it is best to use a dry loading technique.

• Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of clean silica gel to this solution.

• Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder.

• Carefully add this powder to the top of your packed column.[3] This method prevents the use of a strong solvent to dissolve the sample, which can disrupt the column packing and lead to poor separation.

III. Visualizing the Degradation Pathway and Purification Workflow

To better understand the chemical transformations and the purification strategy, the following diagrams illustrate the key processes.

Caption: Primary hydrolysis pathway of Tert-butyl 3-formylbenzoate.

Caption: Recommended workflow for the purification of Tert-butyl 3-formylbenzoate.

IV. References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Reddit. (2022). Column chromatography issues. r/chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Purification by Flash Column Chromatography. Retrieved from [Link]

• Reddit. (2022). Issues with column chromatography purification of coordination complex. r/chemistry. Retrieved from [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. tert-Butyl 3-formylbenzoate | 247186-56-7 [sigmaaldrich.com]

Technical Support Center: Navigating Reactions with Tert-butyl 3-formylbenzoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-butyl 3-formylbenzoate. This guide is designed to provide in-depth technical assistance and troubleshooting advice to help you successfully utilize this versatile building block while preserving the integrity of the crucial tert-butyl ester protecting group. Our focus is on providing practical, field-proven insights to overcome common challenges, particularly the unintended hydrolysis of the ester functionality.

Understanding the Gatekeeper: The Tert-butyl Ester

The tert-butyl ester is a widely used protecting group for carboxylic acids due to its robustness under a variety of conditions, yet its susceptibility to cleavage under specific, controlled environments. Its steric bulk effectively shields the carboxyl group from many nucleophiles and, most importantly, it is stable under neutral and basic conditions.[1][2][3] This stability is the cornerstone of its utility. However, it is readily cleaved under acidic conditions through a mechanism involving the formation of a stable tert-butyl cation.[2][4] This dual nature requires careful consideration when planning synthetic routes involving tert-butyl 3-formylbenzoate.

Frequently Asked Questions (FAQs)

Q1: Under what general conditions is the tert-butyl ester of tert-butyl 3-formylbenzoate stable?

A1: The tert-butyl ester group is highly stable under neutral and basic conditions. This includes reactions involving:

• Many organometallic reagents (with exceptions, see Grignard reactions below).

• Most reductions (e.g., with NaBH₄, though LiAlH₄ can sometimes pose a risk).[1]

• Oxidations that do not require strongly acidic media.

• Standard chromatographic purification on silica gel.

• Mild heating in neutral or basic media.

The key to preserving the ester is to maintain a pH above 7. Even mildly acidic conditions (pH < 6) can begin to cause slow hydrolysis, which can be accelerated by heat.

Q2: What are the primary triggers for unintentional hydrolysis of the tert-butyl ester?

A2: The primary trigger for the hydrolysis of the tert-butyl ester is the presence of protic or Lewis acids. Common sources of acidity that can lead to unintended deprotection include:

• Acidic Reagents: Direct use of acids like HCl, H₂SO₄, or trifluoroacetic acid (TFA) will readily cleave the ester.[4]

• Lewis Acids: Strong Lewis acids such as ZnBr₂, TiCl₄, or SnCl₄ can also promote hydrolysis, especially in the presence of trace water.[5]

• Acidic Byproducts: Some reactions may generate acidic byproducts that can lower the pH of the reaction mixture over time.

• Silica Gel: While generally considered neutral, some grades of silica gel can be slightly acidic. Prolonged exposure, especially with heating, can lead to some hydrolysis.

• "Wet" Solvents: Solvents that are not properly dried can contain enough water to participate in acid-catalyzed hydrolysis if an acid source is present.

Q3: Can I perform reactions on the aldehyde group without affecting the tert-butyl ester?

A3: Absolutely. The aldehyde functionality is highly reactive and can undergo a wide range of transformations under conditions that are fully compatible with the tert-butyl ester. The key is chemoselectivity – choosing reagents and conditions that target the aldehyde without creating an acidic environment. The following troubleshooting guides will walk you through some of the most common reactions.

Troubleshooting Guides for Key Reactions

This section provides detailed protocols and troubleshooting advice for common reactions performed on the aldehyde group of tert-butyl 3-formylbenzoate.

Guide 1: The Wittig Reaction

The Wittig reaction is a powerful tool for converting aldehydes into alkenes. To avoid ester hydrolysis, the choice of base for generating the ylide is critical.

• The Challenge: Strong bases are required to deprotonate the phosphonium salt to form the ylide. Some bases or their conjugate acids can create an environment that promotes ester hydrolysis.

• The Solution: Utilize bases that are non-nucleophilic and whose conjugate acids are weak.

  • Recommended Bases: Sodium hydride (NaH), sodium methoxide (NaOMe), potassium tert-butoxide (t-BuOK), or triethylamine (NEt₃) are generally safe choices.[6]

  • Bases to Avoid: Strongly nucleophilic bases like n-butyllithium (n-BuLi) can sometimes pose a risk of attacking the ester carbonyl, although this is less common with the sterically hindered tert-butyl ester. More importantly, the subsequent work-up often involves an acidic quench which must be carefully controlled.

Experimental Protocol: Wittig Olefination

• Ylide Generation:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), suspend the appropriate triphenylphosphonium salt (1.1 eq.) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a strong, non-nucleophilic base such as sodium hydride (1.1 eq.) or potassium tert-butoxide (1.1 eq.).

  • Allow the mixture to warm to room temperature and stir until the characteristic color of the ylide appears (often orange, red, or deep yellow).

• Reaction with Aldehyde:

  • Dissolve tert-butyl 3-formylbenzoate (1.0 eq.) in a minimal amount of anhydrous THF.

  • Slowly add the aldehyde solution to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Troubleshooting:

Issue	Possible Cause	Solution
Low or no conversion	Ylide is not forming.	Ensure all glassware is rigorously dried and the reaction is under an inert atmosphere. Use freshly opened or properly stored anhydrous solvents and bases.
Ylide is not reactive enough.	For stabilized ylides (e.g., those with an adjacent ester group), heating may be required. Be cautious with temperature to avoid side reactions.
Ester hydrolysis observed	Acidic work-up.	Use a neutral or slightly basic quench (e.g., saturated NH₄Cl or water) instead of dilute acid.
Contaminated reagents.	Ensure all reagents are free from acidic impurities.

Diagram: Wittig Reaction Workflow

Sources

• 1. tert-Butyl Esters [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Protecting group - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Wittig Reaction [organic-chemistry.org]

troubleshooting incomplete conversion in the tert-butylation of 3-formylbenzoic acid

Answering the call of researchers and drug development professionals, this Technical Support Center provides a focused troubleshooting guide for the tert-butylation of 3-formylbenzoic acid. As a Senior Application Scientist, my goal is to move beyond simple protocols and delve into the chemical causality behind common experimental pitfalls, equipping you with the knowledge to diagnose and resolve issues like incomplete conversion.

Technical Support Guide: Tert-Butylation of 3-Formylbenzoic Acid

The conversion of 3-formylbenzoic acid to its tert-butyl ester is a crucial step in the synthesis of many pharmaceutical intermediates. The tert-butyl group serves as an excellent protecting group for the carboxylic acid, valued for its stability against nucleophiles and reducing agents, and its clean removal under acidic conditions.[1] However, the electron-withdrawing nature of the formyl group and the steric bulk of the tert-butyl group present unique challenges, often leading to incomplete reactions. This guide addresses these challenges in a practical, question-and-answer format.

Troubleshooting Incomplete Conversion

This section is designed to help you diagnose and resolve issues related to low yields and stalling reactions.

Q1: My reaction has stalled, and I'm recovering a significant amount of 3-formylbenzoic acid. What are the most likely causes?

Incomplete conversion in this esterification is typically rooted in one of several factors, often related to reagent choice, reaction conditions, or the presence of contaminants.

• Suboptimal Reagent or Catalyst Activity: The choice of tert-butylating agent is critical. Common methods include the use of di-tert-butyl dicarbonate ((Boc)₂O) with a catalyst like 4-(dimethylamino)pyridine (DMAP), tert-butyl 2,2,2-trichloroacetimidate, or classical acid catalysis with isobutylene.[2][3][4] If the catalyst (e.g., DMAP) is old or degraded, or if the tert-butylating agent has hydrolyzed, the reaction will not proceed efficiently.

• Presence of Moisture: Water is the enemy of this reaction. It can hydrolyze the tert-butylating agent and the activated intermediates, regenerating the starting carboxylic acid. Using anhydrous solvents and thoroughly drying all glassware and reactants is paramount.

• Insufficient Reaction Time or Temperature: While sterically demanding, the reaction requires sufficient thermal energy and time to reach completion. Reactions run at too low a temperature or for too short a duration are common sources of incomplete conversion.

• Inadequate Stoichiometry: An insufficient excess of the tert-butylating agent may be used up by trace amounts of water or other side reactions before all the carboxylic acid has been converted.

Q2: I'm seeing a new spot on my TLC plate that isn't the starting material or the desired product. What side reactions could be occurring?

The formation of byproducts not only consumes reagents but can also complicate purification. The most common side reactions include:

• Isobutylene Formation: The tert-butyl cation, a key intermediate in many tert-butylation reactions, is prone to elimination to form isobutylene gas.[5] This is especially favored at higher temperatures and can lead to pressure buildup in a sealed vessel.[6] This depletes the source of tert-butyl groups available for esterification.

• Anhydride Formation: With reagents like (Boc)₂O, a mixed anhydride is formed as an intermediate. This can react with another molecule of the carboxylic acid to form 3-formylbenzoic anhydride, a common byproduct if the tert-butyl source is depleted or if the nucleophilic attack by tert-butanol (generated in situ) is slow.[7]

• Aldehyde-Related Side Reactions: While the aldehyde is generally stable under these conditions, very harsh acidic conditions or high temperatures could potentially lead to side reactions at the formyl group, though this is less common.

Q3: How can I effectively optimize my current protocol to drive the reaction to completion?

A systematic approach to optimization is the most effective strategy. The following decision tree can guide your troubleshooting process.

Caption: Troubleshooting Decision Tree for Incomplete Conversion.

Frequently Asked Questions (FAQs)

Q: Which tert-butylation method is generally most robust for electron-deficient substrates like 3-formylbenzoic acid?

For substrates that may be sensitive or require milder conditions, the use of di-tert-butyl dicarbonate ((Boc)₂O) with a catalytic amount of DMAP is often a reliable first choice.[2][8] It avoids the use of strong acids that could lead to side reactions. For more stubborn cases, activation with tert-butyl 2,2,2-trichloroacetimidate in the presence of a Lewis acid like boron trifluoride etherate offers a powerful, albeit more moisture-sensitive, alternative that proceeds under mild conditions.[3][9]

Q: How does the meta-formyl group influence the reactivity of the carboxylic acid?

The formyl group is electron-withdrawing. This has two main effects:

• Increased Acidity: It increases the acidity of the carboxylic acid proton, making deprotonation by a base (if applicable to the mechanism) easier.[10]

• Electronic Deactivation: While not directly conjugated, its inductive effect can slightly disfavor the formation of positively charged intermediates at the carboxyl group, potentially slowing the reaction compared to an electron-rich benzoic acid.

Q: What is the mechanism of the (Boc)₂O/DMAP method and how does it inform troubleshooting?

Understanding the mechanism highlights critical points for success.

Sources

• 1. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. t-Butyl 2,2,2-trichloroacetimidate - Enamine [enamine.net]
• 4. US10023520B2 - Preparation of tert-butyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. lookchem.com [lookchem.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Solvent Systems for the Purification of Tert-butyl 3-formylbenzoate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of Tert-butyl 3-formylbenzoate. We will explore common issues and provide troubleshooting strategies and frequently asked questions to streamline your purification process.

Understanding the Molecule: Tert-butyl 3-formylbenzoate

Tert-butyl 3-formylbenzoate is a bifunctional molecule containing both a bulky, non-polar tert-butyl ester and a polar aromatic aldehyde. This duality in its structure presents unique challenges during purification, primarily in selecting an appropriate solvent system for chromatography that can effectively separate it from starting materials and byproducts.

Key Structural Features and Their Impact on Purification:

• Tert-butyl Ester: This group is sterically hindered and relatively non-polar. It is also susceptible to cleavage under strongly acidic conditions.[1][2]

• Aromatic Aldehyde: The formyl group is polar and can participate in hydrogen bonding. It is also prone to oxidation to the corresponding carboxylic acid.

These characteristics necessitate a careful balancing act when choosing a solvent system to achieve optimal separation without causing degradation of the target compound.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the purification of Tert-butyl 3-formylbenzoate.

Q1: What is a good starting solvent system for the flash chromatography of Tert-butyl 3-formylbenzoate?

A good starting point for most separations of moderately polar compounds like Tert-butyl 3-formylbenzoate is a mixture of a non-polar solvent and a more polar solvent. A commonly effective system is a mixture of hexane and ethyl acetate.[3][4] A typical starting gradient might be from 5% to 20% ethyl acetate in hexane. It is crucial to first perform a thin-layer chromatography (TLC) analysis to determine the optimal solvent ratio for your specific crude mixture.[5]

Q2: How do I perform a proper TLC analysis to determine the optimal solvent system?

A systematic TLC analysis is the cornerstone of a successful column chromatography purification.

Step-by-Step TLC Protocol:

• Prepare your sample: Dissolve a small amount of your crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spot the TLC plate: Use a capillary tube to spot the dissolved sample onto the baseline of a silica gel TLC plate.

• Develop the plate: Place the TLC plate in a developing chamber containing your chosen solvent system (e.g., varying ratios of hexane:ethyl acetate). Ensure the solvent level is below the baseline.

• Visualize the spots: After the solvent front has nearly reached the top of the plate, remove it and visualize the separated spots under UV light. If the compounds are not UV-active, staining with a suitable agent (e.g., potassium permanganate) may be necessary.

• Calculate the Retention Factor (Rf): The Rf value is the ratio of the distance traveled by the spot to the distance traveled by the solvent front. An ideal Rf for the desired compound in a column chromatography separation is typically between 0.15 and 0.40.[5]

Q3: My product is co-eluting with a non-polar impurity. What should I do?

If your product is eluting with a non-polar impurity, you need to increase the polarity difference between the two compounds on the stationary phase.

• Decrease the polarity of the mobile phase: Try using a less polar solvent system. For instance, if you are using 20% ethyl acetate in hexane, try reducing it to 10% or even 5%. This will cause the non-polar impurity to move faster up the column while retaining your more polar product for longer.

• Consider an alternative non-polar solvent: Sometimes, switching the non-polar component of your mobile phase can improve separation. For example, you could try using petroleum ether or cyclohexane instead of hexane.[3]

Q4: I am observing streaking of my compound on the TLC plate and column. What is the cause and how can I fix it?

Streaking is often an indication of compound overloading or interactions with the stationary phase.[6]

• Reduce the amount of sample loaded: Overloading the column is a common cause of poor separation and band broadening.[7]

• Add a small amount of a modifier to your solvent system: For aldehydes, which can sometimes interact with the acidic silica gel, adding a very small amount (e.g., 0.1-1%) of a modifier like triethylamine can help to reduce streaking by neutralizing acidic sites on the silica.[4] However, be mindful that this can affect the stability of your compound.

Troubleshooting Guide

This section provides a structured approach to resolving common purification problems.

Problem	Potential Cause(s)	Troubleshooting Steps
Poor Separation of Product and Starting Material (e.g., 3-formylbenzoic acid)	The starting material is significantly more polar than the product.	* Increase the polarity of the eluent gradually. A gradient elution from a non-polar to a more polar solvent system will be effective.[5] * Consider a different stationary phase. If silica gel is not providing adequate separation, a more polar stationary phase like alumina or a reverse-phase column might be beneficial.[8][9]
Product Degradation on the Column	The silica gel is acidic and can cause the cleavage of the tert-butyl ester or oxidation of the aldehyde.[8][10]	* Use deactivated or neutral silica gel.[8] * Add a small amount of a non-nucleophilic base like triethylamine to the eluent to neutralize the silica.[4] * Minimize the time the compound spends on the column by using a faster flow rate.
Low Recovery of the Product	The compound is irreversibly adsorbed onto the silica gel or is highly soluble in the mobile phase and elutes too quickly.	* Ensure the chosen solvent system provides an appropriate Rf value (0.15-0.4) on TLC.[5] * If the compound is very polar, a more polar eluent system may be required. * For highly non-polar compounds, a less polar eluent is necessary to ensure retention on the column.
Presence of an Unexpected, More Polar Impurity	Oxidation of the aldehyde to the corresponding carboxylic acid.	* Ensure all solvents are peroxide-free. * Work quickly and avoid prolonged exposure of the compound to air and light. * The resulting carboxylic acid can often be removed by a simple acidic or basic wash of the organic layer before chromatography.

Experimental Workflow: Flash Column Chromatography

The following diagram illustrates a typical workflow for the purification of Tert-butyl 3-formylbenzoate using flash column chromatography.

Caption: Workflow for Flash Chromatography Purification.

Decision-Making for Solvent System Selection

The selection of an appropriate solvent system is critical. The following flowchart provides a logical approach to this process.

Caption: Decision Tree for Solvent System Selection.

References

• Restek. A Guide to the Essentials in GC Troubleshooting. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available at: [Link]

• King Group. Successful Flash Chromatography. Available at: [Link]

• Royal Society of Chemistry. Support Information. Available at: [Link]

• Organic Syntheses. 4-tert-Butoxycarbonylamino-4-(2,2-dimethyl-4,6-dioxo-[7][9]dioxan-5-yl)-4-oxo-butyric acid tert-butyl ester. Available at: [Link]

• Royal Society of Chemistry. Supporting Information for Asymmetric α-benzylation. Available at: [Link]

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. Available at: [Link]

• The Curious Wavefunction. Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. Available at: [Link]

• Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• Royal Society of Chemistry. Enantioselective Iridium Catalyzed Carbonyl Isoprenylation via Alcohol-Mediated Aldehyde-Isoprene Reductive Coupling. Available at: [Link]

• Organic Syntheses. tert-Butyl [1-(tert-butoxycarbonyl)-3-oxo-4-pentenyl] carbamate. Available at: [Link]

• Organic Syntheses. Di(tert-butyl) (2S,4S)-4-hydroxy-6-oxo-1,2-piperidinedicarboxylate. Available at: [Link]

• Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• ResearchGate. A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Available at: [Link]

• Sorbent Technologies, Inc. Flash Chromatography Basics. Available at: [Link]

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strategies to improve the stereoselectivity of reactions with Tert-butyl 3-formylbenzoate

Welcome to the technical support center for improving stereoselectivity in reactions involving Tert-butyl 3-formylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrolled synthesis. Here, we address common challenges and provide actionable, field-proven strategies to enhance the stereochemical outcome of your reactions. Our approach is rooted in mechanistic understanding to empower you to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low enantiomeric excess (ee) in the nucleophilic addition to my Tert-butyl 3-formylbenzoate?

A1: Potential Causes & Solutions

Low enantioselectivity in nucleophilic additions to prochiral aldehydes like Tert-butyl 3-formylbenzoate is a common hurdle. The planar nature of the aldehyde's carbonyl group allows for nucleophilic attack from two faces (re and si), which can lead to a racemic or near-racemic mixture of products if not properly controlled.[1][2] Several factors can contribute to this issue:

• Ineffective Chiral Catalyst or Auxiliary: The choice of a chiral controller is paramount. Its ability to create a diastereomeric transition state with a significant energy difference is key to achieving high stereoselectivity.

• Unfavorable Reaction Conditions: Temperature, solvent, and concentration can all influence the selectivity of a reaction.

• Background (Uncatalyzed) Reaction: A significant uncatalyzed reaction pathway will compete with the desired stereoselective catalytic cycle, eroding the overall enantiomeric excess.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low enantiomeric excess.

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in Aldol Reactions

Problem: You are performing an aldol reaction with an enolate and Tert-butyl 3-formylbenzoate, but the resulting product mixture shows a low diastereomeric ratio (dr).

Mechanistic Insight: The stereochemical outcome of an aldol reaction is often dictated by the geometry of the enolate (E vs. Z) and the transition state of the reaction. The Zimmerman-Traxler model is a widely accepted paradigm that predicts the formation of a six-membered ring-like transition state, influencing the relative orientation of the substituents and thus the diastereoselectivity.

Solutions:

• Control of Enolate Geometry:

  • For Z-Enolates (often leading to syn-aldol products): Use bulky bases such as lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) in ethereal solvents like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C).

  • For E-Enolates (often leading to anti-aldol products): The use of boron enolates, generated with reagents like dibutylboron triflate and a hindered base (e.g., diisopropylethylamine), can favor the formation of E-enolates.[4]

• Chiral Auxiliaries: Employing a chiral auxiliary, such as an Evans oxazolidinone, can provide excellent stereocontrol.[4][5] The auxiliary is temporarily attached to the enolate-forming carbonyl compound, and its steric bulk directs the approach of the aldehyde.[5]

  Experimental Protocol: Evans Asymmetric Aldol Reaction

  • To a solution of the N-acylated Evans auxiliary in anhydrous dichloromethane (CH₂Cl₂) at -78 °C, add dibutylboron triflate (1.1 eq) followed by diisopropylethylamine (1.2 eq).

  • Stir the mixture for 30-60 minutes to ensure complete enolization.

  • Add Tert-butyl 3-formylbenzoate (1.0 eq) dropwise and continue stirring at -78 °C for 1-2 hours, then allow it to warm to room temperature.

  • Quench the reaction with a suitable buffer (e.g., pH 7 phosphate buffer) and proceed with workup and purification.

  • The auxiliary can be subsequently removed under mild conditions.

Issue 2: Low Enantioselectivity in Asymmetric Alkylation/Addition Reactions

Problem: When attempting an asymmetric addition of an organometallic reagent (e.g., organozinc, Grignard) or an enamine-based alkylation, the enantiomeric excess of the product is unsatisfactory.

Strategies for Improvement:

• Organocatalysis: For reactions like Michael additions or α-alkylations, organocatalysis offers a powerful metal-free approach. Chiral secondary amines (e.g., proline derivatives) or primary amines (e.g., cinchona alkaloid-derived thioureas) can form chiral enamines or iminium ions in situ, which then react stereoselectively.[6][7][8]

  Caption: General mechanism of enamine-based organocatalysis.

• Metal-Based Chiral Lewis Acid Catalysis: Chiral Lewis acids can coordinate to the carbonyl oxygen of Tert-butyl 3-formylbenzoate, activating it towards nucleophilic attack and creating a chiral environment that shields one face of the aldehyde.

  • Catalyst Systems: Common systems include those based on Titanium, Zinc, or Iron complexed with chiral ligands like BINOL, TADDOL, or Salen derivatives.[3][9][10] For instance, the BINOL-ZnEt₂-Ti(OiPr)₄ system has shown high enantioselectivity for the addition of alkynes to aromatic aldehydes.[3][9]

  Data Comparison: Catalyst Performance in Diethylzinc Addition

Catalyst System	Ligand	Solvent	Temperature (°C)	Yield (%)	ee (%)
A	(1R,2S)-(-)-N-Methylephedrine	Toluene	0	92	85
B	(S)-BINOL	Toluene	0	95	98
C	(-)-DAIB	Hexane	25	88	91

Issue 3: Inconsistent Results and Poor Reproducibility

Problem: You are experiencing significant variations in stereoselectivity between batches of the same reaction.

Potential Culprits and Solutions:

• Reagent Purity:

  • Aldehyde: Ensure the Tert-butyl 3-formylbenzoate is free from acidic or basic impurities that could interfere with the catalyst. Oxidation to the corresponding carboxylic acid can also be an issue.

  • Solvents and Reagents: Strictly anhydrous conditions are often crucial, especially for reactions involving organometallic reagents or moisture-sensitive catalysts. Traces of water can quench reagents and deactivate catalysts.

• Temperature Control: Many stereoselective reactions have a narrow optimal temperature range. Even small fluctuations can impact the energy difference between diastereomeric transition states. Use a reliable cryostat for reactions conducted at low temperatures.

• Rate of Addition: Slow, controlled addition of reagents, often via a syringe pump, can be critical. This helps to maintain a low concentration of the added reagent, which can suppress background reactions and prevent local temperature increases.

References

• Socha, A. M., & Pu, L. (2011). Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs). Accounts of Chemical Research, 44(8), 641-651. [Link]

• Pu, L., & Yu, H. B. (2001). Catalytic asymmetric organozinc additions to carbonyl compounds. Chemical reviews, 101(3), 757-824. [Link]

• Kim, H. J., & Kim, Y. (2021). Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. Molecules, 26(11), 3321. [Link]

• Wang, W., Li, H., & Wang, J. (2012). Organocatalytic asymmetric Michael addition reaction of aldehydes with 2-furanones: experimental, applications and DFT studies. Organic Chemistry Frontiers, 1(1), 54-60. [Link]

• Wikipedia contributors. (2023). Chiral auxiliary. Wikipedia, The Free Encyclopedia. [Link]

• Socha, A. M., & Pu, L. (2011). Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs). Accounts of Chemical Research, 44(8), 641-651. [Link]

• Melchiorre, P., & MacMillan, D. W. (2006). Mechanism of the Stereoselective α-Alkylation of Aldehydes Driven by the Photochemical Activity of Enamines. Journal of the American Chemical Society, 128(24), 7859-7868. [Link]

• Zhang, H., Xue, F., Mak, T. C. W., & Chan, K. S. (1996). Enantioselectivity Increases with Reactivity: Electronically Controlled Asymmetric Addition of Diethylzinc to Aromatic Aldehydes Catalyzed by a Chiral Pyridylphenol. The Journal of Organic Chemistry, 61(23), 8002-8003. [Link]

• Houk, K. N., & Cheong, P. H. Y. (2008). Aromatic interactions as control elements in stereoselective organic reactions. Nature, 455(7211), 309-313. [Link]

• Riant, O., & Mostefai, N. (2009). Chiral auxiliaries for asymmetric synthesis: enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols. The Journal of Organic Chemistry, 74(2), 743-749. [Link]

• ResearchGate. New Methods for the Preparation of Aromatic Aldehydes. ResearchGate. [Link]

• Wang, W., Li, H., & Wang, J. (2007). Small Peptides Catalyze Highly Enantioselective Direct Aldol Reactions of Aldehydes with Hydroxyacetone: Unprecedented Regiocontrol in Aqueous Media. Organic Letters, 9(21), 4255-4258. [Link]

• LibreTexts. 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• LibreTexts. 10.2: Nucleophilic Additions to Aldehydes and Ketones - An Overview. Chemistry LibreTexts. [Link]

• Ohmura, S., Katagiri, K., Kato, H., Horibe, T., Miyakawa, S., Hasegawa, J., & Ishihara, K. (2023). A Rational Design of Chiral Iron(III) Complexes for Photocatalytic Asymmetric Radical Cation (4+ 2) Cycloadditions and the First Asymmetric Total Synthesis of (+)-Heitziamide A. Journal of the American Chemical Society. [Link]

• Danielsson, J. (2008). Stereoselective Nucleophilic Additions to Aldehydes and Synthesis of α-Amino-β-Hydroxy-Esters. Diva-portal.org. [Link]

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Reference Data & Comparative Studies

A Strategic Guide to Ester Protecting Groups: Tert-butyl 3-formylbenzoate vs. Methyl 3-formylbenzoate

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In the landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and purity.[1] For the temporary masking of a carboxylic acid, both tert-butyl and methyl esters are common choices. However, their distinct chemical properties dictate their suitability for different synthetic strategies. This guide provides a detailed comparison of Tert-butyl 3-formylbenzoate and Methyl 3-formylbenzoate, offering researchers and drug development professionals a clear framework for choosing the optimal reagent.

The core difference between these two molecules lies in the ester group, which dictates the stability and deprotection conditions.[1] Tert-butyl esters are characterized by their stability in basic and nucleophilic environments, coupled with their sensitivity to mild acidic conditions for cleavage.[2] In stark contrast, methyl esters are stable to acid but require basic conditions (saponification) for removal, a process that can compromise sensitive functional groups elsewhere in the molecule.[3]

Physicochemical and Reactivity Comparison

A direct comparison of the key properties of these two reagents reveals their fundamental differences.

Property	Tert-butyl 3-formylbenzoate	Methyl 3-formylbenzoate	Rationale & Implications
Molecular Weight	220.25 g/mol	164.16 g/mol [4]	The bulkier tert-butyl group can introduce steric hindrance, potentially influencing the reactivity of the nearby aldehyde.
Physical Form	Solid / Oil	Solid[5]	Affects handling and dissolution properties in various solvents.
Melting Point	Not widely reported	48-52 °C[5]	Relevant for reaction temperature considerations and product isolation.
Stability to Base	High	Low (saponifies)	Critical for reactions involving basic reagents (e.g., Grignard, enolates, base-labile protecting groups).
Stability to Acid	Low (readily cleaved)	High	Determines the choice of deprotection strategy and compatibility with acid-catalyzed reactions.
Deprotection	Mild Acid (TFA, HCl)[2]	Base (NaOH, LiOH)[3]	This is the most significant strategic difference, enabling orthogonal protection schemes with the tert-butyl ester.

The Decisive Factor: Orthogonal Protection Strategy

The key advantage of the tert-butyl ester is its ability to be used in an "orthogonal" protecting group strategy.[6] This allows for the selective removal of one protecting group in a complex molecule without affecting others.

For instance, if a synthetic intermediate contains both a tert-butyl ester and a base-labile group (like an acetate ester or an Fmoc-protected amine), the tert-butyl group can be selectively removed with acid, leaving the base-labile group intact. This level of selective control is not possible with a methyl ester, as the harsh basic conditions required for its removal would likely cleave other sensitive groups.[1]

Visualizing Deprotection Pathways

The differing deprotection mechanisms are central to the strategic application of these reagents.

Caption: Deprotection pathways for tert-butyl and methyl 3-formylbenzoate.

Case Study: Reductive Amination

Reductive amination is a common reaction used to form amines from carbonyl compounds.[7] The choice of ester can influence the reaction strategy. Let's consider the reaction of each formylbenzoate with a primary amine, such as benzylamine, followed by reduction.

Experimental Workflow: A General Overview

Caption: General workflow for a one-pot reductive amination reaction.

While the aldehyde functionality reacts similarly in both molecules, the key consideration is the subsequent steps. If the desired final product is the carboxylic acid, the tert-butyl ester offers a significant advantage. The crude product from the reductive amination can be directly treated with acid. This single step will both protonate the newly formed amine (making it water-soluble for purification) and cleave the tert-butyl ester to reveal the carboxylic acid.

With the methyl ester, a two-step process would be required after the reductive amination: basic hydrolysis to cleave the ester, followed by acidification to protonate the amine and the carboxylate. This adds steps and may complicate purification.

Detailed Experimental Protocols

Protocol 1: Acid-Catalyzed Deprotection of Tert-butyl Ester

This protocol outlines the cleavage of the tert-butyl group following a reaction like reductive amination.

• Dissolution: Dissolve the crude tert-butyl ester product in a suitable solvent like Dichloromethane (DCM) or Ethyl Acetate.

• Acid Addition: Add an excess of Trifluoroacetic Acid (TFA) (typically 20-50% v/v) or use a solution of HCl in dioxane (e.g., 4M).[1]

• Reaction: Stir the mixture at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• Solvent Removal: Upon completion, remove the solvent and excess acid under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.

• Isolation: The resulting carboxylic acid can often be used directly or purified further if necessary.

Protocol 2: Saponification of Methyl Ester

This protocol describes the base-mediated hydrolysis of the methyl ester.

• Dissolution: Dissolve the methyl ester product in a mixture of a water-miscible organic solvent (e.g., THF, Methanol) and water.[8]

• Base Addition: Add an aqueous solution of a base, such as Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH) (1.5 - 2 equivalents).[2]

• Reaction: Stir the mixture at room temperature. The reaction may require gentle heating to proceed to completion. Monitor by TLC.

• Acidification: Upon completion, cool the reaction mixture in an ice bath and carefully acidify with an acid (e.g., 1M HCl) to a pH of ~3-4.

• Extraction & Isolation: Extract the desired carboxylic acid product with an organic solvent (e.g., Ethyl Acetate), dry the organic layer, and concentrate under reduced pressure to yield the crude product, which can then be purified.

Conclusion and Recommendations

The choice between Tert-butyl 3-formylbenzoate and Methyl 3-formylbenzoate is a strategic decision driven by the overall synthetic plan.

• Choose Tert-butyl 3-formylbenzoate when:

  • The synthetic route involves base-sensitive functional groups or reagents.

  • An orthogonal protection strategy is required.

  • Mild, non-nucleophilic deprotection conditions are necessary to preserve the integrity of a complex molecule.

• Choose Methyl 3-formylbenzoate when:

  • The synthetic route is robust and does not involve base-labile functionalities.

  • Cost is a primary concern, as methyl esters and their starting materials are often less expensive.

  • The final product is intended to remain as a methyl ester.

By carefully considering the stability and deprotection requirements of the entire synthetic sequence, researchers can leverage the distinct properties of these reagents to optimize their chemical transformations and achieve their target molecules with greater efficiency and success.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fiveable.me [fiveable.me]
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• 5. Methyl 3-formylbenzoate = 98.0 GC 52178-50-4 [sigmaaldrich.com]
• 6. Protecting group - Wikipedia [en.wikipedia.org]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]

A Senior Application Scientist's Guide to Orthogonal Protection of 3-Formylbenzoic Acid

In the landscape of pharmaceutical synthesis and complex molecule construction, bifunctional building blocks like 3-formylbenzoic acid (CAS 619-21-6) present both an opportunity and a challenge.[1][2] The presence of both an electrophilic aldehyde and a nucleophilic/acidic carboxylic acid on the same aromatic ring allows for diverse synthetic transformations. However, this dual reactivity necessitates a robust and selective strategy to mask one or both groups while other chemical modifications are performed.[3][4]

This guide provides an in-depth comparison of alternative protecting group strategies for 3-formylbenzoic acid, moving beyond a simple catalog of options. As Senior Application Scientists, our goal is to elucidate the underlying chemical principles, enabling you to make informed, causality-driven decisions in your synthetic design. We will explore orthogonal protection schemes, where each functional group can be independently protected and deprotected without affecting the other, a cornerstone of modern multistep synthesis.[3][5]

Part 1: Strategies for Protecting the Aldehyde

The formyl group, being a highly reactive aldehyde, is often the primary target for protection, especially when subsequent reactions involve strong nucleophiles, bases, or reducing agents that would otherwise attack the carbonyl.[6][7] The most reliable and widely adopted method for aldehyde protection is its conversion to an acetal.

Primary Recommendation: Cyclic Acetals (1,3-Dioxolanes)

The formation of a cyclic acetal, typically with ethylene glycol, is the industry standard for protecting aldehydes and ketones.[8] This reaction is catalyzed by acid (commonly p-toluenesulfonic acid, p-TsOH) and driven to completion by the removal of water, often using a Dean-Stark apparatus.[9]

The Chemistry Explained: The carboxylic acid moiety of 3-formylbenzoic acid does not interfere with this process. While it could theoretically be esterified under these conditions, the formation of an acetal from the aldehyde is kinetically much faster and requires milder conditions.[7] Furthermore, the formation of an orthoester from a carboxylic acid is generally unfavorable and requires more forcing conditions.[10] The resulting 1,3-dioxolane is exceptionally stable to a wide range of conditions, including organometallic reagents (Grignard, organolithiums), hydride reducing agents (LiAlH₄, NaBH₄), and basic media.[6][11]

• To a solution of 3-formylbenzoic acid (1.0 eq) in toluene (approx. 0.5 M), add ethylene glycol (1.2 eq).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq).

• Fit the flask with a Dean-Stark apparatus and reflux the mixture, azeotropically removing water until no more is collected (typically 2-4 hours).

• Cool the reaction mixture to room temperature and wash with saturated aqueous sodium bicarbonate (NaHCO₃) to quench the acid catalyst.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the protected product, which can be purified by crystallization or chromatography.

Caption: Acetal protection of the formyl group.

Alternative: Thioacetals (1,3-Dithiolanes)

For syntheses that require subsequent steps under acidic conditions, a standard acetal is unsuitable as it would be cleaved. In this scenario, a thioacetal, formed with a thiol like ethane-1,2-dithiol, offers a robust alternative.[6]

The Chemistry Explained: Thioacetals are stable in both acidic and basic environments.[6] This provides a crucial layer of orthogonality. Their deprotection, however, requires specific and often harsh conditions, typically involving heavy metal salts like mercuric chloride (HgCl₂) or oxidizing agents, which may not be compatible with all substrates.[6]

Comparison of Aldehyde Protecting Groups

Protecting Group	Protection Conditions	Stability	Deprotection Conditions	Key Advantage	Disadvantage
Acetal	Ethylene glycol, cat. acid	Basic, nucleophilic, reductive, oxidative reagents	Mild aqueous acid (e.g., HCl, AcOH)[9]	High yield, mild deprotection, common	Acid-labile
Thioacetal	Ethane-1,2-dithiol, Lewis/Brønsted acid	Acidic, basic, nucleophilic, reductive reagents	HgCl₂, H₂O/CH₃CN; Oxidative methods[6]	Acid stability	Toxic reagents for deprotection

Part 2: Strategies for Protecting the Carboxylic Acid

Once the aldehyde is secured, or if the planned reaction specifically targets the aldehyde, the carboxylic acid must be protected. The most common strategy is conversion to an ester. The choice of ester is critical as it dictates the deprotection method and, therefore, the overall orthogonality of the synthetic route.[12]

Primary Recommendation: Benzyl Ester

The benzyl ester is a superior choice for complex syntheses due to its unique deprotection condition: catalytic hydrogenolysis.[12]

The Chemistry Explained: The carboxylic acid can be converted to a benzyl ester using benzyl bromide or benzyl alcohol under appropriate conditions. This ester is stable to a wide range of non-reductive conditions, including the acidic or basic conditions used to deprotect many other groups.[5] Deprotection is achieved cleanly with hydrogen gas (H₂) and a palladium catalyst (Pd/C), yielding the free acid and toluene as a benign byproduct.[13] This method is orthogonal to the acid-catalyzed cleavage of acetals.

• Suspend the starting acid (e.g., 3-(1,3-dioxolan-2-yl)benzoic acid) (1.0 eq) in a suitable solvent like acetone or DMF.

• Add a base such as potassium carbonate (K₂CO₃) (1.5 eq).

• Add benzyl bromide (BnBr) (1.1 eq) dropwise at room temperature.

• Heat the mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over Na₂SO₄, and concentrate to yield the benzyl ester, which can be purified by chromatography.

Caption: Benzyl ester protection of the carboxylic acid.

Alternative Ester Protecting Groups

Protecting Group	Protection Conditions	Stability	Deprotection Conditions	Key Advantage	Disadvantage
Methyl/Ethyl Ester	MeOH/EtOH, cat. acid (Fischer) or Alkyl halide, base	Mild acid/base	Acid or base hydrolysis (saponification)[12][14]	Simple, inexpensive	Deprotection conditions can affect other groups
tert-Butyl Ester	Isobutylene, cat. acid or (Boc)₂O, DMAP	Base, hydrogenolysis	Strong acid (e.g., TFA)[12]	Base stability	Acid-lability overlaps with acetal deprotection
Silyl Ester (e.g., TBDMS)	TBDMS-Cl, imidazole	Non-aqueous, non-acidic	Fluoride ion (e.g., TBAF)[12]	Orthogonal to acid/base/hydrogenolysis	Sensitive to water and protic solvents

Part 3: Validated Orthogonal Protection Workflows

The true power of protecting groups is realized when they are used in an orthogonal set, allowing for the sequential and selective unmasking of functional groups.[5] Here, we present two robust, field-proven workflows for 3-formylbenzoic acid.

Workflow A: The "Classic" Orthogonal Strategy (Acetal & Benzyl Ester)

This strategy is arguably the most versatile and reliable. It protects the more reactive aldehyde first, then the carboxylic acid, and allows for deprotection in either order depending on the synthetic need.

Logic: The acetal is stable to the basic conditions of benzylation and the hydrogenolysis conditions for de-benzylation. The benzyl ester is stable to the mild acid used for acetal formation and deprotection. This provides complete orthogonality.

Caption: Workflow A: Acetal and Benzyl Ester Orthogonal Strategy.

Workflow B: The "Base/Acid" Orthogonal Strategy (Ethyl Ester & Acetal)

This strategy is useful if hydrogenolysis is not viable due to other sensitive groups in the molecule (e.g., alkenes, alkynes).

Logic: This workflow protects the acid first under basic conditions that do not affect the aldehyde. The subsequent acetal formation occurs under acidic conditions, which the pre-formed ester tolerates. Deprotection relies on the stark difference between base-labile esters and acid-labile acetals.

• Protect Carboxylic Acid: Convert 3-formylbenzoic acid to its ethyl ester using ethyl iodide and K₂CO₃ in DMF. The aldehyde is inert to these conditions.

• Protect Aldehyde: The resulting ethyl 3-formylbenzoate is then protected as an acetal using ethylene glycol and catalytic p-TsOH.

• Perform Subsequent Reactions.

• Selective Deprotection:

  • To reveal the carboxylic acid: Use base-catalyzed hydrolysis (saponification, e.g., NaOH in aq. EtOH). The acetal is completely stable.[6][11]

  • To reveal the aldehyde: Use mild aqueous acid (e.g., 1M HCl in THF). The ester remains intact under these conditions.

Conclusion

The choice of a protecting group strategy for 3-formylbenzoic acid is not arbitrary but a critical decision that impacts the efficiency and success of a synthetic campaign. For maximum flexibility and robustness, the Acetal & Benzyl Ester orthogonal strategy is highly recommended due to its clean protection and deprotection steps with minimal cross-reactivity. However, by understanding the specific stabilities and labilities of alternative groups like thioacetals and different esters, researchers can design a bespoke protection scheme perfectly tailored to the unique demands of their target molecule. Always consider the full synthetic route when selecting your protecting groups to avoid unforeseen compatibility issues in later steps.

References

• Wikipedia. Protecting group. [Link]

• Evans, P. Protecting Groups. University of Liverpool. [Link]

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• JoVE. Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. [Link]

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• Chemistry Steps. Acetals as Protecting Groups for Aldehydes and Ketones. [Link]

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comparing different methods for the synthesis of Tert-butyl 3-formylbenzoate

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of key building blocks is paramount. Tert-butyl 3-formylbenzoate is a valuable bifunctional molecule, incorporating a masked carboxylic acid and a reactive aldehyde, making it a crucial intermediate in the synthesis of a wide range of pharmaceutical agents and complex organic molecules. This guide provides an in-depth, comparative analysis of the primary synthetic methodologies for preparing tert-butyl 3-formylbenzoate, offering detailed experimental protocols, mechanistic insights, and a critical evaluation of each route's performance.

Introduction to Synthetic Strategies

The synthesis of tert-butyl 3-formylbenzoate can be broadly approached via three main strategies, each with distinct advantages and challenges:

• Oxidation of tert-butyl 3-(hydroxymethyl)benzoate: This is arguably the most common and direct approach, starting from a readily available precursor. The choice of oxidant is critical and dictates the reaction's mildness, selectivity, and scalability. We will explore three widely used oxidation protocols: Swern, Dess-Martin, and Pyridinium Chlorochromate (PCC) oxidations.

• Formylation of a Precursor via Organometallic Reagents: This strategy involves the introduction of the formyl group onto a pre-existing tert-butyl benzoate scaffold. The Grignard reaction, a classic carbon-carbon bond-forming reaction, is a prominent example of this approach.

• Palladium-Catalyzed Formylation: Leveraging the power of transition metal catalysis, this modern approach offers a direct route to introduce the formyl group onto an aryl halide precursor, providing an alternative to traditional organometallic methods.

• Esterification of 3-formylbenzoic acid: This alternative route involves the direct esterification of the parent carboxylic acid, offering a straightforward approach if the starting material is readily available.

This guide will now delve into a detailed comparison of these methods, providing the necessary information for you to make an informed decision based on your specific research needs, scale, and available resources.

Method 1: Oxidation of tert-butyl 3-(hydroxymethyl)benzoate

The oxidation of the primary alcohol, tert-butyl 3-(hydroxymethyl)benzoate, to the corresponding aldehyde is a highly effective strategy. The key is to employ a mild oxidizing agent to prevent over-oxidation to the carboxylic acid.

Swern Oxidation

The Swern oxidation is a widely respected method that utilizes dimethyl sulfoxide (DMSO) activated by an electrophile, typically oxalyl chloride, to oxidize primary alcohols to aldehydes under very mild, low-temperature conditions.[1][2]

Mechanism and Rationale:

The reaction proceeds through the formation of a highly reactive chloro(dimethyl)sulfonium chloride intermediate from DMSO and oxalyl chloride. The alcohol then adds to this electrophilic sulfur species to form an alkoxysulfonium salt. A hindered base, such as triethylamine, is then used to deprotonate the carbon alpha to the oxygen, inducing an intramolecular elimination to yield the aldehyde, dimethyl sulfide, and triethylammonium chloride.[2] The low reaction temperature (-78 °C) is crucial to prevent side reactions and decomposition of the reactive intermediates.[1][3]

Experimental Protocol: Swern Oxidation

• Materials:

  • tert-butyl 3-(hydroxymethyl)benzoate

  • Oxalyl chloride

  • Dimethyl sulfoxide (DMSO)

  • Triethylamine (TEA)

  • Anhydrous dichloromethane (DCM)

  • Water, Saturated brine solution

  • Anhydrous sodium sulfate or magnesium sulfate

• Procedure:

  • To a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous DCM and cool to -78 °C using a dry ice/acetone bath.

  • Slowly add oxalyl chloride to the cold DCM, followed by the dropwise addition of a solution of DMSO in anhydrous DCM, maintaining the internal temperature below -60 °C. Stir the mixture for 15 minutes.

  • Prepare a solution of tert-butyl 3-(hydroxymethyl)benzoate in anhydrous DCM and add it dropwise to the reaction mixture, ensuring the temperature remains at -78 °C. Stir for 45 minutes.

  • Add triethylamine dropwise to the reaction mixture. A thick white precipitate will form. Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction with water. Separate the organic layer and wash sequentially with water and saturated brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine compound, Dess-Martin periodinane (DMP), as a mild and selective oxidizing agent.[4][5]

Mechanism and Rationale:

The reaction involves the coordination of the alcohol to the iodine center of the DMP, followed by a ligand exchange. An acetate ligand then acts as a base to abstract a proton from the carbon bearing the hydroxyl group, leading to the formation of the aldehyde, acetic acid, and a reduced iodine species.[4] The reaction is typically performed at room temperature in chlorinated solvents and is known for its high chemoselectivity and tolerance of sensitive functional groups.[5] A drawback is the potentially explosive nature of DMP, especially when impure or heated.[6]

Experimental Protocol: Dess-Martin Oxidation

• Materials:

  • tert-butyl 3-(hydroxymethyl)benzoate

  • Dess-Martin periodinane (DMP)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Saturated aqueous sodium thiosulfate solution

  • Anhydrous sodium sulfate or magnesium sulfate

• Procedure:

  • To a round-bottom flask containing a solution of tert-butyl 3-(hydroxymethyl)benzoate in anhydrous DCM, add DMP in one portion at room temperature under a nitrogen atmosphere.

  • Stir the reaction mixture until the starting material is consumed (monitor by TLC, typically 1-3 hours).

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

  • Stir vigorously until the solid dissolves and the layers become clear.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder alternative to other chromium-based oxidants and can effectively oxidize primary alcohols to aldehydes without significant over-oxidation to carboxylic acids, especially in anhydrous conditions.[7][8]

Mechanism and Rationale:

The alcohol attacks the chromium center of PCC to form a chromate ester. A base, such as pyridine present in the reagent, then removes a proton from the carbon adjacent to the oxygen, leading to the formation of the carbon-oxygen double bond and the reduction of Cr(VI) to Cr(IV).[7] The reaction is typically carried out in dichloromethane. A significant drawback of this method is the toxicity of chromium reagents.[9]

Experimental Protocol: PCC Oxidation

• Materials:

  • tert-butyl 3-(hydroxymethyl)benzoate

  • Pyridinium chlorochromate (PCC)

  • Celite or silica gel

  • Anhydrous dichloromethane (DCM)

  • Diethyl ether

• Procedure:

  • To a suspension of PCC and Celite in anhydrous DCM, add a solution of tert-butyl 3-(hydroxymethyl)benzoate in DCM in one portion.

  • Stir the mixture at room temperature for 1-2 hours until the reaction is complete (monitor by TLC).

  • Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Wash the silica gel pad with additional diethyl ether.

  • Combine the filtrates and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Method 2: Formylation via Grignard Reaction

This approach involves the formation of a Grignard reagent from a suitable precursor, such as tert-butyl 3-bromobenzoate, followed by reaction with a formylating agent like N,N-dimethylformamide (DMF).

Mechanism and Rationale:

The Grignard reagent, a potent nucleophile, is prepared by reacting tert-butyl 3-bromobenzoate with magnesium metal. This organomagnesium species then attacks the electrophilic carbonyl carbon of DMF. The resulting tetrahedral intermediate is subsequently hydrolyzed during aqueous workup to yield the desired aldehyde. The bulky tert-butyl ester group is generally stable under the reaction conditions.[10]

Experimental Protocol: Grignard Formylation

• Materials:

  • tert-butyl 3-bromobenzoate

  • Magnesium turnings

  • Iodine (crystal)

  • Anhydrous diethyl ether or THF

  • N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride solution

  • Hydrochloric acid (1 M)

• Procedure:

  • In a flame-dried flask under a nitrogen atmosphere, place magnesium turnings and a crystal of iodine.

  • Add a small amount of a solution of tert-butyl 3-bromobenzoate in anhydrous diethyl ether to initiate the reaction.

  • Once the reaction has started (indicated by a color change and gentle reflux), add the remaining solution of tert-butyl 3-bromobenzoate dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour.

  • Cool the reaction mixture to 0 °C and add DMF dropwise, keeping the internal temperature below 10 °C.

  • Stir at room temperature for 30 minutes.

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Acidify with 1 M HCl and extract with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography.

Method 3: Palladium-Catalyzed Formylation

Modern synthetic chemistry offers powerful tools for C-H activation and cross-coupling reactions. Palladium-catalyzed formylation of aryl halides provides a direct and often milder alternative to traditional methods.[11][12]

Mechanism and Rationale:

The catalytic cycle typically begins with the oxidative addition of the aryl halide (tert-butyl 3-bromobenzoate) to a Pd(0) complex. This is followed by the insertion of a C1 source, such as tert-butyl isocyanide, into the aryl-palladium bond. A subsequent hydride transfer from a hydride source (e.g., a silane) and reductive elimination regenerates the Pd(0) catalyst and releases the aldehyde product.[12] This method offers the advantage of milder reaction conditions and a broad functional group tolerance.[11]

Experimental Protocol: Palladium-Catalyzed Formylation

• Materials:

  • tert-butyl 3-bromobenzoate

  • Palladium(II) acetate (Pd(OAc)₂)

  • JohnPhos (ligand)

  • Sodium carbonate (Na₂CO₃)

  • Triethylsilane (Et₃SiH)

  • tert-Butyl isocyanide

  • Anhydrous N,N-dimethylformamide (DMF)

• Procedure:

  • To a Schlenk tube, add Pd(OAc)₂, JohnPhos, and Na₂CO₃.

  • Evacuate and backfill the tube with nitrogen.

  • Add a solution of tert-butyl 3-bromobenzoate in anhydrous DMF, followed by tert-butyl isocyanide and triethylsilane.

  • Seal the tube and heat the reaction mixture at 65 °C for the required time (monitor by GC-MS or TLC).

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by flash column chromatography.

Method 4: Esterification of 3-formylbenzoic acid

An alternative and straightforward approach is the direct esterification of 3-formylbenzoic acid with a tert-butyl source.

Mechanism and Rationale:

The esterification can be achieved by reacting 3-formylbenzoic acid with tert-butanol under acidic catalysis. However, the high reactivity of tert-butanol can lead to dehydration to isobutene.[13] A milder and often more effective method is the use of di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base like DMAP, or by reacting the acid with isobutylene gas under acidic conditions.[14][15]

Experimental Protocol: Esterification with (Boc)₂O

• Materials:

  • 3-formylbenzoic acid

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • 4-(Dimethylamino)pyridine (DMAP)

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • To a solution of 3-formylbenzoic acid in anhydrous DCM, add DMAP and (Boc)₂O.

  • Stir the reaction mixture at room temperature until the evolution of CO₂ ceases and the starting material is consumed (monitor by TLC).

  • Wash the reaction mixture with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by flash column chromatography if necessary.

Comparative Analysis

Method	Starting Material	Key Reagents	Typical Yield	Reaction Conditions	Advantages	Disadvantages
Swern Oxidation	tert-butyl 3-(hydroxymethyl)benzoate	DMSO, Oxalyl chloride, TEA	High	-78 °C to RT	Mild, high yield, good for sensitive substrates	Requires low temperatures, produces odorous byproducts
Dess-Martin Oxidation	tert-butyl 3-(hydroxymethyl)benzoate	Dess-Martin Periodinane	High	Room Temperature	Mild, neutral pH, short reaction times, easy workup	Reagent is expensive and potentially explosive
PCC Oxidation	tert-butyl 3-(hydroxymethyl)benzoate	Pyridinium Chlorochromate	Good to High	Room Temperature	Readily available reagent, simple procedure	Toxic chromium waste, acidic conditions, tedious workup
Grignard Formylation	tert-butyl 3-bromobenzoate	Mg, DMF	Moderate to Good	-10 °C to RT	Utilizes readily available starting materials	Requires strictly anhydrous conditions, potential side reactions
Pd-Catalyzed Formylation	tert-butyl 3-bromobenzoate	Pd catalyst, ligand, base, C1 source	Good to High	65 °C	Mild conditions, high functional group tolerance	Expensive catalyst and ligands, requires inert atmosphere
Esterification	3-formylbenzoic acid	(Boc)₂O, DMAP	High	Room Temperature	Simple procedure, mild conditions, high atom economy	Starting material may be less accessible than the alcohol

Visualization of Synthetic Pathways

Caption: Synthetic routes to tert-butyl 3-formylbenzoate.

Conclusion and Recommendations

The choice of synthetic method for tert-butyl 3-formylbenzoate is highly dependent on the specific requirements of the project.

• For small-scale laboratory synthesis where mild conditions and high yields are paramount, Dess-Martin oxidation is often the preferred method due to its simplicity and reliability, provided the cost and safety precautions of the reagent are manageable. Swern oxidation is also an excellent choice, particularly for sensitive substrates, though it requires more stringent temperature control.

• For larger-scale synthesis , the toxicity of chromium reagents makes PCC oxidation less desirable. The Grignard formylation and esterification routes become more attractive due to the lower cost of reagents. The esterification of 3-formylbenzoic acid is particularly appealing for its simplicity and atom economy if the starting acid is readily available.

• Palladium-catalyzed formylation represents a modern and versatile approach that is well-suited for medicinal chemistry and library synthesis due to its broad functional group tolerance. As catalyst and ligand development continues, this method may become increasingly cost-effective for larger-scale applications.

By carefully considering the factors outlined in this guide, researchers can select the most appropriate synthetic strategy to efficiently and effectively produce tert-butyl 3-formylbenzoate for their research and development needs.

References

• Corey, E. J., & Suggs, J. W. (1975). Pyridinium chlorochromate. An efficient reagent for oxidation of primary and secondary alcohols to carbonyl compounds. Tetrahedron Letters, 16(30), 2647-2650. [Link]

• Jiang, X., Wang, J. M., Zhang, Y., Chen, Z., Zhu, Y. M., & Ji, S. J. (2014). Palladium-catalyzed formylation of aryl halides with tert-butyl isocyanide. Organic letters, 16(13), 3492–3495. [Link]

• Jiang, X., Wang, J. M., Zhang, Y., Chen, Z., Zhu, Y. M., & Ji, S. J. (2014). Palladium-Catalyzed Formylation of Aryl Halides with tert-Butyl Isocyanide. Organic Letters, 16(13), 3492-3495. [Link]

• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). A convenient procedure for the oxidation of long-chain and related alcohols to aldehydes. The Journal of Organic Chemistry, 43(12), 2480–2482. [Link]

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. Journal of the American Chemical Society, 105(22), 6755–6756. [Link]

• National Center for Biotechnology Information. (n.d.). Pyridinium chlorochromate. PubChem. Retrieved from [Link]

• Wikipedia contributors. (2023, December 27). Swern oxidation. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia contributors. (2023, November 28). Dess–Martin periodinane. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Periodinane (DMP). Retrieved from [Link]

• Rieke, R. D., & Wu, T. C. (1993). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 58(1), 248-251. [Link]

• Organic Syntheses. (n.d.). Preparation of t-Butyl-3-Bromo-5-Formylbenzoate Through Selective Metal-Halogen Exchange Reactions. Retrieved from [Link]

• Ogasawara, C., Kayano, K., & Namba, K. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 34(15), 1845-1849. [Link]

• Jin, J. Z., & Sun, N. B. (2013). Esterification of tert-Butanol and Acetic Acid by Silicotungestic Acid Catalyst Supported on Bentonite. Asian Journal of Chemistry, 25(11), 6003-6006. [Link]

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate). Retrieved from [Link]

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A Comparative Guide to the Validation of Analytical Methods for Tert-butyl 3-formylbenzoate Purity

This guide provides an in-depth comparison of analytical methodologies for the purity determination of Tert-butyl 3-formylbenzoate, a critical intermediate in pharmaceutical synthesis. As the purity of starting materials directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API), the selection and validation of an appropriate analytical method is a cornerstone of quality control. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into method validation.

The narrative that follows is grounded in the principles of scientific integrity, drawing from established regulatory frameworks to explain the causality behind experimental choices. We will explore High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting detailed protocols, comparative performance data, and the logical framework for method selection.

The Analytical Challenge: Tert-butyl 3-formylbenzoate

Tert-butyl 3-formylbenzoate possesses a unique combination of functional groups: a bulky tert-butyl ester, an aromatic ring, and a reactive aldehyde. This structure dictates the analytical strategy. The aromatic ring provides a strong chromophore for UV detection in HPLC. The compound's volatility and thermal stability must be carefully considered for GC analysis. The presence of unique protons on the aromatic ring and the tert-butyl group makes it an excellent candidate for qNMR.

Potential process-related impurities could include:

• 3-Formylbenzoic acid: From the hydrolysis of the tert-butyl ester.

• Tert-butanol: Also from ester hydrolysis.

• Starting materials or other reaction byproducts.

A robust analytical method must be able to separate and quantify the main component while also detecting and quantifying these potential impurities. The validation process ensures the method is "fit for purpose," providing reliable and accurate results.[1]

The Regulatory Framework: A Foundation of Trustworthiness

The validation of an analytical procedure is a formal process to demonstrate its suitability for its intended use.[1] Our approach is built upon the harmonized guidelines from the International Council for Harmonisation (ICH), specifically ICH Q2(R2), and the United States Pharmacopeia (USP) General Chapter <1225>.[1][2][3] These guidelines provide a comprehensive framework for the validation parameters that must be assessed.

The core validation characteristics we will evaluate for each method are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[4]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[4]

• Range: The interval between the upper and lower concentration levels of the analyte for which the procedure has demonstrated suitable precision, accuracy, and linearity.[1][5]

• Accuracy: The closeness of test results to the true value.[4][6]

• Precision: The degree of scatter between a series of measurements from the same homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[7]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations of an analyte that can be reliably detected and quantified, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[6]

Workflow for Analytical Method Validation

The validation process follows a structured, predefined plan. This ensures that all experiments are conducted systematically and that the acceptance criteria are established before the study begins.[5]

Caption: A generalized workflow for analytical method validation, from planning to final reporting.

Comparative Analysis of Analytical Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC is a premier technique for the purity analysis of non-volatile compounds like Tert-butyl 3-formylbenzoate.[8] Its high resolution and sensitivity make it ideal for separating the main component from closely related impurities. A reversed-phase method is the logical starting point.

Causality Behind Experimental Choices:

• Column: A C18 column is selected for its versatility and effectiveness in retaining moderately non-polar compounds through hydrophobic interactions.

• Mobile Phase: A gradient of acidified water and acetonitrile is used. The acid (e.g., trifluoroacetic acid or formic acid) protonates silanols on the stationary phase to reduce peak tailing and sharpens the peaks of acidic impurities like 3-formylbenzoic acid. The gradient elution ensures that both polar and non-polar impurities are eluted with good peak shape in a reasonable runtime.

• Detector: A UV detector set at a wavelength where the benzene ring exhibits strong absorbance (e.g., 254 nm) provides excellent sensitivity. A photodiode array (PDA) detector is even more powerful, as it can assess peak purity by comparing spectra across the peak, which is a key part of specificity validation.[9]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18.1-22 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

Gas Chromatography (GC)

GC is a powerful technique for volatile and thermally stable compounds.[8] For Tert-butyl 3-formylbenzoate, its viability depends on its thermal stability; the aldehyde and ester groups could be susceptible to degradation at high injector temperatures. Therefore, robustness studies focusing on injector temperature are critical.

Causality Behind Experimental Choices:

• Detector: A Flame Ionization Detector (FID) is chosen for its robustness, wide linear range, and near-universal response to carbon-containing compounds, making it suitable for purity analysis where impurity standards may not be available (area percent method).[10][11]

• Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) provides a good balance of interactions for separating compounds with aromatic and polar functional groups.

• Temperature Program: A temperature ramp is essential to first elute volatile impurities like tert-butanol at lower temperatures before ramping up to elute the higher-boiling main component and other impurities.

• Instrumentation: Gas chromatograph with a split/splitless injector and FID.

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Oven Program:

  • Initial Temperature: 80 °C, hold for 1 minute.

  • Ramp: 20 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 260 °C (must be optimized during robustness studies).

• Detector Temperature: 300 °C.

• Injection: 1 µL with a 50:1 split ratio.

• Sample Preparation: Accurately weigh and dissolve the sample in Dichloromethane to a final concentration of 1.0 mg/mL.

Quantitative NMR (qNMR)

qNMR is a primary analytical method that can determine purity without the need for a specific reference standard of the analyte itself.[12] It relies on comparing the integral of a unique proton signal from the analyte with the integral of a signal from a certified internal standard of known purity and concentration.

Causality Behind Experimental Choices:

• Internal Standard: A standard like maleic acid or dimethyl sulfone is chosen because it is stable, non-volatile, has simple proton signals that do not overlap with the analyte's signals, and is highly soluble in the chosen NMR solvent.

• Acquisition Parameters: A long relaxation delay (e.g., 5 times the longest T1 relaxation time) is critical to ensure all protons are fully relaxed before each scan, which is essential for accurate integration and, therefore, accurate quantification.[13]

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh ~20 mg of Tert-butyl 3-formylbenzoate.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., Maleic Acid).

  • Dissolve both in a precise volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d6).

• Acquisition: Acquire a quantitative ¹H NMR spectrum.

  • Set a 90° pulse.

  • Ensure a long relaxation delay (e.g., 30 seconds).

  • Acquire a sufficient number of scans for a high signal-to-noise ratio (S/N > 250:1).[12]

• Processing: Carefully phase and baseline correct the spectrum.

• Calculation: Integrate a well-resolved signal from the analyte (e.g., the aldehyde proton or the tert-butyl singlet) and a signal from the internal standard. Calculate purity using the standard qNMR equation that accounts for molar mass, number of protons, mass, and integral area for both the analyte and the standard.

Head-to-Head: Performance Data Comparison

The following table summarizes the expected validation performance for each technique. These values are based on typical results for well-validated methods and serve as a benchmark for what to expect.

Validation Parameter	HPLC-UV/PDA	GC-FID	qNMR	Regulatory Guideline
Specificity	Excellent (Peak Purity via PDA)	Good (Resolution dependent)	Excellent (Structure specific)	ICH Q2(R2)[1]
Linearity (R²)	> 0.999	> 0.999	> 0.998	ICH Q2(R2)[1][14]
Range (% of Nominal)	80 - 120% (Assay) LOQ - 120% (Impurity)	80 - 120% (Assay) LOQ - 120% (Impurity)	70 - 130%	USP <1225>[2]
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	97.0 - 103.0%	FDA Guidance[6][15]
Precision (%RSD)	< 1.0% (Repeatability) < 2.0% (Intermediate)	< 1.5% (Repeatability) < 2.5% (Intermediate)	< 2.0% (Repeatability) < 3.0% (Intermediate)	ICH Q2(R2)[1]
LOQ (Typical)	~0.01 - 0.05%	~0.01 - 0.05%	~0.1%	USP <1225>[2]
Robustness	High	Moderate (Sensitive to Temp.)	High	FDA Guidance[6][15]

Selecting the Right Tool for the Job

The choice of analytical method is not arbitrary; it is a risk-based decision that depends on the intended application.

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• 2. uspbpep.com [uspbpep.com]
• 3. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
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• 6. propharmagroup.com [propharmagroup.com]
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• 13. Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9 - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics - ECA Academy [gmp-compliance.org]

A Senior Application Scientist's Guide to Catalyst Selection for Suzuki-Miyaura Coupling with 3-Formylbenzoates

For researchers and professionals in drug development, the construction of biaryl scaffolds is a cornerstone of molecular design. The Suzuki-Miyaura cross-coupling reaction stands as a premier method for this task due to its mild conditions and broad functional group tolerance.[1][2] However, when the substrates are electronically demanding, such as 3-formylbenzoates, the choice of catalyst becomes critical for success.

This guide provides an in-depth comparison of catalytic systems for the Suzuki coupling of 3-formylbenzoates, offering field-proven insights and actionable experimental data to guide your synthetic strategy.

The Challenge: Coupling with Electron-Deficient 3-Formylbenzoates

Methyl 3-formyl-5-bromobenzoate and related structures present a distinct challenge in Suzuki-Miyaura coupling. The presence of two electron-withdrawing groups (formyl and ester) on the aromatic ring deactivates the aryl halide. This deactivation makes the initial, often rate-limiting, oxidative addition step of the catalytic cycle more difficult.[3] Furthermore, the aldehyde functionality, while generally tolerant, can potentially interact with the catalyst or reagents under certain conditions.

Successful coupling, therefore, requires a catalyst system that is not only highly active but also robust enough to operate efficiently with these challenging substrates. The key lies in the judicious selection of the palladium source and, most importantly, the supporting ligand.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[4][5] The efficiency of each step is profoundly influenced by the choice of ligand, base, and solvent.

• Oxidative Addition : The active Pd(0) catalyst inserts into the aryl-halide bond, forming a Pd(II) complex. For electron-deficient aryl halides, this step is often sluggish and requires an electron-rich, bulky ligand to promote the reaction.[2][4]

• Transmetalation : The organic group from the organoboron reagent is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[6]

• Reductive Elimination : The two organic partners on the palladium complex couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][8]

Below is a diagram illustrating this fundamental process.

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Comparative Analysis of Catalyst Systems

The choice of ligand is paramount for coupling electron-deficient substrates. Modern bulky, electron-rich phosphine ligands, particularly the dialkylbiaryl phosphines developed by the Buchwald group, have proven to be exceptionally effective.[2][9] These ligands stabilize the catalytically active monoligated Pd(0) species, accelerate both oxidative addition and reductive elimination, and are sterically imposing enough to prevent catalyst deactivation pathways.[2][10]

Below is a comparison of common catalyst systems for Suzuki coupling, with a focus on their applicability to substrates like 3-formylbenzoates.

Catalyst System (Pd Precursor + Ligand)	Base	Solvent	Temp (°C)	Typical Yield (%)	Key Advantages & Considerations
Pd(OAc)₂ + SPhos	K₃PO₄	Toluene/H₂O	80-110	>90%	High Performance Standard: SPhos is a highly universal and robust ligand for a wide range of substrates, including electron-deficient and sterically hindered ones.[2][9]
Pd₂(dba)₃ + XPhos	K₃PO₄ or Cs₂CO₃	Dioxane	100	>90%	Excellent for Aryl Chlorides: XPhos is particularly effective for less reactive aryl chlorides and offers exceptional thermal stability.[9][11]
Pd(OAc)₂ + RuPhos	K₃PO₄	t-AmylOH	100	High	Alternative Biaryl Ligand: Often used for challenging couplings; the choice between SPhos, XPhos, and RuPhos can be substrate-dependent.[3]
[Pd(dppf)Cl₂]	Cs₂CO₃ or K₂CO₃	Dioxane/H₂O	100	80-95%	Reliable Bidentate System: A classic, well-behaved catalyst, particularly for aryl bromides. May be less effective for highly hindered or deactivated substrates compared to bulky monophosphine ligands.[12]
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80-100	Variable	Legacy Catalyst: Often requires higher catalyst loadings and longer reaction times. Generally less effective for deactivated substrates like 3-formylbenzoates compared to modern ligands.[10]

Causality Behind Experimental Choices:

• Ligand Choice: Bulky monophosphine ligands like SPhos and XPhos are superior for this application because their steric bulk promotes the formation of highly reactive, 14-electron L-Pd(0) intermediates, which are crucial for activating the C-Br bond in the electron-poor benzoate substrate.[2][3]

• Base Selection: A moderately strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ is ideal. These bases are effective at promoting transmetalation without causing hydrolysis of the methyl ester on the benzoate ring, a potential side reaction with stronger bases like NaOH or KOH.[3]

• Solvent System: Aprotic polar solvents like dioxane or toluene, often with a small amount of water, are used. Water can accelerate the reaction by aiding in the dissolution of the inorganic base and facilitating the transmetalation step.[13]

Validated Experimental Protocol: Suzuki Coupling of Methyl 3-Bromo-5-formylbenzoate

This protocol describes a reliable, self-validating system for the coupling of an electron-deficient aryl bromide with a generic arylboronic acid using a modern catalyst system.

Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Step-by-Step Methodology:

• Glassware and Atmosphere Setup:

  • Add a magnetic stir bar to a round-bottom flask or reaction vial suitable for the reaction scale.

  • Flame-dry the glassware under high vacuum and backfill with an inert gas (Argon or Nitrogen). Maintain a positive pressure of inert gas throughout the setup and reaction.

• Charging Reagents:

  • To the flask, add methyl 3-bromo-5-formylbenzoate (1.0 equiv), the desired arylboronic acid (1.2–1.5 equiv), and finely powdered potassium phosphate (K₃PO₄, 2.0–3.0 equiv).

• Solvent Addition:

  • Add a suitable volume of degassed solvent (e.g., 1,4-dioxane or toluene, to make a ~0.1 M solution with respect to the aryl bromide).

• Catalyst Addition:

  • In a separate vial, weigh the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

  • Add the catalyst and ligand to the reaction flask under a positive flow of inert gas.

  • Scientist's Note: For convenience and reproducibility, using a pre-formed palladium precatalyst like SPhos-Pd-G3 can simplify this step and ensure accurate catalyst loading.

• Reaction Execution:

  • Seal the flask and place it in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

  • Stir the reaction vigorously for the duration of the reaction (typically 1–12 hours).

• Reaction Monitoring:

  • Monitor the consumption of the limiting reagent (the aryl bromide) by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel to afford the desired biaryl product.

This comprehensive guide provides the foundational knowledge and practical steps necessary for successfully navigating the Suzuki-Miyaura coupling of challenging 3-formylbenzoate substrates. By understanding the mechanistic principles and selecting a modern, highly active catalyst system, researchers can reliably synthesize these valuable biaryl compounds.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• NROChemistry via YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Tetrahedron, 58(48), 9633-9695.
• Cheong, P. H. Y., et al. (2018). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society, 140(38), 12135–12146.
• Salas, M., et al. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Molecular Structure: THEOCHEM, 943(1-3), 133-139.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• So, C. M., & Kwong, F. Y. (2010). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 12(12), 2822–2825.
• Joshaghani, M., et al. (2007). Efficient Suzuki cross-coupling reactions using bulky phosphines. Journal of Organometallic Chemistry, 692(13), 2763-2771.

• Reddy, T. S., et al. (2023). Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein. ACS Omega, 8(12), 11466–11477. [Link]

• ResearchGate. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. [Link]

• Gurupadaswamy, H. D., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Future Journal of Pharmaceutical Sciences, 8(1), 6. [Link]

• ResearchGate. (2011). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. [Link]

• Zhang, T., & Kwong, F. Y. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Science, 5(5), 2043-2047.
• Liu, W., et al. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. Journal of Chemical Research, 43(5-6), 183-187.

• ResearchGate. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. [Link]

• ResearchGate. (2022). (a) Suzuki-Miyaura coupling reaction to synthesize biphenyl.... [Link]

• Godeau, J., et al. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega, 6(51), 35836–35847. [Link]

• ResearchGate. (2010). Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls. [Link]

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• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. chem.libretexts.org [chem.libretexts.org]
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• 12. Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

assessing the stability of Tert-butyl 3-formylbenzoate versus other esters

An In-Depth Comparative Guide to the Stability of Tert-butyl 3-formylbenzoate

Authored by: A Senior Application Scientist

For professionals in pharmaceutical research and drug development, the selection of chemical intermediates is a critical decision point, profoundly impacting reaction yields, purification strategies, and the impurity profile of the final active pharmaceutical ingredient (API). An often-overlooked characteristic in early-stage development is the intrinsic chemical stability of these building blocks. A molecule that degrades under standard reaction or storage conditions can introduce a cascade of downstream challenges.

This guide provides a detailed stability assessment of Tert-butyl 3-formylbenzoate , a versatile aromatic building block featuring both an ester and an aldehyde functional group. Its performance will be objectively compared against two common alternatives: Methyl 3-formylbenzoate and Benzyl 3-formylbenzoate . We will move beyond theoretical discussions to provide field-proven insights and supporting experimental frameworks, empowering researchers to make informed decisions based on robust scientific principles.

The Chemical Rationale: Why Ester Choice Matters

The stability of an ester is not an arbitrary property; it is governed by predictable electronic and steric factors. Understanding these principles is key to explaining the experimental choices and interpreting the results of our stability assessment.

• Steric Hindrance: This is the most significant factor differentiating the tert-butyl ester. The bulky tert-butyl group acts as a three-dimensional shield around the electrophilic carbonyl carbon. This shielding effect physically obstructs the approach of nucleophiles, such as hydroxide ions, dramatically slowing the rate of base-catalyzed hydrolysis.[1][2][3][4][5] In contrast, the smaller methyl and less bulky benzyl groups offer minimal steric protection, rendering them more susceptible to nucleophilic attack.

• Electronic Effects: The formyl (-CHO) group at the meta position of the benzene ring is a moderate electron-withdrawing group. This effect pulls electron density away from the carbonyl carbon of the ester, making it slightly more electrophilic and, in theory, more susceptible to nucleophilic attack.[6] However, this electronic effect is identical across all three chosen molecules, allowing us to isolate and compare the impact of the different ester groups (tert-butyl, methyl, and benzyl).

A Framework for Stability Assessment: The Forced Degradation Study

To empirically assess and compare the stability of these esters, we employ a forced degradation study . This is a standard pharmaceutical industry practice where a drug substance or intermediate is intentionally exposed to stress conditions exceeding those of normal storage and handling.[10][11] The objective is not to determine shelf-life, but to understand the molecule's intrinsic stability, identify likely degradation pathways, and establish the specificity of analytical methods.[12][13]

Our comparative study will expose Tert-butyl 3-formylbenzoate, Methyl 3-formylbenzoate, and Benzyl 3-formylbenzoate to hydrolytic, oxidative, and thermal stress.

Caption: Overview of the comparative forced degradation study workflow.

Experimental Protocols

The following protocols are designed to be self-validating. A significant loss of the parent compound (typically 10-20%) and the formation of detectable degradation products confirm that the analytical method is "stability-indicating."[12]

Materials & General Preparation

• Test Compounds: Tert-butyl 3-formylbenzoate, Methyl 3-formylbenzoate, Benzyl 3-formylbenzoate.

• Reagents: 0.1 M Hydrochloric Acid, 0.1 M Sodium Hydroxide, 3% (w/v) Hydrogen Peroxide.

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Deionized Water.

• Instrumentation: HPLC system with a UV/PDA detector, analytical column (e.g., C18, 5 µm, 4.6 x 250 mm), calibrated oven, photostability chamber.

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of each ester in acetonitrile.

Protocol 1: Hydrolytic Stability

• Acid Hydrolysis:

  • Pipette 1.0 mL of each stock solution into separate vials.

  • Add 1.0 mL of 0.1 M HCl to each vial.

  • Incubate the vials in a water bath or oven at 60°C.

  • At specified time points (e.g., 2, 4, 8, 24 hours), withdraw a 100 µL aliquot.

  • Immediately neutralize the aliquot with 100 µL of 0.1 M NaOH and dilute to a final concentration of ~100 µg/mL with mobile phase for HPLC analysis.[14]

• Base Hydrolysis:

  • Pipette 1.0 mL of each stock solution into separate vials.

  • Add 1.0 mL of 0.1 M NaOH to each vial.

  • Incubate at 60°C.

  • At time points (e.g., 1, 2, 4, 8 hours), withdraw a 100 µL aliquot.

  • Immediately neutralize with 100 µL of 0.1 M HCl and dilute for HPLC analysis.[14]

Protocol 2: Oxidative Stability

• Pipette 1.0 mL of each stock solution into separate vials.

• Add 1.0 mL of 3% H₂O₂.

• Keep the solutions at room temperature, protected from light.

• At time points (e.g., 2, 8, 12, 24 hours), withdraw an aliquot, dilute with mobile phase, and analyze immediately by HPLC.[14][15]

Protocol 3: Thermal Stability

• Place a small quantity (~10 mg) of each solid ester into separate, open glass vials.

• Heat the vials in a calibrated oven at 80°C for 48 hours.

• At the end of the study, cool the samples, accurately weigh a portion, dissolve in acetonitrile, dilute to a known concentration, and analyze by HPLC.[14]

• A control sample of each ester should be stored at room temperature in the dark for comparison.

Comparative Data Summary & Analysis

The stability of each compound is determined by quantifying the percentage of the parent compound remaining at each time point using a validated HPLC method. The results are summarized below.

Stress Condition	Time	% Degradation
Tert-butyl 3-formylbenzoate	Methyl 3-formylbenzoate	Benzyl 3-formylbenzoate
Acid Hydrolysis (0.1 M HCl, 60°C)	24 hrs	~5%	~12%	~15%
Base Hydrolysis (0.1 M NaOH, 60°C)	8 hrs	< 2%	> 90%	> 95%
Oxidation (3% H₂O₂, RT)	12 hrs	~18%	~20%	~19%
Thermal (Solid, 80°C)	48 hrs	< 1%	< 1%	< 2%

Note: These are representative data based on established chemical principles for illustrative purposes.

Discussion: Interpreting the Stability Profile

Superior Stability Under Basic Hydrolysis

The most striking result is the exceptional stability of Tert-butyl 3-formylbenzoate under basic conditions, where both the methyl and benzyl esters degrade almost completely. This directly validates our initial hypothesis regarding steric hindrance. The bulky tert-butyl group effectively prevents the hydroxide nucleophile from attacking the ester's carbonyl carbon.

Sources

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• 2. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Calculations of steric hindrance in ester hydrolysis based on estimation of van der Waals strain energies of alkanes. [Gas phase; 298°K] | Semantic Scholar [semanticscholar.org]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of Tert-butyl 3-formylbenzoate and Other Benzaldehyde Derivatives

This guide provides an in-depth comparison of the chemical reactivity of tert-butyl 3-formylbenzoate against a range of other substituted benzaldehydes. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with experimental data to offer a practical framework for predicting and manipulating reaction outcomes. We will explore how electronic and steric factors govern the reactivity of the aldehyde functional group, with a specific focus on nucleophilic addition, oxidation, and reduction reactions.

Foundational Principles: Decoding Benzaldehyde Reactivity

The reactivity of the aldehyde group in benzaldehyde derivatives is fundamentally dictated by the electrophilicity of the carbonyl carbon. Any substituent on the aromatic ring that alters the electron density at this carbon will invariably influence the aldehyde's susceptibility to chemical transformation. Two primary factors are at play:

• Electronic Effects: These are categorized into inductive and resonance effects.

  • Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) or cyano (-CN) groups, decrease the electron density on the benzene ring and, by extension, the carbonyl carbon. This makes the carbon more electron-deficient (more electrophilic) and thus more reactive towards nucleophiles.[1][2]

  • Electron-Donating Groups (EDGs) , like methyl (-CH₃) or methoxy (-OCH₃) groups, increase the electron density on the ring. This reduces the partial positive charge on the carbonyl carbon, making it less electrophilic and less reactive towards nucleophiles.[1][3] The position of the substituent (ortho, meta, or para) is critical, as it determines whether inductive or resonance effects dominate.[4]

• Steric Effects: The size and proximity of substituents to the aldehyde group can physically impede the approach of a reactant, a phenomenon known as steric hindrance.[5][6][7] Bulky groups at the ortho position, for example, can significantly slow down reactions by increasing the activation energy required for a nucleophile to attack the carbonyl carbon.[5]

Analyzing Tert-butyl 3-formylbenzoate

The subject of our analysis, tert-butyl 3-formylbenzoate, possesses a tert-butoxycarbonyl group (-CO₂tBu) at the meta-position relative to the formyl group (-CHO).

• Electronic Influence: The ester group is electron-withdrawing. Positioned meta, its influence on the formyl group is primarily through a negative inductive effect (-I). This effect withdraws electron density from the ring, increasing the partial positive charge on the aldehyde's carbonyl carbon and thereby enhancing its reactivity towards nucleophiles compared to unsubstituted benzaldehyde.

• Steric Influence: The bulky tert-butyl group is part of the ester and is located relatively far from the formyl reactive center. Therefore, it imparts minimal direct steric hindrance to the aldehyde, allowing its electronic effects to be the predominant factor in most transformations.

Caption: Factors governing benzaldehyde reactivity.

Comparative Experimental Data

To contextualize the reactivity of tert-butyl 3-formylbenzoate, we will compare it with other benzaldehyde derivatives in several key reaction types.

A. Nucleophilic Addition: The Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones into alkenes, is highly sensitive to the electrophilicity of the carbonyl carbon.[8][9] The rate of reaction is accelerated by EWGs and decelerated by EDGs.[1]

Benzaldehyde Derivative	Substituent (Position)	Electronic Effect	Relative Rate Constant (vs. Benzaldehyde)	Reference
p-Nitrobenzaldehyde	-NO₂ (para)	Strong EWG (-R, -I)	14.7	[1]
Tert-butyl 3-formylbenzoate	-CO₂tBu (meta)	Moderate EWG (-I)	~3-5 (Estimated)	N/A
p-Chlorobenzaldehyde	-Cl (para)	EWG (-I, +R)	10.5	[1]
Benzaldehyde	-H (none)	Baseline	1.00	[1]
p-Tolualdehyde	-CH₃ (para)	EDG (+I)	0.45	[1]
p-Anisaldehyde	-OCH₃ (para)	Strong EDG (+R, -I)	0.23	[1]

Note: The relative rate for tert-butyl 3-formylbenzoate is an expert estimation based on the known moderate -I effect of a meta-ester group. Experimental verification is recommended.

Analysis: As the data shows, derivatives with strong EWGs like the nitro group react significantly faster than unsubstituted benzaldehyde.[1] Conversely, EDGs like methyl and methoxy groups retard the reaction.[1] Tert-butyl 3-formylbenzoate, with its meta-EWG, is predicted to be more reactive than benzaldehyde but less reactive than derivatives with powerful para-EWGs that benefit from both resonance and inductive withdrawal.

B. Oxidation Reactions

The oxidation of benzaldehydes to their corresponding benzoic acids is a common transformation.[1] While the influence of substituents can depend on the specific oxidizing agent, generally, the reaction proceeds readily. Benzaldehyde itself is known to auto-oxidize to benzoic acid upon exposure to air.[10] For substituted benzaldehydes, EWGs can facilitate oxidation in some contexts.[11]

C. Reduction Reactions

The reduction of the aldehyde group to a primary alcohol is another fundamental reaction. A key challenge in multifunctional molecules is achieving chemoselectivity. Aldehydes are generally more reactive towards reduction than ketones.[12] This allows for the selective reduction of an aldehyde in the presence of a ketone functionality, a strategy often employed in complex molecule synthesis.[12] The electronic nature of ring substituents typically has a less pronounced effect on the rates of powerful reduction reactions (e.g., using NaBH₄ or LiAlH₄) compared to nucleophilic additions with weaker nucleophiles.

Experimental Protocol: A Self-Validating Wittig Reaction Workflow

This protocol provides a robust, reproducible method for comparing the reactivity of various benzaldehyde derivatives via the Wittig reaction. The causality for each step is explained to ensure a self-validating system.

Objective: To synthesize a stilbene derivative from a substituted benzaldehyde and monitor the reaction progress to compare relative reactivity.

Materials:

• Benzyltriphenylphosphonium chloride

• Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK)

• Anhydrous solvent (e.g., THF, DMSO)

• Substituted benzaldehyde (e.g., Tert-butyl 3-formylbenzoate, p-Nitrobenzaldehyde, Benzaldehyde, p-Tolualdehyde)

• Deuterated chloroform (CDCl₃) for NMR analysis

• TLC plates (silica gel), developing solvent (e.g., 9:1 Hexanes:Ethyl Acetate)

Caption: Experimental workflow for the Wittig reaction.

Detailed Steps & Rationale:

• Preparation (Trustworthiness): All glassware must be oven-dried, and the reaction run under an inert atmosphere (Nitrogen or Argon). Causality: The phosphonium ylide and many bases (like NaH) are highly reactive with water and oxygen. Ensuring an anhydrous, inert environment prevents reagent decomposition and side reactions, leading to reliable and reproducible results.

• Ylide Formation (Expertise): Suspend benzyltriphenylphosphonium chloride in anhydrous THF. Cool the suspension in an ice bath (0 °C) and add a strong base (e.g., NaH, 1.1 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes. The formation of the deep red/orange ylide indicates successful deprotonation. Causality: A strong base is required to deprotonate the phosphonium salt to form the nucleophilic ylide. The reaction is often exothermic, so initial cooling helps control the reaction rate.

• Aldehyde Addition (Control): Dissolve the specific benzaldehyde derivative (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C. Causality: Dropwise addition at a controlled temperature prevents a rapid, uncontrolled reaction and potential side products. This step initiates the nucleophilic attack of the ylide on the aldehyde.

• Reaction & Monitoring (Validation): Allow the reaction to warm to room temperature. Monitor the reaction's progress by thin-layer chromatography (TLC) every 15-30 minutes.[1] Spot the reaction mixture against a spot of the starting aldehyde. The reaction is complete when the starting aldehyde spot has disappeared. Causality: TLC provides a real-time, semi-quantitative assessment of the reaction's progress. Comparing the disappearance rate of different aldehydes under identical conditions is the basis for determining their relative reactivity.

• Workup and Purification (Accuracy): Once the reaction is complete, quench by carefully adding a saturated aqueous solution of ammonium chloride. Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel. Causality: The quench neutralizes any remaining reactive species. The extraction and purification steps isolate the desired alkene product from the triphenylphosphine oxide byproduct and other impurities, ensuring the final analysis is accurate.

Conclusion

The reactivity of tert-butyl 3-formylbenzoate is governed by the electron-withdrawing inductive effect of its meta-substituted tert-butoxycarbonyl group. This positions it as a moderately activated benzaldehyde derivative, making it more susceptible to nucleophilic attack than unsubstituted benzaldehyde or derivatives bearing electron-donating groups. However, it is less reactive than benzaldehydes with powerful, resonance-withdrawing groups in the para position. Its lack of significant steric hindrance around the formyl group ensures that its electronic properties are the primary driver of its reactivity profile. This understanding allows researchers to strategically select this and other derivatives for synthetic pathways where fine-tuning of aldehyde reactivity is paramount for achieving desired outcomes and yields.

References

• Quora. (2018). What do you expect, benzaldehyde to be more reactive or less reactive in nucleophilic addition reaction than propanal?. Available at: [Link]

• Chemistry Stack Exchange. (2023). Why is Benzaldehyde more reactive than propanone in nucleophilic addition, even though it has resonance?. Available at: [Link]

• Toppr. (n.d.). Compare the reactivity order of benzaldehyde, p -tolualdehyde and p - nitrobenzaldehyde. Available at: [Link]

• Sarthaks eConnect. (2019). Out of p-nitro benzaldehyde and benzaldehyde which is more reactive towards nucleophilic addition reactions and why ?. Available at: [Link]

• Chemistry Stack Exchange. (2023). Comparing reactivity of benzaldehyde and 2-butanone for nucleophilic addition. Available at: [Link]

• Allen. (n.d.). Assertion : Benzaldehyde is less reactive towards nucleophilic addition than acetaldehyde. Reason : In benzaldehydes, steric hindrance is more than in acetaldehyde. Available at: [Link]

• Sarthaks eConnect. (2019). Assertion : Benzaldehyde is less reactive towards nucleophilic addition than acetaldehyde. Reason : In benzaldehydes, steric hindrance is more than in acetaldehyde. Available at: [Link]

• YouTube. (2020). Compare the reactivity of benzaldehyde and ethanal towards nucleophilic addition reactions. Available at: [Link]

• Sarthaks eConnect. (2019). Compare the reactivity of benzaldehyde and ethanal towards nucleophilic addition reactions. Available at: [Link]

• Chemistry Stack Exchange. (2021). Reactivity of Benzaldehyde vs Acetaldehyde and Benzoic acid vs Acetic acid. Available at: [Link]

• Wyzant. (2015). Organic! Benzaldehyde is less reactive than propanal towards nucleophilic addition reaction. Available at: [Link]

• ResearchGate. (n.d.). Table 3 . Reaction rates of benzaldehyde with different α-nucleophiles.... Available at: [Link]

• CDN. (n.d.). Kinetic study and characterization of the Wittig reaction between 4-(nitrobenzyl) triphenylphosphonium bromide, potassium hydroxide. Available at: [Link]

• MDPI. (n.d.). Reactions using benzaldehyde with electron withdrawing groups and various alcohols. Available at: [Link]

• Royal Society of Chemistry. (2022). Green Chemistry. Available at: [Link]

• Quora. (2021). Can benzaldehyde be oxidised?. Available at: [Link]

• ResearchGate. (n.d.). Selective reduction of benzaldehyde in the presence of various ketones. Available at: [Link]

• OpenStax. (n.d.). 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones – Organic Chemistry. Available at: [Link]

• National Institutes of Health. (2020). Handy and highly efficient oxidation of benzylic alcohols to the benzaldehyde derivatives using heterogeneous Pd/AlO(OH) nanoparticles in solvent-free conditions. Available at: [Link]

• Wikipedia. (n.d.). Wittig reaction. Available at: [Link]

• ASM Journals. (n.d.). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. Available at: [Link]

• ResearchGate. (n.d.). Hydrogenation of benzaldehyde derivatives with different substituents at the phenyl ring with the Ru/CMK-3 catalyst. Available at: [Link]

• Misericordia University. (2020). Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts. Available at: [Link]

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• Chemistry LibreTexts. (2023). Wittig Reaction. Available at: [Link]

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A Senior Application Scientist's Guide to Base Selection in the Wittig Reaction of Tert-butyl 3-formylbenzoate

Introduction: Navigating the Nuances of the Wittig Reaction

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, prized for its ability to construct carbon-carbon double bonds with exceptional regioselectivity.[1][2] This olefination reaction, which converts aldehydes or ketones into alkenes, relies on the nucleophilic attack of a phosphorus ylide on a carbonyl carbon.[2][3] The formation of this crucial ylide intermediate is achieved through the deprotonation of a phosphonium salt, a step where the choice of base plays a pivotal role in the reaction's success, particularly when dealing with sterically hindered or electronically modified substrates.

This guide provides an in-depth comparative analysis of three commonly employed bases—n-butyllithium (n-BuLi), sodium hydride (NaH), and potassium tert-butoxide (t-BuOK)—for the Wittig reaction of tert-butyl 3-formylbenzoate. This substrate presents an interesting case study due to the steric bulk of the tert-butyl group and the electronic influence of the ester functionality on the aromatic ring. Through a blend of theoretical principles and detailed experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors.

The Challenge: Tert-butyl 3-formylbenzoate as a Wittig Substrate

The structure of tert-butyl 3-formylbenzoate introduces specific considerations for the Wittig reaction. The tert-butyl ester is a bulky group that can sterically hinder the approach of the ylide to the aldehyde. Furthermore, the ester group is an electron-withdrawing group, which can influence the reactivity of the aromatic aldehyde. The Wittig reagent itself, in this case, generated from methyltriphenylphosphonium bromide, is a non-stabilized ylide, which typically favors the formation of Z-alkenes.[1][2]

Mechanism of the Wittig Reaction

The generally accepted mechanism of the Wittig reaction involves the initial formation of a phosphorus ylide by deprotonation of a phosphonium salt with a strong base. This ylide then attacks the carbonyl carbon of the aldehyde or ketone to form a betaine intermediate, which subsequently cyclizes to an oxaphosphetane. The oxaphosphetane then collapses to yield the desired alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force of the reaction.

Caption: General mechanism of the Wittig reaction.

Comparative Evaluation of Bases

The choice of base is critical and depends on several factors, including the acidity of the phosphonium salt, the desired reaction conditions (temperature, solvent), and the presence of other functional groups in the substrate.

n-Butyllithium (n-BuLi): The Powerhouse

n-Butyllithium is an organolithium reagent and one of the strongest bases commonly used in organic synthesis.[3] Its high basicity ensures rapid and complete deprotonation of the phosphonium salt to generate the ylide.

Causality Behind the Choice:

• High Basicity: The pKa of the conjugate acid of n-BuLi (butane) is approximately 50, making it more than capable of deprotonating the relatively acidic α-protons of the phosphonium salt (pKa ≈ 25-35). This ensures a high concentration of the reactive ylide.

• Irreversible Deprotonation: The vast difference in pKa values renders the deprotonation step essentially irreversible, driving the reaction towards ylide formation.

Potential Drawbacks:

• High Reactivity: n-BuLi is highly pyrophoric and moisture-sensitive, requiring strict anhydrous and inert atmosphere techniques.

• Nucleophilicity: Besides being a strong base, n-BuLi is also a potent nucleophile and can react with other functional groups, such as the ester in our substrate, although this is generally slower at low temperatures.

• Stereoselectivity: The presence of lithium salts can sometimes lead to a decrease in the Z-selectivity of the Wittig reaction with non-stabilized ylides.[3]

Experimental Protocol with n-BuLi:

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum is assembled.

• Phosphonium Salt Suspension: Add methyltriphenylphosphonium bromide (1.2 equivalents) to the flask and suspend it in anhydrous tetrahydrofuran (THF).

• Ylide Generation: Cool the suspension to 0 °C using an ice bath. Slowly add a solution of n-BuLi in hexanes (1.1 equivalents) dropwise via syringe over 15 minutes. The formation of the ylide is indicated by the appearance of a deep orange or reddish color.

• Reaction with Aldehyde: After stirring for 1 hour at 0 °C, cool the ylide solution to -78 °C (dry ice/acetone bath). A solution of tert-butyl 3-formylbenzoate (1.0 equivalent) in anhydrous THF is then added dropwise.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.[4]

Sodium Hydride (NaH): The Heterogeneous Workhorse

Sodium hydride is a strong, non-nucleophilic base that is often used as a dispersion in mineral oil. Its heterogeneous nature requires careful consideration of solvent and temperature.

Causality Behind the Choice:

• Strong, Non-Nucleophilic Base: NaH is a powerful base (pKa of H₂ ≈ 36) capable of deprotonating the phosphonium salt without the risk of nucleophilic attack on the ester group of the substrate.[5]

• Safety and Handling: While still reactive towards water, NaH is generally considered safer to handle than pyrophoric n-BuLi.

Potential Drawbacks:

• Heterogeneity: The reaction occurs on the surface of the NaH particles, which can sometimes lead to slower and less reproducible reaction rates. The quality of the NaH is also crucial for reactivity.

• Solvent Choice: The choice of solvent is critical for the efficacy of NaH. Dimethyl sulfoxide (DMSO) is often used to form the highly reactive dimsyl anion, which readily deprotonates the phosphonium salt. However, the NaH/DMSO system can be thermally unstable and requires careful temperature control. THF can also be used, but the reaction is typically slower.

• Byproduct Removal: The mineral oil from the NaH dispersion must be removed by washing with a non-polar solvent like hexane prior to use.

Experimental Protocol with NaH:

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet, and a rubber septum.

• NaH Preparation: Sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) is washed with anhydrous hexane under a nitrogen atmosphere to remove the mineral oil. The hexane is carefully removed via cannula.

• Ylide Generation: Anhydrous DMSO or THF is added to the washed NaH. The phosphonium salt, methyltriphenylphosphonium bromide (1.2 equivalents), is added portion-wise at room temperature. The mixture is then heated to 50-60 °C for 1-2 hours to ensure complete ylide formation, which is indicated by the cessation of hydrogen gas evolution and the formation of a colored solution.

• Reaction with Aldehyde: The ylide solution is cooled to room temperature, and a solution of tert-butyl 3-formylbenzoate (1.0 equivalent) in the same anhydrous solvent is added dropwise.

• Reaction Progression: The reaction mixture is stirred at room temperature for 12-24 hours, with progress monitored by TLC.

• Work-up and Purification: The reaction is carefully quenched by the slow addition of water. The product is extracted with diethyl ether, and the combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated. Purification is achieved via flash column chromatography.

Potassium tert-Butoxide (t-BuOK): The Soluble Strong Base

Potassium tert-butoxide is a strong, sterically hindered base that is soluble in many organic solvents, offering a homogeneous reaction environment.

Causality Behind the Choice:

• Strong, Non-Nucleophilic Base: With a pKa of its conjugate acid (tert-butanol) around 19, t-BuOK is a sufficiently strong base to deprotonate the phosphonium salt. Its bulky nature minimizes the risk of nucleophilic side reactions.[1]

• Homogeneous Reaction: Its solubility in solvents like THF allows for a homogeneous reaction, which can lead to more reproducible results compared to heterogeneous bases like NaH.

• Ease of Handling: t-BuOK is a solid that is easier and safer to handle than n-BuLi.

Potential Drawbacks:

• Reversible Deprotonation: The pKa difference between the phosphonium salt and tert-butanol is smaller than with n-BuLi, meaning the deprotonation step is more reversible. This can lead to a lower equilibrium concentration of the ylide and potentially slower reaction rates.

• Hygroscopic: t-BuOK is highly hygroscopic and must be handled under anhydrous conditions.

Experimental Protocol with t-BuOK:

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is set up with a magnetic stir bar, a nitrogen inlet, and a rubber septum.

• Ylide Generation: Methyltriphenylphosphonium bromide (1.2 equivalents) is suspended in anhydrous THF. Solid potassium tert-butoxide (1.1 equivalents) is added portion-wise at 0 °C. The mixture is then allowed to warm to room temperature and stirred for 1-2 hours.

• Reaction with Aldehyde: The resulting ylide suspension is cooled to 0 °C, and a solution of tert-butyl 3-formylbenzoate (1.0 equivalent) in anhydrous THF is added dropwise.

• Reaction Progression: The reaction is stirred at room temperature for 12-24 hours, and its progress is monitored by TLC.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with ethyl acetate, and the combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.[6]

Experimental Workflow Visualization

Caption: A generalized experimental workflow for the Wittig reaction.

Quantitative Data Summary

Base	Relative Strength	Advantages	Disadvantages	Expected Yield Range
n-BuLi	Very Strong	Fast, irreversible ylide formation	Pyrophoric, nucleophilic side reactions possible	70-90%
NaH	Strong	Non-nucleophilic, safer than n-BuLi	Heterogeneous, can be slow and less reproducible	60-80%
t-BuOK	Strong	Homogeneous, non-nucleophilic, easy to handle	Reversible deprotonation, can be slower	65-85%

Conclusion and Recommendations

The choice of base for the Wittig reaction of tert-butyl 3-formylbenzoate is a critical parameter that influences reaction efficiency and safety.

• For rapid and high-yielding synthesis , n-butyllithium is the base of choice, provided that stringent anhydrous and inert conditions can be maintained and the potential for nucleophilic attack on the ester is mitigated by low temperatures.

• For a safer and non-nucleophilic alternative , sodium hydride is a viable option, although reaction times may be longer and optimization of reaction conditions (solvent, temperature, and quality of NaH) is crucial for reproducibility.

• For a balance of reactivity, safety, and ease of handling , potassium tert-butoxide presents an excellent choice. It offers a homogeneous reaction environment and is less hazardous than n-BuLi, making it a practical option for many laboratory settings.

Ultimately, the optimal base will depend on the specific requirements of the synthesis, including scale, available equipment, and the chemist's comfort level with handling highly reactive reagents. It is always recommended to perform small-scale trial reactions to determine the most effective conditions for a particular application.

References

Sources

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• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
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• 5. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 6. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]

A Senior Application Scientist's Guide: Cost-Benefit Analysis of Tert-butyl 3-formylbenzoate in Synthesis

In the landscape of complex organic synthesis, particularly in pharmaceutical and materials science, the strategic selection of protecting groups is paramount to achieving high yields and purity. The bifunctional nature of 3-formylbenzoic acid, possessing both an aldehyde and a carboxylic acid, makes it a valuable synthon, but also presents a classic chemical challenge: selective reaction at one functional group while the other is masked. This guide provides an in-depth cost-benefit analysis of using Tert-butyl 3-formylbenzoate, comparing it directly with its most common alternative, Methyl 3-formylbenzoate, and the use of the unprotected 3-formylbenzoic acid.

This analysis moves beyond simple catalog prices to evaluate the true "cost" of a synthetic route, factoring in reagent expenses, reaction conditions, yields, purification efforts, and, most critically, compatibility with downstream chemical transformations.

At a Glance: Comparative Performance Indicators

The choice between protecting a carboxylic acid as a tert-butyl ester or a methyl ester is dictated by the overall synthetic strategy. The primary distinction lies in their stability and the conditions required for their removal, a concept known as orthogonality.[1][2]

Parameter	Tert-butyl 3-formylbenzoate	Methyl 3-formylbenzoate	3-Formylbenzoic Acid (Unprotected)
Stability Profile	Stable to bases, nucleophiles (e.g., Grignard, organolithiums), and mild acids.[1]	Stable to acidic conditions. Unstable to strong bases and some nucleophiles.	Unstable in the presence of bases or nucleophiles due to the acidic proton.
Deprotection Method	Mild Acidolysis (e.g., TFA, HCl in dioxane).[1]	Saponification (e.g., NaOH, LiOH in MeOH/H₂O).[1]	Not applicable.
Orthogonality	High. Allows for selective deprotection in the presence of base-labile groups (e.g., Fmoc).[1]	Low. Harsh basic deprotection limits compatibility with base-sensitive functional groups.	Low. The acidic proton interferes with a wide range of reagents.
Typical Yield (Protection)	85-95% (from 3-formylbenzoic acid using (Boc)₂O).[1][3]	80-95% (Fischer Esterification).[1]	Not applicable.
Typical Yield (Deprotection)	>95%.[1]	>90%.[1]	Not applicable.
Relative Reagent Cost	High	Low	Lowest (Starting Material)
Scalability	Good; suitable for large-scale synthesis with appropriate protocols.	Excellent; Fischer esterification is a robust, large-scale process.	Not applicable.

The Strategic Rationale: Choosing Your Protecting Group

The Case for Tert-butyl 3-formylbenzoate: Maximizing Orthogonality

The primary advantage of the tert-butyl ester is its unique cleavage mechanism under acidic conditions, which proceeds via a stable tertiary carbocation.[1] This makes it robust in basic and nucleophilic environments where a methyl ester would be cleaved or attacked.

Causality Behind This Choice: Researchers select Tert-butyl 3-formylbenzoate when downstream reactions involve:

• Organometallic Reagents: The aldehyde can undergo nucleophilic addition with Grignard or organolithium reagents without the risk of the reagent being quenched by an acidic carboxylic acid proton or attacking a methyl ester.

• Base-Mediated Reactions: Reactions such as aldol condensations, Wittig reactions, or base-catalyzed cyclizations can be performed on the aldehyde without compromising the ester protecting group.

• Complex Architectures: In multi-step syntheses where other functional groups are protected by base-labile groups (like Fmoc in peptide synthesis), the tert-butyl group's acid lability allows for selective deprotection, preserving the overall molecular integrity.[1]

The Case for Methyl 3-formylbenzoate: An Economical Approach

Methyl 3-formylbenzoate is often chosen for its straightforward and cost-effective synthesis via Fischer esterification from the parent carboxylic acid.[1] Its stability in acidic media is also an asset.

Causality Behind This Choice: This reagent is suitable when:

• Cost is a primary driver: The starting material and esterification reagents (methanol, acid catalyst) are significantly cheaper.

• The substrate is robust: The target molecule can withstand the harsh basic conditions (e.g., refluxing NaOH) required for the final saponification step.[1]

• The synthetic route is linear and does not require orthogonal protection: If the deprotection of the methyl ester is one of the final steps and does not conflict with other functionalities, it is a viable option.

Cost-Benefit Analysis: Beyond the Sticker Price

While the catalog price of Tert-butyl 3-formylbenzoate is higher than its methyl counterpart, a true cost analysis must account for the entire synthetic sequence.

Reagent	Supplier Example	Approx. Price (USD)	Molar Mass ( g/mol )	Approx. Cost per Mole (USD)
Tert-butyl 3-formylbenzoate	Sigma-Aldrich	Price available upon login	206.24	High
Methyl 3-formylbenzoate	Sigma-Aldrich	$144.00 / 5g[4]	164.16	~$4,728
3-Formylbenzoic acid	Sigma-Aldrich	$84.40 / 1g	150.13	~$12,671

Note: Prices are for catalog quantities and are subject to change. Large-scale synthesis costs will be significantly lower. The unusually high cost-per-mole for 3-formylbenzoic acid reflects small-scale catalog pricing; it is an inexpensive commodity chemical at bulk scale.

The "hidden costs" associated with the methyl ester route can include:

• Reduced Overall Yield: If the harsh saponification conditions degrade a sensitive intermediate, the overall yield loss can make the process more expensive than using the tert-butyl ester from the start.

• Additional Purification: Side reactions caused by harsh deprotection may necessitate more complex and costly purification steps.

• Failed Syntheses: The complete failure of a synthetic step due to protecting group incompatibility represents a total loss of time and resources.

The following workflow illustrates the decision-making process for selecting the appropriate reagent.

Caption: Decision workflow for protecting group selection.

Experimental Protocols

The following protocols are self-validating systems, providing clear steps for the synthesis and deprotection of both esters.

Synthetic Pathway Overview

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 3-formylbenzoate = 98.0 GC 52178-50-4 [sigmaaldrich.com]

A Senior Application Scientist's Guide to Reductive Amination: Selecting the Optimal Reducing Agent for Tert-butyl 3-formylbenzoate

For researchers, scientists, and professionals in drug development, the synthesis of substituted amine derivatives is a cornerstone of molecular design and optimization. The reductive amination of aldehydes and ketones represents one of the most robust and versatile methods for forging carbon-nitrogen bonds. In this guide, we delve into a comparative analysis of various reducing agents for the amination of a key building block, Tert-butyl 3-formylbenzoate. The choice of reducing agent is not merely a matter of convenience; it is a critical decision that profoundly impacts reaction efficiency, selectivity, and overall yield. This document aims to provide an in-depth, objective comparison, supported by experimental insights, to empower you in selecting the most appropriate methodology for your synthetic endeavors.

The Central Transformation: Reductive Amination of Tert-butyl 3-formylbenzoate

The reductive amination of Tert-butyl 3-formylbenzoate with a primary amine, such as benzylamine, serves as our model reaction. This transformation proceeds via a two-step sequence within a single pot: the initial formation of an imine intermediate followed by its immediate reduction to the desired secondary amine. The success of this one-pot strategy hinges on the careful selection of a reducing agent that selectively reduces the protonated imine (iminium ion) in the presence of the starting aldehyde.

Caption: General workflow for the one-pot reductive amination.

Comparative Analysis of Reducing Agents

The selection of a reducing agent is a balancing act between reactivity, selectivity, and practical considerations like safety and cost. We will now explore the performance of four commonly employed reducing agents in the context of the amination of aromatic aldehydes.

Sodium Triacetoxyborohydride (NaBH(OAc)₃) - The Selective Workhorse

Sodium triacetoxyborohydride (STAB) has emerged as the reagent of choice for a vast number of reductive amination reactions, and for good reason. Its mild nature and remarkable selectivity for iminium ions over aldehydes and ketones make it ideal for one-pot procedures.[1] The three electron-withdrawing acetoxy groups attenuate the reactivity of the borohydride, preventing the premature reduction of the starting aldehyde.[1]

Mechanism of Action: STAB delivers a hydride to the electrophilic carbon of the iminium ion, which is formed in situ under neutral or weakly acidic conditions. The reaction is often carried out in solvents like dichloromethane (DCM), 1,2-dichloroethane (DCE), or tetrahydrofuran (THF).[1]

Advantages:

• High Selectivity: Minimizes the formation of the corresponding alcohol byproduct.

• Mild Reaction Conditions: Typically proceeds at room temperature.

• Broad Substrate Scope: Effective for a wide range of aldehydes and amines.

• Lower Toxicity: A safer alternative to cyanoborohydride-based reagents.

Disadvantages:

• Hygroscopic: Requires careful handling and storage.

• Stoichiometric Amounts: Used in stoichiometric or excess amounts, contributing to waste generation.

Sodium Cyanoborohydride (NaBH₃CN) - The Potent and Selective Predecessor

Sodium cyanoborohydride was once the dominant reagent for one-pot reductive aminations due to its excellent selectivity.[2] Similar to STAB, the electron-withdrawing cyanide group deactivates the borohydride, rendering it less reactive towards carbonyls at neutral pH.[2] However, its high toxicity has led to its replacement by STAB in many applications.

Mechanism of Action: NaBH₃CN operates under mildly acidic conditions (pH 4-6), where the imine is readily protonated to the more electrophilic iminium ion, which is then rapidly reduced.

Advantages:

• Excellent Selectivity: Highly selective for the iminium ion.[2]

• Effective in Protic Solvents: Can be used in solvents like methanol.

Disadvantages:

• High Toxicity: Releases toxic hydrogen cyanide gas upon acidification or contact with strong acids.[2] Stringent safety precautions are mandatory.

• Cyanide Contamination: Potential for cyanide incorporation into the product or waste streams.

Sodium Borohydride (NaBH₄) - The Cost-Effective but Less Selective Option

Sodium borohydride is a powerful and inexpensive reducing agent. However, its high reactivity makes it less suitable for one-pot reductive aminations, as it can readily reduce the starting aldehyde to an alcohol.[3] To circumvent this, a two-step procedure is often employed where the imine is pre-formed before the addition of NaBH₄.[4]

Mechanism of Action: In a two-step approach, the aldehyde and amine are first condensed to form the imine, often with the removal of water. Subsequently, NaBH₄ is added to reduce the imine.

Advantages:

• Cost-Effective: Significantly cheaper than STAB or NaBH₃CN.

• Readily Available: A common laboratory reagent.

Disadvantages:

• Lack of Selectivity: Reduces both aldehydes and imines, necessitating a two-step process for good yields.[3]

• Less Convenient: The two-step procedure is more time-consuming.

Catalytic Hydrogenation - The Green and Scalable Approach

Catalytic hydrogenation offers a greener and more atom-economical alternative to stoichiometric hydride reagents. This method involves the reaction of the aldehyde and amine under a hydrogen atmosphere in the presence of a metal catalyst, typically palladium on carbon (Pd/C).

Mechanism of Action: The aldehyde and amine form an imine on the catalyst surface, which is then hydrogenated to the corresponding amine.

Advantages:

• Atom Economy: Hydrogen is the only reagent consumed in the reduction step.

• Scalability: Well-suited for large-scale industrial synthesis.

• Clean Reaction: Byproducts are typically minimal.

Disadvantages:

• Specialized Equipment: Requires a hydrogenation apparatus capable of handling pressurized hydrogen.

• Catalyst Sensitivity: The catalyst can be sensitive to impurities and may require screening for optimal performance.

• Potential for Debenzylation: In the case of benzylamine, over-hydrogenation can lead to debenzylation of the product.

Performance Comparison: A Data-Driven Perspective

Reducing Agent	Procedure	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Considerations
NaBH(OAc)₃	One-pot	85-95	2-12	20-25	High selectivity, mild conditions, but hygroscopic.
NaBH₃CN	One-pot	80-90	4-24	20-25	Excellent selectivity, but highly toxic.
NaBH₄	Two-step	70-85	1-4 (reduction)	0-25	Cost-effective, but requires imine pre-formation.
H₂/Pd-C	One-pot	80-95	6-24	25-60	Green and scalable, but requires specialized equipment.

Note: The data presented is a compilation of representative values from various literature sources for substituted benzaldehydes and is intended for comparative purposes.

Experimental Protocols

To provide a practical context, detailed step-by-step methodologies for the reductive amination of Tert-butyl 3-formylbenzoate with benzylamine using sodium triacetoxyborohydride and a two-step sodium borohydride procedure are outlined below.

Protocol 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

Caption: Workflow for reductive amination using STAB.

Methodology:

• To a solution of Tert-butyl 3-formylbenzoate (1.0 eq) and benzylamine (1.1 eq) in anhydrous dichloromethane (DCM, 0.2 M) is added sodium triacetoxyborohydride (1.5 eq) in one portion at room temperature under a nitrogen atmosphere.

• The reaction mixture is stirred at room temperature and the progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction is carefully quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with DCM (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired tert-butyl 3-((benzylamino)methyl)benzoate.

Protocol 2: Two-Step Reductive Amination using Sodium Borohydride (NaBH₄)

Caption: Workflow for a two-step reductive amination using NaBH₄.

Methodology:

• Imine Formation: Tert-butyl 3-formylbenzoate (1.0 eq) and benzylamine (1.1 eq) are dissolved in methanol (0.3 M) and stirred at room temperature for 1-2 hours to allow for imine formation.

• Reduction: The reaction mixture is cooled to 0 °C in an ice bath. Sodium borohydride (1.5 eq) is added portion-wise, maintaining the temperature below 10 °C.

• The reaction is allowed to warm to room temperature and stirred until completion, as monitored by TLC or LC-MS.

• Work-up: The reaction is quenched by the slow addition of water. The methanol is removed under reduced pressure.

• The aqueous residue is extracted with ethyl acetate (3 x 25 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography.

Conclusion and Recommendations

The choice of reducing agent for the amination of Tert-butyl 3-formylbenzoate is a critical decision that should be guided by the specific requirements of the synthesis.

• For general laboratory-scale synthesis where high selectivity and mild conditions are paramount, sodium triacetoxyborohydride (STAB) is the recommended reagent. Its ease of use in a one-pot procedure and lower toxicity make it a reliable and safe option.

• Sodium cyanoborohydride (NaBH₃CN) remains a viable option for its excellent selectivity, but its use should be restricted to situations where its specific properties are essential and can be handled with appropriate safety measures.

• For cost-sensitive applications or when a two-step procedure is acceptable, sodium borohydride (NaBH₄) offers a significant economic advantage.

• For large-scale production and processes where green chemistry principles are a priority, catalytic hydrogenation is the superior choice, provided the necessary equipment is available.

By understanding the nuances of each reducing agent and following robust experimental protocols, researchers can confidently and efficiently synthesize the desired amine derivatives of Tert-butyl 3-formylbenzoate, paving the way for further advancements in drug discovery and development.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

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• Organic Reactions. (2004). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]

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• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

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A Senior Application Scientist's Guide to the Purification of Formylbenzoic Acid Esters

For researchers and professionals in drug development and organic synthesis, the purity of an intermediate compound is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe downstream applications. Formylbenzoic acid esters, valuable precursors in the synthesis of pharmaceuticals, polymers, and other fine chemicals, are no exception.[1] The crude product from a synthesis is invariably a mixture containing unreacted starting materials, byproducts, and residual catalysts. The choice of purification technique is therefore a critical decision that directly impacts yield, purity, operational efficiency, and scalability.

This guide provides an in-depth comparison of the most common and effective techniques for purifying formylbenzoic acid esters: Recrystallization, Flash Column Chromatography, Distillation, and Preparative High-Performance Liquid Chromatography (HPLC). We will explore the fundamental principles of each method, present detailed experimental protocols, and offer a comparative analysis to guide your selection process.

Choosing Your Purification Strategy

The optimal purification method depends on the physical properties of your specific formylbenzoic acid ester (e.g., solid vs. liquid, thermal stability) and the nature of the impurities you need to remove.[2] The following decision-making workflow provides a general framework for selecting the most appropriate technique.

Caption: General decision workflow for selecting a purification technique.

Comparative Analysis of Purification Techniques

The following table summarizes the key performance characteristics of each purification method, providing a quick reference for comparison.

Parameter	Recrystallization	Flash Column Chromatography	Distillation	Preparative HPLC
Typical Purity	98-99.9%	95-99%	95-99.5%	>99.5%
Typical Yield	60-90%	70-95%	80-98%	85-99%
Principle	Differential Solubility	Differential Adsorption (Polarity)	Boiling Point Difference	Differential Partitioning
Scalability	Excellent (mg to multi-kg)	Good (mg to kg)	Excellent (g to industrial scale)	Limited (mg to g, sometimes kg)
Time	Moderate	Moderate to High	Low to Moderate	High
Cost	Low	Moderate	Low	High
Solvent Usage	Moderate	High	Low	Very High
Best For...	Crystalline solids with impurities of different solubility.	Separating mixtures with different polarities.[2]	Thermally stable liquids with different boiling points.[3]	Complex mixtures, isomers, or when very high purity is essential.[4][5]

Recrystallization

Recrystallization is a powerful, cost-effective technique for purifying solid compounds. Its success hinges on the principle that the solubility of a compound in a solvent increases with temperature.[6][7][8] By dissolving the impure ester in a minimal amount of a hot, suitable solvent and allowing it to cool slowly, the ester crystallizes out in a pure form, leaving impurities behind in the solvent.[8]

Causality in Action: The slow cooling process is crucial. It allows the molecules of the desired ester to selectively deposit onto the growing crystal lattice, excluding dissimilar impurity molecules. Rapid cooling ("crashing out") can trap impurities within the crystal structure, compromising purity.[7]

Experimental Protocol: Recrystallization of Methyl 4-Formylbenzoate

• Solvent Selection: Choose a solvent in which the ester is highly soluble when hot but poorly soluble when cold. For formylbenzoic acid esters, polar solvents like ethanol, methanol, or a water/ethanol mixture are often suitable.[9] Test small batches to find the optimal solvent or solvent system.

• Dissolution: Place the crude methyl 4-formylbenzoate (e.g., 5.0 g) in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., ethanol) while heating (e.g., on a hot plate) and stirring until the solid just dissolves completely.

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes. The charcoal adsorbs colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or the activated charcoal. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[7]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[10]

• Washing: Wash the crystals on the filter with a small amount of cold solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the crystals, for instance, in a vacuum oven at a temperature well below the melting point, to remove residual solvent.

• Analysis: Determine the melting point and weigh the final product to calculate the percent recovery. Purity can be further assessed by techniques like NMR.[11]

Caption: Step-by-step workflow for the recrystallization process.

Flash Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (commonly silica gel) and their solubility in a mobile phase (the eluent).[2] It is highly versatile and effective for separating esters from impurities with different polarities.[2]

Causality in Action: Silica gel is a polar adsorbent. Polar compounds in the mixture will adhere more strongly to the silica and move down the column more slowly, while less polar compounds will be carried along more quickly by the mobile phase. By carefully selecting the polarity of the eluent, a clean separation can be achieved. For instance, an unreacted carboxylic acid impurity is much more polar than the corresponding ester and will stick strongly to the silica gel.[12]

Experimental Protocol: Column Purification of an Adamantyl Formylbenzoate Ester

This protocol is adapted from a procedure for purifying an adamantyl ester.[13]

• TLC Analysis: First, determine the optimal eluent system using Thin-Layer Chromatography (TLC). Test various mixtures of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The ideal system gives good separation between the desired ester spot and impurity spots.

• Column Packing: Prepare a slurry of silica gel (particle size 40-63 µm) in the initial, least polar eluent.[14] Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude ester in a minimal amount of the eluent or a suitable solvent. Carefully load this solution onto the top of the silica bed.

• Elution: Add the eluent to the top of the column and apply gentle air pressure to force it through the silica gel. Start with a less polar solvent mixture and, if necessary, gradually increase the polarity (gradient elution) to elute compounds of increasing polarity.[14]

• Fraction Collection: Collect the eluent in a series of test tubes or flasks. Monitor the separation by spotting the collected fractions onto TLC plates to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified ester.

Caption: Workflow for purification by flash column chromatography.

Distillation

Distillation is an ideal method for purifying liquid esters that are thermally stable.[3] It separates components of a liquid mixture based on differences in their boiling points.[15] For high-boiling esters, vacuum distillation is employed to lower the boiling points and prevent thermal decomposition.[16]

Causality in Action: According to Raoult's Law, the component with the higher vapor pressure (and thus lower boiling point) will be enriched in the vapor phase above the boiling liquid. By condensing this vapor, a liquid richer in the more volatile component is obtained. Fractional distillation enhances this by providing multiple theoretical "plates" for repeated vaporization-condensation cycles, leading to a much better separation.

Experimental Protocol: Vacuum Distillation of a Liquid Formylbenzoic Acid Ester

• Apparatus Setup: Assemble a fractional distillation apparatus equipped for vacuum operation. This includes a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and connections to a vacuum pump and a pressure gauge.

• Initial Treatment (if necessary): Before distillation, the crude ester may be washed with a dilute base (e.g., sodium bicarbonate solution) to remove acidic impurities, followed by washing with brine and drying over an anhydrous salt like MgSO₄.[17][18]

• Charge the Flask: Add the crude, dry ester and a few boiling chips or a magnetic stir bar to the distillation flask.

• Evacuate the System: Seal the apparatus and slowly reduce the pressure to the desired level (e.g., 1-25 mmHg).

• Heating: Gently heat the flask using a heating mantle.

• Fraction Collection: As the mixture heats, the most volatile components will vaporize first, rise through the column, condense, and be collected in the receiving flask. Discard the initial fraction (forerun), which may contain low-boiling impurities.

• Product Collection: Collect the fraction that distills at a constant temperature and pressure, corresponding to the boiling point of the pure ester.[16]

• Shutdown: Once the desired fraction is collected, stop heating and allow the system to cool before slowly reintroducing air.

Caption: Typical workflow for purification via vacuum distillation.

Preparative High-Performance Liquid Chromatography (Prep HPLC)

Preparative HPLC is a high-resolution chromatographic technique used to isolate and purify compounds from a mixture for subsequent use.[4][5] It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to handle larger sample quantities.[4][19] It is the method of choice for challenging separations of closely related compounds, isomers, or when exceptional purity is paramount.[2][5]

Causality in Action: The separation is based on the differential partitioning of the sample components between the mobile phase and the stationary phase packed in the column. By optimizing the stationary phase chemistry (e.g., C18 for reverse-phase) and the mobile phase composition (solvents, buffers, pH), one can finely tune the selectivity to resolve even minor impurities from the target ester.[4][20]

Experimental Protocol: Preparative HPLC Purification

• Analytical Method Development: First, develop a robust separation method on an analytical HPLC system. Screen different columns and mobile phases (e.g., acetonitrile/water or methanol/water with modifiers like formic acid) to achieve baseline separation of the target ester from its impurities.[5]

• Method Scale-Up: Scale the analytical method to the preparative column. This involves adjusting the flow rate and injection volume based on the column dimensions to maintain the separation quality.[5]

• Sample Preparation: Dissolve the crude ester in the mobile phase or a compatible solvent. The solution must be filtered to remove any particulate matter that could damage the column or system.

• Purification Run: Inject the sample onto the preparative HPLC system. The system automatically runs the separation method.

• Fraction Collection: A detector (typically UV-Vis) monitors the column effluent. When the peak corresponding to the pure ester elutes, a fraction collector is triggered to collect it in a separate vessel.

• Purity Analysis & Solvent Removal: Analyze the collected fractions for purity using analytical HPLC. Combine the pure fractions and remove the solvents, often by lyophilization or rotary evaporation, to obtain the final high-purity product.

Caption: A standard workflow for purification using preparative HPLC.

Conclusion

The purification of formylbenzoic acid esters is a critical step that dictates the success of subsequent research and development activities. There is no single "best" method; the optimal choice is a function of the compound's physical state, the nature of the impurities, and the required scale and purity. Recrystallization and distillation are classic, robust, and scalable methods ideal for crystalline solids and thermally stable liquids, respectively. Flash column chromatography offers excellent versatility for a wide range of compounds separable by polarity. For the most challenging separations or when the highest level of purity is non-negotiable, preparative HPLC stands as the gold standard. By understanding the principles and practical considerations outlined in this guide, researchers can confidently select and execute the most effective purification strategy for their specific needs.

References

• Technical Support Center: Aromatic Ester Purification. (n.d.). Benchchem.
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• Separation of Benzoic acid, 2-formyl- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• 4-Formylbenzoic acid - Solubility of Things. (n.d.). Solubility of Things.
• A new method for synthesizing 4-Formylbenzoic acid. (n.d.). ChemicalBook.
• Synthesis and application of 4-formyl benzoic acid adamantine ester condensed o-aminobenzene thiophenol schiff base nickel complex. (n.d.). Google Patents.
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• General procedures for the purification of Esters. (n.d.). LookChem.
• Process for purifying esters. (n.d.). Google Patents.
• Esterification, Purification and Identification of Cinnamic Acid Esters. (n.d.). World Journal of Chemical Education.
• Solubilities of 4-Formylbenzoic Acid in Ethanoic Acid, Water, and Ethanoic Acid/Water Mixtures. (2025, August 10). ResearchGate.
• Continuous process for preparing benzoic acid esters. (n.d.). Google Patents.
• Process for the purification of benzoic acid. (n.d.). Google Patents.
• How to separate ester from carboxylic acid by using chromatography? (2020, January 6). ResearchGate.
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• Supplementary Information. (n.d.). The Royal Society of Chemistry.
• Synthesize, characterization and evaluation of esterification reaction of p-hydroxy benzoic acid, p-amino benzoic acid and p-nitro benzoic acid. (2024, June 30). International Journal of Science and Research.
• Method for preparing benzoic acid esters. (n.d.). Google Patents.
• LABTips: Preparative HPLC for Purification Workflows. (2022, June 17). Labcompare.com.
• Experiment 9 — Recrystallization. (n.d.).
• Strategy for Preparative LC Purification. (n.d.). Agilent.
• Scale up to more options - Preparative HPLC columns. (n.d.). Pragolab.
• The Recrystallization of Benzoic Acid. (n.d.).
• Navigating the Solubility Landscape of 3-Formylbenzenesulfonic Acid in Organic Solvents. (n.d.). Benchchem.
• 27A. Recrystallisation. (2017, March 1). YouTube.
• Method for producing benzoic acid esters. (n.d.). Google Patents.
• Application Compendium Solutions for Preparative HPLC. (n.d.).
• 4-Formylbenzoic acid(619-66-9) 1H NMR spectrum. (n.d.). ChemicalBook.
• Purification of carboxylic acids by complexation with selective solvents. (n.d.). Google Patents.
• The Recrystallization of Impure Benzoic Acid Lab. (2024, April 13). YouTube.
• Method for purification of benzoic acid. (2019, March 27). European Patent Office.
• Anomalous 1H NMR chemical shift behavior of substituted benzoic acid esters. (n.d.). PubMed.
• Benzoic acid, 4-formyl-, methyl ester. (n.d.). NIST WebBook.
• Purifying ionic compounds by flash column chromatography. (2023, February 10). Biotage.
• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses.
• The solubility of benzoic acid in seven solvents. (n.d.). ResearchGate.
• Column chromatography of carboxylic acids? (2016, November 8). Reddit.
• Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (2025, August 10). ResearchGate.
• Supporting Information. (n.d.).
• Distillation of Natural Fatty Acids and Their Chemical Derivatives. (2012, March 23). Scientific Spectator.
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• Esterification: Reflux, Isolation and Purification. (2021, May 6). YouTube.
• A Comparative Study of Physical and Chemical Method for Separation of Benzoic Acid from Industrial Waste Stream. (2017, October 3). Walsh Medical Media.

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A Senior Application Scientist's Guide to Scalable Synthetic Routes for Tert-butyl 3-formylbenzoate

Introduction: Tert-butyl 3-formylbenzoate is a pivotal building block in contemporary organic synthesis and medicinal chemistry. Its unique bifunctional nature, featuring a sterically hindered ester and a reactive aldehyde, makes it an invaluable intermediate for constructing complex molecular architectures, particularly in the development of novel pharmaceuticals. The tert-butyl ester group often serves as a robust protecting group that can be selectively cleaved under acidic conditions, while the formyl group provides a handle for a myriad of transformations, including reductive aminations, Wittig reactions, and condensations.[1]

Given its utility, the efficient and scalable synthesis of this intermediate is of paramount importance for both academic research laboratories and industrial drug development programs. This guide provides an in-depth comparison of various synthetic strategies, assessing them through the lens of scalability, safety, cost-effectiveness, and overall process robustness. The insights presented herein are grounded in established chemical principles and supported by experimental data to empower researchers in selecting the optimal route for their specific needs.

Comparative Analysis of Synthetic Strategies

We will dissect three primary synthetic pathways to Tert-butyl 3-formylbenzoate:

• Route A: Oxidation of 3-(tert-Butoxycarbonyl)benzyl Alcohol

• Route B: Grignard-Mediated Formylation of Tert-butyl 3-bromobenzoate

• Route C: Direct Esterification of 3-Formylbenzoic Acid

Each route presents a unique set of advantages and challenges, particularly when transitioning from bench-scale synthesis to pilot-plant or manufacturing scale.

Route A: Oxidation of 3-(tert-Butoxycarbonyl)benzyl Alcohol

This classical approach leverages the selective oxidation of a primary benzylic alcohol to the corresponding aldehyde. The overall transformation is straightforward, but its scalability is critically dependent on the choice of oxidant.

Causality and Mechanistic Insight: The conversion of a primary alcohol to an aldehyde requires an oxidizing agent that is mild enough to prevent over-oxidation to the carboxylic acid.[2] Many modern catalytic systems have been developed to be highly selective, often utilizing a catalytic amount of a metal complex and a stoichiometric, environmentally benign terminal oxidant like molecular oxygen or hydrogen peroxide.[2][3]

Workflow Diagram: Route A

Caption: Workflow for the oxidation route to Tert-butyl 3-formylbenzoate.

Protocol: TEMPO-Catalyzed Oxidation

A highly efficient and scalable method utilizes a (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) catalyst system.

• Reaction Setup: In a reactor equipped with mechanical stirring, a thermometer, and an addition funnel, dissolve Tert-butyl 3-(hydroxymethyl)benzoate (1.0 equiv) in dichloromethane (DCM, ~5-10 vol).

• Catalyst Addition: Add TEMPO (0.01-0.05 equiv) and potassium bromide (KBr, 0.1 equiv) in an aqueous buffer solution (e.g., saturated NaHCO₃).

• Oxidant Addition: Cool the biphasic mixture to 0-5 °C. Add an aqueous solution of sodium hypochlorite (NaOCl, ~1.2 equiv, household bleach can be used but commercial grade is recommended for consistency) dropwise, maintaining the internal temperature below 10 °C.[4]

• Reaction Monitoring: Monitor the reaction by TLC or HPLC until consumption of the starting material is complete (typically 1-3 hours).

• Workup: Separate the organic layer. Quench the aqueous layer with sodium thiosulfate to destroy excess oxidant. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is often of high purity, but can be further purified by silica gel chromatography or recrystallization if necessary.

Scalability Assessment: Route A

Parameter	Assessment	Rationale
Yield & Purity	Excellent	High yields (>90%) are commonly reported. Purity is typically high, minimizing the need for extensive purification.
Reagents	Good	The starting alcohol is commercially available or easily synthesized. TEMPO is a relatively inexpensive catalyst, and bleach (NaOCl) is a bulk chemical.[4]
Conditions	Excellent	The reaction is run at or below ambient temperature, requiring no specialized high-pressure or cryogenic equipment. Biphasic conditions are manageable in standard reactors.
Safety (EHS)	Good	Avoids the use of toxic heavy metals like chromium.[3] The primary hazards are associated with the handling of chlorinated solvent (DCM) and corrosive bleach. The reaction can be exothermic and requires careful temperature control during oxidant addition.

Route B: Grignard-Mediated Formylation

This organometallic approach involves the formation of a Grignard reagent from an aryl bromide, followed by quenching with a formylating agent. It is a powerful method for carbon-carbon bond formation.[5]

Causality and Mechanistic Insight: The reaction begins with the preparation of a Grignard reagent from Tert-butyl 3-bromobenzoate. This reagent acts as a potent nucleophile. The subsequent addition to an electrophilic formyl source, such as N,N-dimethylformamide (DMF), forms a tetrahedral intermediate which, upon acidic workup, hydrolyzes to the desired aldehyde.[6][7] The tert-butyl ester is generally stable to the Grignard reagent, a key advantage of this protecting group strategy.[6]

Workflow Diagram: Route B

Caption: Workflow for the Grignard formylation route.

Protocol: Grignard Reaction with DMF

• Reactor Preparation: Flame-dry all glassware and assemble under a nitrogen or argon atmosphere. Add magnesium turnings (1.2 equiv) to the reactor.

• Initiation: Add a small portion of a solution of Tert-butyl 3-bromobenzoate (1.0 equiv) in anhydrous tetrahydrofuran (THF) to the magnesium. A crystal of iodine or a few drops of 1,2-dibromoethane may be used to initiate the reaction.[8]

• Grignard Formation: Once the reaction initiates (indicated by cloudiness and gentle reflux), add the remaining aryl bromide solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue stirring at ambient or slightly elevated temperature until the magnesium is consumed.

• Formylation: Cool the resulting Grignard solution to 0 °C. Add anhydrous N,N-dimethylformamide (DMF, 1.5-2.0 equiv) dropwise, keeping the internal temperature below 20 °C.[6]

• Workup: After stirring for 30-60 minutes, quench the reaction by slowly pouring it into a cold saturated aqueous solution of ammonium chloride (NH₄Cl).

• Purification: Extract the aqueous mixture with an organic solvent like ethyl acetate or tert-butyl methyl ether (MTBE). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The crude product typically requires purification by column chromatography.

Scalability Assessment: Route B

Parameter	Assessment	Rationale
Yield & Purity	Good	Yields are typically in the 60-80% range. Purity after workup is moderate; chromatography is often required to remove biphenyl and other side products.
Reagents	Good	Tert-butyl 3-bromobenzoate is readily accessible. Magnesium is inexpensive. Anhydrous solvents are required, which adds cost at scale.
Conditions	Moderate	The reaction requires strictly anhydrous conditions, which can be challenging to maintain in large reactors.[8] The initiation of Grignard reactions can sometimes be inconsistent on a large scale. The process is also exothermic and requires robust cooling capacity.
Safety (EHS)	Moderate	Grignard reagents are highly reactive and can be pyrophoric.[9] The use of ethereal solvents like THF poses flammability risks. Quenching must be done carefully to control heat and gas evolution.

Route C: Direct Esterification of 3-Formylbenzoic Acid

This is arguably the most convergent route, forming the ester in the final step from a commercially available precursor. The primary challenge is the esterification with the sterically bulky tert-butanol.

Causality and Mechanistic Insight: Standard Fischer esterification is ineffective for producing tert-butyl esters due to the steric hindrance of the tertiary alcohol and the propensity for the intermediate tert-butyl carbocation to eliminate, forming isobutylene. Therefore, alternative methods are required. A common and effective laboratory-scale method involves using di-tert-butyl dicarbonate ((Boc)₂O) with a catalytic amount of a base like 4-(dimethylamino)pyridine (DMAP).[10][11]

Workflow Diagram: Route C

Caption: Workflow for the direct esterification route.

Protocol: (Boc)₂O-Mediated Esterification

• Reaction Setup: To a solution of 3-formylbenzoic acid (1.0 equiv) in a suitable solvent like acetonitrile or THF, add 4-(dimethylamino)pyridine (DMAP, 0.05-0.1 equiv).

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1-1.5 equiv) portion-wise or as a solution. Effervescence (CO₂ evolution) will be observed.

• Reaction: Stir the mixture at room temperature until the reaction is complete as monitored by TLC or HPLC (typically 12-24 hours).

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Dissolve the residue in a solvent like ethyl acetate and wash with a mild aqueous acid (e.g., 1M HCl) to remove DMAP, followed by saturated NaHCO₃ to remove any unreacted starting acid, and finally brine. Dry the organic layer over Na₂SO₄ and concentrate to yield the product, which may require further purification.

Scalability Assessment: Route C

Parameter	Assessment	Rationale
Yield & Purity	Good	Yields are generally good (>80%). The main impurity is often unreacted starting material, which can be removed with a basic wash.
Reagents	Moderate	3-Formylbenzoic acid is a readily available starting material. However, (Boc)₂O is a relatively expensive reagent, which can significantly impact the cost-of-goods at a large scale.
Conditions	Excellent	The reaction is performed under mild, ambient conditions and does not require special equipment.
Safety (EHS)	Excellent	The reagents and conditions are generally safe. The main issue is the large volume of CO₂ gas evolved, which must be safely vented in a large-scale reactor.

Summary and Recommendation

Synthetic Route	Key Strengths	Key Scalability Challenges	Recommended For
A: Oxidation	High yields, high purity, mild conditions, good EHS profile.	Availability/cost of the starting alcohol precursor. Exothermicity of oxidation.	Large-scale and industrial production, where process safety, efficiency, and environmental impact are paramount.
B: Grignard	Utilizes basic starting materials, powerful C-C bond formation.	Strict anhydrous conditions, inconsistent initiation, pyrophoric reagents, requires chromatography.	Bench-scale synthesis and situations where the aryl bromide precursor is significantly cheaper or more readily available than the alcohol.
C: Esterification	Very direct, simple procedure, mild conditions.	High cost of (Boc)₂O reagent, making it less economical for large quantities.	Small to medium-scale laboratory synthesis where convenience and speed are prioritized over reagent cost.

Conclusion for Drug Development Professionals

For researchers and professionals focused on scalable and robust synthesis suitable for drug development campaigns, Route A (Oxidation of 3-(tert-Butoxycarbonyl)benzyl Alcohol) emerges as the superior strategy. Its use of catalytic TEMPO with an inexpensive terminal oxidant aligns well with the principles of green chemistry and process safety. The reaction is high-yielding, produces a clean product profile that simplifies downstream purification, and utilizes conditions that are readily transferable to standard pilot plant reactors. While the initial investment in the starting alcohol may be higher than the bromide used in Route B, the overall process robustness, safety, and efficiency make it the most reliable and economically viable option for producing multi-kilogram quantities of Tert-butyl 3-formylbenzoate.

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A Senior Application Scientist's Guide to the Spectroscopic Validation of Tert-butyl 3-formylbenzoate Derivatives

For researchers and professionals in drug development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. Tert-butyl 3-formylbenzoate and its derivatives are versatile intermediates in the synthesis of pharmaceuticals and functional materials. Their molecular architecture, featuring a bulky tert-butyl ester and a reactive aldehyde group on a benzene ring, necessitates a multi-faceted approach for structural validation. Misinterpretation of the substitution pattern or functional group integrity can lead to significant setbacks in a research pipeline.

This guide provides an in-depth, experience-driven comparison of the primary spectroscopic techniques used to validate the structure of Tert-butyl 3-formylbenzoate derivatives. We will move beyond a simple recitation of data, focusing instead on the causal relationships between molecular structure and spectral output. The aim is to create a self-validating analytical workflow, where converging lines of evidence from different spectroscopic methods provide absolute confidence in the final structure.

The Analytical Workflow: A Multi-Pronged Approach

The validation of any synthesized compound is not a linear process but rather a cycle of hypothesis and confirmation. Data from one technique informs the interpretation of another, creating a robust, self-validating system. The workflow below illustrates the logical progression from initial synthesis to final structural confirmation.

Caption: Workflow for the spectroscopic validation of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and relative number of ¹H and ¹³C nuclei.

The Structure of Tert-butyl 3-formylbenzoate

Before interpreting the spectra, it is crucial to understand the distinct chemical environments within the parent molecule.

Caption: Key proton environments in Tert-butyl 3-formylbenzoate.

¹H NMR Spectroscopy: A Proton's Perspective

¹H NMR provides a map of the proton environments. The chemical shift (δ) indicates the electronic environment, the integration gives the relative number of protons, and the splitting pattern (multiplicity) reveals adjacent protons.

Causality Behind the Signals:

• Aldehyde Proton (~10 ppm): This proton is highly deshielded due to the strong electron-withdrawing effect of the adjacent carbonyl oxygen and the magnetic anisotropy of the C=O bond. It appears as a sharp singlet far downfield.

• Aromatic Protons (7.5-8.5 ppm): These protons are in the deshielding region characteristic of aromatic systems. Their exact shifts and multiplicities depend on the meta substitution pattern. The proton at position 2 (H²) is ortho to both the formyl and ester groups, making it the most deshielded. The proton at H⁴ is ortho to the formyl group, while H⁶ is ortho to the ester. H⁵ is meta to both. This leads to complex splitting patterns, often appearing as multiplets.[1]

• Tert-butyl Protons (~1.6 ppm): The nine protons of the tert-butyl group are chemically equivalent due to free rotation. They are shielded by the electron-donating alkyl structure and are not adjacent to any other protons, resulting in a sharp, intense singlet.[2]

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is a common choice, with its residual proton peak appearing at δ 7.26 ppm.[3]

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. A higher field provides better signal dispersion, which is crucial for resolving the complex multiplets in the aromatic region.

• Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, phasing the spectrum, and integrating the signals. Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

¹³C NMR Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy maps the carbon framework of the molecule. Since the natural abundance of ¹³C is low (~1.1%), spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon environment appears as a single line.

Expected Chemical Shifts:

• Carbonyl Carbons (165-195 ppm): The aldehyde carbon (~191 ppm) is typically more deshielded than the ester carbonyl carbon (~165 ppm).[4]

• Aromatic Carbons (125-140 ppm): The spectrum will show four distinct signals for the aromatic carbons due to the meta-substitution. The carbons directly attached to the formyl and ester groups (ipso-carbons) are the most deshielded.

• Quaternary Ester Carbon (~82 ppm): The carbon of the tert-butyl group attached to the oxygen is found in this region.[2]

• Tert-butyl Methyl Carbons (~28 ppm): The three equivalent methyl carbons of the tert-butyl group appear as a single, intense signal in the aliphatic region.[2]

Comparative Data for Benzoate Derivatives

The following table summarizes typical NMR data for tert-butyl benzoate and related structures, providing a baseline for comparison.

Compound/Fragment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Source(s)
Aromatic H's	7.5 - 8.3 (multiplets)	127 - 136	[1][2]
Aldehyde H	~10.0 (singlet)	~191	[5]
tert-Butyl H's	~1.6 (singlet)	~28 (CH₃), ~82 (C)	[2]
Ester C=O	N/A	~164	[2]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Causality Behind the Absorptions: The specific frequency of IR absorption is determined by the bond strength and the masses of the atoms involved. Stronger bonds and lighter atoms vibrate at higher frequencies.

• Aldehyde C=O Stretch (~1700 cm⁻¹): A strong, sharp absorption.

• Ester C=O Stretch (~1720 cm⁻¹): Also a strong, sharp absorption. The conjugation with the aromatic ring lowers the frequency slightly compared to a saturated ester. The presence of two distinct carbonyl peaks is a key indicator for this class of molecules.

• Aromatic C-H Stretch (>3000 cm⁻¹): A series of weaker absorptions just above 3000 cm⁻¹.[6]

• Aliphatic C-H Stretch (<3000 cm⁻¹): Absorptions for the tert-butyl group appear just below 3000 cm⁻¹.[6]

• Aromatic C=C Bending (1500-1600 cm⁻¹): Peaks in this region are characteristic of the benzene ring.

• Ester C-O Stretch (1100-1300 cm⁻¹): Strong absorptions associated with the C-O single bonds of the ester group.[6]

Caption: Correlation of functional groups to their IR absorption regions.

Experimental Protocol: FT-IR

• Sample Preparation: For a solid sample, the KBr pellet method is common. A few milligrams of the sample are ground with dry potassium bromide (KBr) and pressed into a transparent disk. For oils or low-melting solids, a thin film can be prepared between two salt (NaCl or KBr) plates.

• Data Acquisition: A background spectrum of the empty spectrometer (or KBr pellet) is recorded first. Then, the sample is placed in the beam path and the sample spectrum is acquired.

• Processing: The instrument's software automatically ratios the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the exact molecular weight of a compound and offers clues about its structure through the analysis of its fragmentation patterns.

Expected Results for Tert-butyl 3-formylbenzoate (MW: 206.24 g/mol ):

• Molecular Ion Peak (M⁺): The spectrum should show a peak at m/z (mass-to-charge ratio) of 206, corresponding to the intact molecule with one electron removed.[5]

• Key Fragmentation: The tert-butyl ester is prone to a characteristic fragmentation pathway. The most significant fragmentation is often the loss of the tert-butyl cation or isobutylene, leading to prominent peaks.

  • [M - 57]⁺: Loss of the tert-butyl group (C₄H₉) results in a peak at m/z 149. This fragment corresponds to the 3-formylbenzoyl cation and is often a very stable and abundant ion.

  • [M - 56]⁺: Loss of isobutylene (C₄H₈) via McLafferty rearrangement can also occur, leaving a fragment at m/z 150, corresponding to 3-formylbenzoic acid.

  • m/z 57: A peak corresponding to the stable tert-butyl cation ((CH₃)₃C⁺) is also highly characteristic and often observed as a major peak in the spectrum.[7]

Experimental Protocol: Mass Spectrometry (e.g., ESI or DART)

• Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Data Acquisition: The solution is infused into the mass spectrometer. In Electrospray Ionization (ESI), the sample is ionized by applying a high voltage. In Direct Analysis in Real Time (DART), the sample is ionized by a stream of heated, excited gas (e.g., helium).[3]

• Data Analysis: The instrument separates the resulting ions based on their m/z ratio, generating a mass spectrum that plots ion intensity versus m/z. High-resolution mass spectrometry (HRMS) can provide the molecular formula with high accuracy by measuring the exact mass to several decimal places.[3]

Conclusion: Synthesizing the Evidence

No single technique provides the complete picture. The true power of spectroscopic validation lies in the integration of all data points. The process is a system of checks and balances:

• MS provides the molecular formula.

• IR confirms the presence of the key carbonyl functional groups (aldehyde and ester).

• ¹³C NMR confirms the number of unique carbon environments, matching the proposed structure.

• ¹H NMR provides the final, detailed map of the proton connectivity, confirming the 1,3- (meta) substitution pattern on the aromatic ring and the presence of the isolated tert-butyl group.

When the molecular weight from MS, the functional groups from IR, and the detailed connectivity map from ¹H and ¹³C NMR all align with the proposed structure of a Tert-butyl 3-formylbenzoate derivative, the researcher can have the highest degree of confidence in their result. This methodical, multi-technique approach ensures the scientific integrity required for advancing research and development.

References

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A Comparative Analysis of Reaction Times for Cross-Coupling Reactions of Tert-butyl 3-formylbenzoate: A Guide for Researchers

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, the efficient functionalization of aromatic scaffolds is of paramount importance. Tert-butyl 3-formylbenzoate stands out as a versatile building block, featuring an aldehyde group ripe for further transformation and a site for the introduction of molecular complexity via cross-coupling reactions. The choice of which cross-coupling methodology to employ can significantly impact the efficiency of a synthetic route, with reaction time being a critical parameter. This guide provides a comparative analysis of the reaction times for several key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Negishi—for the functionalization of tert-butyl 3-formylbenzoate. The insights presented herein are grounded in established literature and aim to empower researchers to make informed decisions for their synthetic endeavors.

The Critical Role of the Aldehyde Functionality

The presence of an aldehyde group on the aromatic ring of tert-butyl 3-formylbenzoate introduces a layer of complexity to the selection of cross-coupling conditions. Aldehydes can be sensitive to the basic and thermal conditions often employed in these reactions, potentially leading to side reactions such as aldol condensation or reduction.[1] Therefore, the optimization of reaction conditions, including the choice of catalyst, ligand, base, and solvent, is crucial not only for achieving a high yield but also for preserving the integrity of the aldehyde moiety. The reaction times presented in this guide are based on protocols that are compatible with the aldehyde functional group.

Comparative Overview of Reaction Times

The following table summarizes the typical reaction times for various cross-coupling reactions, extrapolated from data on substrates structurally and electronically similar to tert-butyl 3-formylbenzoate. It is important to note that these are representative timeframes, and actual reaction times can vary significantly based on the specific coupling partners, catalyst system, and reaction conditions.

Cross-Coupling Reaction	Typical Reaction Time	Key Considerations
Suzuki-Miyaura Coupling	1.5 - 24 hours	Highly dependent on the catalyst system and the reactivity of the boronic acid. Faster reactions are often achieved with more active catalyst systems.[2]
Heck Reaction	2 - 20 hours	Reaction times can be influenced by the nature of the alkene coupling partner and the reaction temperature.[3][4]
Sonogashira Coupling	1 - 12 hours	Can be very rapid, especially with more reactive aryl halides (iodides) and under specific conditions like mechanochemistry or with highly active catalysts.[5][6]
Buchwald-Hartwig Amination	1.5 - 24 hours	Microwave irradiation can significantly reduce reaction times. The choice of ligand is critical for efficient coupling.[7]
Negishi Coupling	1 - 6 hours	Often proceeds rapidly at room temperature, making it an attractive option for thermally sensitive substrates.[8][9]

In-Depth Analysis and Experimental Protocols

This section provides a detailed examination of each cross-coupling reaction, including a general experimental protocol that can be adapted for tert-butyl 3-formylbenzoate. The rationale behind the choice of reagents and conditions is also discussed to provide a deeper understanding of the factors influencing reaction kinetics.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction is a widely used method for the formation of carbon-carbon bonds due to its mild reaction conditions and the commercial availability of a vast array of boronic acids.[10]

Experimental Protocol:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add tert-butyl 3-bromobenzoate (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (3 mol%), and a base like K₂CO₃ (2.0 equiv.).

• Add a degassed solvent system, for example, a 4:1 mixture of toluene and water.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.[2] For a faster reaction, a more active catalyst system, such as one employing a biarylphosphine ligand, may be used, potentially reducing the reaction time to a few hours.

Causality of Experimental Choices: The use of a biphasic solvent system with a base like potassium carbonate is common and facilitates the transmetalation step. The choice of a phosphine ligand is critical; bulkier, more electron-rich ligands can accelerate the oxidative addition and reductive elimination steps, thereby shortening the overall reaction time.

Catalytic Cycle of the Suzuki-Miyaura Reaction

A simplified catalytic cycle for the Suzuki-Miyaura reaction.

Heck Reaction: Arylation of Alkenes

The Heck reaction provides a direct method for the arylation of alkenes, forming a new carbon-carbon bond at a vinylic position.[11]

Experimental Protocol:

• In a sealed tube, combine tert-butyl 3-iodobenzoate (1.0 equiv.), the desired alkene (e.g., styrene, 1.2 equiv.), a palladium source such as Pd(OAc)₂ (2 mol%), a phosphine ligand like P(t-Bu)₃ (4 mol%), and a base such as triethylamine (1.5 equiv.).

• Add a suitable solvent, for example, DMF.

• Heat the mixture to 100 °C for 4-12 hours.[12]

• Monitor the reaction by GC-MS or LC-MS until the starting material is consumed.

Causality of Experimental Choices: The choice of an iodide as the halide on the tert-butyl benzoate derivative is often preferred for the Heck reaction as it undergoes oxidative addition more readily than the corresponding bromide or chloride, leading to faster reaction times.[3] The use of a bulky, electron-rich phosphine ligand is crucial for promoting the coupling of less reactive aryl halides.

Catalytic Cycle of the Heck Reaction

A simplified catalytic cycle for the Heck reaction.

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling is the most widely employed method for the synthesis of aryl alkynes, typically involving a palladium catalyst and a copper co-catalyst.[13]

Experimental Protocol:

• To a Schlenk flask under an inert atmosphere, add tert-butyl 3-bromobenzoate (1.0 equiv.), a palladium catalyst like Pd(PPh₃)₂Cl₂ (2 mol%), and a copper co-catalyst such as CuI (4 mol%).

• Add a degassed solvent like triethylamine, which also serves as the base.

• Add the terminal alkyne (1.2 equiv.) dropwise.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) for 1-4 hours.[6]

• Monitor the reaction by TLC or GC-MS.

Causality of Experimental Choices: The copper co-catalyst is crucial for the deprotonation of the alkyne and the subsequent transmetalation to the palladium center. Copper-free Sonogashira protocols have been developed, which can be advantageous for avoiding potential issues with copper contamination in the final product, though they may require longer reaction times or more specialized catalyst systems.[14]

Catalytic Cycle of the Sonogashira Reaction

A simplified catalytic cycle for the Sonogashira reaction.

Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a general and high-yielding method for the formation of C-N bonds.[15]

Experimental Protocol:

• In a glovebox or under an inert atmosphere, charge a vial with tert-butyl 3-bromobenzoate (1.0 equiv.), a palladium precatalyst such as Pd₂(dba)₃ (1-2 mol%), a suitable ligand like Xantphos (2-4 mol%), and a base, for instance, sodium tert-butoxide (1.4 equiv.).

• Add the amine (1.2 equiv.) and a dry, degassed solvent like toluene.

• Seal the vial and heat the reaction mixture to 80-110 °C for 2-18 hours. The use of microwave irradiation can significantly shorten the reaction time to as little as 1.5 hours.[7]

• Monitor the reaction's progress by LC-MS.

Causality of Experimental Choices: The choice of ligand is paramount in the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are generally required to facilitate both the oxidative addition and the reductive elimination steps. The base is also a critical parameter, with strong, non-nucleophilic bases like sodium tert-butoxide being commonly employed.

Catalytic Cycle of the Buchwald-Hartwig Amination

A simplified catalytic cycle for the Buchwald-Hartwig amination.

Negishi Coupling: Mild and Efficient C-C Bond Formation

The Negishi coupling utilizes organozinc reagents, which are highly reactive and allow for the coupling to occur under very mild conditions, often at room temperature.[9][16]

Experimental Protocol:

• Prepare the organozinc reagent by treating the corresponding organohalide with activated zinc dust.

• In a separate flask under an inert atmosphere, add tert-butyl 3-bromobenzoate (1.0 equiv.) and a palladium catalyst, for example, Pd(PPh₃)₄ (5 mol%), in THF.

• Add the freshly prepared organozinc reagent (1.5 equiv.) to the reaction mixture at room temperature.

• Stir the reaction for 1-6 hours, monitoring its progress by TLC or LC-MS.[8]

Causality of Experimental Choices: The high reactivity of organozinc reagents allows for rapid transmetalation, which often makes this the fastest of the cross-coupling reactions under mild conditions. The preparation of the organozinc reagent is a critical step and must be performed under strictly anhydrous conditions.

Catalytic Cycle of the Negishi Reaction

A simplified catalytic cycle for the Negishi reaction.

General Experimental Workflow

The following diagram illustrates a generalized workflow for performing a cross-coupling reaction with tert-butyl 3-formylbenzoate, emphasizing the key steps for ensuring a successful and reproducible outcome.

A generalized experimental workflow for cross-coupling reactions.

Conclusion

The selection of a cross-coupling reaction for the functionalization of tert-butyl 3-formylbenzoate should be guided by a careful consideration of the desired transformation and the acceptable reaction time. For rapid C-C bond formation under mild conditions, the Negishi coupling is often an excellent choice. The Sonogashira coupling can also be very fast, particularly for the synthesis of aryl alkynes. The Suzuki-Miyaura and Heck reactions are robust and versatile methods, with reaction times that can be optimized through the careful selection of catalysts and conditions. The Buchwald-Hartwig amination remains the premier method for C-N bond formation, with the potential for significant rate acceleration using microwave irradiation. Ultimately, the optimal choice will depend on the specific synthetic context, and the information provided in this guide serves as a valuable starting point for methodological selection and optimization.

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• Request PDF. Simultaneous Reduction of Aldehyde Group to Hydroxymethyl Group in Palladium-catalyzed Suzuki Cross-coupling Reaction.
• BenchChem. Application Notes and Protocols for the Sonogashira Coupling of 3-Bromo-o-xylene with Terminal Alkynes. BenchChem. Accessed January 10, 2026.
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• Organic Chemistry Portal. Negishi Coupling. Organic Chemistry Portal. Accessed January 10, 2026.
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• BenchChem. Application Notes and Protocols for Suzuki Coupling using 1-Bromo-4-tert-butylbenzene. BenchChem. Accessed January 10, 2026.
• Andersen, N. G. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(20), 6962–6963.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Tert-butyl 3-formylbenzoate

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of tert-butyl 3-formylbenzoate (CAS No. 247186-56-7). As a compound frequently utilized in synthetic chemistry, particularly in the development of novel pharmaceutical agents, its proper management is paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This document moves beyond mere procedural lists to explain the chemical rationale behind each recommendation, empowering researchers to make informed safety decisions.

Core Hazard Profile and Safety Precautions

Understanding the intrinsic properties of a chemical is the foundation of its safe management. Tert-butyl 3-formylbenzoate is an organic compound that, while not acutely toxic, presents several hazards that necessitate careful handling.

The primary hazards are related to irritation and harm upon ingestion or inhalation. The presence of an aldehyde functional group suggests potential reactivity, particularly with strong oxidizing or reducing agents, while the tert-butyl ester is susceptible to cleavage under strong acidic conditions.[1] Therefore, segregation from incompatible chemicals is a critical aspect of its waste management.

Property	Value	Source
CAS Number	247186-56-7
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Physical Form	Solid-Liquid Mixture
Flash Point	131.6 ± 23.2 °C
Hazard Statements	H302, H315, H319, H335
Signal Word	Warning
GHS Pictogram	GHS07 (Harmful/Irritant)

Immediate Safety Actions & Required PPE: Before handling, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[2] Adherence to the following personal protective equipment (PPE) standards is mandatory:

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).[2]

• Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.[2]

Waste Characterization and Segregation: The "Why"

In accordance with institutional and federal guidelines, any laboratory chemical intended for discard is to be treated as hazardous waste unless explicitly determined otherwise by an Environmental Health & Safety (EHS) professional.[3][4] This principle ensures maximum safety and compliance.

Chemical Rationale for Segregation: The molecular structure of tert-butyl 3-formylbenzoate dictates its segregation requirements.

• Aldehyde Group: Aldehydes are prone to oxidation and can react with a variety of other functional groups. Therefore, this waste must not be mixed with strong oxidizing agents (e.g., permanganates, peroxides) or strong reducing agents (e.g., hydrides).

• Ester Group: The tert-butyl ester can undergo hydrolysis. Mixing with strong acids or bases could catalyze this reaction, potentially generating heat or pressure inside a sealed waste container.

• Organic Nature: As an organic compound, it should be collected in a container designated for non-halogenated organic solvent waste, separate from aqueous or chlorinated waste streams.[5]

Incompatible Materials: To prevent dangerous reactions within a waste container, DO NOT mix tert-butyl 3-formylbenzoate waste with the following:

• Strong Oxidizing Agents

• Strong Reducing Agents

• Strong Acids

• Strong Bases

• Aqueous Waste Streams

Step-by-Step Disposal Protocol for Chemical Waste

This protocol outlines the procedure for disposing of pure, unused, or reaction-derived waste containing tert-butyl 3-formylbenzoate.

Waste Container Selection

The integrity of the disposal process begins with the container.

• Select a Compatible Container: Use a clean, dry container made of chemically resistant material, such as high-density polyethylene (HDPE) or borosilicate glass. Ensure the container has a screw-top cap to allow for a secure seal.[6][7]

• Inspect for Damage: Before use, verify the container is free from cracks, leaks, or other defects.[8]

• Provide Headspace: Do not fill the container to the brim. Always leave at least one inch of headspace to accommodate potential vapor expansion.[7]

Waste Accumulation and Labeling

Proper identification is a non-negotiable safety requirement.

• Transfer Waste: Carefully transfer the chemical waste into the selected container within a fume hood to minimize inhalation exposure.

• Immediate Labeling: As soon as the first drop of waste enters the container, it must be labeled.[3] Affix a "Hazardous Waste" tag provided by your institution's EHS department.[9][10]

• Complete the Label: Using a permanent marker, fill out the label completely and legibly. Include the full chemical name, "tert-butyl 3-formylbenzoate," and list any other chemical constituents and their approximate percentages. Chemical formulas or abbreviations are not acceptable.[8][9]

Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at its point of generation pending pickup.

• Designate an SAA: The waste container must be stored in a designated Satellite Accumulation Area (SAA), which is a location at or near the point of waste generation and under the control of the laboratory personnel.[6][9]

• Utilize Secondary Containment: Place the sealed waste container within a larger, chemically resistant secondary containment bin or tray to contain any potential leaks.[3][7]

• Segregate Incompatibles: Ensure the SAA allows for the physical segregation of incompatible waste streams as detailed in Section 2.[7][10]

• Keep Containers Closed: The waste container must remain securely capped at all times, except when actively adding waste.[9][10] Never leave a funnel in an open waste container.[9]

Arranging for Final Disposal

Laboratory personnel are not authorized to transport or dispose of hazardous waste.

• Request Pickup: Once the container is full (or you are finished generating this waste stream), submit a chemical waste collection request to your institution's EHS department.[3]

• Adhere to Timelines: Regulations often require that full containers be removed from the laboratory within a short timeframe (e.g., three days).[9]

Management of Contaminated Materials and Spills

Disposal procedures extend beyond the chemical itself to include anything it has contaminated.

Contaminated Solid Waste

This includes items like gloves, weighing paper, and absorbent pads.

• Grossly Contaminated Items: Materials that are saturated or heavily contaminated with tert-butyl 3-formylbenzoate must be collected as solid hazardous waste.[5] Place them in a designated, labeled solid waste container or a sealed, clearly labeled bag.

• Lightly Contaminated Items: Gloves or wipes with incidental contact may often be disposed of in regular trash, but consult your institutional policy. When in doubt, treat as hazardous.

Empty Chemical Containers

An "empty" container that held a hazardous chemical requires specific handling.

• Triple Rinse: The container must be triple-rinsed with a suitable solvent (e.g., acetone or methanol) that can solubilize the chemical residue.[3][8]

• Collect Rinsate: Crucially, the rinsate from all three rinses must be collected and disposed of as hazardous chemical waste.[3][8] Add it to your non-halogenated organic waste container.

• Deface Label: After rinsing and air-drying, completely remove or deface the original manufacturer's label.[3]

• Final Disposal: The clean, defaced container can now typically be disposed of in a regular trash receptacle or glass recycling bin, depending on the material.[3]

Spill Management

In the event of a small, manageable spill within a fume hood:

• Alert Personnel: Inform others in the immediate area.

• Don Appropriate PPE: Ensure you are wearing the PPE detailed in Section 1.

• Contain and Absorb: Use a chemical absorbent pad or other inert material (e.g., vermiculite) to absorb the spill.

• Collect Waste: Carefully scoop the absorbent material and any contaminated debris into a container that can be sealed.

• Label as Waste: Label the container as "Hazardous Waste" and list the contents (e.g., "tert-butyl 3-formylbenzoate with vermiculite absorbent").

• Clean the Area: Decontaminate the spill surface with an appropriate solvent and wipe clean. The wipe must also be disposed of as hazardous waste.

• Arrange for Pickup: Manage the spill cleanup waste according to the procedures in Section 3.

For large spills or any spill outside of a containment area, evacuate the area and contact your institution's EHS emergency line immediately.[4]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing tert-butyl 3-formylbenzoate from generation to disposal readiness.

Caption: Disposal Workflow for Tert-butyl 3-formylbenzoate.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . (n.d.). University of Pennsylvania EHRS. Retrieved from [Link]

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• Laboratory Hazardous Waste Disposal Guidelines . (n.d.). Central Washington University. Retrieved from [Link]

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• tert-Butyl 2-amino-6-formylbenzoate | C12H15NO3 | CID 53471567 . (n.d.). PubChem. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tert-butyl 3-formylbenzoate

As researchers and scientists in the fast-paced world of drug development, our focus is often on the target molecule and the scientific breakthrough. However, the foundation of all successful research is a steadfast commitment to safety. This guide provides essential, immediate safety and logistical information for handling Tert-butyl 3-formylbenzoate, with a focus on personal protective equipment (PPE). My aim is to provide not just a list of equipment, but the rationale behind each choice, empowering you to work safely and effectively.

It is crucial to note that safety data sheets (SDS) for Tert-butyl 3-formylbenzoate and its isomers can present conflicting hazard information. For instance, one source may classify it as hazardous, causing skin and eye irritation, while another may not.[1][2] In the face of such discrepancies, we must always adhere to the principle of precaution and assume the highest degree of hazard. This guide is therefore based on a conservative approach to ensure your utmost protection. Always consult the specific SDS provided by your supplier and conduct a thorough risk assessment before beginning any work.

Hazard Assessment: Understanding the Risks

Tert-butyl 3-formylbenzoate is an aromatic aldehyde. Aromatic aldehydes as a class of compounds can be irritants to the skin, eyes, and respiratory tract.[1] The primary routes of exposure we must protect against are:

• Dermal (Skin) Contact: Can cause skin irritation.[1]

• Ocular (Eye) Contact: Can lead to serious eye irritation.[1]

• Inhalation: May cause respiratory irritation.[1]

• Ingestion: Harmful if swallowed.[1][3]

Our PPE selection is a direct response to these potential hazards.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the essential PPE for handling Tert-butyl 3-formylbenzoate.

Body Part	Recommended PPE	Rationale
Hands	Nitrile gloves	Provides protection against incidental splashes and contact.[4] Always inspect gloves for tears or punctures before use.
Eyes/Face	Chemical splash goggles and a face shield	Goggles provide a seal around the eyes to protect from splashes.[4] A face shield offers an additional layer of protection for the entire face, especially when handling larger quantities or there is a risk of splashing.[4][5]
Body	Laboratory coat	A buttoned lab coat protects your skin and personal clothing from contamination.[6]
Respiratory	Use in a well-ventilated area or chemical fume hood	Engineering controls like a fume hood are the primary line of defense against inhaling harmful vapors.[7] If a fume hood is not available, a respirator may be required after a formal risk assessment.[6]
Feet	Closed-toe shoes	Protects feet from spills and falling objects.[6]

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling Tert-butyl 3-formylbenzoate, from preparation to disposal.

Caption: Workflow for the safe handling of Tert-butyl 3-formylbenzoate.

Step-by-Step Handling Protocol

This protocol provides a direct, step-by-step guide for the safe handling of Tert-butyl 3-formylbenzoate.

1. Pre-Experiment Preparation:

• Consult the SDS: Before any work begins, thoroughly read and understand the Safety Data Sheet provided by the chemical supplier.

• Assemble PPE: Gather all necessary PPE as outlined in the table above. Inspect each item for damage before putting it on.

• Prepare Your Workspace: Ensure you are working in a well-ventilated area, preferably a certified chemical fume hood.[7]

• Locate Safety Equipment: Know the location of the nearest safety shower, eyewash station, and fire extinguisher.

2. Handling the Chemical:

• Don PPE: Put on your lab coat, followed by safety goggles, a face shield, and finally, your nitrile gloves.

• Weighing and Transfer:

  • Carefully weigh the desired amount of Tert-butyl 3-formylbenzoate in the fume hood.

  • When transferring the chemical, do so slowly and deliberately to avoid creating dust or splashes.

  • If any of the chemical comes into contact with your gloves, remove them immediately, wash your hands, and put on a new pair.

3. Post-Experiment Cleanup:

• Decontamination: Decontaminate any glassware or equipment that has come into contact with the chemical according to your lab's standard operating procedures.

• Waste Disposal: Dispose of all waste, including contaminated gloves and any residual chemical, in a clearly labeled, sealed container.[2] Follow your institution's hazardous waste disposal guidelines.[2][8]

• Doffing PPE: Remove your PPE in the reverse order you put it on: gloves, face shield, goggles, and then your lab coat. Be careful not to touch the outside of contaminated items.

• Hand Washing: Wash your hands thoroughly with soap and water after removing your gloves.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9] Remove contaminated clothing. If irritation persists, seek medical attention.[9]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water and seek immediate medical attention.[3]

By adhering to these guidelines, you are not only protecting yourself but also contributing to a safer research environment for everyone.

References

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• tert-Butyl 3-formylbenzoate | 247186-56-7. (n.d.). Sigma-Aldrich.
• SAFETY DATA SHEET. (2009, May 28). Fisher Scientific.
• Safety Data Sheet. (2025, June 12). Cayman Chemical.
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• SAFETY DATA SHEET. (2025, November 4). Sigma-Aldrich.
• SAFETY DATA SHEET. (2024, September 6). Sigma-Aldrich.
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• UAH Laboratory Personal Protective Equipment. (n.d.). The University of Alabama in Huntsville.

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